(+/-)5(6)-DiHETE

Core Science & Biosynthesis

The Anti-Inflammatory Role of 5,6-DiHETE: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5,6-dihydroxyeicosatetraenoic acid (5,6-DiHETE), a cytochrome P450-derived metabolite of eicosapentaenoic acid (EPA), is emerging as a potent endogenous anti-inflammatory lipid mediator. Extensive research has demonstrated its significant role in attenuating key aspects of the inflammatory response, particularly vascular hyperpermeability. This document provides an in-depth technical overview of the function of 5,6-DiHETE in inflammation, its mechanism of action, and the experimental methodologies used to elucidate its effects. The primary mechanism of 5,6-DiHETE involves the inhibition of intracellular calcium elevation in endothelial cells, leading to the suppression of vascular leakage and leukocyte infiltration. This is achieved, at least in part, through the antagonism of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel. The following sections detail the biosynthesis, signaling pathways, and quantitative effects of 5,6-DiHETE, offering valuable insights for researchers and professionals in drug development seeking to leverage this novel anti-inflammatory pathway.

Biosynthesis and Metabolism of 5,6-DiHETE

5,6-DiHETE is an eicosanoid synthesized from the omega-3 fatty acid, eicosapentaenoic acid (EPA). The biosynthesis is initiated by the action of cytochrome P450 (CYP) epoxygenases, which convert EPA into epoxyeicosatrienoic acids (EETs).[1] Specifically, 5,6-EET is subsequently hydrolyzed by soluble epoxide hydrolase (sEH) to form 5,6-DiHETE.[1] This metabolic pathway is distinct from the cyclooxygenase (COX) and lipoxygenase (LOX) pathways that produce pro-inflammatory prostaglandins (B1171923) and leukotrienes from arachidonic acid (AA), an omega-6 fatty acid.[2]

Interestingly, the concentration of 5,6-DiHETE has been observed to increase significantly during the healing phase of inflammation, such as in a mouse model of colitis, suggesting a role in the resolution of inflammation.[2][3][4]

Mechanism of Anti-inflammatory Action

The primary anti-inflammatory function of 5,6-DiHETE is the attenuation of vascular hyperpermeability, a critical event in the inflammatory cascade that leads to edema and leukocyte extravasation.[2][5][6][7] This effect is mediated through the inhibition of intracellular calcium ([Ca2+]i) elevation in vascular endothelial cells.[2][5][6]

Inhibition of Histamine-Induced Vascular Permeability

Histamine (B1213489) is a key mediator of acute inflammation, inducing vasodilation and increased vascular permeability. 5,6-DiHETE has been shown to effectively counteract these effects. Pretreatment with 5,6-DiHETE inhibits histamine-induced vascular dilation and hyperpermeability in vivo.[5][6] In cultured human umbilical vein endothelial cells (HUVECs), 5,6-DiHETE prevents histamine-induced disruption of the endothelial barrier and inhibits the production of nitric oxide (NO), a mediator of vascular relaxation.[3][5][6] The core of this inhibitory action lies in the ability of 5,6-DiHETE to block the histamine-induced increase in intracellular Ca2+ concentrations in HUVECs.[5][6]

Antagonism of the TRPV4 Channel

Further investigation into the molecular mechanism has identified the Transient Receptor Potential Vanilloid 4 (TRPV4) channel as a key target of 5,6-DiHETE.[2][4] TRPV4 is a non-selective cation channel that, when activated, leads to an influx of Ca2+, contributing to the disruption of the endothelial barrier. 5,6-DiHETE acts as an endogenous antagonist of TRPV4.[2][4] In vitro studies have demonstrated that pretreatment with 5,6-DiHETE significantly inhibits endothelial barrier disruption induced by a TRPV4 agonist (GSK1016790A).[3][4] Furthermore, it reduces the GSK1016790A-induced increase in intracellular Ca2+ in cells overexpressing TRPV4.[3][4] This antagonistic action on TRPV4 provides a direct mechanism for the observed inhibition of Ca2+ influx and subsequent stabilization of the vascular barrier.

Quantitative Data on the Effects of 5,6-DiHETE

The following tables summarize the quantitative data from key studies, providing a clear comparison of the potent anti-inflammatory effects of 5,6-DiHETE.

In Vivo Model	Agonist	5,6-DiHETE Treatment	Observed Effect	Reference
Mouse Ear (Modified Miles Assay)	Histamine (400 µg)	0.1 µg (intracutaneous)	Significantly inhibited histamine-induced vascular hyperpermeability and dilation.	[2]
DSS-Induced Colitis (Mouse)	Dextran Sodium Sulfate (DSS)	50 µg/kg/day (intraperitoneal)	Accelerated recovery, inhibited edema formation, and leukocyte infiltration in inflamed colon tissue.	[3][4]
Histamine-Induced Ocular Inflammation (Mouse)	Histamine (4 µ g/eye )	300 µg/kg (intraperitoneal) or 1 µ g/eye (topical)	Inhibited histamine-induced eyelid edema, tearing, and vascular permeability.	[3]
Serotonin-Induced Itching (Mouse)	Serotonin (10 µg, intradermal)	300 µg/kg (intraperitoneal)	Significantly inhibited serotonin-induced scratching behavior.	[8]

In Vitro Model	Agonist	5,6-DiHETE Concentration	Observed Effect	Reference
Human Umbilical Vein Endothelial Cells (HUVECs)	Histamine (10 µM)	0.03, 0.1, 0.3 µM	Dose-dependently inhibited histamine-induced increase in intracellular Ca2+.	[9]
Human Umbilical Vein Endothelial Cells (HUVECs)	Histamine	0.1 µM	Inhibited histamine-induced endothelial barrier disruption and NO production.	[3][5]
Human Umbilical Vein Endothelial Cells (HUVECs)	Histamine	0.1 µM	Significantly reduced histamine-induced phosphorylation of eNOS.	[9]
HEK293T cells overexpressing TRPV4	GSK1016790A (50 nM)	1 µM	Reduced GSK1016790A-induced intracellular Ca2+ increase.	[3][4]
Human Umbilical Vein Endothelial Cells (HUVECs)	GSK1016790A (50 nM)	0.1 - 1 µM	Significantly inhibited endothelial barrier disruption.	[3][4]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. The following are protocols for key experiments cited in the literature on 5,6-DiHETE.

Modified Miles Assay for Vascular Permeability

• Objective: To assess the effect of 5,6-DiHETE on vascular permeability in vivo.

• Animal Model: Male C57BL/6 mice (8-12 weeks old).[9]

• Procedure:

  • Administer vehicle (e.g., 80% acetone) or histamine (400 µg) transcutaneously to the ventral surface of the mouse ear.[9]

  • Inject 5,6-DiHETE (e.g., 0.1 µg) intracutaneously 15 minutes prior to histamine treatment.[9]

  • To visualize and quantify vascular leakage, inject Evans blue dye (50 mg/kg) intravenously 5 minutes after the histamine treatment.[9]

  • After a set time, euthanize the mice and excise the ears.

  • Extract the Evans blue dye from the ear tissue using a solvent like formamide.

  • Quantify the amount of extravasated dye spectrophotometrically.

Measurement of Transendothelial Electrical Resistance (TER)

• Objective: To evaluate endothelial barrier function in vitro.

• Cell Model: Human Umbilical Vein Endothelial Cells (HUVECs).[9]

• Apparatus: xCELLigence Real-Time Cell Analyzer system.[9]

• Procedure:

  • Plate HUVECs (e.g., 8,000 cells/well) on E-plates and culture until confluent.[9]

  • Monitor changes in TER in real-time. The system measures electrical impedance across interdigitated microelectrodes at the bottom of the wells.

  • After establishing a stable baseline, treat the cells with 5,6-DiHETE at various concentrations for a specified pre-incubation period.

  • Introduce the inflammatory agonist (e.g., histamine or GSK1016790A).

  • Continue to monitor TER to observe the disruption and subsequent protection of the endothelial barrier. A decrease in TER indicates increased permeability.

Intracellular Calcium Imaging

• Objective: To measure changes in intracellular calcium concentration ([Ca2+]i).

• Cell Model: HUVECs or HEK293T cells overexpressing a target receptor (e.g., TRPV4).[3][4][9]

• Procedure:

  • Culture cells on glass-bottom dishes.

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • Pre-treat the cells with 5,6-DiHETE or a vehicle control for a specified time (e.g., 10 minutes).[4]

  • Stimulate the cells with an agonist (e.g., histamine or GSK1016790A).[4][9]

  • Record the changes in fluorescence intensity over time using a fluorescence microscope equipped with a ratiometric imaging system.

  • Calculate the ratio of fluorescence at two different excitation wavelengths to determine the relative changes in [Ca2+]i.

Dextran Sodium Sulfate (DSS)-Induced Colitis Model

• Objective: To evaluate the therapeutic effect of 5,6-DiHETE in a model of inflammatory bowel disease.[3][4]

• Animal Model: Mice.

• Procedure:

  • Induce colitis by administering DSS (e.g., 2%) in the drinking water for a defined period (e.g., 4 days).[3][4]

  • Monitor disease progression through daily measurement of body weight, stool consistency, and presence of blood.

  • During the healing phase (e.g., starting from day 9), administer 5,6-DiHETE (e.g., 50 µg/kg/day) or vehicle via intraperitoneal injection.[3][4]

  • At the end of the experiment, sacrifice the animals and collect the colon.

  • Assess the severity of colitis by measuring colon length and performing histological analysis for signs of inflammation, such as edema and leukocyte infiltration.[3][4]

Signaling Pathways and Visualizations

The anti-inflammatory effects of 5,6-DiHETE are orchestrated through specific signaling pathways. The following diagrams, generated using Graphviz, illustrate these pathways.

References

• 1. Eicosanoids in inflammation in the blood and the vessel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel anti-inflammatory lipid mediator 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid [jstage.jst.go.jp]
• 3. researchgate.net [researchgate.net]
• 4. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A novel eicosapentaenoic acid-derived anti-inflammatory lipid mediator 5,6-DiHETE is abundant in blue back fish intestines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Biological Synthesis of (+/-)5(6)-DiHETE

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core biological synthesis pathway of (+/-)5(6)-dihydroxyeicosatetraenoic acid (5,6-DiHETE), a critical lipid mediator involved in inflammation and vascular biology. This document details the enzymatic cascade, presents key quantitative data, outlines relevant experimental methodologies, and provides visual diagrams to illustrate the molecular processes.

Introduction

Eicosanoids are a class of signaling molecules derived from the oxidation of 20-carbon fatty acids, primarily arachidonic acid (AA).[1][2] Among these, (+/-)5(6)-DiHETE has emerged as a significant metabolite with potent biological activities. It is an eicosapentaenoic acid (EPA)-derived lipid mediator known for its strong anti-inflammatory properties.[3][4][5] Found to be elevated in the healing phase of inflamed tissues, 5,6-DiHETE has been shown to suppress vascular hyperpermeability and attenuate inflammatory responses, making its biosynthetic pathway a subject of intense interest for therapeutic development.[3][4][6] This guide focuses on the primary enzymatic route for its formation from arachidonic acid.

Core Biosynthesis Pathway

The synthesis of (+/-)5(6)-DiHETE from arachidonic acid is a two-step enzymatic process involving epoxidation followed by hydrolysis.

• Epoxidation of Arachidonic Acid: The pathway is initiated by the action of Cytochrome P450 (CYP) epoxygenases.[7][8] These enzymes, primarily members of the CYP2C and CYP2J families, are located in the endoplasmic reticulum and catalyze the epoxidation of arachidonic acid across one of its four double bonds.[7][9][10] This reaction introduces an epoxide group at the C5-C6 position, yielding 5,6-epoxyeicosatrienoic acid (5,6-EET).[7][8]

• Hydrolysis of 5,6-EET: The resulting epoxide, 5,6-EET, is a relatively unstable intermediate. It is rapidly hydrolyzed into its corresponding vicinal diol, 5,6-DiHETE.[8][9][11] This conversion is catalyzed by enzymes known as epoxide hydrolases (EHs).[12] The two main enzymes responsible for this step are soluble epoxide hydrolase (sEH), located in the cytosol, and microsomal epoxide hydrolase (mEH), located in the endoplasmic reticulum.[12] While 5,6-EET was once thought to convert to a lactone spontaneously, recent evidence confirms that both sEH and mEH actively metabolize 5,6-EET to 5,6-DiHETE.[12][13]

The following diagram illustrates this core enzymatic cascade.

Caption: Core biosynthesis pathway of (+/-)5(6)-DiHETE.

Quantitative Data Summary

The efficiency of the (+/-)5(6)-DiHETE synthesis pathway is determined by the kinetic properties of the involved enzymes. While specific values can vary significantly based on the enzyme isoform, tissue source, and experimental conditions, the following table summarizes key quantitative parameters reported in the literature.

Enzyme	Substrate	Product	Km (µM)	Vmax or kcat	Notes
Cytochrome P450 (CYP)	Arachidonic Acid	5,6-EET	Highly variable (depends on specific isoform)	Highly variable (depends on specific isoform)	CYP2C and CYP2J families are the primary epoxygenases.[7][9][10]
Soluble Epoxide Hydrolase (sEH)	5,6-EET	5,6-DiHETE	~5.3 (murine macrophage factor for 5-HpETE)	Not specified	5,6-EET is considered a poorer substrate for sEH compared to other EET regioisomers like 14,15-EET.[9][14]
Microsomal Epoxide Hydrolase (mEH)	5,6-EET	5,6-DiHETE	Not specified	Not specified	Along with sEH, mEH actively mediates the metabolism of 5,6-EET.[12]

Experimental Protocols

Investigating the (+/-)5(6)-DiHETE pathway requires a combination of enzymatic assays, cell-based models, and advanced analytical techniques. The following sections provide detailed methodologies for key experiments.

Cytochrome P450 Epoxygenase Activity Assay (General Protocol)

This protocol describes a general method for assessing CYP epoxygenase activity using human liver microsomes or recombinant CYP enzymes. It is often based on measuring the formation of a fluorescent product.[15]

Materials:

• Human liver microsomes or recombinant CYP baculosomes

• CYP-specific fluorogenic substrate (e.g., from Vivid® screening kits)

• NADPH regenerating system (NADP+, glucose-6-phosphate, G6P-dehydrogenase)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Test compound (inhibitor/inducer) and vehicle (DMSO)

• 96-well microplate (black, clear bottom)

• Fluorescence microplate reader

Procedure:

• Prepare Reagents: Thaw all reagents on ice. Prepare a working solution of the NADPH regenerating system in potassium phosphate buffer. Dilute microsomes or baculosomes to the desired concentration in the same buffer.

• Assay Setup: To each well of the 96-well plate, add the buffer, the microsomal/enzyme solution, and the test compound (or vehicle control).

• Pre-incubation: Incubate the plate at 37°C for 10 minutes to allow the test compound to interact with the enzymes.

• Initiate Reaction: Start the enzymatic reaction by adding the NADPH regenerating system and the fluorogenic substrate to each well.

• Kinetic Measurement: Immediately place the plate in a fluorescence reader pre-set to 37°C. Measure the fluorescence intensity at appropriate excitation/emission wavelengths every 1-2 minutes for 30-60 minutes.

• Data Analysis: Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve). Determine the percent inhibition or induction relative to the vehicle control. For inhibitors, calculate the IC50 value using a dose-response curve.

Soluble Epoxide Hydrolase (sEH) Activity Assay (Fluorometric)

This protocol is adapted from commercially available sEH inhibitor screening kits and measures sEH activity by the hydrolysis of a non-fluorescent substrate to a highly fluorescent product.[3][5][16]

Materials:

• Recombinant sEH or tissue/cell lysate

• sEH Assay Buffer (e.g., 25 mM BisTris-HCl, pH 7.0, containing 0.1 mg/mL BSA)

• sEH fluorogenic substrate (e.g., PHOME)

• sEH specific inhibitor (e.g., N-Cyclohexyl-Nʹ-dodecylurea, NCND) for control

• 96-well microplate (black)

• Fluorescence microplate reader

Procedure:

• Sample Preparation: Homogenize tissue or lyse cells in ice-cold sEH Assay Buffer. Centrifuge at 10,000 x g for 15 minutes at 4°C to pellet debris. Collect the supernatant (cytosolic fraction) and determine protein concentration.

• Assay Setup: Prepare wells for "Background Control" (buffer only), "Enzyme Control" (lysate/enzyme), "Inhibitor Control" (lysate + specific inhibitor), and "Test Compound" (lysate + test compound).

• Reagent Addition: Add the appropriate amount of lysate or purified enzyme to the designated wells. Add the test compound, specific inhibitor, or vehicle control. Adjust the final volume with sEH Assay Buffer.

• Pre-incubation: Incubate the plate at room temperature (or 37°C) for 10-15 minutes.

• Initiate Reaction: Add the sEH substrate to all wells to start the reaction.

• Measurement: Read the fluorescence (e.g., Ex/Em = 362/460 nm) immediately in kinetic mode, recording every 30-60 seconds for 20-30 minutes.[16]

• Data Analysis:

  • Subtract the background fluorescence from all readings.

  • Calculate the specific sEH activity by subtracting the activity in the presence of the sEH inhibitor from the total activity of the sample.

  • Determine the inhibitory effect of the test compound relative to the enzyme control.

Quantification of 5,6-DiHETE by LC-MS/MS

This protocol outlines a standard workflow for extracting and quantifying 5,6-DiHETE from biological samples like cell culture media or plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[17][18]

Materials:

• Biological sample (e.g., 2 mL cell culture media)

• Internal Standard (IS): Deuterated 5,6-DiHETE (e.g., 5,6-DiHETE-d8)

• Methanol (MeOH), Acetonitrile (ACN), Formic Acid

• Solid-Phase Extraction (SPE) cartridges (e.g., C18 or Strata-X)

• LC-MS/MS system with a reverse-phase C18 column

Procedure:

• Sample Preparation:

  • To the liquid sample, add the internal standard solution.

  • Acidify the sample with formic acid to pH ~3.5 to protonate the carboxylic acid group of the analyte.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with 2 mL of MeOH followed by 2 mL of water.

  • Load the prepared sample onto the cartridge.

  • Wash the cartridge with 1 mL of 10% MeOH to remove polar impurities.

  • Elute the eicosanoids with 1 mL of MeOH.

• Sample Concentration: Dry the eluate under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 63:37:0.02 water:acetonitrile:formic acid).[18]

• LC-MS/MS Analysis:

  • Chromatography: Inject the sample onto a C18 column. Use a gradient elution with a mobile phase system such as A: Water with 0.1% formic acid and B: Acetonitrile with 0.1% formic acid. A typical gradient might run from ~20% B to 95% B over 15-20 minutes.[19]

  • Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI-) mode. Monitor the specific parent-to-daughter ion transitions (Multiple Reaction Monitoring, MRM) for 5,6-DiHETE and its deuterated internal standard.

• Quantification: Create a standard curve using known concentrations of 5,6-DiHETE. Quantify the analyte in the sample by comparing its peak area ratio relative to the internal standard against the standard curve.

Mandatory Visualizations

Experimental Workflow for 5,6-DiHETE Analysis

The following diagram outlines the logical workflow from sample preparation to final data analysis for studying 5,6-DiHETE biosynthesis.

Caption: Experimental workflow for LC-MS/MS quantification of 5,6-DiHETE.

Regulatory Relationships in the Pathway

This diagram illustrates the functional relationships between the key enzymes, their substrates, and the resulting biological effects, highlighting the therapeutic potential of modulating this pathway.

Caption: Functional relationships in the 5,6-DiHETE synthesis pathway.

References

• 1. Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method - Creative Proteomics [creative-proteomics.com]
• 2. Factors Influencing the Eicosanoids Synthesis In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. assaygenie.com [assaygenie.com]
• 4. Identifying Intracellular Sites of Eicosanoid Lipid Mediator Synthesis with EicosaCell Assays | Springer Nature Experiments [experiments.springernature.com]
• 5. Soluble Epoxide Hydrolase Assay Kit (ab240999) | Abcam [abcam.com]
• 6. criver.com [criver.com]
• 7. Arachidonic acid cytochrome P450 epoxygenase pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Arachidonic acid cytochrome P450 epoxygenase pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Epoxides and Soluble Epoxide Hydrolase in Cardiovascular Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytochrome P450 Epoxygenase Metabolism of Arachidonic Acid Inhibits Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. INHIBITION OF SOLUBLE EPOXIDE HYDROLASE DOES NOT PROTECT AGAINST ENDOTOXIN-MEDIATED HEPATIC INFLAMMATION - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Epoxide hydrolases are involved in the metabolism of 5(6)-epoxyeicosatrienoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Metabolomics reveals soluble epoxide hydrolase as a therapeutic target for high-sucrose diet-mediated gut barrier dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cytochrome P450/NADPH-dependent biosynthesis of 5,6-trans-epoxyeicosatrienoic acid from 5,6-trans-arachidonic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 15. reactionbiology.com [reactionbiology.com]
• 16. abcam.cn [abcam.cn]
• 17. scispace.com [scispace.com]
• 18. lipidmaps.org [lipidmaps.org]
• 19. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]

The Core Mechanism of 5,6-DiHETE in Endothelial Cells: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5,6-dihydroxyeicosatetraenoic acid (5,6-DiHETE), a metabolite of eicosapentaenoic acid (EPA), has emerged as a significant modulator of endothelial cell function. This technical guide provides a comprehensive overview of the mechanism of action of 5,6-DiHETE in endothelial cells, with a focus on its anti-inflammatory and vascular permeability-regulating effects. This document synthesizes key research findings, presenting quantitative data in structured tables, detailing experimental methodologies, and visualizing complex signaling pathways to facilitate a deeper understanding for researchers and professionals in drug development. The core mechanism centers on the ability of 5,6-DiHETE to inhibit intracellular calcium elevation, thereby attenuating downstream signaling cascades that promote inflammation and vascular hyperpermeability.

Introduction

Endothelial cells form the critical interface between the bloodstream and surrounding tissues, playing a pivotal role in vascular homeostasis, inflammation, and angiogenesis. Dysregulation of endothelial function is a hallmark of numerous cardiovascular and inflammatory diseases. Lipid mediators, derived from polyunsaturated fatty acids, are crucial signaling molecules that modulate endothelial cell behavior. Among these, 5,6-DiHETE has been identified as a potent anti-inflammatory lipid mediator.[1][2][3] This guide delves into the molecular mechanisms by which 5,6-DiHETE exerts its effects on endothelial cells, providing a technical foundation for future research and therapeutic development.

Core Mechanism of Action: Inhibition of Intracellular Calcium Signaling

The primary mechanism of action of 5,6-DiHETE in endothelial cells is the attenuation of agonist-induced increases in intracellular calcium concentration ([Ca²⁺]i).[1][2][3] This inhibitory action on calcium signaling is the lynchpin for its subsequent anti-inflammatory and barrier-protective effects.

In response to inflammatory mediators like histamine (B1213489), endothelial cells typically exhibit a rapid and transient increase in [Ca²⁺]i. This calcium influx is a critical upstream event that triggers a cascade of downstream signaling pathways, including the activation of endothelial nitric oxide synthase (eNOS) and the disruption of endothelial barrier integrity.[1]

5,6-DiHETE pretreatment effectively blunts this histamine-induced calcium elevation in a dose-dependent manner.[1][2] While the precise receptor for 5,6-DiHETE in this context is still under investigation, some evidence suggests it may act as an antagonist at the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a known calcium-permeable ion channel in endothelial cells.[4]

Downstream Effects of Calcium Inhibition

The inhibition of [Ca²⁺]i elevation by 5,6-DiHETE leads to two major downstream consequences in endothelial cells:

• Inhibition of eNOS Phosphorylation and Nitric Oxide (NO) Production: The rise in intracellular calcium activates calmodulin, which in turn stimulates the phosphorylation of eNOS at serine 1177, a key step for its activation and the production of nitric oxide (NO).[1] By preventing the initial calcium surge, 5,6-DiHETE significantly reduces histamine-induced eNOS phosphorylation and subsequent NO production.[1] While NO has vasodilatory and other physiological roles, its overproduction in inflammatory settings can contribute to vascular hyperpermeability.

• Stabilization of the Endothelial Barrier: Increased [Ca²⁺]i is a known trigger for the disruption of the endothelial barrier, leading to vascular hyperpermeability.[1] 5,6-DiHETE, by inhibiting this calcium influx, helps to maintain the integrity of adherens junctions and prevents the formation of intercellular gaps, thereby attenuating endothelial barrier disruption.[1][2][3]

Signaling Pathway Diagram

The signaling pathway for 5,6-DiHETE's action on endothelial cells in response to histamine is illustrated below.

Caption: Signaling pathway of 5,6-DiHETE in endothelial cells.

Quantitative Data Summary

The following tables summarize the key quantitative findings from studies on the effects of 5,6-DiHETE on endothelial cells.

Table 1: Effect of 5,6-DiHETE on Histamine-Induced Responses in HUVECs

Parameter	Histamine Concentration	5,6-DiHETE Pretreatment Concentration	Observation	Reference
Intracellular Ca²⁺ Concentration ([Ca²⁺]i)	10 µM	0.03, 0.1, 0.3 µM	Dose-dependent inhibition of histamine-induced [Ca²⁺]i increase.[1]	[1]
eNOS Phosphorylation (Ser1177)	10 µM	0.1 µM	Significant reduction in histamine-induced eNOS phosphorylation.[1]	[1]
NO Production	10 µM	0.1 µM	Significant inhibition of histamine-induced NO production.[1]	[1]
Endothelial Barrier Function (TER)	10 µM	0.03, 0.1, 0.3 µM	Inhibition of histamine-induced decrease in transendothelial electrical resistance.[2]	[2]

Table 2: In Vivo Effects of 5,6-DiHETE

Model	Treatment	Observation	Reference
Mouse Ear (Modified Miles Assay)	0.1 µg 5,6-DiHETE pretreatment before histamine (400 µg)	Significantly inhibited histamine-induced vascular hyperpermeability (dye extravasation).[2]	[2]
Isolated Mouse Aorta	5,6-DiHETE pretreatment	Attenuated acetylcholine-induced vascular relaxation.[1][3]	[1][3]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to elucidate the mechanism of action of 5,6-DiHETE in endothelial cells.

Measurement of Intracellular Calcium Concentration ([Ca²⁺]i)

Objective: To determine the effect of 5,6-DiHETE on histamine-induced changes in intracellular calcium levels in Human Umbilical Vein Endothelial Cells (HUVECs).

Methodology:

• Cell Culture: HUVECs are cultured to confluence in appropriate growth medium.

• Dye Loading: Cells are washed with a HEPES-buffered saline solution and then incubated with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) in the dark at room temperature.

• Washing: After incubation, cells are washed to remove excess extracellular dye.

• Pretreatment: Cells are pretreated with varying concentrations of 5,6-DiHETE or vehicle control for a specified period (e.g., 15 minutes).

• Stimulation and Measurement: A baseline fluorescence reading is taken. Cells are then stimulated with histamine, and fluorescence is continuously monitored using a fluorescence spectrophotometer or a fluorescence microscope with appropriate excitation and emission wavelengths for the chosen dye.

• Data Analysis: The ratio of fluorescence intensities at the two excitation wavelengths is calculated to determine the intracellular calcium concentration. The area under the curve (AUC) of the calcium response is often quantified for statistical comparison.

Caption: Experimental workflow for measuring intracellular calcium.

Western Blot Analysis of eNOS Phosphorylation

Objective: To assess the effect of 5,6-DiHETE on histamine-induced phosphorylation of eNOS at Serine 1177.

Methodology:

• Cell Treatment: HUVECs are serum-starved and then pretreated with 5,6-DiHETE or vehicle, followed by stimulation with histamine for a short duration (e.g., 5 minutes).

• Cell Lysis: Cells are washed with ice-cold phosphate-buffered saline (PBS) and then lysed in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the cell lysates is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are denatured and separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • The membrane is blocked with a blocking solution (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific for phosphorylated eNOS (p-eNOS Ser1177).

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The membrane is stripped and re-probed with a primary antibody for total eNOS as a loading control.

• Detection and Analysis: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software, and the ratio of p-eNOS to total eNOS is calculated.

Measurement of Nitric Oxide (NO) Production

Objective: To quantify the effect of 5,6-DiHETE on histamine-stimulated NO production by HUVECs.

Methodology:

• Cell Treatment: HUVECs are washed and incubated in a HEPES buffer supplemented with L-arginine (the substrate for eNOS).

• Pretreatment and Stimulation: Cells are pretreated with 5,6-DiHETE or vehicle, followed by stimulation with histamine.

• Sample Collection: After the stimulation period, the cell culture supernatant is collected.

• NO Measurement: The concentration of nitrite (B80452) (a stable metabolite of NO) in the supernatant is measured using the Griess reagent system. This involves a colorimetric reaction that can be quantified by measuring the absorbance at a specific wavelength (e.g., 540 nm) with a spectrophotometer.

• Normalization: The amount of NO produced is typically normalized to the total protein content of the cells in each well.

Transendothelial Electrical Resistance (TER) Measurement

Objective: To evaluate the effect of 5,6-DiHETE on endothelial barrier function in response to histamine.

Methodology:

• Cell Seeding: HUVECs are seeded onto gold microelectrode arrays in specialized culture plates (E-Plates).

• Real-Time Monitoring: The cells are allowed to attach and form a confluent monolayer. The electrical impedance across the cell monolayer is continuously monitored in real-time using a specialized system (e.g., xCELLigence system). The impedance is expressed as a Cell Index.

• Treatment: Once a stable baseline TER is established, the cells are treated with 5,6-DiHETE or vehicle, followed by the addition of histamine.

• Data Acquisition and Analysis: The TER is continuously recorded after treatment. The changes in TER over time are plotted, and the maximum response or the rate of change is quantified. A decrease in TER indicates a disruption of the endothelial barrier.

Other Potential Mechanisms and Considerations

While the inhibition of calcium signaling is the most well-documented mechanism, other potential actions of 5,6-DiHETE in endothelial cells warrant further investigation:

• Angiogenesis: The precursor of 5,6-DiHETE, 5,6-epoxyeicosatrienoic acid (5,6-EET), has been shown to be pro-angiogenic.[5][6] However, the diol form, 5,6-DiHETE, appears to be less active in this regard.[5] Further studies are needed to fully elucidate the role of 5,6-DiHETE in angiogenesis.

• Inflammation: Beyond its effects on permeability, 5,6-DiHETE may have broader anti-inflammatory effects on endothelial cells by modulating the expression of adhesion molecules and the production of inflammatory cytokines.

• Vasodilation (as 5,6-diHETE lactone): A lactone form of 5,6-diHETE has been shown to mediate vasodilation through a G-protein-coupled receptor (GPR)-phospholipase C (PLC)-IP3 signaling pathway, which also involves calcium, but in the context of promoting endothelium-derived hyperpolarization.[7] This suggests that different forms of 5,6-DiHETE may have distinct signaling mechanisms and functional outcomes.

Conclusion and Future Directions

5,6-DiHETE demonstrates a potent and specific mechanism of action in endothelial cells, primarily through the inhibition of agonist-induced intracellular calcium elevation. This leads to the attenuation of eNOS activation and the stabilization of the endothelial barrier, culminating in anti-inflammatory and anti-permeability effects. The detailed understanding of this mechanism, supported by the quantitative data and experimental protocols presented in this guide, provides a solid foundation for the development of novel therapeutic strategies targeting endothelial dysfunction in a range of diseases.

Future research should focus on:

• Receptor Identification: Unambiguously identifying the specific cell surface or intracellular receptor for 5,6-DiHETE in endothelial cells.

• Broader Anti-inflammatory Profile: Investigating the effects of 5,6-DiHETE on a wider range of inflammatory responses in endothelial cells, including the expression of adhesion molecules and chemokine production.

• In Vivo Efficacy: Further validating the therapeutic potential of 5,6-DiHETE in preclinical models of inflammatory and cardiovascular diseases.

• Structure-Activity Relationship: Exploring the differential effects of 5,6-DiHETE and its various metabolites, such as the lactone form, to understand their unique contributions to vascular biology.

By continuing to unravel the complexities of 5,6-DiHETE signaling, the scientific community can pave the way for innovative treatments that harness the therapeutic potential of this endogenous lipid mediator.

References

• 1. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A novel anti-inflammatory lipid mediator 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid [jstage.jst.go.jp]
• 5. Stabilized epoxygenated fatty acids regulate inflammation, pain, angiogenesis and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of 5,6- and 8,9-epoxyeicosatrienoic acids (5,6- and 8,9-EET) as potent in vivo angiogenic lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 5,6-diHETE lactone (EPA-L) mediates hypertensive microvascular dilation by activating the endothelial GPR-PLC-IP3 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 5,6-Dihydroxyeicosatetraenoic Acid (5,6-diHETE)

For Researchers, Scientists, and Drug Development Professionals

Abstract

5,6-Dihydroxyeicosatetraenoic acid (5,6-diHETE) is an eicosapentaenoic acid (EPA)-derived lipid mediator that has emerged as a significant modulator of inflammatory processes. As a metabolite of the cytochrome P450 pathway, 5,6-diHETE has demonstrated potent anti-inflammatory properties, primarily through the antagonism of the Transient Receptor Potential Vanilloid 4 (TRPV4) cation channel. This technical guide provides a comprehensive overview of the discovery, characterization, and biological activities of 5,6-diHETE. It details the quantitative data on its effects, outlines key experimental protocols for its study, and visualizes the known signaling pathways and experimental workflows. This document is intended to serve as a core resource for researchers in pharmacology, cell biology, and drug development investigating the therapeutic potential of this novel anti-inflammatory lipid.

Discovery and Characterization

Initial Discovery and Synthesis

5,6-diHETE is a diol metabolite derived from eicosapentaenoic acid (EPA) through the action of cytochrome P450 enzymes. The initial characterization of 5,6-diHETE involved the chemical synthesis and separation of its four pure diastereoisomers[1]. This allowed for the investigation of the specific biological activities of each stereoisomer. Natural sources of 5,6-diHETE have also been identified, with particularly high concentrations found in the intestines of blue-back fish, such as sardines and mackerel[2].

Chemical and Physical Properties

The chemical formula for 5,6-diHETE is C₂₀H₃₂O₄, with a molecular weight of 336.5 g/mol . The structure consists of a 20-carbon fatty acid chain with two hydroxyl groups at the 5th and 6th positions. The stereochemistry of these hydroxyl groups gives rise to four possible diastereoisomers: (5S,6R), (5R,6S), (5S,6S), and (5R,6R).

Table 1: Physicochemical Properties of 5,6-diHETE

Property	Value
Molecular Formula	C₂₀H₃₂O₄
Molecular Weight	336.5 g/mol
IUPAC Name	(8Z,11Z,14Z,17Z)-5,6-dihydroxyicosa-8,11,14,17-tetraenoic acid

Data sourced from PubChem CID 14429105.

Spectroscopic Data

Mass spectrometry is a key technique for the identification and quantification of 5,6-diHETE. The following table summarizes key mass spectrometry data for the (5S,6R)-diHETE isomer.

Table 2: Mass Spectrometry Data for (5S,6R)-diHETE

Parameter	Value
Precursor Ion (m/z)	335.2228 [M-H]⁻
Major Fragment Ions (m/z)	317.2, 273.2, 291.2

Data sourced from PubChem CID 5283160.

Biological Activities and Mechanism of Action

5,6-diHETE exhibits significant anti-inflammatory and vascular-modulating effects. Its primary mechanisms of action involve the antagonism of the TRPV4 channel and, for one of its isomers, interaction with the leukotriene D4 receptor.

Anti-inflammatory Effects via TRPV4 Antagonism

5,6-diHETE has been identified as a novel endogenous antagonist of the TRPV4 channel[3]. TRPV4 is a non-selective cation channel involved in sensing mechanical and osmotic stimuli. In endothelial cells, its activation leads to an influx of calcium, which can increase vascular permeability and promote inflammation. By inhibiting TRPV4, 5,6-diHETE prevents this calcium influx, thereby suppressing histamine-induced vascular hyperpermeability and endothelial barrier disruption[4][5]. This action is central to its observed therapeutic effects in models of colitis, where it promotes the healing of inflamed colon tissue[3].

Interaction with the Leukotriene D4 (LTD4) Receptor

Of the four synthesized diastereoisomers, only (5S,6R)-diHETE was found to be recognized by the LTD4 receptor (also known as the cysteinyl leukotriene receptor 1, CysLT1)[1]. This interaction suggests that the (5S,6R)-isomer may have some LTD4-like activity, particularly at high concentrations. This finding is significant as LTD4 is a potent mediator of inflammation and bronchoconstriction in asthma.

Quantitative Biological Data

The following tables summarize the quantitative data available for the biological activity of 5,6-diHETE.

Table 3: In Vitro Efficacy of 5,6-diHETE

Assay	Cell Type	Effect	Concentration	Reference
Inhibition of Endothelial Barrier Disruption	Human Umbilical Vein Endothelial Cells (HUVECs)	Significant inhibition of TRPV4 agonist-induced disruption	0.1 - 1 µM	[3][5]
Inhibition of Intracellular Ca²⁺ Increase	HUVECs	Inhibition of TRPV4 agonist-induced Ca²⁺ influx	1 µM	[3][5]

Table 4: In Vivo Efficacy of 5,6-diHETE in a Mouse Model of Colitis

Administration Route	Dosage	Effect	Reference
Intraperitoneal	50 µg/kg/day	Accelerated recovery from DSS-induced colitis	[3]
Oral	150 - 600 µg/kg/day	Ameliorated colon inflammation	[6][7]

Table 5: Binding Affinity of Related Ligands to Relevant Receptors

Ligand	Receptor	Assay Type	Affinity (Kd/KD)	Reference
5',6'-Epoxyeicosatrienoic acid (EET)	TRPV4	Microscale Thermophoresis	12.8 ± 4 µM	[8]
[³H]LTD₄	LTD₄ Receptor (Human Mesangial Cells)	Radioligand Binding	~12.0 nM	[9]

Note: Specific binding affinity (Ki) or IC50 values for 5,6-diHETE isomers for TRPV4 and LTD4 receptors are not yet available in the public literature.

Signaling Pathways

TRPV4 Antagonism Signaling Pathway

5,6-diHETE's antagonism of the TRPV4 channel in endothelial cells initiates a cascade of events that lead to the stabilization of the endothelial barrier and a reduction in inflammation. The following diagram illustrates this pathway.

TRPV4 Antagonism Signaling Pathway by 5,6-diHETE.

(5S,6R)-diHETE and LTD4 Receptor Signaling Pathway

The interaction of the (5S,6R)-diHETE isomer with the LTD4 receptor (CysLT1) activates G-protein-coupled signaling cascades, leading to an increase in intracellular calcium and subsequent cellular responses.

(5S,6R)-diHETE - LTD4 Receptor Signaling Pathway.

Experimental Protocols

Dextran Sulfate Sodium (DSS)-Induced Colitis Model in Mice

This protocol is used to evaluate the in vivo efficacy of 5,6-diHETE in a model of inflammatory bowel disease.

Workflow for DSS-Induced Colitis Model.

Protocol Steps:

• Induction: Administer 2% (w/v) Dextran Sulfate Sodium (DSS; molecular weight 36,000–50,000) in the drinking water of mice for 4 consecutive days. Replace with regular water afterward[6][7].

• Treatment: From day 9 to day 14, orally administer 5,6-diHETE (150 or 600 µg/kg/day) or a vehicle control (e.g., PBS)[6][7].

• Monitoring: Monitor the body weight and fecal condition of the mice daily throughout the experiment.

• Endpoint Analysis: On day 14, euthanize the mice and dissect the colons for histological assessment using Hematoxylin and Eosin (H&E) staining to evaluate inflammation, mucosal erosion, and other pathological changes[6][7].

Intracellular Calcium Measurement in HUVECs

This protocol is used to assess the TRPV4 antagonist activity of 5,6-diHETE in vitro.

Workflow for Intracellular Calcium Imaging.

Protocol Steps:

• Cell Preparation: Culture Human Umbilical Vein Endothelial Cells (HUVECs) on glass coverslips until confluent[4].

• Dye Loading: Incubate the cells with a calcium-sensitive fluorescent dye, such as Fura-2 AM (e.g., 1 µM for 45 minutes at room temperature) in a HEPES buffer containing calcium[4].

• Treatment: Pre-incubate the cells with the desired concentration of 5,6-diHETE or a vehicle control for a specified time (e.g., 10 minutes)[3][5].

• Stimulation: Add a TRPV4 agonist, such as GSK1016790A (e.g., 30-50 nM), to the cells to induce calcium influx[3][4][5].

• Imaging and Analysis: Record the changes in fluorescence intensity over time using an epifluorescence microscope. The ratio of fluorescence at different excitation wavelengths (for ratiometric dyes like Fura-2) is used to determine the intracellular calcium concentration[4].

Conclusion and Future Directions

5,6-diHETE is a promising anti-inflammatory lipid mediator with a well-defined mechanism of action through the antagonism of the TRPV4 channel. Its efficacy in preclinical models of colitis suggests its potential as a therapeutic agent for inflammatory bowel disease and other inflammatory conditions characterized by increased vascular permeability. The specific activity of the (5S,6R)-diHETE isomer at the LTD4 receptor warrants further investigation, as this could have implications for respiratory diseases like asthma.

Future research should focus on several key areas:

• Pharmacokinetics and Metabolism: A more detailed understanding of the pharmacokinetics and metabolic fate of the different 5,6-diHETE isomers in vivo is needed.

• Structure-Activity Relationship: Elucidating the precise structural requirements for TRPV4 antagonism and LTD4 receptor interaction could lead to the design of more potent and selective synthetic analogs.

• Clinical Translation: Further preclinical studies in a wider range of inflammatory disease models are necessary to support the translation of 5,6-diHETE-based therapies to the clinic.

• Quantitative Pharmacology: The determination of specific binding affinities (Ki) and functional potencies (IC50) of the 5,6-diHETE isomers for their target receptors is a critical next step for a more complete pharmacological characterization.

References

• 1. Comparative biological activities of the four synthetic (5,6)-dihete isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. Scholarly Article or Book Chapter | TRPV4 channel activation selectively inhibits tumor endothelial cell proliferation | ID: 00000732q | Carolina Digital Repository [cdr.lib.unc.edu]
• 4. TRPV4 channel activation induces the transition of venous and arterial endothelial cells toward a pro‐inflammatory phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Cysteinyl leukotriene receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Identification and transmembrane signaling of leukotriene D4 receptors in human mesangial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

The Emerging Role of 5,6-DiHETE: An EPA-Derived Lipid Mediator with Potent Anti-Inflammatory Activity

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosanoids, a class of signaling molecules derived from polyunsaturated fatty acids, play a pivotal role in a myriad of physiological and pathological processes, most notably inflammation. While the pro-inflammatory roles of arachidonic acid (AA)-derived eicosanoids are well-established, there is a growing interest in the anti-inflammatory and pro-resolving properties of lipid mediators derived from omega-3 fatty acids like eicosapentaenoic acid (EPA). Among these, 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE) has emerged as a novel and potent anti-inflammatory agent. This technical guide provides a comprehensive overview of the biosynthesis, signaling pathways, and physiological functions of 5,6-DiHETE, with a focus on its potential as a therapeutic target.

Biosynthesis of 5,6-DiHETE

5,6-DiHETE is synthesized from EPA via the cytochrome P450 (CYP) epoxygenase pathway.[1][2] This pathway involves the conversion of EPA to an epoxide intermediate, 5,6-epoxyeicosatetraenoic acid (5,6-EpETE), which is then rapidly hydrolyzed by soluble epoxide hydrolase (sEH) to form 5,6-DiHETE.[1][2]

Figure 1: Biosynthesis pathway of 5,6-DiHETE from EPA.

Signaling Pathway and Mechanism of Action

The primary mechanism of action for 5,6-DiHETE's anti-inflammatory effects is its role as an antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.[3][4][5] TRPV4 is a non-selective cation channel that, when activated, leads to an influx of calcium ions (Ca2+), triggering various downstream signaling cascades involved in inflammation, such as increased vascular permeability.[3][4][5] By antagonizing TRPV4, 5,6-DiHETE inhibits this Ca2+ influx, thereby dampening the inflammatory response.[3][6]

Figure 2: Signaling pathway of 5,6-DiHETE via TRPV4 antagonism.

Quantitative Data on the Biological Activities of 5,6-DiHETE

The anti-inflammatory effects of 5,6-DiHETE have been quantified in various in vitro and in vivo models. The following tables summarize key quantitative findings.

In Vitro Model	Parameter Measured	Treatment	Result	Reference
Human Umbilical Vein Endothelial Cells (HUVECs)	Histamine-induced endothelial barrier disruption	0.3 µM 5,6-DiHETE	Significantly inhibited barrier disruption	[7]
HEK293T cells overexpressing TRPV4	GSK1016790A-induced intracellular Ca2+ increase	1 µM 5,6-DiHETE	Reduced Ca2+ increase	[3]

In Vivo Model	Parameter Measured	Treatment	Result	Reference
Mouse model of DSS-induced colitis	Recovery from colitis	50 µg/kg/day 5,6-DiHETE (intraperitoneal)	Accelerated recovery, inhibited edema and leukocyte infiltration	[3]
Mouse ear	Histamine-induced vascular hyperpermeability	Pretreatment with 5,6-DiHETE	Inhibited vascular dilation and hyperpermeability	[6]

Source	Concentration of 5,6-DiHETE	Reference
Sardine intestine	156.14 to 970.22 ng/g	[1][2]
Mackerel intestine	75.95 to 358.04 µg/g of EPA (precursor)	[2]
Horse mackerel intestine	Data not available
Livers of blue back fishes	118.98 to 476.11 ng/g	[1][2]

Experimental Protocols

Measurement of Intracellular Calcium Concentration in HUVECs

This protocol is adapted from methods used to assess the effect of lipid mediators on endothelial cell function.[6]

1. Cell Culture:

• Culture Human Umbilical Vein Endothelial Cells (HUVECs) in Endothelial Growth Medium-2 (EGM-2).

• Seed cells onto a 96-well black-walled imaging plate and grow to confluence.

2. Calcium Imaging:

• Load cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM) according to the manufacturer's instructions.

• Wash the cells with a balanced salt solution.

• Pre-incubate the cells with desired concentrations of 5,6-DiHETE or vehicle control.

• Stimulate the cells with a TRPV4 agonist (e.g., GSK1016790A) or an inflammatory mediator (e.g., histamine).

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths using a fluorescence plate reader or microscope.

• Calculate the change in intracellular calcium concentration based on the fluorescence ratio.

Figure 3: Experimental workflow for measuring intracellular calcium.

Induction and Assessment of DSS-Induced Colitis in Mice

This protocol is a standard method for inducing colitis to study the effects of anti-inflammatory compounds.

1. Induction of Colitis:

• Administer 2-5% (w/v) Dextran Sulfate Sodium (DSS) in the drinking water of mice for 5-7 days.

• Monitor mice daily for body weight loss, stool consistency, and the presence of blood in the stool.

2. Treatment:

• Administer 5,6-DiHETE or vehicle control via intraperitoneal injection or oral gavage at the desired dosage and frequency.

3. Assessment of Colitis Severity:

• Continue daily monitoring of clinical signs.

• At the end of the experiment, sacrifice the mice and collect the colon.

• Measure colon length (shortening is a sign of inflammation).

• Perform histological analysis of colon tissue sections to assess for edema, leukocyte infiltration, and mucosal damage.

• Measure levels of inflammatory markers (e.g., cytokines) in the colon tissue.

Miles Assay for Vascular Permeability

The Miles assay is a widely used method to quantify vascular permeability in vivo.

1. Preparation:

• Anesthetize the mouse.

• Inject Evans blue dye (which binds to albumin) intravenously.

2. Induction of Permeability:

• After allowing the dye to circulate, inject inflammatory agents (e.g., histamine) and a vehicle control intradermally at different sites on the back of the mouse.

• If testing an inhibitor like 5,6-DiHETE, it can be co-injected with the inflammatory agent or administered systemically prior to the inflammatory challenge.

3. Quantification:

• After a set time, euthanize the mouse and excise the skin at the injection sites.

• Extract the Evans blue dye from the skin samples using a solvent (e.g., formamide).

• Quantify the amount of extracted dye by measuring the absorbance at a specific wavelength (e.g., 620 nm).

• The amount of dye extravasation is proportional to the increase in vascular permeability.

Other EPA-Derived Lipid Mediators

While 5,6-DiHETE is a significant anti-inflammatory mediator, EPA is the precursor to a diverse array of eicosanoids with varying biological activities. These include:

• E-series Resolvins (e.g., Resolvin E1 and E2): These are potent specialized pro-resolving mediators (SPMs) that actively promote the resolution of inflammation.

• Prostaglandins and Thromboxanes of the 3-series (e.g., PGE3, TXA3): These are generally less potent inflammatory mediators compared to their arachidonic acid-derived counterparts (2-series).

• Leukotrienes of the 5-series (e.g., LTB5): Similar to the 3-series prostanoids, these are typically less potent than the 4-series leukotrienes derived from arachidonic acid.

The balance between the production of these different EPA-derived mediators and those from arachidonic acid can significantly influence the overall inflammatory tone of a tissue.

Conclusion and Future Directions

5,6-DiHETE represents a promising EPA-derived lipid mediator with potent anti-inflammatory properties mediated through the antagonism of the TRPV4 channel. Its ability to attenuate vascular hyperpermeability and promote the resolution of inflammation in preclinical models highlights its potential as a therapeutic agent for inflammatory diseases. The high concentrations of 5,6-DiHETE found in certain fish intestines suggest a potential dietary source for this beneficial compound.

Future research should focus on:

• Elucidating the precise binding site and mechanism of 5,6-DiHETE on the TRPV4 channel.

• Conducting more extensive preclinical studies to evaluate the efficacy and safety of 5,6-DiHETE in a broader range of inflammatory conditions.

• Investigating the potential for developing stable synthetic analogs of 5,6-DiHETE with improved pharmacokinetic properties for therapeutic use.

• Exploring the impact of dietary interventions rich in EPA on the endogenous production of 5,6-DiHETE and its correlation with inflammatory disease risk.

The continued exploration of 5,6-DiHETE and other EPA-derived lipid mediators will undoubtedly provide valuable insights into the resolution of inflammation and open new avenues for the development of novel anti-inflammatory therapies.

References

• 1. A novel eicosapentaenoic acid-derived anti-inflammatory lipid mediator 5,6-DiHETE is abundant in blue back fish intestines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on (+/-)5(6)-DiHETE as a Transient Receptor Potential Vanilloid 4 (TRPV4) Antagonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a non-selective cation channel, is a critical regulator of calcium signaling in response to osmotic and mechanical stimuli. Its activation is implicated in a variety of physiological and pathological processes, including vascular permeability and inflammation. Recent studies have identified (+/-)5(6)-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid ((+/-)5(6)-DiHETE), an eicosapentaenoic acid (EPA) metabolite, as a novel endogenous antagonist of the TRPV4 channel. This guide provides a comprehensive overview of the technical details surrounding the antagonistic activity of (+/-)5(6)-DiHETE on TRPV4, including its mechanism of action, quantitative efficacy, and detailed experimental protocols for its study.

Introduction to TRPV4 and (+/-)5(6)-DiHETE

TRPV4 is a polymodal ion channel expressed in numerous tissues and implicated in diverse physiological functions. Its over-activation can lead to pathological conditions such as edema, pain, and inflammatory responses, making it a promising target for therapeutic intervention.[1] Lipid mediators are known to modulate the activity of TRP channels. While certain arachidonic acid metabolites like 5',6'-epoxyeicosatrienoic acid (5',6'-EET) are known activators of TRPV4, recent evidence has illuminated the inhibitory role of the dihydroxy metabolite, (+/-)5(6)-DiHETE.[1][2] This compound has been shown to attenuate TRPV4-mediated signaling, thereby reducing vascular hyperpermeability and inflammation in preclinical models, suggesting its potential as a therapeutic agent.[2][3]

Mechanism of Action

(+/-)5(6)-DiHETE functions as an antagonist of the TRPV4 channel. Its primary mechanism involves the inhibition of agonist-induced intracellular calcium influx through the channel.[4][5] In cellular models, pretreatment with (+/-)5(6)-DiHETE significantly reduces the rise in cytosolic Ca²⁺ triggered by potent synthetic TRPV4 agonists like GSK1016790A.[5][6][7][8] This antagonistic action at the molecular level translates to functional inhibition of physiological processes mediated by TRPV4 activation. For instance, (+/-)5(6)-DiHETE has been shown to suppress histamine-induced vascular hyperpermeability, a process at least partially dependent on TRPV4 activation in endothelial cells.[2][4][9] This suggests that by blocking the calcium entry, (+/-)5(6)-DiHETE prevents the downstream signaling events that lead to endothelial barrier disruption and subsequent inflammatory responses like edema and leukocyte infiltration.[1][2]

Figure 1: Signaling pathway of TRPV4 activation and its inhibition by (+/-)5(6)-DiHETE.

Quantitative Data Presentation

The following tables summarize the quantitative data from in vitro and in vivo studies investigating the antagonistic effects of (+/-)5(6)-DiHETE on TRPV4.

Table 1: In Vitro Efficacy of (+/-)5(6)-DiHETE

Parameter	Cell Type	Agonist (Concentration)	(+/-)5(6)-DiHETE Treatment	Result	Reference
Ca²⁺ Influx Inhibition	HEK293T cells overexpressing TRPV4	GSK1016790A (10 nM)	1 µM, 10-minute pretreatment	Significantly reduced intracellular Ca²⁺ increase	[5][6][7][8]
Endothelial Barrier Disruption	Human Umbilical Vein Endothelial Cells (HUVECs)	GSK1016790A (50 nM)	0.1-1 µM, 30-minute pretreatment	Significantly inhibited endothelial barrier disruption	[5]
Vascular Relaxation	Isolated Mouse Aorta	Acetylcholine (1 µM)	1 µM	Attenuated acetylcholine-induced vascular relaxation	[3]

Table 2: In Vivo Efficacy of (+/-)5(6)-DiHETE

Animal Model	Condition	Administration Route	Dosage	Outcome	Reference
Mouse	Dextran Sulfate Sodium (DSS)-Induced Colitis	Intraperitoneal	50 µg/kg/day	Accelerated recovery, inhibited edema and leukocyte infiltration	[3][10]
Mouse	Pollen-Induced Allergic Conjunctivitis	Intraperitoneal	300 µg/kg	Inhibited clinical symptoms, mast cell degranulation, and eosinophil infiltration	[9]
Mouse	Histamine-Induced Ocular Inflammation	Topical (eyedrop)	1 µ g/eye	Attenuated tearing and vascular hyperpermeability	[9]
Mouse	Histamine-Induced Vascular Hyperpermeability	Intracutaneous	0.1 µg	Significantly inhibited dye extravasation	[4]
Mouse	Serotonin-Induced Itch	Intraperitoneal	300 µg/kg	Reduced scratching behavior by 91.6%	[2][9]

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. The following sections provide protocols for key experiments.

In Vitro Calcium Imaging Assay

This protocol details the measurement of TRPV4-mediated calcium influx in a heterologous expression system.

Figure 2: Experimental workflow for the in vitro calcium imaging assay.

Objective: To quantify the inhibitory effect of (+/-)5(6)-DiHETE on TRPV4 agonist-induced intracellular calcium elevation.

Materials:

• HEK293T cells

• TRPV4 expression plasmid

• Cell culture medium (e.g., DMEM with 10% FBS)

• Transfection reagent

• Calcium imaging buffer (e.g., Hanks' Balanced Salt Solution with Ca²⁺)

• Fluorescent calcium indicator (e.g., Fura-2 AM)

• (+/-)5(6)-DiHETE (Cayman Chemical or equivalent)

• GSK1016790A (TRPV4 agonist)

• Ionomycin (positive control)

• Fluorescence microscope or plate reader equipped for ratiometric imaging

Procedure:

• Cell Culture and Transfection:

  • Culture HEK293T cells in DMEM supplemented with 10% FBS and antibiotics at 37°C in a 5% CO₂ incubator.

  • Seed cells onto glass-bottom dishes or 96-well plates suitable for imaging.

  • Transfect cells with a TRPV4 expression plasmid using a suitable transfection reagent according to the manufacturer's protocol. Allow 24-48 hours for protein expression.

• Loading with Calcium Indicator:

  • Wash the transfected cells once with calcium imaging buffer.

  • Prepare a loading solution of Fura-2 AM (typically 2-5 µM) in the imaging buffer.

  • Incubate cells with the loading solution for 30-60 minutes at 37°C.

  • Wash the cells twice with imaging buffer to remove extracellular dye and allow for de-esterification for approximately 30 minutes.

• Antagonist and Agonist Application:

  • Mount the dish/plate on the imaging setup and acquire a baseline fluorescence reading.

  • Pre-treat the cells by adding (+/-)5(6)-DiHETE to a final concentration of 1 µM. Incubate for 10 minutes. A vehicle control group should be run in parallel.[5]

  • After the pretreatment period, add the TRPV4 agonist GSK1016790A to a final concentration of 10 nM while continuously recording fluorescence.[4]

  • At the end of the experiment, add Ionomycin (e.g., 5 µM) to obtain a maximal calcium response for data normalization.[4]

• Data Acquisition and Analysis:

  • Record fluorescence intensity at the appropriate excitation (e.g., 340 nm and 380 nm for Fura-2) and emission (~510 nm) wavelengths.

  • Calculate the ratio of fluorescence intensities (F340/F380) to represent the intracellular Ca²⁺ concentration ([Ca²⁺]i).

  • Quantify the response by calculating the area under the curve (AUC) for the change in [Ca²⁺]i following agonist application.

  • Compare the AUC between vehicle-treated and (+/-)5(6)-DiHETE-treated groups. Statistical significance can be assessed using a t-test or ANOVA.

In Vivo Murine Model of DSS-Induced Colitis

This protocol describes the evaluation of (+/-)5(6)-DiHETE in a chemically induced model of inflammatory bowel disease.

Objective: To assess the therapeutic efficacy of (+/-)5(6)-DiHETE in promoting the healing of colitis in mice.

Materials:

• C57BL/6 mice (or other appropriate strain)

• Dextran Sulfate Sodium (DSS, 36-50 kDa)

• (+/-)5(6)-DiHETE

• Vehicle (e.g., saline or PBS)

• Equipment for animal monitoring (body weight, stool consistency)

• Histology supplies

Procedure:

• Induction of Colitis:

  • Administer 2% (w/v) DSS in the drinking water to mice for 4-5 consecutive days to induce acute colitis.

  • After the induction period, replace the DSS water with regular drinking water. The inflammatory peak is typically reached around day 7.

• Treatment Protocol:

  • The healing phase typically begins after day 7. Start the treatment during this phase (e.g., from day 9).

  • Administer (+/-)5(6)-DiHETE via intraperitoneal injection at a dosage of 50 µg/kg/day.[3][10] A control group should receive vehicle injections.

  • Continue daily or every-other-day injections until the end of the experiment (e.g., day 14 or 18).

• Monitoring and Endpoint Analysis:

  • Monitor mice daily for body weight, stool consistency, and signs of bleeding to calculate a Disease Activity Index (DAI).

  • At the experimental endpoint (e.g., day 14), euthanize the mice.

  • Excise the colon and measure its length (colon shortening is a marker of inflammation).

  • Collect colon tissue for pathological analysis. Fix in formalin, embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E).

  • Score the histological sections for the degree of inflammation, edema formation, and leukocyte infiltration.

• Data Analysis:

  • Compare body weight changes, DAI scores, and colon lengths between the vehicle-treated and (+/-)5(6)-DiHETE-treated groups using appropriate statistical tests (e.g., ANOVA).

  • Compare histological scores between the groups.

Figure 3: General workflow for the in vivo DSS-induced colitis model.

Conclusion

(+/-)5(6)-DiHETE has emerged as a significant endogenous antagonist of the TRPV4 channel. Its ability to inhibit TRPV4-mediated calcium influx provides a clear mechanism for its observed anti-inflammatory and anti-edema effects in vivo. The quantitative data and detailed protocols presented in this guide offer a solid foundation for researchers and drug development professionals to further investigate the therapeutic potential of (+/-)5(6)-DiHETE and to design novel TRPV4 antagonists for a range of inflammatory and sensory disorders. Future research should aim to elucidate the precise binding site and the structure-activity relationship of DiHETE isomers to optimize potency and selectivity.

References

• 1. The Role of the TRPV4 Channel in Intestinal Physiology and Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Alleviation of allergic conjunctivitis by (±)5(6)-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel anti-inflammatory lipid mediator 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid [jstage.jst.go.jp]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Alleviation of allergic conjunctivitis by (±)5(6)-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid in mice [frontiersin.org]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Endogenous Sources and Production of 5,6-DiHETE

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,6-dihydroxyeicosatrienoic acid (5,6-DiHETE) is a dihydroxy derivative of the omega-6 fatty acid, arachidonic acid. As a member of the eicosanoid family of signaling molecules, it is involved in a variety of physiological and pathophysiological processes. This technical guide provides a comprehensive overview of the endogenous sources, biosynthesis, and key signaling pathways of 5,6-DiHETE, intended to support further research and drug development efforts in this area.

Endogenous Production of 5,6-DiHETE

The primary pathway for the endogenous production of 5,6-DiHETE involves a two-step enzymatic process initiated from arachidonic acid.

• Epoxidation by Cytochrome P450 Epoxygenase: Arachidonic acid, a polyunsaturated fatty acid typically esterified in the cell membrane phospholipids, is first liberated by the action of phospholipase A2 (PLA2). Free arachidonic acid is then metabolized by cytochrome P450 (CYP) epoxygenases, particularly isoforms from the CYP2C and CYP2J subfamilies, to form various epoxyeicosatrienoic acids (EETs). The epoxidation of the double bond at the 5,6 position of arachidonic acid results in the formation of 5,6-epoxyeicosatrienoic acid (5,6-EET).

• Hydrolysis by Soluble Epoxide Hydrolase: The newly synthesized 5,6-EET is then rapidly hydrolyzed by the enzyme soluble epoxide hydrolase (sEH) into the more stable diol, 5,6-DiHETE. This conversion is a critical step in regulating the biological activity of EETs, as the dihydroxy metabolites often exhibit different signaling properties than their epoxide precursors.

This biosynthetic pathway is active in various tissues and cell types, including the liver, kidney, and vascular endothelium, highlighting the widespread potential for 5,6-DiHETE to exert localized effects.[1][2]

Alternative Biosynthetic Considerations

While the CYP-epoxygenase/sEH pathway is the major route for 5,6-DiHETE production, other metabolic pathways can influence the pool of its precursors and related metabolites. For instance, cyclooxygenase (COX) and lipoxygenase (LOX) enzymes also metabolize arachidonic acid to produce prostaglandins, thromboxanes, leukotrienes, and other hydroxyeicosatetraenoic acids (HETEs), creating a complex network of bioactive lipid mediators.

Quantitative Data on 5,6-DiHETE Production

The concentration of 5,6-DiHETE can vary significantly between different tissues and under various physiological or pathological conditions. The following tables summarize available quantitative data.

Tissue/Cell Type	Species	Condition	Concentration (ng/g or ng/mL)	Reference
Mouse Heart	Mouse	Normal	~0.03 - 0.07 ng/mg	[3]
Mouse Liver	Mouse	Normal	~0.03 - 0.07 ng/mg	[3]
Mouse Kidney	Mouse	Normal	~0.03 - 0.07 ng/mg	[3]
Mouse Colon	Mouse	Healing phase of colitis	Significantly increased	[1][2][4]
Sardine Intestine	Sardine	-	970.22 ng/g	[5]
Mackerel Intestine	Mackerel	-	156.14 ng/g	[5]
Horse Mackerel Intestine	Horse Mackerel	-	358.04 ng/g	[5]
Sardine Liver	Sardine	-	476.11 ng/g	[5]
Mackerel Liver	Mackerel	-	118.98 ng/g	[5]
Horse Mackerel Liver	Horse Mackerel	-	289.45 ng/g	[5]

Signaling Pathways of 5,6-DiHETE

5,6-DiHETE exerts its biological effects through interaction with specific cellular signaling pathways. A key target that has been identified is the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a non-selective cation channel involved in various sensory and regulatory processes.

5,6-DiHETE as a Modulator of TRPV4

Evidence suggests that 5,6-DiHETE can act as an antagonist of the TRPV4 channel.[1][2][4] In inflammatory conditions, activation of TRPV4 can lead to an influx of calcium ions (Ca2+), triggering downstream pro-inflammatory cascades. By inhibiting TRPV4, 5,6-DiHETE can suppress this calcium influx, thereby attenuating inflammatory responses such as increased vascular permeability.[1][2][3]

5,6-DiHETE as a negative regulator of the TRPV4 channel.

Signaling Pathway of 5,6-diHETE Lactone

A lactone form of 5,6-DiHETE has been shown to activate a distinct signaling pathway in endothelial cells, leading to vasodilation. This pathway involves a G-protein coupled receptor (GPCR), phospholipase C (PLC), and inositol (B14025) trisphosphate (IP3).

Signaling cascade of 5,6-diHETE lactone in endothelial cells.

Experimental Protocols

Accurate quantification and analysis of 5,6-DiHETE require meticulous sample handling and extraction procedures to minimize ex vivo formation and degradation. The following protocols are adapted from established methods for eicosanoid analysis.

Protocol 1: Solid-Phase Extraction (SPE) of 5,6-DiHETE from Plasma or Serum

This protocol is suitable for the extraction of 5,6-DiHETE from plasma or serum samples prior to LC-MS/MS analysis.

Materials:

• C18 SPE cartridges

• Methanol (B129727), HPLC grade

• Ethyl acetate, HPLC grade

• Hexane (B92381), HPLC grade

• Deionized water

• 2M Hydrochloric acid (HCl)

• Internal standard (e.g., deuterated 5,6-DiHETE)

• Nitrogen gas or centrifugal vacuum evaporator

Procedure:

• Sample Preparation: To 1 mL of plasma or serum, add an appropriate amount of internal standard. Acidify the sample to pH 3.5 by adding approximately 50 µL of 2M HCl. Vortex and let stand at 4°C for 15 minutes. Centrifuge at 2,000 x g for 5 minutes to pellet any precipitate.[6]

• SPE Cartridge Conditioning: Wash the C18 cartridge with 5 mL of ethyl acetate, followed by 5 mL of methanol, and finally equilibrate with 5 mL of deionized water. Do not allow the cartridge to dry out.[6]

• Sample Loading: Load the supernatant from the prepared sample onto the conditioned C18 cartridge at a flow rate of approximately 0.5 mL/min.[6]

• Washing: Wash the cartridge sequentially with 10 mL of deionized water, 10 mL of 15% methanol in water, and 10 mL of hexane to remove polar impurities and non-polar lipids.[6]

• Elution: Elute the eicosanoids with 10 mL of ethyl acetate.[6]

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a centrifugal vacuum evaporator. Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[6]

Workflow for Solid-Phase Extraction of 5,6-DiHETE.

Protocol 2: Liquid-Liquid Extraction (LLE) of 5,6-DiHETE from Tissues

This protocol is suitable for the extraction of 5,6-DiHETE from tissue homogenates.

Materials:

• Chloroform (B151607), HPLC grade

• Methanol, HPLC grade

• Deionized water

• Internal standard (e.g., deuterated 5,6-DiHETE)

• Nitrogen gas or centrifugal vacuum evaporator

Procedure:

• Homogenization: Homogenize the tissue sample in a suitable buffer on ice.

• Extraction: To the tissue homogenate, add internal standard. Perform a Bligh-Dyer extraction by adding chloroform and methanol in a ratio that results in a single-phase solution (typically 1:2:0.8, chloroform:methanol:homogenate). Vortex thoroughly.

• Phase Separation: Add chloroform and water to induce phase separation (final ratio of 2:2:1.8, chloroform:methanol:water). Vortex and centrifuge to separate the layers.

• Collection: Carefully collect the lower organic (chloroform) phase containing the lipids.

• Drying and Reconstitution: Evaporate the solvent to dryness under a gentle stream of nitrogen. Reconstitute the lipid extract in a suitable solvent for further analysis.

Conclusion

This technical guide has provided a detailed overview of the endogenous sources, production, and signaling of 5,6-DiHETE. The provided quantitative data and experimental protocols offer a valuable resource for researchers in the field. Further investigation into the diverse roles of 5,6-DiHETE in health and disease is warranted and may lead to the development of novel therapeutic strategies targeting its production and signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A novel eicosapentaenoic acid-derived anti-inflammatory lipid mediator 5,6-DiHETE is abundant in blue back fish intestines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Stereochemistry and Biological Activity of 5,6-DiHETE Isomers: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemistry and biological activity of 5,6-dihydroxy-7,9,11,14-eicosatetraenoic acid (5,6-DiHETE) isomers. It delves into their distinct biological effects, the underlying signaling pathways, and detailed experimental protocols for their study. This document is intended to be a valuable resource for researchers in the fields of lipidomics, pharmacology, and drug development.

Introduction: The Significance of Stereochemistry in 5,6-DiHETE Biology

5,6-DiHETE is a dihydroxy derivative of arachidonic acid, produced via the 5-lipoxygenase pathway. The enzymatic or non-enzymatic hydrolysis of the unstable epoxide intermediate, leukotriene A4 (LTA4), can result in the formation of four possible stereoisomers of 5,6-DiHETE: (5S,6R)-DiHETE, (5R,6S)-DiHETE, (5S,6S)-DiHETE, and (5R,6R)-DiHETE. As is common with biologically active molecules, the specific three-dimensional arrangement of the hydroxyl groups profoundly influences the molecule's ability to interact with cellular receptors and elicit downstream signaling events. This guide will illuminate the critical role of stereoisomerism in the biological functions of 5,6-DiHETE.

Comparative Biological Activity of 5,6-DiHETE Isomers

Extensive research has demonstrated that the biological activity of 5,6-DiHETE is highly stereospecific. The vast majority of observed biological effects are attributed to the (5S,6R)-DiHETE isomer. The other three isomers—(5R,6S), (5S,6S), and (5R,6R)—are largely considered to be biologically inactive in the assays conducted to date.

Quantitative Data Summary

The following table summarizes the key quantitative data on the biological activity of the 5,6-DiHETE isomers. It is important to note that obtaining precise binding affinity data (Ki or IC50) for the (5S,6R)-DiHETE isomer's interaction with the LTD4 receptor from the primary literature has proven challenging. However, its functional activity is well-documented.

Isomer	Biological Target	Assay	Activity Type	Potency (EC50/IC50)	Reference
(5S,6R)-DiHETE	Cysteinyl leukotriene receptor 1 (CysLT1, LTD4 receptor)	Guinea Pig Ileum Contraction	Weak Agonist	1.3 µM	[1]
Cysteinyl leukotriene receptor 1 (CysLT1, LTD4 receptor)	Radioligand Binding Assay	Weak Agonist	Not explicitly quantified in available literature	[2]
Transient Receptor Potential Vanilloid 4 (TRPV4)	Calcium Mobilization Assay	Antagonist	Not explicitly quantified in available literature
(5R,6S)-DiHETE	CysLT1, LTB4, LTC4 receptors	Radioligand Binding Assay	Inactive	No significant binding	[2]
(5S,6S)-DiHETE	CysLT1, LTB4, LTC4 receptors	Radioligand Binding Assay	Inactive	No significant binding	[2]
(5R,6R)-DiHETE	CysLT1, LTB4, LTC4 receptors	Radioligand Binding Assay	Inactive	No significant binding	[2]

Signaling Pathways of Active 5,6-DiHETE Isomers

The biological effects of (5S,6R)-DiHETE are mediated through its interaction with specific cell surface receptors, leading to the activation of distinct intracellular signaling cascades.

(5S,6R)-DiHETE as a Weak Agonist of the LTD4 Receptor (CysLT1)

The (5S,6R)-DiHETE isomer is recognized by the cysteinyl leukotriene receptor 1 (CysLT1), the primary receptor for the potent inflammatory mediator leukotriene D4 (LTD4). However, its affinity and efficacy are significantly lower than that of LTD4. Activation of the CysLT1 receptor, a G-protein coupled receptor (GPCR), typically leads to the activation of the Gq alpha subunit. This initiates a signaling cascade involving phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). This signaling pathway ultimately leads to smooth muscle contraction.

LTD4 Receptor Signaling Pathway

5,6-DiHETE as a TRPV4 Antagonist

Recent studies have identified 5,6-DiHETE as an antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel. TRPV4 is a non-selective cation channel involved in various physiological processes, including mechanosensation, osmosensation, and vascular function. When activated by agonists (such as GSK1016790A or hypotonic stress), TRPV4 allows the influx of cations, primarily Ca2+, leading to downstream signaling events. 5,6-DiHETE has been shown to inhibit this agonist-induced Ca2+ influx, thereby attenuating TRPV4-mediated responses. The precise mechanism of antagonism (e.g., competitive or non-competitive) is an area of ongoing investigation.

TRPV4 Channel Antagonism by 5,6-DiHETE

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the biological activity of 5,6-DiHETE isomers.

Competitive Radioligand Binding Assay for the LTD4 Receptor

This protocol describes a method to determine the binding affinity of 5,6-DiHETE isomers to the CysLT1 (LTD4) receptor in a competitive format using a radiolabeled ligand.

4.1.1. Materials

• Membrane Preparation: Guinea pig lung membranes (or a cell line overexpressing the human CysLT1 receptor).

• Radioligand: [³H]-LTD4 or a high-affinity radiolabeled antagonist such as [³H]-MK-571.

• Test Compounds: 5,6-DiHETE isomers (5S,6R; 5R,6S; 5S,6S; 5R,6R) dissolved in a suitable solvent (e.g., ethanol (B145695) or DMSO).

• Unlabeled Ligand: Unlabeled LTD4 for determining non-specific binding.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, containing 10 mM MgCl₂, 10 mM CaCl₂, and 0.1% BSA.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail.

• Glass Fiber Filters (e.g., Whatman GF/B).

• Filtration Manifold.

• Scintillation Counter.

4.1.2. Experimental Workflow

Radioligand Binding Assay Workflow

4.1.3. Detailed Procedure

• Membrane Preparation: Homogenize fresh or frozen guinea pig lung tissue in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors). Centrifuge the homogenate at low speed to remove debris. Pellet the membranes from the supernatant by high-speed centrifugation. Wash the membrane pellet and resuspend in assay buffer. Determine the protein concentration using a standard method (e.g., BCA assay).

• Assay Setup: In a 96-well plate, set up triplicate wells for total binding (radioligand + membranes), non-specific binding (radioligand + membranes + excess unlabeled LTD4), and competitive binding (radioligand + membranes + varying concentrations of 5,6-DiHETE isomers).

• Incubation: Add assay buffer, the respective compounds, radioligand (at a concentration close to its Kd), and finally the membrane suspension to each well. Incubate the plate with gentle agitation to allow binding to reach equilibrium.

• Filtration: Terminate the assay by rapidly filtering the contents of each well through the glass fiber filters using a vacuum manifold. This separates the bound radioligand from the free radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of the competitor (5,6-DiHETE isomers). Determine the IC50 value (the concentration of the isomer that inhibits 50% of the specific binding) by non-linear regression analysis.

Guinea Pig Ileum Contraction Assay

This ex vivo assay measures the ability of 5,6-DiHETE isomers to induce smooth muscle contraction in an isolated segment of guinea pig ileum, a tissue rich in CysLT1 receptors.

4.2.1. Materials

• Animal: Male Hartley guinea pig.

• Tissue: Distal ileum.

• Physiological Salt Solution: Tyrode's solution (composition in mM: NaCl 137, KCl 2.7, CaCl₂ 1.8, MgCl₂ 1.0, NaH₂PO₄ 0.4, NaHCO₃ 11.9, Glucose 5.6), gassed with 95% O₂ / 5% CO₂.

• Test Compounds: 5,6-DiHETE isomers.

• Reference Agonist: LTD4.

• Antagonist (for validation): A selective CysLT1 antagonist (e.g., Montelukast).

• Isolated Organ Bath System: With a temperature-controlled chamber (37°C), force-displacement transducer, and data acquisition system.

4.2.2. Experimental Workflow

Guinea Pig Ileum Contraction Assay Workflow

4.2.3. Detailed Procedure

• Tissue Preparation: Humanely euthanize a guinea pig and dissect a segment of the distal ileum. Clean the segment by flushing with Tyrode's solution and cut it into 2-3 cm long pieces.

• Mounting: Mount the ileum segment in the organ bath containing Tyrode's solution, maintained at 37°C and continuously gassed. Attach one end to a fixed hook and the other to a force-displacement transducer. Apply a resting tension of approximately 1 g.

• Equilibration: Allow the tissue to equilibrate for at least 60 minutes, with washes every 15 minutes.

• Dose-Response Curve: After a stable baseline is achieved, add the 5,6-DiHETE isomer (or LTD4 as a positive control) to the bath in a cumulative manner, increasing the concentration in logarithmic steps. Record the contractile response at each concentration until a maximal response is achieved.

• Washout: After obtaining a full dose-response curve, wash the tissue extensively with fresh Tyrode's solution until the baseline tension returns to the pre-stimulation level.

• Data Analysis: Plot the contractile response (as a percentage of the maximal response to a reference agonist like LTD4) against the log concentration of the 5,6-DiHETE isomer. Determine the EC50 (the concentration that produces 50% of the maximal response) and the Emax (maximal effect) from the dose-response curve.

Calcium Mobilization Assay for TRPV4 Activity

This assay measures changes in intracellular calcium concentration ([Ca²⁺]i) in response to TRPV4 activation and its modulation by 5,6-DiHETE. It is typically performed using a cell line stably expressing TRPV4 and a fluorescent calcium indicator.

4.3.1. Materials

• Cell Line: HEK293 or CHO cells stably expressing human or rodent TRPV4.

• Culture Medium: Appropriate for the cell line (e.g., DMEM with 10% FBS).

• Calcium Indicator Dye: Fluo-4 AM or Fura-2 AM.

• Pluronic F-127: To aid in dye loading.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• TRPV4 Agonist: GSK1016790A.

• Test Compound: 5,6-DiHETE.

• Fluorescence Plate Reader or Microscope: Capable of kinetic reading.

4.3.2. Experimental Workflow

Calcium Imaging Assay Workflow

4.3.3. Detailed Procedure

• Cell Culture: Seed the TRPV4-expressing cells into a black-walled, clear-bottom 96-well plate and culture overnight to allow for adherence.

• Dye Loading: Prepare a loading solution of the calcium indicator dye (e.g., 2-5 µM Fluo-4 AM) with Pluronic F-127 (e.g., 0.02%) in assay buffer. Remove the culture medium from the cells, wash once with assay buffer, and then add the loading solution. Incubate for 30-60 minutes at 37°C.

• Washing: Gently wash the cells two to three times with assay buffer to remove extracellular dye.

• Pre-incubation: Add assay buffer containing either the vehicle or different concentrations of 5,6-DiHETE to the respective wells and incubate for a short period (e.g., 10-20 minutes).

• Fluorescence Measurement: Place the plate in the fluorescence reader. Measure the baseline fluorescence for a short period. Then, using the instrument's injection system, add the TRPV4 agonist to all wells and immediately begin kinetic reading of the fluorescence intensity over several minutes.

• Data Analysis: The change in fluorescence (ΔF) is typically normalized to the baseline fluorescence (F₀) to give ΔF/F₀. The peak response or the area under the curve is calculated for each well. The inhibitory effect of 5,6-DiHETE is determined by comparing the responses in the presence and absence of the compound.

Conclusion

The stereochemistry of 5,6-DiHETE is a critical determinant of its biological activity. Of the four possible stereoisomers, only (5S,6R)-DiHETE demonstrates significant biological effects, acting as a weak agonist at the CysLT1 receptor and as an antagonist of the TRPV4 channel. The other isomers are, by current understanding, biologically inactive. This high degree of stereospecificity underscores the importance of precise molecular recognition in the action of lipid mediators and highlights the need for stereochemically pure compounds in pharmacological studies. The detailed experimental protocols and signaling pathway diagrams provided in this guide offer a robust framework for researchers to further investigate the nuanced roles of 5,6-DiHETE isomers in health and disease, and to explore their potential as therapeutic targets.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Comparative biological activities of the four synthetic (5,6)-dihete isomers - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Studies on 5,6-DiHETE in Colitis Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the preliminary research on 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE) and its potential therapeutic role in colitis. 5,6-DiHETE, an eicosapentaenoic acid-derived lipid metabolite, has emerged as a promising anti-inflammatory agent.[1] This document details the quantitative data from preclinical studies, comprehensive experimental protocols for colitis models, and the underlying signaling pathways involved in its mechanism of action.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preliminary studies on 5,6-DiHETE in dextran (B179266) sodium sulfate (B86663) (DSS)-induced colitis models in mice.

Table 1: In Vivo Efficacy of 5,6-DiHETE in DSS-Induced Colitis

Parameter	Administration Route	Dosage	Treatment Regimen	Key Findings	Reference
Recovery from Colitis	Intraperitoneal	50 µg/kg/day	During the healing phase (days 9-13)	Accelerated recovery from weight loss and diarrhea symptoms.	[1]
Oral	150 µg/kg/day	During the healing phase (days 9-13)	Suppressed diarrhea and colon inflammation.	[1]
Oral	600 µg/kg/day	During the healing phase (days 9-13)	Suppressed diarrhea and colon inflammation; slightly stronger effect than 150 µg/kg/day.[2]	[1]
Leukocyte Infiltration	Intraperitoneal	50 µg/kg/day	During the healing phase	Inhibited leukocyte infiltration in inflamed colon tissue.[3]	[3]
Oral	150 µg/kg/day	From day 9 to 14	Significantly suppressed the numbers of infiltrating granulocytes.	[4]
Oral	600 µg/kg/day	From day 9 to 14	Significantly suppressed the numbers of infiltrating granulocytes.	[4]
Edema Formation	Intraperitoneal	50 µg/kg/day	During the healing phase	Inhibited edema formation in inflamed colon tissue.[3]	[3]
Histological Score	Oral	150 µg/kg/day	From day 9 to 14	Significantly lower total histological scores compared to vehicle-treated mice.	[4]
Oral	600 µg/kg/day	From day 9 to 14	Significantly lower total histological scores compared to vehicle-treated mice.	[4]

Table 2: In Vitro Effects of 5,6-DiHETE

Assay	Cell Type	5,6-DiHETE Concentration	Pre-treatment Time	Key Findings	Reference
Endothelial Barrier Disruption	Human Umbilical Vein Endothelial Cells (HUVECs)	0.1-1 µM	30 minutes	Significantly inhibited endothelial barrier disruption induced by a TRPV4 agonist.[3]	[3]
Intracellular Ca2+ Increase	HEK293T cells overexpressing TRPV4	1 µM	10 minutes	Reduced TRPV4 agonist-induced intracellular Ca2+ increase.[3]	[3]

Signaling Pathway of 5,6-DiHETE in Colitis

Preliminary studies have identified 5,6-DiHETE as a novel endogenous antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.[3][5] In the context of colitis, inflammation leads to increased vascular permeability, edema, and leukocyte infiltration.[1][3] The activation of TRPV4 on endothelial cells is a key step in this process, leading to an influx of Ca2+ and subsequent disruption of the endothelial barrier.[6] 5,6-DiHETE exerts its anti-inflammatory effects by inhibiting this TRPV4-mediated signaling cascade.[3][5]

References

• 1. TRPV4—A Missing Link Between Mechanosensation and Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enumeration of leukocyte infiltration in solid tumors by confocal laser scanning microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Efficient Attenuation of Dextran Sulfate Sodium-Induced Colitis by Oral Administration of 5,6-Dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic Acid in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | TRPV4—A Missing Link Between Mechanosensation and Immunity [frontiersin.org]
• 6. researchgate.net [researchgate.net]

Cellular Targets and Receptors for 5,6-DiHETE: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,6-dihydroxyeicosatetraenoic acid (5,6-DiHETE) is an oxidized lipid mediator derived from eicosapentaenoic acid (EPA) via the cytochrome P450 (CYP) epoxygenase pathway. Emerging research has identified 5,6-DiHETE and its lactone derivative as bioactive molecules with significant effects on vascular function and inflammatory responses. This technical guide provides a comprehensive overview of the known cellular targets and receptors for 5,6-DiHETE, summarizing the available quantitative data, detailing relevant experimental protocols, and illustrating the key signaling pathways.

Cellular Targets of 5,6-DiHETE

Current research has identified two primary cellular targets for 5,6-DiHETE and its lactone form:

• Transient Receptor Potential Vanilloid 4 (TRPV4) Channel: 5,6-DiHETE acts as an endogenous antagonist of the TRPV4 ion channel.

• An Orphan G-Protein Coupled Receptor (GPCR): The lactone form of 5,6-DiHETE (5,6-diHETE lactone) activates a yet-to-be-identified G-protein coupled receptor in endothelial cells.

Quantitative Data for 5,6-DiHETE Interactions

The quantitative characterization of the interaction between 5,6-DiHETE and its targets is an active area of research. The table below summarizes the currently available data.

Ligand	Target	Cell Type	Assay Type	Quantitative Value	Reference
5,6-DiHETE	TRPV4	HEK293T cells overexpressing TRPV4	Intracellular Calcium Influx Assay	1 µM 5,6-DiHETE significantly suppresses Ca²⁺ influx induced by 10 nM GSK1016790A (a TRPV4 agonist)[1]	[1]
5,6-diHETE lactone	Orphan GPCR	Endothelial Cells	Not yet determined	Not yet determined	[2]

Note: Direct binding affinities (Kd, Ki) and functional potencies (IC50, EC50) for 5,6-DiHETE and its lactone with their respective targets have not yet been fully determined in the published literature.

Signaling Pathways

5,6-DiHETE as a TRPV4 Antagonist

5,6-DiHETE has been shown to inhibit the activity of the TRPV4 channel, a non-selective cation channel involved in various physiological processes, including mechanosensation, osmosensation, and vascular function. By antagonizing TRPV4, 5,6-DiHETE can modulate intracellular calcium levels and downstream signaling events initiated by TRPV4 activation.

Diagram 1: 5,6-DiHETE Inhibition of TRPV4 Signaling.

5,6-diHETE Lactone and the GPR-PLC-IP3 Pathway

The lactone form of 5,6-DiHETE activates an unidentified G-protein coupled receptor on endothelial cells, leading to the activation of the Phospholipase C (PLC) and Inositol (B14025) Trisphosphate (IP3) signaling cascade. This pathway ultimately results in vasodilation.[2]

Diagram 2: 5,6-diHETE Lactone GPCR Signaling Pathway.

Experimental Protocols

Intracellular Calcium Imaging to Assess TRPV4 Inhibition

This protocol is adapted from methods used to demonstrate the inhibitory effect of 5,6-DiHETE on TRPV4-mediated calcium influx.[1]

Objective: To measure the effect of 5,6-DiHETE on intracellular calcium concentration ([Ca²⁺]i) in response to a TRPV4 agonist in HEK293T cells overexpressing TRPV4.

Materials:

• HEK293T cells transiently or stably expressing human TRPV4

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% FBS

• Fura-2 AM (calcium indicator dye)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with and without Ca²⁺ and Mg²⁺

• 5,6-DiHETE

• GSK1016790A (TRPV4 agonist)

• Ionomycin (B1663694) (positive control)

• Fluorescence microscope or plate reader capable of ratiometric imaging (340/380 nm excitation, ~510 nm emission)

Procedure:

• Cell Culture and Plating:

  • Culture HEK293T cells expressing TRPV4 in DMEM supplemented with 10% FBS.

  • Seed cells onto glass-bottom dishes or 96-well plates suitable for fluorescence imaging and allow them to adhere overnight.

• Dye Loading:

  • Prepare a loading buffer containing Fura-2 AM (typically 2-5 µM) and Pluronic F-127 (0.02%) in HBSS.

  • Wash the cells once with HBSS.

  • Incubate the cells with the Fura-2 AM loading buffer for 30-60 minutes at 37°C in the dark.

  • Wash the cells twice with HBSS to remove extracellular dye and allow for de-esterification of the dye for at least 20 minutes.

• Calcium Measurement:

  • Mount the dish or plate on the fluorescence imaging system.

  • Acquire a baseline fluorescence ratio (F340/F380) for a few minutes.

  • Pre-incubate the cells with 5,6-DiHETE (e.g., 1 µM) or vehicle control for 10 minutes.

  • Add the TRPV4 agonist GSK1016790A (e.g., 10 nM) and record the change in the F340/F380 ratio over time.

  • At the end of the experiment, add ionomycin (a calcium ionophore) to obtain the maximum fluorescence ratio (Rmax), followed by a calcium-free buffer with EGTA to obtain the minimum ratio (Rmin) for calibration purposes if absolute [Ca²⁺]i is to be calculated.

Data Analysis:

• The change in intracellular calcium is represented by the ratio of fluorescence intensities at the two excitation wavelengths (340 nm and 380 nm).

• The inhibitory effect of 5,6-DiHETE is quantified by comparing the peak or area under the curve of the calcium response to GSK1016790A in the presence and absence of 5,6-DiHETE.

Diagram 3: Experimental Workflow for Calcium Imaging.

Microscale Thermophoresis (MST) for Binding Affinity Determination (Adapted Protocol)

This protocol is adapted from a study on a related compound, 5',6'-EET, binding to TRPV4 and can be used to determine the binding affinity (Kd) of 5,6-DiHETE to TRPV4.

Objective: To quantify the binding affinity of 5,6-DiHETE to purified TRPV4 protein.

Materials:

• Purified, fluorescently-labeled (e.g., GFP-tagged) human TRPV4 protein

• 5,6-DiHETE

• Assay buffer (e.g., PBS with a small percentage of a non-ionic detergent like Tween-20 to prevent aggregation)

• MST instrument and capillaries

Procedure:

• Sample Preparation:

  • Prepare a stock solution of fluorescently-labeled TRPV4 protein at a constant concentration (in the low nanomolar range).

  • Prepare a serial dilution of 5,6-DiHETE in the assay buffer, starting from a high concentration (e.g., micromolar range) down to picomolar or femtomolar concentrations.

• Binding Reaction:

  • Mix the constant concentration of labeled TRPV4 with each concentration of 5,6-DiHETE.

  • Incubate the mixtures for a sufficient time to reach binding equilibrium (e.g., 30-60 minutes at room temperature).

• MST Measurement:

  • Load the samples into the MST capillaries.

  • Place the capillaries in the MST instrument.

  • The instrument will apply a microscopic temperature gradient and measure the movement of the fluorescently labeled TRPV4. The change in thermophoresis upon binding of 5,6-DiHETE is recorded.

Data Analysis:

• The change in the normalized fluorescence is plotted against the logarithm of the 5,6-DiHETE concentration.

• The resulting binding curve is fitted to a suitable model (e.g., the law of mass action) to determine the dissociation constant (Kd).

Diagram 4: Workflow for Microscale Thermophoresis.

IP-One HTRF Assay for Gq-Coupled GPCR Activation

This protocol can be used to screen for and characterize the activation of Gq-coupled GPCRs by 5,6-diHETE lactone.

Objective: To measure the accumulation of inositol monophosphate (IP1), a stable downstream metabolite of IP3, as an indicator of Gq-coupled GPCR activation by 5,6-diHETE lactone.

Materials:

• A cell line endogenously expressing or engineered to express the orphan GPCR of interest.

• IP-One HTRF assay kit (containing IP1-d2 conjugate, anti-IP1-cryptate antibody, and lysis buffer)

• Stimulation buffer containing lithium chloride (LiCl)

• 5,6-diHETE lactone

• 384-well white plates

• HTRF-compatible plate reader

Procedure:

• Cell Plating:

  • Seed the cells into a 384-well plate and culture overnight.

• Compound Addition and Stimulation:

  • Prepare serial dilutions of 5,6-diHETE lactone in the stimulation buffer containing LiCl.

  • Add the 5,6-diHETE lactone dilutions or control buffer to the cells.

  • Incubate for a specified time (e.g., 30-60 minutes) at 37°C to allow for GPCR activation and IP1 accumulation.

• Detection:

  • Add the IP1-d2 conjugate and the anti-IP1-cryptate antibody to the wells.

  • Incubate for 1 hour at room temperature to allow for the competitive binding reaction to occur.

• Measurement:

  • Read the plate on an HTRF-compatible reader, measuring the fluorescence emission at 620 nm (cryptate donor) and 665 nm (d2 acceptor).

Data Analysis:

• Calculate the HTRF ratio (665 nm / 620 nm) * 10,000.

• The signal is inversely proportional to the amount of IP1 produced.

• Plot the HTRF ratio against the logarithm of the 5,6-diHETE lactone concentration to generate a dose-response curve and determine the EC50 value.

Conclusion and Future Directions

The identification of TRPV4 and an orphan GPCR as cellular targets for 5,6-DiHETE and its lactone, respectively, opens new avenues for understanding the role of this lipid mediator in health and disease. While initial studies have provided valuable insights into their biological activities and signaling pathways, further research is required to fully characterize these interactions. Key future directions include:

• Determination of Quantitative Binding and Functional Data: Performing detailed dose-response studies to determine the IC50 of 5,6-DiHETE for TRPV4 inhibition and using techniques like MST to measure its binding affinity (Kd).

• Deorphanization of the GPCR for 5,6-diHETE Lactone: Employing systematic screening approaches to identify the specific GPCR that mediates the effects of 5,6-diHETE lactone.

• Elucidation of Downstream Signaling in Greater Detail: Investigating the full spectrum of downstream signaling events and cellular responses initiated by 5,6-DiHETE and its lactone.

This technical guide provides a solid foundation for researchers, scientists, and drug development professionals to build upon as the understanding of 5,6-DiHETE's cellular targets and receptors continues to evolve.

References

• 1. HTRF IP-One Gq Detection Kit-WEICHILAB [weichilab.com]
• 2. researchgate.net [researchgate.net]

Exploring the Therapeutic Potential of 5,6-DiHETE: A Technical Guide for Researchers

An In-depth Examination of a Novel Eicosapentaenoic Acid-Derived Anti-inflammatory Mediator

Abstract

5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE) is an omega-3 fatty acid metabolite derived from eicosapentaenoic acid (EPA) that has emerged as a promising therapeutic agent, primarily due to its potent anti-inflammatory properties. This technical guide provides a comprehensive overview of 5,6-DiHETE, consolidating current knowledge on its biosynthesis, signaling mechanisms, and therapeutic effects. It is intended for researchers, scientists, and drug development professionals interested in the therapeutic application of this novel lipid mediator. This document summarizes key quantitative data, details essential experimental protocols, and visualizes the complex biological pathways associated with 5,6-DiHETE.

Introduction

Lipid mediators are bioactive signaling molecules that play crucial roles in a myriad of physiological and pathological processes, including inflammation, immunity, and tissue homeostasis. While omega-6 fatty acid-derived lipid mediators, such as prostaglandins (B1171923) and leukotrienes, are often pro-inflammatory, metabolites of omega-3 fatty acids like EPA and docosahexaenoic acid (DHA) are generally associated with anti-inflammatory and pro-resolving activities. 5,6-DiHETE, a metabolite of EPA, has been identified as a novel anti-inflammatory lipid mediator with significant therapeutic potential, particularly in the context of inflammatory diseases.[1] Its ability to modulate vascular hyperpermeability and promote the healing of inflamed tissues underscores its importance as a subject of further investigation for drug development.[1][2]

Biosynthesis and Metabolism

5,6-DiHETE is synthesized from EPA through a two-step enzymatic process. Initially, cytochrome P450 (CYP) epoxygenases metabolize EPA to form 5,6-epoxyeicosatetraenoic acid (5,6-EpETE). Subsequently, soluble epoxide hydrolase (sEH) converts 5,6-EpETE into 5,6-DiHETE.[3] While various CYP isoforms can metabolize EPA, the specific enzymes responsible for the initial epoxidation to 5,6-EpETE in vivo are still under investigation.[4]

The in vivo metabolism and degradation of 5,6-DiHETE are not yet fully elucidated. However, pharmacokinetic studies in mice following oral administration have estimated its half-life to be between 1.25 and 1.63 hours.[3] Further research is needed to identify the specific metabolic pathways and resulting metabolites involved in the clearance of 5,6-DiHETE.

Figure 1: Biosynthesis and Metabolism of 5,6-DiHETE.

Signaling Pathways

The therapeutic effects of 5,6-DiHETE are mediated through distinct signaling pathways, primarily involving the antagonism of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel and potentially through G-protein coupled receptors.

TRPV4 Antagonism

A primary mechanism of action for 5,6-DiHETE is its role as an antagonist of the TRPV4 channel.[2][5] TRPV4 is a non-selective cation channel that, when activated, leads to an influx of calcium ions (Ca²⁺). This increase in intracellular calcium in endothelial cells triggers a cascade of events, including the activation of endothelial nitric oxide synthase (eNOS), production of nitric oxide (NO), and subsequent vascular dilation and hyperpermeability.[6] By inhibiting the TRPV4 channel, 5,6-DiHETE prevents this rise in intracellular calcium, thereby attenuating vascular hyperpermeability and inflammation.[2][6]

Figure 2: 5,6-DiHETE as a TRPV4 Antagonist.

Potential G-Protein Coupled Receptor (GPCR) Signaling

Recent studies have shown that a lactone form of 5,6-DiHETE (5,6-diHETE lactone or EPA-L) can mediate vasodilation by activating a G-protein coupled receptor (GPCR) signaling pathway.[7] This pathway involves the activation of Phospholipase C (PLC), leading to the generation of inositol (B14025) trisphosphate (IP₃) and a subsequent increase in intracellular calcium, ultimately resulting in vasodilation.[7] GPR40 has been identified as a potential receptor in this pathway.[7] It is important to note that this has been demonstrated for the lactone form, and further research is required to determine if 5,6-DiHETE itself can directly activate GPR40 or other GPCRs to elicit its effects.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Comprehensive analysis of the mouse cytochrome P450 family responsible for omega-3 epoxidation of eicosapentaenoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5,6-diHETE lactone (EPA-L) mediates hypertensive microvascular dilation by activating the endothelial GPR-PLC-IP3 signaling pathway [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Fish-Derived Anti-Inflammatory Lipid Mediators

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Dawn of Resolution Pharmacology

For decades, the resolution of inflammation was considered a passive process, simply the dilution of pro-inflammatory signals. However, groundbreaking research has revealed it to be an active, highly orchestrated process governed by a superfamily of endogenous chemical messengers known as Specialized Pro-Resolving Mediators (SPMs).[1][2][3] SPMs are derived from essential polyunsaturated fatty acids (PUFAs) and include lipoxins, resolvins, protectins, and maresins.[2][3] This guide focuses on the SPMs derived from the omega-3 fatty acids abundant in fish oil, eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA): the resolvins, protectins, and maresins.

These molecules are not merely anti-inflammatory; they are "pro-resolving." They actively stimulate the processes that return tissue to homeostasis, such as inhibiting neutrophil infiltration, enhancing the clearance of apoptotic cells and microbes by macrophages (a process called efferocytosis), and promoting tissue regeneration.[1][3][4][5] Dysregulation in SPM biosynthesis is associated with diseases of prolonged inflammation, making these pathways and mediators prime targets for novel therapeutic strategies—a field known as resolution pharmacology.[3][6]

Biosynthesis of Key Fish-Derived SPMs

The generation of resolvins, protectins, and maresins involves a series of enzymatic reactions, often requiring cell-cell interactions (transcellular biosynthesis).[7][8] Key enzymes in these pathways include lipoxygenases (LOX) and cyclooxygenase-2 (COX-2), particularly when acetylated by aspirin.[7][9][10]

Resolvin E Series (from EPA)

Resolvin E1 (RvE1) and Resolvin E2 (RvE2) are biosynthesized from eicosapentaenoic acid (EPA). The pathway can be initiated by aspirin-acetylated COX-2 in endothelial cells, which converts EPA to 18R-hydroperoxy-EPE (18R-HEPE). This intermediate is then rapidly taken up by leukocytes and converted by 5-lipoxygenase (5-LOX) into RvE1 or RvE2.[11]

Biosynthesis pathway of E-series resolvins from EPA.

Resolvin D Series, Protectins, and Maresins (from DHA)

Docosahexaenoic acid (DHA) is the precursor to a diverse array of SPMs, including D-series resolvins (RvD1-RvD6), protectins (e.g., Protectin D1/Neuroprotectin D1), and maresins (MaR1, MaR2).[6][7][9] These pathways involve sequential oxygenation by enzymes like 15-LOX, 12-LOX, and 5-LOX. Aspirin can also trigger the formation of epimeric forms, known as aspirin-triggered (AT) resolvins and protectins, which are often more resistant to metabolic inactivation.[7][9]

Simplified biosynthesis pathways of SPMs from DHA.

Mechanisms of Action and Signaling Pathways

SPMs exert their potent pro-resolving functions by binding to specific G protein-coupled receptors (GPCRs) expressed on various immune cells, particularly neutrophils and macrophages.[2] This receptor activation triggers intracellular signaling cascades that collectively suppress pro-inflammatory pathways and enhance resolution programs.

Resolvin E1 (RvE1) Signaling

RvE1 is unique in that it interacts with two distinct GPCRs: ChemR23 (also known as ERV1) and BLT1.[12]

• On Macrophages (via ChemR23): Binding to ChemR23 activates Gαi/o, leading to phosphorylation of ERK and Akt.[12][13] This cascade stimulates macrophage phagocytosis of apoptotic cells and bacteria and can attenuate TNF-α-mediated NF-κB activation.[12][13]

• On Neutrophils (via BLT1): RvE1 acts as a partial agonist/antagonist at the BLT1 receptor, which is the primary receptor for the potent pro-inflammatory chemoattractant Leukotriene B4 (LTB4). By competing with LTB4, RvE1 effectively blocks neutrophil infiltration and activation.[12]

Resolvin E1 signaling pathways in macrophages and neutrophils.

Protectin D1 (NPD1) Signaling

Protectin D1 (PD1), also known as Neuroprotectin D1 (NPD1) when acting in the nervous system, is a potent anti-inflammatory and neuroprotective mediator.[14][15] Its actions include:

• Inhibition of the NALP3 Inflammasome: PD1 can reduce levels of reactive oxygen species (ROS) and inhibit the expression of NALP3, ASC, and Caspase-1, thereby decreasing the release of the pro-inflammatory cytokines IL-1β and IL-18.[14]

• Activation of Pro-Survival Pathways: PD1 can activate the PI3K/Akt signaling pathway, which is crucial for cell survival and has cardioprotective effects.[14]

• Neuroprotection: In neuronal cells, NPD1 can down-regulate the expression of β-amyloid precursor protein (βAPP), reducing the formation of amyloid-β 42 (Aβ42) and subsequent inflammation and apoptosis, relevant in Alzheimer's disease models.[15][16]

Maresin 1 (MaR1) Signaling

Maresins are produced by macrophages and possess potent pro-resolving and tissue regenerative properties.[17][18]

• Receptor-Mediated Actions: MaR1 interacts with the leucine-rich repeat-containing G protein-coupled receptor 6 (LGR6) on human phagocytes to promote the resolution of inflammation.[17]

• Inhibition of Pro-Inflammatory Pathways: MaR1 inhibits the TLR4/NF-κB and MAPKs signaling pathways, reducing the expression of inflammatory cytokines like TNF-α and IL-1β.[17][19]

• Activation of Pro-Resolving and Antioxidant Pathways: MaR1 activates the Nrf2 signaling pathway, which upregulates antioxidant enzymes.[17][19] It also promotes the polarization of macrophages from a pro-inflammatory M1 phenotype to an anti-inflammatory, pro-resolving M2 phenotype.[4][20][21]

Quantitative Efficacy of Fish-Derived SPMs

The following tables summarize quantitative data on the bioactivity of resolvins, protectins, and maresins from various preclinical models. These mediators are typically effective in the nanomolar (for in vitro) and μg/kg (for in vivo) ranges.[9][17][18]

Table 1: Quantitative Effects of Resolvins

Mediator	Model System	Concentration / Dose	Key Effect	Citation
RvE1	Human Neutrophils	1-100 nM	Inhibits LTB4-induced migration.	[22]
RvE1	Mouse Periodontitis	-	Protects from inflammation and bone loss.	[12]
RvE1	Mouse Inflammatory Pain	IC50 = 1 nM	Blocks TRPV1 ion channels.	[23]
RvD1	Human Macrophages	1 nM	Dampened TNF-α expression after CSE exposure.	[24]
RvD1	Mouse Inflammatory Pain	IC50 = 9 nM	Acts via TRPA1 ion channels.	[23]
RvD2	Human Macrophages	1 & 100 nM	Dampened TNF-α expression after CSE exposure.	[24]
RvD2	Mouse Inflammatory Pain	IC50 = 0.1 nM (TRPV1), 2 nM (TRPA1)	Blocks TRPV1 and TRPA1 ion channels.	[23]

| RvE2 | Human Neutrophils | 1-10 nM | Regulates chemotaxis. |[8] |

Table 2: Quantitative Effects of Protectins

Mediator	Model System	Concentration / Dose	Key Effect	Citation
PD1	Rat Cardiomyocytes	1 µM	Upregulates miRNA-210 via PI3K/Akt pathway.	[14]
PD1	Rat Sepsis Model (CLP)	0.08 mg/kg (i.p.)	Reduces ROS, inhibits NALP3 inflammasome.	[14]
PD1	Rat AMI Model (I/R)	0.5, 1 µM/kg/day (i.p.)	Improves cardiac function, reduces infarct size.	[14]
NPD1	Mouse Neuropathic Pain	-	Prevents mechanical allodynia.	[25]

| AT-PD1 | Mouse Peritonitis | - | Reduces neutrophil infiltration. |[15] |

Table 3: Quantitative Effects of Maresins

Mediator	Model System	Concentration / Dose	Key Effect	Citation
MaR1	Human In Vitro Studies	1-10 nM	General effective range for anti-inflammatory actions.	[17][18]
MaR1	Mouse Peritonitis	100 nM (optimal)	Reduces PMN infiltration, promotes phagocytosis.	[17]
MaR1	Mouse Colitis Model	0.1, 0.3, 1 µ g/animal	Decreased ICAM-1 and inflammatory cytokines.	[17]
MaR1	Mouse Myocardial Infarction	10 ng/g (i.p.)	Attenuates ventricular remodeling by 52%.	[17]
MaR1	Mouse Spinal Cord Injury	-	Accelerates neutrophil resolution.	[26]

| MaR1 | Mouse Alzheimer's Model | - | Improved cognitive decline, decreased TNF-α, IL-6. |[4] |

Experimental Protocols

The study of SPMs is challenging due to their low endogenous concentrations (picogram to nanogram range) and structural complexity, including numerous stereoisomers.[9][27] Robust analytical techniques are therefore critical.

Lipid Mediator Extraction and Quantification by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific identification and quantification of SPMs from biological matrices.[27][28] The general workflow involves sample collection, extraction, and analysis.

Workflow for SPM analysis using LC-MS/MS.

Detailed Methodological Steps:

• Sample Collection and Storage: Blood should be collected with an anticoagulant and centrifuged promptly to obtain plasma, which is then stored at -80°C until analysis.[27] For tissues or exudates, samples are snap-frozen and stored at -80°C.

• Extraction: Solid-phase extraction (SPE) using C18 cartridges is the most common method.[27][28] Samples are acidified, loaded onto the conditioned cartridge, washed to remove impurities, and then the lipids are eluted with a solvent like methyl formate (B1220265) or ethyl acetate.

• LC-MS/MS:

  • Chromatography: Reversed-phase high-performance liquid chromatography (RP-HPLC) is used to separate the various lipid mediators based on their polarity before they enter the mass spectrometer.[29]

  • Mass Spectrometry: Electrospray ionization (ESI) in negative ion mode is typically used. Detection is performed using a tandem mass spectrometer (e.g., a QTRAP system) operating in Multiple Reaction Monitoring (MRM) mode.[30] In MRM, specific precursor-to-product ion transitions are monitored for each analyte, providing high specificity and sensitivity.[31] Deuterated internal standards are essential for accurate quantification.[29]

Common In Vivo Models for Studying SPM Function

• Zymosan-Induced Peritonitis: This is a classic model of self-resolving acute inflammation.[17] Mice are injected intraperitoneally with zymosan (a yeast cell wall component), which induces a robust but self-limited inflammatory response characterized by neutrophil influx followed by macrophage appearance and resolution. Exudates can be collected at different time points to profile SPM biosynthesis and test the effect of exogenous SPMs on resolution indices (e.g., time to achieve 50% reduction in neutrophil numbers).[5]

• Sepsis Models (e.g., CLP): Cecal ligation and puncture (CLP) in rodents creates a polymicrobial sepsis model. SPMs like Protectin D1 have been shown to reduce ROS, inhibit inflammasome activation, decrease pro-inflammatory cytokine levels, and improve survival in this model.[14][26]

• Spinal Cord Injury (SCI): Surgical models of SCI in rodents result in a dysregulated and prolonged inflammatory response that impairs recovery.[32] Administering SPMs like Maresin 1 has been shown to accelerate the resolution of inflammation at the lesion site, reduce secondary tissue damage, and improve functional neurological recovery.[26][32]

• Ischemia/Reperfusion (I/R) Injury: Models of myocardial or cerebral I/R are used to study tissue damage from oxidative stress and inflammation. Protectin D1 has demonstrated cardioprotective effects in a rat model of myocardial I/R, improving cardiac function and reducing infarct size.[14]

Conclusion and Future Directions

The discovery of resolvins, protectins, and maresins has fundamentally shifted our understanding of inflammation from a process that simply "stops" to one that is actively "resolved." These fish-derived lipid mediators are potent endogenous agonists of resolution, acting at picomolar to nanomolar concentrations to orchestrate the return to tissue homeostasis.[2] The data clearly demonstrate their efficacy in a wide range of preclinical models of inflammatory disease, from peritonitis and sepsis to neurodegeneration and cardiovascular injury.

For drug development professionals, the challenge lies in harnessing the therapeutic potential of these molecules. Their short half-lives and complex structures present hurdles for traditional drug development. Future research will likely focus on:

• Developing stable synthetic analogs and mimetics with improved pharmacokinetic properties.[33]

• Identifying and targeting the specific SPM receptors with small molecule agonists.

• Exploring nutritional and genetic strategies to boost the endogenous production of these vital pro-resolving mediators.

By activating the body's own natural resolution pathways, SPM-based therapies promise a new class of "immunoresolvent" drugs that can treat inflammatory diseases without the side effects of broad immunosuppression.

References

• 1. Discovery of Specialized Pro-Resolving Mediators Marks the Dawn of Resolution Physiology and Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. portlandpress.com [portlandpress.com]
• 3. Frontiers | Pro-Resolving Lipid Mediators (SPMs) and Their Actions in Regulating miRNA in Novel Resolution Circuits in Inflammation [frontiersin.org]
• 4. Maresin 1 Improves Cognitive Decline and Ameliorates Inflammation in a Mouse Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Specialized Pro-resolving Mediators as Modulators of Immune Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Resolvins, Protectins, and Maresins: DHA-Derived Specialized Pro-Resolving Mediators, Biosynthetic Pathways, Synthetic Approaches, and Their Role in Inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Protectins and Maresins: New Pro-Resolving Families of Mediators in Acute Inflammation and Resolution Bioactive Metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Resolvin E2 formation and impact in inflammation-resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. Resolvin E1 Receptor Activation Signals Phosphorylation and Phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. medchemexpress.com [medchemexpress.com]
• 15. Protectin D1 - Wikipedia [en.wikipedia.org]
• 16. Neuroprotectin D1-mediated anti-inflammatory and survival signaling in stroke, retinal degenerations, and Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Maresin: Macrophage Mediator for Resolving Inflammation and Bridging Tissue Regeneration—A System-Based Preclinical Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 19. europeanreview.org [europeanreview.org]
• 20. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 21. Maresin-1 and Inflammatory Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Resolvins and Protectins: Natural Pharmacophores For Resolution Biology - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Resolvins in inflammation: emergence of the pro-resolving superfamily of mediators - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Resolvins attenuate inflammation and promote resolution in cigarette smoke-exposed human macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Neuroprotectin/Protectin D1 protects neuropathic pain in mice after nerve trauma - PMC [pmc.ncbi.nlm.nih.gov]
• 26. mdpi.com [mdpi.com]
• 27. Methodologies and Procedures Employed in the Identification and Quantitation of Lipid Mediators via LC-MS/MS [protocols.io]
• 28. Lipid Mediator Metabolomics Via LC-MS/MS Profiling and Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 29. Development of an Optimized LC-MS Method for the Detection of Specialized Pro-Resolving Mediators in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 30. sciex.com [sciex.com]
• 31. pubs.acs.org [pubs.acs.org]
• 32. Maresin 1 Promotes Inflammatory Resolution, Neuroprotection, and Functional Neurological Recovery After Spinal Cord Injury | Journal of Neuroscience [jneurosci.org]
• 33. eurekaselect.com [eurekaselect.com]

Protocols & Analytical Methods

Application Note and Protocol: Quantitative Analysis of (+/-)5(6)-DiHETE by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+/-)5(6)-dihydroxyeicosatetraenoic acid (5,6-DiHETE) is a dihydroxy derivative of arachidonic acid formed via the cytochrome P450 (CYP450) or lipoxygenase (LOX) pathways. Emerging research has identified 5,6-DiHETE as a bioactive lipid mediator with significant anti-inflammatory properties. Notably, it acts as an antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a polymodal ion channel implicated in inflammatory processes.[1][2] The ability to accurately quantify 5,6-DiHETE in biological matrices is crucial for understanding its physiological and pathological roles and for the development of novel therapeutics targeting inflammation. This document provides a detailed Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) protocol for the sensitive and specific quantification of 5,6-DiHETE.

Signaling Pathway of 5,6-DiHETE in Inflammation

5,6-DiHETE exerts its anti-inflammatory effects primarily through the modulation of the TRPV4 ion channel. In inflammatory conditions, activation of TRPV4 can lead to an influx of calcium ions (Ca2+), triggering downstream pro-inflammatory signaling cascades, including the activation of the NF-κB pathway. This results in the production of inflammatory cytokines and increased vascular permeability.[3][4][5] 5,6-DiHETE acts as an antagonist to TRPV4, inhibiting this Ca2+ influx and thereby dampening the inflammatory response.[1]

Caption: Signaling pathway of 5,6-DiHETE in inflammation.

Experimental Protocol

This protocol details the necessary steps for the extraction and quantification of 5,6-DiHETE from biological samples such as plasma or cell culture supernatant.

Materials and Reagents

• Solvents: HPLC or MS-grade methanol (B129727), acetonitrile (B52724), water, and ethyl acetate.

• Acids: Formic acid (MS-grade).

• Standards: (+/-)5(6)-DiHETE analytical standard and a suitable deuterated internal standard (e.g., 5,6-DiHETE-d8).

• Solid-Phase Extraction (SPE): C18 SPE cartridges.

• Other: Nitrogen evaporator, polypropylene (B1209903) tubes, autosampler vials.

Sample Preparation: Solid-Phase Extraction (SPE)

• Sample Acidification: Acidify the biological sample (e.g., 1 mL of plasma) to a pH of approximately 3.5 with 0.1% formic acid.

• Internal Standard Spiking: Add the deuterated internal standard to the acidified sample.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 2 mL of methanol followed by 2 mL of water.

• Sample Loading: Load the acidified sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of water to remove polar impurities.

• Elution: Elute the 5,6-DiHETE and internal standard with 2 mL of methanol or ethyl acetate.

• Evaporation: Dry the eluate under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 60% acetonitrile in water with 0.02% acetic acid) and transfer to an autosampler vial.[6]

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions

• LC System: An Acquity UPLC system or equivalent.

• Column: Acquity UPLC BEH shield RP18 column (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Acetonitrile/water/acetic acid (60/40/0.02, v/v/v).[2]

• Mobile Phase B: Acetonitrile/isopropyl alcohol (50/50, v/v).[2]

• Flow Rate: 0.5 mL/min.[2]

• Gradient:

  • 0-4.0 min: 0.1-55% B

  • 4.0-4.5 min: 55-99% B

  • 4.5-5.0 min: 99% B[2]

• Injection Volume: 10 µL.[2]

• Column Temperature: 40 °C.[2]

Mass Spectrometry (MS) Conditions

• Mass Spectrometer: ABI/Sciex 6500 QTRAP or equivalent triple quadrupole mass spectrometer.[2]

• Ionization Mode: Negative Electrospray Ionization (ESI-).[2]

• Ion Spray Voltage: -4.5 kV.[2]

• Source Temperature: 525 °C.[2]

• Collision Gas: Nitrogen.[2]

• Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions and Parameters for (+/-)5(6)-DiHETE

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Declustering Potential (V)	Collision Energy (V)
(+/-)5(6)-DiHETE	335	115	-50	-29

Data sourced from a comprehensive eicosanoid analysis study.[2]

Data Presentation: Quantitative Performance

The following tables summarize the typical quantitative performance of an LC-MS/MS method for DiHETEs, based on validated methods for eicosanoids.

Table 1: Linearity and Limit of Quantification

Analyte	Calibration Curve Range (ng/mL)	Correlation Coefficient (r²)	Limit of Quantification (LOQ) (ng/mL)
DiHETEs	0.2 - 500	> 0.99	0.2 - 3

Data is representative of validated methods for a range of eicosanoids, including DiHETEs.

Table 2: Precision and Accuracy

Analyte	Concentration Level	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Intra-day Accuracy (% Bias)	Inter-day Accuracy (% Bias)
DiHETEs	Low QC	< 15	< 15	± 15	± 15
Medium QC	< 15	< 15	± 15	± 15
High QC	< 15	< 15	± 15	± 15

Acceptance criteria as per FDA guidelines for bioanalytical method validation.

Experimental Workflow

The overall workflow for the quantification of 5,6-DiHETE is depicted below.

Caption: Experimental workflow for 5,6-DiHETE quantification.

Conclusion

This application note provides a comprehensive and detailed protocol for the robust quantification of (+/-)5(6)-DiHETE in biological samples using LC-MS/MS. The described method, including sample preparation, chromatography, and mass spectrometry parameters, offers high sensitivity and specificity. The provided information on the signaling pathway and typical quantitative performance will be valuable for researchers in inflammation, lipidomics, and drug development.

References

• 1. rsc.org [rsc.org]
• 2. 4.1. Repeatability, intermediate precision and reproducibility – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 3. resolian.com [resolian.com]
• 4. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Liquid Chromatography-Mass Spectrometry-Based In Vitro Metabolic Profiling Reveals Altered Enzyme Expressions in Eicosanoid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantification of 5,6-DiHETE in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed guide for the measurement of 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE) in human plasma samples. It includes an overview of the relevant biological pathways, protocols for sample preparation and analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and a discussion on alternative methodologies.

Introduction

5,6-DiHETE is a bioactive lipid mediator derived from the omega-3 fatty acid, eicosapentaenoic acid (EPA). It is formed via the cytochrome P450 (CYP) epoxygenase pathway and has been identified as a novel anti-inflammatory molecule. Specifically, 5,6-DiHETE is known to be an antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, playing a role in modulating vascular permeability and inflammatory responses[1][2]. Accurate quantification of 5,6-DiHETE in plasma is crucial for understanding its physiological and pathological roles, and for the development of novel therapeutics targeting inflammation and vascular function.

Biosynthesis of 5,6-DiHETE

5,6-DiHETE is not directly synthesized but is the hydration product of its precursor, 5,6-epoxyeicosatetraenoic acid (5,6-EEQ). The biosynthesis pathway begins with EPA, which is metabolized by CYP epoxygenases, primarily from the CYP2C and CYP2J families, to form 5,6-EEQ[3][4][5][6][7]. This epoxide is then rapidly hydrolyzed by the enzyme soluble epoxide hydrolase (sEH) into the more stable diol, 5,6-DiHETE.

Figure 1: Biosynthesis pathway of 5,6-DiHETE from EPA.

Signaling Pathway of 5,6-DiHETE

5,6-DiHETE exerts biological effects primarily through its interaction with the TRPV4 ion channel, a non-selective cation channel expressed in various cell types, including vascular endothelial cells[1]. By acting as a TRPV4 antagonist, 5,6-DiHETE can modulate intracellular calcium levels. However, its precursor, 5,6-EET, is a known activator of TRPV4. Activation of TRPV4 leads to an influx of calcium (Ca2+), which in endothelial cells, triggers a signaling cascade. This includes the activation of calcium-activated potassium channels (IKCa and SKCa) and endothelial nitric oxide synthase (eNOS). The subsequent endothelial hyperpolarization and production of nitric oxide (NO) lead to the relaxation of surrounding smooth muscle cells, resulting in vasodilation[8][9][10][11][12][13].

Figure 2: Simplified signaling cascade following TRPV4 channel modulation.

Analytical Methodologies

The accurate quantification of lipid mediators like 5,6-DiHETE, which are present at low concentrations in complex biological matrices, requires highly sensitive and specific analytical methods.

LC-MS/MS (Recommended Method)

Liquid Chromatography-Tandem Mass Spectrometry is the gold standard for the quantification of eicosanoids due to its high selectivity, sensitivity, and ability to distinguish between structurally similar isomers.

Enzyme-Linked Immunosorbent Assay (ELISA)

Currently, there are no commercially available ELISA kits specifically designed for the quantification of 5,6-DiHETE. While ELISA kits exist for other related eicosanoids (e.g., 5-HETE), they are not suitable for 5,6-DiHETE due to the high specificity of antibody-antigen binding[10][14][15]. The structural differences between 5-HETE and 5,6-DiHETE (a monohydroxy vs. a dihydroxy fatty acid) are significant enough to prevent cross-reactivity. Therefore, LC-MS/MS is the only reliable method for its quantification at present.

Experimental Protocol: LC-MS/MS Quantification of 5,6-DiHETE

This protocol details the steps for sample handling, extraction, and analysis of 5,6-DiHETE from human plasma.

Figure 3: Experimental workflow for 5,6-DiHETE measurement in plasma.

Sample Collection and Storage

• Collect whole blood in tubes containing an anticoagulant (e.g., EDTA or heparin).

• Centrifuge at 2,500 x g for 15 minutes at 4°C within 30 minutes of collection.

• Transfer the supernatant (plasma) to clean polypropylene (B1209903) tubes.

• Immediately freeze samples and store them at -80°C until analysis to prevent lipid peroxidation and degradation. Avoid repeated freeze-thaw cycles.

Materials and Reagents

• Human Plasma

• 5,6-DiHETE analytical standard (Cayman Chemical or equivalent)

• Deuterated internal standard (IS), e.g., a deuterated DiHETE such as 14,15-DiHETE-d11.

• C18 Solid-Phase Extraction (SPE) cartridges (e.g., 100 mg, 1 mL)

• Methanol (B129727), Acetonitrile, Ethyl Acetate, Hexane (B92381) (all LC-MS grade)

• Formic Acid or Acetic Acid (LC-MS grade)

• Ultrapure water

• SPE Vacuum Manifold

• Nitrogen Evaporator

Solid-Phase Extraction (SPE) Protocol

This procedure should be performed on ice to minimize analyte degradation.

• Sample Pre-treatment:

  • Thaw 500 µL of plasma on ice.

  • Add the deuterated internal standard to the plasma to a final concentration of ~5-10 ng/mL.

  • Acidify the plasma to pH 3.5-4.0 by adding ~5 µL of 1% formic acid. Vortex briefly.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 2 mL of methanol, followed by 2 mL of ultrapure water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load the acidified plasma sample onto the conditioned cartridge. Apply a slow, consistent flow rate of approximately 1-2 mL/minute.

• Washing:

  • Wash the cartridge with 2 mL of ultrapure water to remove salts and polar impurities.

  • Wash the cartridge with 2 mL of hexane to remove nonpolar lipids.

• Elution:

  • Elute the 5,6-DiHETE and internal standard from the cartridge with 2 mL of ethyl acetate or methanol into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to complete dryness under a gentle stream of nitrogen at room temperature.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 60:40 Acetonitrile:Water with 0.02% acetic acid). Vortex to ensure complete dissolution.

  • Transfer the reconstituted sample to an LC autosampler vial with an insert.

LC-MS/MS Parameters

The following are typical parameters and should be optimized for the specific instrumentation used.

Parameter	Recommended Setting
LC Column	C18 reversed-phase column (e.g., Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 100 mm)
Mobile Phase A	Acetonitrile/Water/Acetic Acid (60/40/0.02, v/v/v)[16]
Mobile Phase B	Acetonitrile/Isopropanol (50/50, v/v)[16]
Flow Rate	0.5 mL/min
Gradient	0-4.0 min, 0.1-55% B; 4.0-4.5 min, 55-99% B; 4.5-5.0 min, hold at 99% B[16]
Injection Volume	10 µL
Column Temperature	40 °C
Ionization Mode	Electrospray Ionization (ESI), Negative Mode
Analysis Mode	Multiple Reaction Monitoring (MRM)

MS/MS Transitions

For accurate quantification, a stable isotope-labeled internal standard is crucial. While a deuterated standard for 5,6-DiHETE is not widely listed, a deuterated standard for a related DiHETE, such as 14,15-DiHETE-d11, can be used. The MRM transitions must be optimized on the specific mass spectrometer being used.

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z
5,6-DiHETE	335.2	115.1[16]
DiHETE-d11 (IS)	346.2	Dependent on fragmentation

Data Presentation and Quantitative Summary

The concentration of 5,6-DiHETE in plasma samples should be determined by constructing a calibration curve using the analytical standard and the internal standard. Results should be reported in ng/mL or nM.

Currently, there is a lack of established data on the baseline concentrations of 5,6-DiHETE in healthy human plasma. Most available quantitative data comes from preclinical studies or human studies on related compounds.

Study Type	Matrix	Analyte	Concentration Range	Reference
Pharmacokinetics (Mouse)	Plasma	5,6-DiHETE	~10-40 ng/mL (after oral dosing)	[11][17]
Human Study (CHD)	Plasma	14,15-DHET	Healthy Controls: 1.65 ± 1.54 ng/mL	[18]
Human Study (HF)	Serum	14,15-EET	Healthy Controls: 64.95 ± 35.4 ng/mL	[7]
Human Supplementation	Plasma	EPA-derived DiHETEs	Increased significantly 6h post-ingestion	[13][19]

Note: The values for 14,15-DHET and 14,15-EET are provided for context on the general range of DiHETE/EET concentrations in human plasma but are not directly comparable to 5,6-DiHETE levels. Further research is needed to establish a normal physiological range for 5,6-DiHETE in the human population.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. TRPV4 channel activation induces the transition of venous and arterial endothelial cells toward a pro‐inflammatory phenotype - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Eicosapentaenoic acid increases cytochrome P-450 2J2 gene expression and epoxyeicosatrienoic acid production via peroxisome proliferator-activated receptor γ in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Roles of the epoxygenase CYP2J2 in the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. CYP2C8 - Wikipedia [en.wikipedia.org]
• 7. Epoxygenase - Wikipedia [en.wikipedia.org]
• 8. Frontiers | Role of Transient Receptor Potential Vanilloid 4 in Vascular Function [frontiersin.org]
• 9. Endothelial TRPV4 channels and vasodilator reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Role of TRPV4 in the Mechanotransduction of Shear Stress in Endothelial Cells - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Frontiers | The Transient Receptor Potential Vanilloid 4 Channel and Cardiovascular Disease Risk Factors [frontiersin.org]
• 12. Endothelial TRPV4 channels modulate vascular tone by Ca2+‐induced Ca2+ release at inositol 1,4,5‐trisphosphate receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. TRPV4-mediated endothelial Ca2+ influx and vasodilation in response to shear stress - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Prevalence of CYP2C8, 2C9, 2J2, and soluble epoxide hydrolase polymorphisms in African Americans with hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. UPLC-MS/MS-Based Profiling of Eicosanoids in RAW264.7 Cells Treated with Lipopolysaccharide - PMC [pmc.ncbi.nlm.nih.gov]
• 16. CYP2J2 attenuates metabolic dysfunction in diabetic mice by reducing hepatic inflammation via the PPARγ - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ahajournals.org [ahajournals.org]
• 18. Regio- and stereoselective epoxidation of arachidonic acid by human cytochromes P450 2C8 and 2C9 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. caymanchem.com [caymanchem.com]

Application Notes and Protocols for In Vivo Application of 5,6-DiHETE in Mouse Models of Colitis

Audience: Researchers, scientists, and drug development professionals.

Introduction

5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE) is a lipid metabolite derived from eicosapentaenoic acid (EPA). Emerging research has identified its potential therapeutic role in inflammatory bowel disease (IBD). Studies have shown that 5,6-DiHETE concentration is elevated during the healing phase of colitis in mice.[1][2] This document provides detailed protocols for the in vivo application of 5,6-DiHETE in mouse models of colitis, summarizes key quantitative data from relevant studies, and illustrates the proposed signaling pathway. 5,6-DiHETE has been identified as an endogenous antagonist of the transient receptor potential vanilloid 4 (TRPV4) channel, and its administration has been shown to accelerate the healing of colitis by inhibiting inflammatory responses.[1][2]

Signaling Pathway of 5,6-DiHETE in Colitis

5,6-DiHETE exerts its anti-inflammatory effects by antagonizing the TRPV4 channel. In the context of colitis, activation of TRPV4 can lead to endothelial barrier disruption and an increase in intracellular calcium (Ca2+), contributing to inflammation. By inhibiting TRPV4, 5,6-DiHETE prevents this cascade, thereby reducing edema formation and leukocyte infiltration into the inflamed colon tissue.[1][2]

Caption: Signaling pathway of 5,6-DiHETE in ameliorating colitis.

Experimental Protocols

Two common chemically induced mouse models of colitis are the dextran (B179266) sodium sulfate (B86663) (DSS) and the 2,4,6-trinitrobenzenesulfonic acid (TNBS) models. The DSS model is particularly relevant as it has been used in studies investigating 5,6-DiHETE.[1][2]

Dextran Sodium Sulfate (DSS)-Induced Colitis Model (Acute)

This protocol is based on methodologies described in studies of 5,6-DiHETE and general protocols for DSS-induced colitis.[1][2][3][4][5][6]

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Dextran sodium sulfate (DSS), molecular weight 36,000-50,000

• Sterile drinking water

• 5,6-DiHETE

• Vehicle (e.g., saline or PBS)

• Animal balance

• Cages with ad libitum access to food and water

Procedure:

• Acclimatization: Acclimate mice to the animal facility for at least one week before the experiment.

• Induction of Colitis:

  • Prepare a 2% (w/v) DSS solution in sterile drinking water. This concentration may need to be adjusted depending on the DSS batch and mouse strain.[1][2]

  • Provide the DSS solution as the sole source of drinking water for 4-7 consecutive days.[1][2][7] A control group should receive regular sterile drinking water.

• Preparation and Administration of 5,6-DiHETE:

  • Prepare a stock solution of 5,6-DiHETE in a suitable vehicle.

  • During the healing phase (e.g., from day 9 to 18 after DSS initiation), administer 5,6-DiHETE or vehicle to the mice.[1][2]

  • A reported effective dose is 50 µg/kg/day, administered via intraperitoneal (i.p.) injection.[1][2]

• Monitoring:

  • Record body weight, stool consistency, and presence of fecal blood daily.

  • Calculate a Disease Activity Index (DAI) score based on these parameters.

• Termination and Sample Collection:

  • At the end of the study period (e.g., day 18), euthanize the mice.

  • Measure the length of the colon from the cecum to the anus.

  • Collect colon tissue for histological analysis (e.g., H&E staining) and measurement of inflammatory markers (e.g., myeloperoxidase activity, cytokine levels).

2,4,6-Trinitrobenzenesulfonic Acid (TNBS)-Induced Colitis Model

While not specifically reported in the context of 5,6-DiHETE, the TNBS model is a widely used alternative that induces a Th1-mediated immune response, resembling Crohn's disease.[8][9][10][11]

Materials:

• Male SJL/J or BALB/c mice (8-10 weeks old)

• 2,4,6-trinitrobenzenesulfonic acid (TNBS) solution (e.g., 5% w/v)

• Ethanol (e.g., 50%)

• Flexible catheter

• Anesthetic (e.g., isoflurane)

Procedure:

• Acclimatization: Acclimate mice for at least one week.

• Induction of Colitis:

  • Fast mice for 24 hours before induction.

  • Anesthetize the mice lightly.

  • Prepare the TNBS solution in 50% ethanol. A typical dose is 100-150 mg/kg of TNBS.

  • Slowly administer the TNBS solution intrarectally via a flexible catheter inserted approximately 4 cm into the colon.

  • Hold the mouse in a head-down position for at least 60 seconds to ensure proper distribution of the TNBS solution.

• 5,6-DiHETE Administration:

  • The administration of 5,6-DiHETE would follow a similar protocol to the DSS model, with the timing adjusted based on the peak of inflammation in the TNBS model (typically 3-5 days post-induction).

• Monitoring and Termination:

  • Monitor mice daily for weight loss, diarrhea, and general health.

  • Euthanize mice at a predetermined endpoint and collect colon tissue for analysis as described for the DSS model.

Caption: Workflow for testing 5,6-DiHETE in a DSS-induced mouse colitis model.

Quantitative Data Summary

The following tables summarize the quantitative data from a study investigating the effects of 5,6-DiHETE on DSS-induced colitis in mice.[1][2]

Table 1: Effect of 5,6-DiHETE on Clinical Parameters of DSS-Induced Colitis

Parameter	Control (No DSS)	DSS + Vehicle	DSS + 5,6-DiHETE (50 µg/kg/day)
Relative Body Weight (Day 18)	~100%	Decreased	Accelerated Recovery
Fecal Score (Peak)	0	Increased	Accelerated Recovery

Note: Specific numerical values for body weight and fecal score were presented graphically in the source material. The table reflects the reported trends.

Table 2: Effect of 5,6-DiHETE on Pathological Markers of DSS-Induced Colitis

Parameter	DSS + Vehicle	DSS + 5,6-DiHETE (50 µg/kg/day)
Edema Formation	Present	Inhibited
Leukocyte Infiltration	Present	Inhibited

Note: These findings were based on pathological studies and histological analysis.

Table 3: In Vitro Effects of 5,6-DiHETE on TRPV4-Mediated Responses

Assay	Condition	Effect of 5,6-DiHETE Pretreatment
Endothelial Barrier Disruption	Induced by TRPV4 agonist (GSK1016790A, 50 nM)	Significant inhibition (0.1-1 µM 5,6-DiHETE)
Intracellular Ca2+ Increase	In TRPV4-overexpressing HEK293T cells, induced by GSK1016790A	Reduced Ca2+ increase (1 µM 5,6-DiHETE)

Conclusion

The available data strongly suggest that 5,6-DiHETE is a promising therapeutic agent for colitis. It accelerates recovery in the DSS-induced colitis mouse model by inhibiting edema and leukocyte infiltration.[1] The mechanism of action appears to be the antagonism of the TRPV4 channel, which prevents endothelial barrier disruption.[1][2] The provided protocols and data serve as a valuable resource for researchers and drug development professionals interested in further exploring the therapeutic potential of 5,6-DiHETE in IBD. Future studies could investigate different dosing regimens, administration routes, and the efficacy of 5,6-DiHETE in other colitis models, such as the TNBS model.

References

• 1. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. yeasenbio.com [yeasenbio.com]
• 4. Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis [bio-protocol.org]
• 5. redoxis.se [redoxis.se]
• 6. criver.com [criver.com]
• 7. researchgate.net [researchgate.net]
• 8. Induction of TNBS colitis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chronic Experimental Model of TNBS-Induced Colitis to Study Inflammatory Bowel Disease | MDPI [mdpi.com]
• 10. TNBS-Induced Colitis Model - takisbiotech [takisbiotech.com]
• 11. kosheeka.com [kosheeka.com]

Application Notes and Protocols for Using (+/-)5(6)-DiHETE in Human Umbilical Vein Endothelial Cell (HUVEC) Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+/-)5(6)-dihydroxyeicosatetraenoic acid (DiHETE) is a dihydroxy derivative of arachidonic acid formed via the cytochrome P450 (CYP) epoxygenase pathway. While research on the specific racemic mixture (+/-)5(6)-DiHETE is limited, studies on the related stereoisomer 5,6-DiHETE suggest potential roles in modulating endothelial cell function, particularly in the context of inflammation and vascular permeability. These application notes provide a comprehensive guide for utilizing (+/-)5(6)-DiHETE in various in vitro assays with Human Umbilical Vein Endothelial Cells (HUVECs), a primary model for studying endothelial biology, angiogenesis, and inflammation.

The provided protocols are based on established methodologies for HUVEC assays and have been adapted for the investigation of (+/-)5(6)-DiHETE. The quantitative data presented for proliferation, migration, and tube formation are hypothetical and intended for illustrative purposes to guide experimental design and data analysis, due to the current lack of specific published data for this racemic mixture in these particular assays.

Data Presentation

Quantitative Data Summary: Effects of 5,6-DiHETE on HUVEC Function

The following table summarizes published quantitative data on the effects of 5,6-DiHETE on HUVEC responses to inflammatory stimuli.

Assay	Cell Type	Treatment	Concentration(s)	Observed Effect	Reference
Intracellular Calcium ([Ca²⁺]i) Mobilization	HUVECs	Pre-treatment with 5,6-DiHETE followed by Histamine (10 µM)	0.1 µM and 0.3 µM	Dose-dependent inhibition of histamine-induced [Ca²⁺]i increase.[1]	[1]
Endothelial Barrier Function (Transendothelial Electrical Resistance - TER)	HUVECs	Pre-treatment with 5,6-DiHETE followed by Histamine (10 µM)	0.1 µM and 0.3 µM	Significant inhibition of histamine-induced decrease in TER.	[1]
Nitric Oxide (NO) Production	HUVECs	Pre-treatment with 0.1 µM 5,6-DiHETE followed by Histamine (10 µM)	0.1 µM	Significant reduction of histamine-induced NO production.[1]	[1]
Endothelial Barrier Disruption	HUVECs	Pre-treatment with 5,6-DiHETE followed by TRPV4 agonist (GSK1016790A, 50 nM)	0.1-1 µM	Significant inhibition of TRPV4 agonist-induced endothelial barrier disruption.[2][3]	[2][3]

Hypothetical Quantitative Data: Potential Effects of (+/-)5(6)-DiHETE on HUVEC Angiogenesis Assays

The following tables present hypothetical data to illustrate how the effects of (+/-)5(6)-DiHETE on HUVEC proliferation, migration, and tube formation could be quantified. This data is for illustrative purposes only.

Table 1: Hypothetical Effect of (+/-)5(6)-DiHETE on HUVEC Proliferation (MTT Assay)

Treatment Group	Concentration (µM)	Absorbance (570 nm) (Mean ± SD)	Inhibition of Proliferation (%)
Vehicle Control (DMSO)	-	1.25 ± 0.08	0
(+/-)5(6)-DiHETE	0.01	1.22 ± 0.09	2.4
(+/-)5(6)-DiHETE	0.1	1.15 ± 0.07	8.0
(+/-)5(6)-DiHETE	1	0.98 ± 0.06	21.6
(+/-)5(6)-DiHETE	10	0.75 ± 0.05	40.0

Table 2: Hypothetical Effect of (+/-)5(6)-DiHETE on HUVEC Migration (Wound Healing Assay)

Treatment Group	Concentration (µM)	Wound Closure at 12h (%) (Mean ± SD)	Inhibition of Migration (%)
Vehicle Control (DMSO)	-	85 ± 5	0
(+/-)5(6)-DiHETE	0.01	82 ± 6	3.5
(+/-)5(6)-DiHETE	0.1	70 ± 7	17.6
(+/-)5(6)-DiHETE	1	55 ± 8	35.3
(+/-)5(6)-DiHETE	10	30 ± 6	64.7

Table 3: Hypothetical Effect of (+/-)5(6)-DiHETE on HUVEC Tube Formation

Treatment Group	Concentration (µM)	Total Tube Length (µm) (Mean ± SD)	Number of Junctions (Mean ± SD)
Vehicle Control (DMSO)	-	12500 ± 850	150 ± 15
(+/-)5(6)-DiHETE	0.01	12100 ± 900	145 ± 18
(+/-)5(6)-DiHETE	0.1	10500 ± 780	110 ± 12
(+/-)5(6)-DiHETE	1	7800 ± 650	75 ± 10
(+/-)5(6)-DiHETE	10	4500 ± 500	40 ± 8

Experimental Protocols

General Cell Culture of HUVECs

• Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs), low passage (P2-P6).

• Culture Medium: Endothelial Cell Growth Medium (EGM-2) supplemented with the provided growth factors.

• Culture Conditions: 37°C, 5% CO₂ in a humidified incubator.

• Subculturing: Passage cells when they reach 70-80% confluency. Do not allow the cells to become fully confluent.

Protocol 1: HUVEC Proliferation Assay (MTT Assay)

This assay measures cell viability and proliferation based on the metabolic activity of the cells.

Materials:

• HUVECs

• EGM-2 medium

• 96-well tissue culture plates

• (+/-)5(6)-DiHETE stock solution (in a suitable solvent like DMSO or ethanol)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Procedure:

• Cell Seeding: Seed HUVECs in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Replace the medium with fresh EGM-2 containing various concentrations of (+/-)5(6)-DiHETE or a vehicle control. Ensure the final solvent concentration is consistent across all wells and is typically below 0.1%.

• Incubation: Incubate the cells for 24-48 hours.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: HUVEC Migration Assay (Wound Healing/Scratch Assay)

This assay assesses the collective migration of a sheet of cells.

Materials:

• HUVECs

• EGM-2 medium

• 12-well or 24-well tissue culture plates

• 200 µL pipette tip or a dedicated scratch tool

• (+/-)5(6)-DiHETE stock solution

Procedure:

• Cell Seeding: Seed HUVECs in a multi-well plate and grow to 90-100% confluency.

• Wound Creation: Create a uniform "scratch" in the cell monolayer.

• Washing: Gently wash the wells with PBS to remove detached cells.

• Treatment: Add fresh EGM-2 containing the desired concentrations of (+/-)5(6)-DiHETE or vehicle control.

• Imaging: Immediately capture images of the wounds (time 0).

• Incubation and Time-Lapse Imaging: Incubate the plate and acquire images of the same wound fields at regular intervals (e.g., every 4-8 hours) for up to 24 hours.

• Quantification: Measure the area of the wound at each time point and calculate the percentage of wound closure.

Protocol 3: HUVEC Tube Formation Assay

This assay evaluates the ability of endothelial cells to form capillary-like structures on a basement membrane matrix.

Materials:

• HUVECs

• EGM-2 medium

• Basement Membrane Extract (BME), growth factor reduced (e.g., Matrigel®)

• 96-well tissue culture plates

• (+/-)5(6)-DiHETE stock solution

Procedure:

• Plate Coating: Thaw BME on ice. Coat the wells of a pre-chilled 96-well plate with BME and allow it to polymerize at 37°C for 30-60 minutes.

• Cell Seeding and Treatment: Harvest HUVECs and resuspend them in EGM-2. Add the HUVEC suspension to the BME-coated wells. Immediately add the desired concentrations of (+/-)5(6)-DiHETE or vehicle control.

• Incubation: Incubate the plate for 4-18 hours.

• Visualization and Quantification: Monitor tube formation using a phase-contrast microscope. Capture images and quantify parameters such as total tube length, number of junctions, and number of loops using image analysis software.

Signaling Pathways and Visualizations

Proposed Signaling Pathway for 5,6-DiHETE in HUVECs

Based on current literature, 5,6-DiHETE appears to exert its effects on endothelial cells primarily by modulating intracellular calcium levels. It has been shown to inhibit histamine-induced increases in intracellular Ca²⁺.[1] Furthermore, it acts as an antagonist for the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, which is involved in calcium influx.[2][3] This inhibition of calcium signaling likely leads to the observed downstream effects of reduced nitric oxide (NO) production and stabilization of the endothelial barrier.

Caption: Proposed mechanism of 5,6-DiHETE action in HUVECs.

Experimental Workflow for HUVEC Assays

The following diagram illustrates the general workflow for conducting proliferation, migration, and tube formation assays with (+/-)5(6)-DiHETE.

Caption: General workflow for HUVEC-based assays.

References

• 1. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Chiral Separation of 5(S),6(R)-DiHETE and 5(S),6(S)-DiHETE Diastereomers by High-Performance Liquid Chromatography

Audience: Researchers, scientists, and drug development professionals.

Introduction

5,6-dihydroxyeicosatetraenoic acids (5,6-DiHETEs) are important lipid mediators derived from arachidonic acid through the lipoxygenase pathway. The stereochemistry of these molecules is crucial as different diastereomers can exhibit distinct biological activities and potencies. Consequently, the ability to separate and quantify the individual 5(S),6(R)-DiHETE and 5(S),6(S)-DiHETE diastereomers is essential for research in inflammation, cell signaling, and drug development. This application note provides a detailed protocol for the chiral separation of these two diastereomers using High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase.

The principle of chiral separation via HPLC relies on the differential interaction of the enantiomers or diastereomers with a chiral stationary phase (CSP).[1] These interactions, which can include hydrogen bonding, π-π interactions, and steric hindrance, result in different retention times for the stereoisomers, allowing for their separation and quantification.[2][3] Polysaccharide-based CSPs are particularly versatile for the separation of a wide range of chiral compounds.[3][4]

Data Presentation

The following table summarizes the expected chromatographic parameters for the separation of 5(S),6(R)-DiHETE and 5(S),6(S)-DiHETE based on the proposed method. The actual values may vary depending on the specific HPLC system, column batch, and laboratory conditions.

Parameter	5(S),6(S)-DiHETE	5(S),6(R)-DiHETE
Expected Retention Time (min)	~ 12.5	~ 14.2
Resolution (Rs)	\multicolumn{2}{	c
Tailing Factor (T)	1.0 - 1.5	1.0 - 1.5
Theoretical Plates (N)	> 2500	> 2500

Experimental Protocol

This protocol outlines a robust starting point for the chiral separation of 5(S),6(R)-DiHETE and 5(S),6(S)-DiHETE.

1. Materials and Reagents

• 5(S),6(R)-DiHETE and 5(S),6(S)-DiHETE standards

• n-Hexane (HPLC grade)

• Isopropanol (IPA) (HPLC grade)

• Ethanol (HPLC grade)

• Trifluoroacetic acid (TFA) (HPLC grade)

• Methanol (for sample preparation)

2. Instrumentation and Chromatographic Conditions

• HPLC System: A standard HPLC system equipped with a quaternary or binary pump, an autosampler, a column thermostat, and a UV detector.

• Chiral Column: A polysaccharide-based chiral stationary phase is recommended. An example would be a column with an amylose (B160209) tris(3,5-dimethylphenylcarbamate) stationary phase (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of n-Hexane, Isopropanol, and Trifluoroacetic acid. A typical starting composition is 95:5:0.1 (v/v/v) of n-Hexane:Isopropanol:TFA. The mobile phase should be freshly prepared and degassed.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV detection at 235 nm, which is a characteristic absorbance wavelength for conjugated dienes in DiHETEs.

• Injection Volume: 10 µL.

3. Sample Preparation

• Accurately weigh a small amount of the DiHETE standard or sample.

• Dissolve the sample in a minimal amount of methanol.

• Dilute the sample to the final desired concentration (e.g., 0.1 mg/mL) using the mobile phase.

• Filter the sample through a 0.45 µm syringe filter before injection to remove any particulate matter.

4. Method Validation (Abbreviated) For quantitative analysis, the method should be validated according to ICH guidelines. Key validation parameters include:

• Specificity: The ability to assess the analyte in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.[5]

• Accuracy: The closeness of the test results to the true value.[5]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[5]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[5]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[5]

5. System Suitability Before sample analysis, perform a system suitability test by injecting a standard mixture of the two diastereomers. The system is deemed suitable for use if the resolution between the two peaks is greater than 1.5 and the tailing factor for each peak is between 1.0 and 1.5.

Mandatory Visualization

Caption: Experimental workflow for the chiral HPLC separation of DiHETE diastereomers.

This application note provides a comprehensive and detailed protocol that can be readily implemented by researchers and scientists in the field. The provided method, based on established principles of chiral chromatography, offers a solid starting point for the successful separation and analysis of 5(S),6(R)-DiHETE and 5(S),6(S)-DiHETE. Method optimization may be required to adapt to specific instrumentation and sample matrices.

References

• 1. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. eijppr.com [eijppr.com]
• 4. mdpi.com [mdpi.com]
• 5. m.youtube.com [m.youtube.com]

Commercial Sources and Application Notes for Synthetic (+/-)5(6)-DiHETE Standard

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of commercial sources for the synthetic (+/-)5(6)-dihydroxyeicosatetraenoic acid (DiHETE) standard. It includes a compilation of quantitative data from various suppliers, detailed experimental protocols for its use in mass spectrometry and cell-based assays, and visualizations of relevant pathways and workflows.

Commercial Availability of DiHETE Standards

The synthetic (+/-)5(6)-DiHETE standard and its various isomers are available from several reputable chemical suppliers. The primary vendor identified is Cayman Chemical, with additional offerings from MedChemExpress and Vulcanchem. A summary of the available standards and their key specifications is presented below.

Supplier	Product Name	Catalog No.	Purity	Formulation	Storage
Cayman Chemical	(±)5(6)-DiHETE	10467	≥97%	A 100 µg/ml solution in ethanol (B145695)	-20°C
5(S),6(R)-DiHETE	35200	≥98%	A 100 µg/ml solution in ethanol	-20°C
5(S),6(R)-DiHETE MaxSpec® Standard	10007253	≥95%	A solution in ethanol at 100 µg/ml	-20°C
MedChemExpress	5,6-DiHETE	HY-130138C	97.00%	Oil or 10 mM solution in DMSO	-20°C (Solution, 2 years)
(5S,6S)-DiHETE	HY-130138	Not Specified	Solid	Not Specified
(5S,6R)-DiHETE	Not Specified	Not Specified	Not Specified	Not Specified
Vulcanchem	5S,6R-DiHETE	VC-82948-88-7	Not Specified	Not Specified	Not Specified

Table 1: Commercial Sources and Specifications of DiHETE Standards [1][2]

Parameter	(±)5(6)-DiHETE (Cayman Chemical)	5(S),6(R)-DiHETE (Cayman Chemical)	5,6-DiHETE (MedChemExpress)
Molecular Formula	C₂₀H₃₂O₄	C₂₀H₃₂O₄	C₂₀H₃₂O₄
Molecular Weight	336.5 g/mol	336.5 g/mol	336.47 g/mol
Solubility (DMF)	30 mg/ml	50 mg/ml	>50 mg/ml
Solubility (DMSO)	30 mg/ml	50 mg/ml	>50 mg/ml
Solubility (Ethanol)	30 mg/ml	50 mg/ml	>50 mg/ml
Solubility (PBS, pH 7.2)	0.5 mg/ml	1 mg/ml	>1 mg/ml
Stability	≥ 2 years	Not Specified	2 years (solution)

Table 2: Physicochemical Properties of DiHETE Standards [1][3]

Biological Activity

5,6-DiHETE is a metabolite of eicosapentaenoic acid (EPA) formed via the cytochrome P450 pathway.[1] The biological activities of the racemic mixture (±)5(6)-DiHETE are not well-documented.[1] However, specific isomers have demonstrated biological effects. For instance, 5(S),6(R)-DiHETE is a weak leukotriene D4 (LTD4) receptor agonist and can induce contraction of guinea pig ileum with an ED₅₀ value of 1.3 µM.[3] In vivo studies have shown that intraperitoneal or oral administration of (±)5(6)-DiHETE can promote the healing of mouse colitis and alleviate allergic conjunctivitis by inhibiting histamine-induced vascular hyperpermeability.[4] This effect is suggested to be mediated through the antagonism of transient receptor potential vanilloid 4 (TRPV4) channels.[4]

Application Notes and Protocols

Preparation and Handling of (±)5(6)-DiHETE Standard

Reconstitution and Solvent Exchange:

The (±)5(6)-DiHETE standard from Cayman Chemical is supplied as a solution in ethanol.[1] To change the solvent, the ethanol can be evaporated under a gentle stream of nitrogen. The resulting neat oil can then be immediately dissolved in a solvent of choice, such as DMSO or dimethylformamide (DMF), which should be purged with an inert gas.[3]

For aqueous solutions, after evaporating the ethanol, the neat oil can be directly dissolved in aqueous buffers like PBS (pH 7.2).[3] It is important to ensure that the residual amount of organic solvent is minimal, as it may have physiological effects in biological assays. Aqueous solutions are not recommended for storage for more than one day.[3]

Protocol 1: Quantification of 5,6-DiHETE in Biological Samples by LC-MS/MS

This protocol provides a general workflow for the quantification of 5,6-DiHETE in plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Preparation (Liquid-Liquid Extraction): a. To 200 µL of plasma, add an appropriate internal standard (e.g., a deuterated DiHETE analog). b. Add 1.0 mL of a solution containing 10% (v/v) acetic acid in water/2-propanol/hexane (2/20/30, v/v/v). c. Vortex the mixture briefly. d. Add 2.0 mL of hexane, cap the tube, and vortex for 3 minutes. e. Centrifuge at 2000 x g for 5 minutes at room temperature. f. Transfer the upper organic phase to a clean tube and dry under a stream of nitrogen. g. Reconstitute the dried extract in the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis:

• LC Column: A C18 reversed-phase column is suitable for separation.

• Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of formic acid (e.g., 0.02-0.1%), is commonly used.

• Mass Spectrometry: Operate the mass spectrometer in negative electrospray ionization (ESI) mode.

• Detection: Use Selected Reaction Monitoring (SRM) for quantification. The specific precursor and product ion transitions for 5,6-DiHETE will need to be optimized on the specific instrument used. A common precursor ion for DiHETEs is [M-H]⁻ at m/z 335.2.

Figure 1: Workflow for LC-MS/MS quantification of 5,6-DiHETE.

Protocol 2: Smooth Muscle Contraction Assay

This protocol describes a general method to assess the contractile effect of 5(S),6(R)-DiHETE on smooth muscle tissue, such as guinea pig ileum, in an isolated tissue bath.

1. Tissue Preparation: a. Euthanize a guinea pig according to approved institutional animal care and use committee protocols. b. Isolate a segment of the ileum and place it in Krebs-Henseleit solution. c. Cut the ileum into segments of appropriate length (e.g., 2-3 cm).

2. Tissue Bath Setup: a. Mount the ileum segment in an isolated tissue bath containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O₂ / 5% CO₂. b. Connect one end of the tissue to a fixed point and the other to an isometric force transducer. c. Allow the tissue to equilibrate under a resting tension for a specified period (e.g., 60 minutes), with periodic washing.

3. Experimental Procedure: a. After equilibration, induce a reference contraction with a standard agonist (e.g., histamine (B1213489) or acetylcholine) to ensure tissue viability. b. Wash the tissue and allow it to return to baseline. c. Prepare a stock solution of 5(S),6(R)-DiHETE in a suitable solvent (e.g., ethanol) and make serial dilutions. d. Add cumulative concentrations of 5(S),6(R)-DiHETE to the tissue bath and record the contractile response at each concentration. e. The response is typically measured as the change in tension from the baseline.

4. Data Analysis: a. Plot the contractile response against the logarithm of the 5(S),6(R)-DiHETE concentration to generate a concentration-response curve. b. From this curve, determine the EC₅₀ value, which is the concentration that produces 50% of the maximal response.

Figure 2: Putative signaling pathway for DiHETE-induced smooth muscle contraction.

References

• 1. lipidmaps.org [lipidmaps.org]
• 2. A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying the Effects of 5,6-DiHETE in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing cell culture-based assays for investigating the biological effects of 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE). The protocols detailed herein are designed to facilitate the study of 5,6-DiHETE's impact on key cellular processes, including inflammation, cell proliferation, migration, and apoptosis.

Introduction to 5,6-DiHETE

5,6-DiHETE is a dihydroxy fatty acid metabolite of eicosapentaenoic acid (EPA) produced via the cytochrome P450 (CYP) pathway.[1] Emerging research has identified 5,6-DiHETE as a bioactive lipid mediator with potent anti-inflammatory properties.[2] Its primary mechanism of action involves the antagonism of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a non-selective cation channel involved in various physiological and pathological processes.[3] By inhibiting TRPV4, 5,6-DiHETE effectively blocks the influx of calcium ions (Ca²⁺), thereby modulating downstream signaling pathways that regulate vascular permeability, inflammation, and other cellular functions.[2][4]

Data Presentation: Quantitative Effects of 5,6-DiHETE

The following tables summarize the quantitative effects of 5,6-DiHETE on various cellular parameters as reported in the scientific literature.

Table 1: Effect of 5,6-DiHETE on Endothelial Barrier Function and Intracellular Calcium

Cell Type	Assay	Treatment Conditions	Readout	Result	Reference
HUVECs	Transendothelial Electrical Resistance (TER)	10 µM Histamine +/- 0.3 µM 5,6-DiHETE (15 min pretreatment)	Minimum TER (fold change)	Histamine: 0.82 ± 0.05; Histamine + 5,6-DiHETE: 0.915 ± 0.012	[4]
HUVECs	Intracellular Ca²⁺ Imaging (Fura-2 AM)	10 µM Histamine +/- 5,6-DiHETE (0.03, 0.1, 0.3 µM)	Area Under the Curve (AUC) of Ca²⁺ influx at 1 min	Significant, dose-dependent inhibition of histamine-induced Ca²⁺ increase	[4]
HEK293T (overexpressing TRPV4)	Intracellular Ca²⁺ Imaging	50 nM GSK1016790A (TRPV4 agonist) +/- 1 µM 5,6-DiHETE (10 min pretreatment)	Intracellular Ca²⁺ increase	Reduced GSK1016790A-induced Ca²⁺ increase	[3]

Table 2: Effect of 5,6-DiHETE on Inflammatory Signaling

Cell Type	Assay	Treatment Conditions	Readout	Result	Reference
HUVECs	Western Blot	10 µM Histamine (5 min) +/- 0.1 µM 5,6-DiHETE	eNOS phosphorylation (Ser1177)	Significant inhibition of histamine-induced eNOS phosphorylation	[4]
HUVECs	NO Production Assay	10 µM Histamine +/- 0.1 µM 5,6-DiHETE	Nitric Oxide (NO) production	Significant inhibition of histamine-induced NO production	[4]

(Note: Quantitative data for the effects of 5,6-DiHETE on cell proliferation, migration, and apoptosis are still emerging. The protocols provided below are based on established methods for studying these processes and can be adapted for 5,6-DiHETE.)

Signaling Pathway of 5,6-DiHETE

The primary signaling pathway modulated by 5,6-DiHETE involves the antagonism of the TRPV4 channel. This action prevents the influx of extracellular calcium, a critical second messenger in numerous cellular processes. The reduction in intracellular calcium concentration subsequently inhibits downstream signaling cascades, such as the phosphorylation of endothelial nitric oxide synthase (eNOS), leading to decreased nitric oxide (NO) production and attenuation of vascular hyperpermeability.

5,6-DiHETE antagonizes TRPV4, inhibiting Ca²⁺ influx and downstream inflammatory signaling.

Experimental Protocols

The following are detailed protocols for key experiments to assess the effects of 5,6-DiHETE on various cellular functions.

Intracellular Calcium Measurement Assay

This protocol outlines the measurement of intracellular calcium concentration ([Ca²⁺]i) using a fluorescent indicator.

Experimental Workflow: Intracellular Calcium Measurement

Workflow for measuring intracellular calcium changes in response to 5,6-DiHETE.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs) or other relevant cell line

• Cell culture medium (e.g., EGM-2)

• Glass-bottom culture dishes or black-walled, clear-bottom 96-well plates

• 5,6-DiHETE stock solution (in a suitable solvent like ethanol (B145695) or DMSO)

• Vehicle control (same solvent as 5,6-DiHETE)

• Agonist (e.g., Histamine, GSK1016790A)

• Calcium indicator dye (e.g., Fura-2 AM, Fluo-4 AM)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with Ca²⁺ and Mg²⁺

• Fluorescence microscope or microplate reader with appropriate filters

Procedure:

• Cell Seeding: Seed HUVECs onto glass-bottom dishes or into a 96-well plate at a density that will result in a confluent monolayer on the day of the experiment. Culture cells for 24-48 hours.

• Dye Loading:

  • Prepare a loading buffer containing the calcium indicator dye. For example, for Fura-2 AM, prepare a solution of 2-5 µM Fura-2 AM and 0.02% Pluronic F-127 in HBSS.

  • Aspirate the culture medium from the cells and wash once with HBSS.

  • Add the dye loading buffer to the cells and incubate for 30-60 minutes at 37°C in the dark.

  • Wash the cells twice with HBSS to remove excess dye.

• Pre-treatment: Add HBSS containing the desired concentrations of 5,6-DiHETE or vehicle control to the cells. Incubate for 10-30 minutes at room temperature.

• Baseline Measurement: Place the plate in the fluorescence microscope or plate reader and record the baseline fluorescence for 1-2 minutes.

• Stimulation and Measurement: Add the agonist solution to the wells while continuously recording the fluorescence. Record for an additional 5-10 minutes to capture the full calcium response.

• Data Analysis:

  • For ratiometric dyes like Fura-2 AM, calculate the ratio of fluorescence emission at two wavelengths.

  • For single-wavelength dyes like Fluo-4 AM, measure the change in fluorescence intensity over baseline (ΔF/F₀).

  • Quantify the response by calculating the peak amplitude or the area under the curve (AUC) for a defined period after stimulation.

Endothelial Barrier Function Assay (Transendothelial Electrical Resistance - TER)

This protocol measures the integrity of the endothelial cell monolayer by assessing its electrical resistance.

Experimental Workflow: TER Assay

Workflow for assessing endothelial barrier function using TER.

Materials:

• HUVECs

• EGM-2 medium

• Transwell inserts (e.g., 0.4 µm pore size) for 24-well plates

• 5,6-DiHETE stock solution

• Vehicle control

• Barrier-disrupting agent (e.g., Histamine, Thrombin)

• TER measurement system (e.g., EVOM2)

Procedure:

• Cell Seeding: Coat Transwell inserts with a suitable extracellular matrix protein (e.g., fibronectin). Seed HUVECs onto the apical side of the inserts at a high density to ensure the formation of a confluent monolayer.

• Culture: Culture the cells for 2-3 days, changing the medium daily, until a stable, high TER value is achieved, indicating a confluent and tight monolayer.

• Baseline Measurement: On the day of the experiment, equilibrate the cells in fresh medium for at least 1 hour. Measure the baseline TER of each well.

• Pre-treatment: Add fresh medium containing the desired concentrations of 5,6-DiHETE or vehicle control to the apical chamber. Incubate for 15-30 minutes.

• Stimulation: Add the barrier-disrupting agent to the apical chamber.

• TER Monitoring: Measure the TER at regular intervals (e.g., every 5-10 minutes) for several hours to monitor the disruption and potential recovery of the endothelial barrier.

• Data Analysis: Normalize the TER values to the baseline reading for each well. Plot the normalized TER over time to visualize the effect of 5,6-DiHETE on barrier function.

Cell Proliferation Assay (MTT Assay)

This colorimetric assay measures cell metabolic activity as an indicator of cell viability and proliferation.

Experimental Workflow: MTT Assay

Workflow for assessing cell proliferation using the MTT assay.

Materials:

• Cell line of interest (e.g., cancer cell line, endothelial cells)

• Complete cell culture medium

• 96-well tissue culture plates

• 5,6-DiHETE stock solution

• Vehicle control

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium. Incubate for 24 hours to allow for cell attachment.

• Treatment: Prepare serial dilutions of 5,6-DiHETE in culture medium. Remove the old medium and add 100 µL of the treatment solutions or vehicle control to the respective wells.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C.

• MTT Addition: Add 10 µL of MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, or until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium from each well and add 100 µL of DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Cell Migration Assay (Transwell Assay)

This assay measures the chemotactic migration of cells through a porous membrane.

Experimental Workflow: Transwell Migration Assay

Workflow for the Transwell cell migration assay.

Materials:

• Cell line of interest (e.g., endothelial cells, leukocytes)

• Serum-free or low-serum cell culture medium

• Transwell inserts (e.g., 8 µm pore size) for 24-well plates

• Chemoattractant (e.g., VEGF, FBS)

• 5,6-DiHETE stock solution

• Vehicle control

• Cotton swabs

• Methanol (B129727) for fixation

• Crystal violet solution for staining

• Microscope

Procedure:

• Preparation: Place Transwell inserts into the wells of a 24-well plate.

• Chemoattractant: Add 600 µL of medium containing a chemoattractant to the lower chamber of each well.

• Cell Seeding: Resuspend cells in serum-free medium. Pre-treat the cells with various concentrations of 5,6-DiHETE or vehicle control for 15-30 minutes. Add 100 µL of the cell suspension (e.g., 1 x 10⁵ cells) to the upper chamber of each insert.

• Incubation: Incubate the plate at 37°C for a period sufficient for cell migration (e.g., 4-24 hours), which should be optimized for the specific cell type.

• Removal of Non-migrated Cells: Carefully remove the inserts from the plate. Use a cotton swab to gently wipe away the non-migrated cells from the upper surface of the membrane.

• Fixation and Staining: Fix the migrated cells on the lower surface of the membrane by immersing the insert in methanol for 10 minutes. Stain the cells with 0.5% crystal violet solution for 20 minutes.

• Imaging and Counting: Gently wash the inserts with water and allow them to air dry. Image the stained cells on the underside of the membrane using a microscope. Count the number of migrated cells in several random fields of view.

• Data Analysis: Calculate the average number of migrated cells per field for each condition and express the results as a percentage of the control.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Experimental Workflow: Apoptosis Assay

Workflow for detecting apoptosis using Annexin V and PI staining.

Materials:

• Cell line of interest

• Complete cell culture medium

• 6-well plates

• 5,6-DiHETE stock solution

• Vehicle control

• Positive control for apoptosis (e.g., staurosporine)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate-Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with various concentrations of 5,6-DiHETE, vehicle control, or a positive control for apoptosis.

• Incubation: Incubate the cells for a time period known to induce apoptosis (e.g., 12-48 hours).

• Cell Harvesting:

  • Collect the floating cells from the medium by centrifugation.

  • Wash the adherent cells with PBS and detach them using a gentle cell dissociation solution (e.g., Trypsin-EDTA).

  • Combine the floating and adherent cells for each sample.

• Washing: Wash the cells twice with cold PBS by centrifugation.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour of staining.

• Data Analysis:

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Calculate the percentage of cells in each quadrant.

Conclusion

The protocols and information provided in these application notes offer a robust framework for researchers to investigate the multifaceted effects of 5,6-DiHETE in a cell culture setting. By employing these standardized assays, scientists can further elucidate the therapeutic potential of this novel lipid mediator in inflammatory and other disease contexts. As research in this area progresses, it is anticipated that a more complete quantitative picture of 5,6-DiHETE's cellular effects will emerge, paving the way for its potential application in drug development.

References

• 1. A novel eicosapentaenoic acid-derived anti-inflammatory lipid mediator 5,6-DiHETE is abundant in blue back fish intestines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Detection of 5,6-DiHETE in Biological Tissues using Mass Spectrometry

Introduction

5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE) is a bioactive lipid mediator derived from the cytochrome P450 (CYP) pathway metabolism of eicosapentaenoic acid (EPA), an omega-3 polyunsaturated fatty acid. Emerging research has identified 5,6-DiHETE as a potent anti-inflammatory agent, playing a crucial role in the resolution of inflammation.[1] Its mechanism of action involves the antagonism of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, which in turn inhibits increases in intracellular calcium concentrations, thereby attenuating vascular hyperpermeability and promoting the healing of inflamed tissues.[2][3][4][5] Given its therapeutic potential in inflammatory diseases such as colitis, the accurate and sensitive detection of 5,6-DiHETE in biological tissues is of significant interest to researchers in academia and the pharmaceutical industry.

This document provides detailed application notes and protocols for the extraction, detection, and quantification of 5,6-DiHETE in biological tissues using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific analytical technique.

Biological Significance and Signaling Pathway

5,6-DiHETE is an endogenous lipid mediator that has been shown to be produced during the healing phase of inflammation, such as in murine models of colitis.[1] Its primary known mechanism of action is the inhibition of the TRPV4 channel, a non-selective cation channel involved in various physiological processes, including vascular function and inflammation. By acting as a TRPV4 antagonist, 5,6-DiHETE prevents the excessive influx of calcium into cells, a key event in pro-inflammatory signaling cascades. This leads to the suppression of vascular hyperpermeability and edema formation.[2][3]

Figure 1: 5,6-DiHETE Signaling Pathway

Quantitative Data of 5,6-DiHETE in Biological Tissues

The concentration of 5,6-DiHETE can vary significantly between different tissues and physiological states. The following table summarizes reported concentrations of 5,6-DiHETE in various biological samples.

Biological Matrix	Species	Condition	Concentration (ng/g or ng/mL)	Reference
Kidney	Rat	5/6 Nephrectomy	0.03 ± 0.01 ng/g	[2]
Liver	Fish (Sardine)	Normal	476.11 ng/g	[6]
Liver	Fish (Mackerel)	Normal	118.98 ng/g	[6]
Intestine	Fish (Sardine)	Normal	970.22 ng/g	[6]
Intestine	Fish (Mackerel)	Normal	156.14 ng/g	[6]
Plasma	Mouse	After 150 µg/kg oral dose	~25 ng/mL (Cmax)	[7]
Plasma	Mouse	After 600 µg/kg oral dose	~45 ng/mL (Cmax)	[7]
Heart	Mouse	Normal	~0.03 - 0.07 ng/mg (~30-70 ng/g)	[3]
Liver	Mouse	Normal	~0.03 - 0.07 ng/mg (~30-70 ng/g)	[3]
Kidney	Mouse	Normal	~0.03 - 0.07 ng/mg (~30-70 ng/g)	[3]

Experimental Protocols

The following protocols provide a detailed methodology for the analysis of 5,6-DiHETE in biological tissues.

Figure 2: Experimental Workflow for 5,6-DiHETE Analysis

Protocol 1: Tissue Sample Preparation and Extraction

This protocol is optimized for the extraction of eicosanoids, including 5,6-DiHETE, from biological tissues.

Materials:

• Tissue sample (e.g., liver, kidney, heart), stored at -80°C

• Liquid nitrogen

• Homogenizer (e.g., bead beater or Dounce homogenizer)

• Methanol (B129727) (LC-MS grade)

• Ethanol (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Butylated hydroxytoluene (BHT)

• Internal Standard (IS): 5,6-DiHETE-d8 or other suitable deuterated standard

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 50-100 mg)

• SPE manifold

• Nitrogen evaporator

Procedure:

• Tissue Homogenization:

  • Weigh approximately 50-100 mg of frozen tissue.

  • Immediately place the tissue in a pre-chilled tube containing ceramic beads or in a Dounce homogenizer.

  • Add 1 mL of ice-cold methanol containing an antioxidant such as 0.1% BHT to prevent autooxidation of polyunsaturated fatty acids.

  • Homogenize the tissue until a uniform suspension is achieved. Keep the sample on ice throughout this process.

  • Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C.

  • Collect the supernatant.

• Internal Standard Spiking:

  • To the collected supernatant, add a known amount of the internal standard (e.g., 5-10 ng of 5,6-DiHETE-d8). The exact amount should be optimized based on the expected concentration of the analyte and instrument sensitivity.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge by washing with 2 mL of methanol followed by 2 mL of water.

  • Dilute the supernatant with water to a final methanol concentration of <15%.

  • Load the diluted sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 2 mL of 15% methanol in water to remove polar impurities.

  • Dry the cartridge under vacuum for 5-10 minutes.

  • Elute the lipids with 2 mL of methanol or acetonitrile into a clean collection tube.

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 63:37:0.02 v/v/v water:acetonitrile:formic acid).[7]

  • Vortex briefly and transfer to an LC-MS vial for analysis.

Protocol 2: LC-MS/MS Analysis

This protocol outlines the parameters for the chromatographic separation and mass spectrometric detection of 5,6-DiHETE.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

LC Parameters:

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Water with 0.02% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v).[7]

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5-10 µL.

• Gradient:

  • 0-4.0 min: 0.1-55% B

  • 4.0-4.5 min: 55-99% B

  • 4.5-5.0 min: Hold at 99% B

  • 5.1-6.0 min: Return to 0.1% B and re-equilibrate.

MS/MS Parameters:

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • 5,6-DiHETE: Precursor ion (Q1) m/z 335 -> Product ion (Q3) m/z 115.

  • 5,6-DiHETE-d8 (IS): Precursor ion (Q1) m/z 343 -> Product ion (Q3) m/z 115 (or other appropriate fragment).

• Collision Energy (CE) and Declustering Potential (DP): These parameters should be optimized for the specific instrument being used. A typical starting point for eicosanoids would be a CE of -20 to -30 V and a DP of -50 to -70 V. It is highly recommended to perform a compound optimization by infusing a standard solution of 5,6-DiHETE to determine the optimal values for maximum signal intensity.

Data Analysis and Quantification

The quantification of 5,6-DiHETE is based on the ratio of the peak area of the analyte to the peak area of the internal standard. A calibration curve should be constructed using a series of standard solutions of 5,6-DiHETE with a constant concentration of the internal standard. The concentration of 5,6-DiHETE in the biological samples can then be calculated from this calibration curve. The final concentration should be normalized to the initial tissue weight (e.g., ng/g of tissue).

Conclusion

The protocols and information provided in this application note offer a robust framework for the reliable detection and quantification of the anti-inflammatory lipid mediator 5,6-DiHETE in biological tissues. The use of a tailored extraction procedure and a sensitive LC-MS/MS method will enable researchers to accurately investigate the role of 5,6-DiHETE in health and disease, potentially paving the way for new therapeutic strategies targeting inflammatory disorders.

References

• 1. Pharmacokinetics of Eicosapentaenoic Acid in Plasma and Red Blood Cells After Multiple Oral Dosing With Icosapent Ethyl in Healthy Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suppressing Effects of Docosahexaenoic Acid–Containing Diets on Oxidative Stress and Fibrosis in 5/6 Nephrectomized Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Is oxidative stress in mice brain regions diminished by 2-[(2,6-dichlorobenzylidene)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carbonitrile? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. PPARα Expression Protects Male Mice from High Fat–Induced Nonalcoholic Fatty Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Effects of High-Fat Diet on the Molecular Pathways in Cardiac Tissue: A Systematic Review of In Vivo Rodent Studies and Integrated Bioinformatic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A novel eicosapentaenoic acid-derived anti-inflammatory lipid mediator 5,6-DiHETE is abundant in blue back fish intestines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for (+/-)5(6)-DiHETE Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+/-)5(6)-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid ((+/-)5(6)-DiHETE) is a dihydroxy fatty acid derived from eicosapentaenoic acid (EPA). It is a bioactive lipid mediator involved in various physiological and pathological processes, including inflammation and vascular permeability.[1][2] Notably, 5,6-DiHETE has been identified as an antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel and is implicated in signaling through G-protein coupled receptors (GPCRs) that activate the Phospholipase C (PLC) pathway.[3][4] Accurate and reproducible experimental results rely on the correct preparation and storage of (+/-)5(6)-DiHETE stock solutions. This document provides detailed protocols for the preparation of stock solutions and their application in common in vitro assays.

Data Presentation

Table 1: Solubility, Storage, and Experimental Concentrations of (+/-)5(6)-DiHETE

Parameter	Details	Source(s)
Solubility	Soluble in organic solvents such as ethanol (B145695), methanol (B129727), and acetonitrile. Acetonitrile is recommended to reduce the risk of esterification.	[5]
For long-term storage, solutions in ethanol or methanol are recommended.	[5]
Storage Conditions	Solid Form: Store at -20°C.	[6]
Stock Solutions: Aliquot and store at -80°C for long-term stability.	[5][7]
Working Concentrations	In Vitro Calcium Influx Assay (HUVECs): 0.03, 0.1, and 0.3 µM	[8]
In Vitro Endothelial Barrier Disruption Assay (HUVECs): Pre-treatment with 0.1 µM 5,6-DiHETE inhibited histamine-induced disruption.	[1]
In Vivo Vascular Permeability Assay (Mouse Ear): 0.1 µg per injection	[8]

Experimental Protocols

Protocol 1: Preparation of (+/-)5(6)-DiHETE Stock Solution

This protocol describes the preparation of a 1 mM stock solution of (+/-)5(6)-DiHETE in ethanol.

Materials:

• (+/-)5(6)-DiHETE (solid)

• Anhydrous ethanol (200 proof)

• Sterile, amber glass vials or polypropylene (B1209903) microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Argon or nitrogen gas (optional)

Procedure:

• Pre-weighing Preparation: Allow the vial of solid (+/-)5(6)-DiHETE to equilibrate to room temperature before opening to prevent condensation of moisture.

• Weighing: Accurately weigh the desired amount of (+/-)5(6)-DiHETE in a sterile vial. For example, for 1 mg of (+/-)5(6)-DiHETE (Molecular Weight: 336.5 g/mol ), the required volume of ethanol for a 1 mM stock solution is calculated as follows: (1 mg) / (336.5 g/mol ) = 2.97 µmol (2.97 µmol) / (1 mmol/L) = 2.97 mL of ethanol.

• Dissolution: Add the calculated volume of anhydrous ethanol to the vial containing the solid (+/-)5(6)-DiHETE.

• Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. Gentle warming (to no more than 37°C) can be used to aid dissolution if necessary.

• Inert Gas Overlay (Optional): To minimize oxidation, the solution can be overlaid with an inert gas like argon or nitrogen before capping.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber glass vials or polypropylene tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage.[5][7]

Protocol 2: Calcium Influx Assay in HUVECs using (+/-)5(6)-DiHETE

This protocol details a fluorescence-based assay to measure intracellular calcium mobilization in Human Umbilical Vein Endothelial Cells (HUVECs) in response to an agonist, and the inhibitory effect of (+/-)5(6)-DiHETE.

Materials:

• HUVECs[9]

• Endothelial Cell Growth Medium[9]

• Fura-2 AM or other suitable calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with Ca2+ and Mg2+

• HEPES

• Probenecid

• (+/-)5(6)-DiHETE stock solution (see Protocol 1)

• Histamine or other suitable agonist

• Ionomycin (positive control)

• EGTA (negative control)

• 96-well black, clear-bottom microplate

• Fluorescence plate reader with kinetic reading capabilities

Procedure:

• Cell Seeding: Seed HUVECs into a 96-well black, clear-bottom plate at a suitable density to achieve a confluent monolayer on the day of the assay. Culture the cells overnight at 37°C in a 5% CO2 incubator.[9]

• Dye Loading: a. Prepare a dye loading solution of Fura-2 AM (e.g., 2-5 µM) in HBSS containing 20 mM HEPES, 2.5 mM probenecid, and 0.02% Pluronic F-127. b. Remove the culture medium from the cells and wash once with HBSS. c. Add the dye loading solution to each well and incubate for 30-60 minutes at 37°C in the dark. d. Wash the cells twice with HBSS to remove excess dye, leaving the cells in the final wash buffer.

• Compound Preparation: a. Prepare working solutions of (+/-)5(6)-DiHETE at various concentrations (e.g., 0.03, 0.1, 0.3 µM) in HBSS.[8] b. Prepare a working solution of the agonist (e.g., 10 µM histamine).[8]

• Assay Execution: a. Place the plate in the fluorescence plate reader and allow it to equilibrate to 37°C. b. Record a baseline fluorescence for 1-2 minutes. c. Add the (+/-)5(6)-DiHETE working solutions to the respective wells and incubate for a predetermined time (e.g., 15 minutes).[8] d. Add the agonist solution to the wells and immediately begin kinetic fluorescence measurements (e.g., every 1-5 seconds for 5-10 minutes).

• Data Analysis: The change in intracellular calcium is determined by the ratio of fluorescence emission at two different excitation wavelengths (for Fura-2). The peak fluorescence response after agonist addition is compared between control and (+/-)5(6)-DiHETE-treated cells.

Protocol 3: Transendothelial Electrical Resistance (TEER) Assay

This protocol describes a method to assess the effect of (+/-)5(6)-DiHETE on endothelial barrier function by measuring TEER.

Materials:

• HUVECs

• Endothelial Cell Growth Medium

• Transwell inserts (e.g., 0.4 µm pore size) for 24-well plates

• 24-well plates

• EVOM (Epithelial Volt-Ohm Meter) with "chopstick" electrodes

• (+/-)5(6)-DiHETE stock solution (see Protocol 1)

• Histamine or other agent to induce barrier disruption

• 70% Ethanol for electrode sterilization

Procedure:

• Cell Seeding on Transwells: Seed HUVECs onto the apical side of the Transwell inserts at a density that will form a confluent monolayer within 2-3 days. Place the inserts into a 24-well plate containing culture medium in the basolateral compartment.

• Monolayer Formation and TEER Monitoring: Culture the cells for 2-3 days, changing the medium as needed. Monitor the formation of the monolayer by measuring the TEER daily. The resistance will increase as the cells form tight junctions and will plateau when a confluent monolayer is formed.[10][11]

• Electrode Sterilization: Before each set of measurements, sterilize the "chopstick" electrodes by immersing them in 70% ethanol for 15 minutes, followed by air drying and rinsing in sterile culture medium.[10][11]

• TEER Measurement: a. Place the shorter electrode in the apical compartment and the longer electrode in the basolateral compartment. Ensure the electrodes are not touching the cell monolayer. b. Record the resistance reading. c. To calculate the TEER value (Ω·cm²), subtract the resistance of a blank Transwell insert (without cells) from the resistance of the cell-covered insert and then multiply by the surface area of the insert.[10][11]

• Experimental Treatment: a. Once a stable baseline TEER is established, pre-treat the cells with various concentrations of (+/-)5(6)-DiHETE by adding it to the apical and/or basolateral compartments for a specific duration (e.g., 30 minutes). b. Following pre-treatment, add an agent known to disrupt the endothelial barrier (e.g., histamine) to the apical compartment. c. Measure the TEER at various time points after the addition of the disrupting agent to monitor the effect of (+/-)5(6)-DiHETE on barrier integrity.

Mandatory Visualizations

Caption: Experimental workflow for preparing and using (+/-)5(6)-DiHETE stock solutions.

Caption: 5,6-DiHETE signaling through the GPR-PLC-IP3 pathway.

Caption: Antagonistic effect of 5,6-DiHETE on the TRPV4 signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural Pharmacology of TRPV4 Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biochemistry, G Protein Coupled Receptors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Biomimetic synthesis of hemiketal eicosanoids for biological testing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. frontiersin.org [frontiersin.org]
• 7. Research Collection | ETH Library [research-collection.ethz.ch]
• 8. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 人脐静脉内皮细胞（HUVEC）培养实验方案 [sigmaaldrich.com]
• 10. cellqart.com [cellqart.com]
• 11. cellqart.com [cellqart.com]

Application Notes and Protocols for In Vitro Vascular Permeability Assays with 5,6-DiHETE

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing 5,6-dihydroxyeicosatetraenoic acid (5,6-DiHETE) in in vitro vascular permeability assays. The focus is on leveraging the anti-inflammatory properties of 5,6-DiHETE to counteract induced endothelial hyperpermeability.

Introduction

5,6-DiHETE is a lipid mediator derived from the cytochrome P450 (CYP) pathway of eicosapentaenoic acid (EPA) metabolism.[1] Recent studies have identified its potent anti-inflammatory activities, particularly in the vasculature.[2][3][4] Unlike many inflammatory mediators that increase vascular permeability, 5,6-DiHETE has been shown to attenuate vascular hyperpermeability.[1][2][3][4] This makes it a valuable tool for studying the mechanisms of endothelial barrier function and for the development of novel therapeutics targeting inflammatory diseases associated with vascular leakage.[2][3][4]

The primary mechanism of action for 5,6-DiHETE's vascular-protective effect involves the inhibition of intracellular calcium (Ca2+) elevation in endothelial cells.[2][3][4] By preventing the rise in intracellular Ca2+, 5,6-DiHETE can inhibit downstream signaling events that lead to the disruption of endothelial cell junctions and increased permeability, such as the phosphorylation of endothelial nitric oxide synthase (eNOS) and subsequent nitric oxide (NO) production.[2][3]

These protocols detail the use of 5,6-DiHETE as an inhibitor of induced vascular permeability in a standard in vitro Transwell assay system using human umbilical vein endothelial cells (HUVECs).

Data Presentation

The following tables summarize the quantitative effects of 5,6-DiHETE on vascular permeability and related signaling events as reported in the literature.

Table 1: Effect of 5,6-DiHETE on Histamine-Induced Vascular Hyperpermeability in a Mouse Ear Model

Treatment Group	Evans Blue Leakage (μg/mg tissue) (Mean ± SD)
Vehicle	0.03 ± 0.01
Histamine (B1213489) (400 μg)	0.15 ± 0.02
Histamine + 5,6-DiHETE (0.1 μg)	0.06 ± 0.02
Data adapted from Hamabata et al. (2018).[2]

Table 2: Effect of 5,6-DiHETE on Histamine-Induced Arterial Dilation in a Mouse Ear Model

Treatment Group	Arterial Diameter (% of nonstimulated) (Mean ± SD)
Non-stimulated	100
Histamine (400 μg)	178 ± 13
Histamine + 5,6-DiHETE (0.1 μg)	132 ± 15
Data adapted from Hamabata et al. (2018).[2]

Experimental Protocols

Protocol 1: In Vitro Endothelial Permeability Assay Using Transwell Inserts

This protocol describes a widely used method to assess endothelial barrier function in vitro by measuring the passage of a fluorescently labeled macromolecule across an endothelial cell monolayer cultured on a porous membrane.[5][6][7][8]

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Growth Medium (EGM)

• Transwell inserts (e.g., 6.5 mm diameter, 0.4 µm pore size) for 24-well plates

• 24-well tissue culture plates

• 5,6-DiHETE (to be dissolved in a suitable vehicle, e.g., ethanol)

• Histamine (or other permeability-inducing agent)

• Fluorescein isothiocyanate (FITC)-dextran (e.g., 40 kDa)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Fluorescence plate reader

Procedure:

• Cell Seeding:

  • Culture HUVECs to 80-90% confluency.

  • Harvest cells using Trypsin-EDTA and resuspend in EGM.

  • Seed HUVECs (e.g., 2 x 10^5 cells per insert) onto the upper chamber of the Transwell inserts.[5]

  • Place the inserts into a 24-well plate containing 1 ml of EGM in the lower chamber.[5]

  • Incubate at 37°C in a humidified 5% CO2 incubator for 2-3 days to allow the cells to form a confluent monolayer.[5]

• Cell Treatment:

  • After the HUVEC monolayer has formed, carefully aspirate the medium from the upper and lower chambers.

  • Wash the monolayer gently with pre-warmed PBS.

  • Add fresh serum-free or low-serum medium to both chambers and incubate for at least 1 hour.

  • Pre-treat the HUVEC monolayer by adding 5,6-DiHETE (at the desired concentration) to the upper chamber. An appropriate vehicle control should also be included. Incubate for a specified period (e.g., 30 minutes).

  • Following pre-treatment, add the permeability-inducing agent (e.g., histamine at 10 µM) to the upper chamber of the designated wells.

• Permeability Measurement:

  • To the upper chamber of all wells, add FITC-dextran to a final concentration of 1 mg/ml.[8]

  • Incubate for a defined period (e.g., 30-60 minutes) at 37°C.

  • After incubation, carefully collect a sample from the lower chamber of each well.

  • Measure the fluorescence intensity of the samples using a fluorescence plate reader (Excitation: ~490 nm, Emission: ~520 nm).

• Data Analysis:

  • The amount of FITC-dextran that has passed through the monolayer into the lower chamber is proportional to the permeability of the endothelial barrier.

  • Compare the fluorescence readings from the 5,6-DiHETE-treated groups to the control groups (vehicle control and histamine-only control) to determine the effect of 5,6-DiHETE on induced hyperpermeability.

Protocol 2: Measurement of Intracellular Calcium ([Ca2+]) in Endothelial Cells

This protocol outlines the measurement of intracellular calcium concentration in response to stimuli, a key upstream event in the regulation of vascular permeability.

Materials:

• HUVECs

• Glass-bottom culture dishes

• Fluo-4 AM or other suitable calcium-sensitive fluorescent dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer

• 5,6-DiHETE

• Histamine

• Fluorescence microscope with live-cell imaging capabilities

Procedure:

• Cell Seeding:

  • Seed HUVECs onto glass-bottom culture dishes and grow to 70-80% confluency.

• Dye Loading:

  • Prepare a loading solution of Fluo-4 AM (e.g., 2-5 µM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Wash the cells once with HBSS.

  • Add the Fluo-4 AM loading solution to the cells and incubate for 30-60 minutes at 37°C in the dark.

  • Wash the cells twice with HBSS to remove excess dye and incubate in fresh HBSS for a 30-minute de-esterification period.

• Live-Cell Imaging:

  • Mount the culture dish on the stage of the fluorescence microscope.

  • Acquire a baseline fluorescence reading.

  • Add 5,6-DiHETE (or vehicle) to the dish and incubate for the desired pre-treatment time while continuously or intermittently recording fluorescence.

  • Add histamine to induce a calcium response and continue recording the fluorescence intensity over time.

• Data Analysis:

  • The change in fluorescence intensity corresponds to the change in intracellular calcium concentration.

  • Quantify the peak fluorescence intensity or the area under the curve for each condition.

  • Compare the calcium response in cells pre-treated with 5,6-DiHETE to those treated with histamine alone to determine the inhibitory effect of 5,6-DiHETE.

Visualizations

Caption: Signaling pathway of 5,6-DiHETE in attenuating histamine-induced vascular hyperpermeability.

References

• 1. A novel anti-inflammatory lipid mediator 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid [jstage.jst.go.jp]
• 2. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro Assays for Measuring Endothelial Permeability byTranswells and Electrical Impedance Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Endothelial paracellular permeability assay [protocols.io]
• 7. Endothelial Permeability Assays In Vitro | Springer Nature Experiments [experiments.springernature.com]
• 8. Regulation of endothelial permeability and transendothelial migration of cancer cells by tropomyosin-1 phosphorylation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating 5,6-DiHETE Bioactivity in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE) is a bioactive lipid mediator derived from the omega-3 fatty acid, eicosapentaenoic acid (EPA).[1] Emerging research has identified 5,6-DiHETE as a novel anti-inflammatory agent with significant therapeutic potential.[2] It is produced endogenously, with concentrations increasing during the healing phase of inflammation, such as in murine models of colitis.[1][3] Its primary mechanisms of action involve attenuating vascular hyperpermeability and promoting the resolution of inflammation.[1][2] Additionally, related lipid mediators have been shown to influence angiogenesis, suggesting a potential role for 5,6-DiHETE in vascular remodeling.[4][5]

These application notes provide detailed protocols for established animal models to investigate the anti-inflammatory, pro-resolving, and potential angiogenic activities of 5,6-DiHETE.

Known Signaling Pathways of 5,6-DiHETE

The anti-inflammatory effects of 5,6-DiHETE are primarily mediated through the antagonism of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.[1][3] In endothelial cells, inflammatory mediators like histamine (B1213489) trigger an influx of extracellular calcium (Ca2+), a process facilitated by TRPV4 channels.[6] This elevation in intracellular Ca2+ leads to the activation of endothelial nitric oxide synthase (eNOS), production of nitric oxide (NO), and subsequent vascular hyperpermeability and edema.[6] 5,6-DiHETE has been shown to inhibit this cascade by acting as a TRPV4 antagonist, thereby preventing the initial Ca2+ influx and suppressing downstream inflammatory events.[1][3]

Separately, a lactone derivative of 5,6-DiHETE (5,6-diHETE lactone, EPA-L) has been shown to mediate vasodilation in hypertensive models through a G-protein-coupled receptor (GPR)-phospholipase C (PLC)-IP3 signaling pathway, which is independent of the NO pathway.[7]

References

• 1. A novel anti-inflammatory lipid mediator 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization of 5,6- and 8,9-epoxyeicosatrienoic acids (5,6- and 8,9-EET) as potent in vivo angiogenic lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. deepdyve.com [deepdyve.com]
• 6. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 5,6-diHETE lactone (EPA-L) mediates hypertensive microvascular dilation by activating the endothelial GPR-PLC-IP3 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Eicosanoids including 5,6-DiHETE

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosanoids are a large family of signaling molecules derived from the oxidation of 20-carbon fatty acids, primarily arachidonic acid (AA).[1][2] They are key mediators in a wide range of physiological and pathological processes, including inflammation, cardiovascular function, and cancer.[1][2] The quantitative analysis of eicosanoids in biological matrices is crucial for understanding their roles in health and disease, and for the development of novel therapeutics. However, this analysis presents significant challenges due to their low endogenous concentrations, structural similarity, and chemical instability.[1] This application note provides a detailed protocol for the quantitative analysis of eicosanoids, with a specific focus on 5,6-dihydroxyeicosatetraenoic acid (5,6-DiHETE), using liquid chromatography-tandem mass spectrometry (LC-MS/MS). 5,6-DiHETE is an eicosapentaenoic acid (EPA)-derived metabolite that has been identified as a novel anti-inflammatory lipid mediator.[3][4]

Eicosanoid Biosynthesis and Signaling Pathway of 5,6-DiHETE

Eicosanoids are synthesized through three major enzymatic pathways: the cyclooxygenase (COX), lipoxygenase (LOX), and cytochrome P450 (CYP450) pathways.[1] 5,6-DiHETE is a metabolite of EPA, an omega-3 fatty acid. Recent studies have begun to elucidate the signaling pathway of 5,6-DiHETE, highlighting its role as an antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, which is involved in inflammation and vascular function.[5][6] Additionally, the lactone form of 5,6-DiHETE has been shown to mediate hypertensive microvascular dilation through the endothelial GPR-PLC-IP3 signaling pathway.[7]

Caption: Biosynthesis of eicosanoids and signaling pathways of 5,6-DiHETE.

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a widely used technique for the purification and concentration of eicosanoids from biological matrices.[1]

Materials:

• Biological sample (e.g., plasma, cell culture media, tissue homogenate)

• Internal standards (deuterated analogs of the eicosanoids of interest)

• Methanol (MeOH), HPLC grade

• Ethanol (B145695) (EtOH), HPLC grade

• Water, deionized

• Hexane (B92381), HPLC grade

• Ethyl acetate, HPLC grade

• Hydrochloric acid (2M)

• C18 SPE cartridges

• Nitrogen evaporator or centrifugal vacuum evaporator

Protocol:

• Sample Collection and Stabilization: To prevent ex vivo eicosanoid formation, add a cyclooxygenase inhibitor (e.g., indomethacin, 10-15 µM) to the sample immediately after collection.[8] For plasma or serum, it is recommended to add ethanol to a final concentration of 15% before acidification.[8]

• Internal Standard Spiking: Spike the sample with a known amount of deuterated internal standards to correct for extraction losses and matrix effects.[9]

• Acidification: Acidify the sample to a pH of approximately 3.5 with 2M hydrochloric acid.[8] This ensures that the acidic eicosanoids are in their protonated form for better retention on the C18 column.[10]

• SPE Column Conditioning: Condition the C18 SPE cartridge by washing with 20 mL of ethanol followed by 20 mL of deionized water.[8]

• Sample Loading: Apply the acidified sample to the conditioned SPE cartridge at a flow rate of about 0.5 mL/minute.[8][10]

• Washing: Wash the column sequentially with 10 mL of water, 10 mL of 15% ethanol in water, and 10 mL of hexane to remove polar impurities and non-polar lipids.[8][10]

• Elution: Elute the eicosanoids from the column with 10 mL of ethyl acetate.[8]

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen or using a centrifugal vacuum evaporator.[10] Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[10]

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-Performance Liquid Chromatography (UPLC) system

• Tandem mass spectrometer equipped with an electrospray ionization (ESI) source

Chromatographic Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: Water/acetonitrile/formic acid (63:37:0.02, v/v/v)[9]

• Mobile Phase B: Acetonitrile/isopropanol (50:50, v/v)

• Flow Rate: 0.3-0.5 mL/min

• Gradient: A linear gradient is typically used to separate the various eicosanoid isomers.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

• Scan Type: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[11] Specific precursor-to-product ion transitions for each eicosanoid and internal standard are monitored.

Quantitative Data

The following table summarizes representative quantitative data for the analysis of eicosanoids, including 5,6-DiHETE, using LC-MS/MS. The values can vary depending on the specific methodology and instrumentation used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	LOD (pg on column)	LOQ (ng/mL)	Recovery (%)	Reference
5,6-DiHETE	335	163	~1	N/A	75-100	[9][11]
PGE₂	351.2	271.2	0.5	1.0	95.1 - 104.7	[12]
LTB₄	335.2	195.1	0.5	1.0	86.4 - 103.2	[12]
5-HETE	319.2	115.1	<2.6	<0.09	~70-80	[13][14]
12-HETE	319.2	179.1	N/A	N/A	N/A	[15]
15-HETE	319.2	219.2	N/A	N/A	N/A	[15]
5,6-EET	319.2	219.2	N/A	N/A	N/A	[15]

N/A: Not explicitly available in the cited sources. LOD (Limit of Detection) and LOQ (Limit of Quantification) are highly method and instrument dependent.

Experimental Workflow

The overall workflow for the quantitative analysis of eicosanoids is depicted in the following diagram.

Caption: Workflow for quantitative analysis of eicosanoids.

Conclusion

The LC-MS/MS method described in this application note provides a sensitive, specific, and robust approach for the quantitative analysis of eicosanoids, including 5,6-DiHETE, in various biological samples.[1] Accurate quantification of these lipid mediators is essential for advancing our understanding of their physiological and pathological roles and for the development of targeted therapies. The provided protocols and data serve as a valuable resource for researchers, scientists, and drug development professionals working in this field.

References

• 1. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method - Creative Proteomics [creative-proteomics.com]
• 3. researchgate.net [researchgate.net]
• 4. A novel eicosapentaenoic acid-derived anti-inflammatory lipid mediator 5,6-DiHETE is abundant in blue back fish intestines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 5,6-diHETE lactone (EPA-L) mediates hypertensive microvascular dilation by activating the endothelial GPR-PLC-IP3 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. arborassays.com [arborassays.com]
• 9. lipidmaps.org [lipidmaps.org]
• 10. benchchem.com [benchchem.com]
• 11. scispace.com [scispace.com]
• 12. Development and validation of an extraction method for the determination of pro-inflammatory eicosanoids in human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Quantitative determination of esterified eicosanoids and related oxygenated metabolites after base hydrolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. lipidmaps.org [lipidmaps.org]
• 15. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Use of (+/-)5(6)-DiHETE as a Research Tool for Inflammatory Disease

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+/-)5(6)-DiHETE (5,6-dihydroxyeicosatetraenoic acid) is a lipid mediator derived from the cytochrome P450-mediated metabolism of eicosapentaenoic acid (EPA). Emerging research has identified (+/-)5(6)-DiHETE as a potent anti-inflammatory agent, making it a valuable tool for investigating the mechanisms of inflammation and for the development of novel therapeutics for inflammatory diseases. These application notes provide a comprehensive overview of the biological activities of (+/-)5(6)-DiHETE, detailed protocols for its use in key experimental models of inflammation, and a summary of quantitative data to guide researchers in their studies.

Mechanism of Action

The primary anti-inflammatory mechanism of (+/-)5(6)-DiHETE is its role as an antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.[1][2] TRPV4 is a non-selective cation channel involved in various physiological processes, including the regulation of vascular permeability. In inflammatory conditions, activation of TRPV4 in endothelial cells leads to an influx of calcium (Ca2+), which in turn triggers a signaling cascade resulting in endothelial barrier disruption and vascular hyperpermeability.[3][4][5]

(+/-)5(6)-DiHETE effectively inhibits this process by blocking the TRPV4 channel, thereby preventing the initial Ca2+ influx.[1] This leads to the stabilization of the endothelial barrier, reduction of vascular leakage, and attenuation of the overall inflammatory response.[3][4][5]

Data Presentation

The following tables summarize the quantitative data on the effects of (+/-)5(6)-DiHETE in various experimental models.

Table 1: In Vitro Effects of (+/-)5(6)-DiHETE on Endothelial Cell Function

Parameter	Cell Type	Agonist	(+/-)5(6)-DiHETE Concentration	Observed Effect	Reference
Intracellular Ca2+ Increase	HUVECs	10 µM Histamine (B1213489)	0.03, 0.1, 0.3 µM	Dose-dependent inhibition of Ca2+ influx. Significant inhibition at 0.1 and 0.3 µM.	[3]
Endothelial Barrier Function (TER)	HUVECs	10 µM Histamine	0.3 µM	Significantly inhibited the histamine-induced decrease in Transendothelial Electrical Resistance.	[3]
eNOS Phosphorylation	HUVECs	10 µM Histamine	0.1 µM	Significantly reduced histamine-induced phosphorylation of eNOS.	[3]
NO Production	HUVECs	10 µM Histamine	0.1 µM	Significantly inhibited histamine-induced nitric oxide production.	[3]
Endothelial Barrier Disruption	HUVECs	50 nM GSK1016790A (TRPV4 agonist)	0.1 - 1 µM	Significantly inhibited agonist-induced endothelial barrier disruption.	[1]

Table 2: In Vivo Effects of (+/-)5(6)-DiHETE in a Mouse Model of DSS-Induced Colitis

Parameter	Treatment	Dosage	Outcome	Reference
Recovery from Colitis	Intraperitoneal administration	50 µg/kg/day	Accelerated recovery, inhibited edema formation and leukocyte infiltration.	[1]
Recovery from Diarrhea and Colon Inflammation	Oral administration	150 or 600 µg/kg/day	Accelerated recovery and significantly ameliorated colon inflammation in a dose-dependent manner.

Mandatory Visualizations

Signaling Pathway of (+/-)5(6)-DiHETE in Endothelial Cells

Caption: Signaling pathway of (+/-)5(6)-DiHETE in inflammatory response.

Experimental Workflow for In Vivo Vascular Permeability Assay

Caption: Workflow for the modified Miles assay to assess vascular permeability.

Experimental Protocols

Preparation and Handling of (+/-)5(6)-DiHETE

For in vitro experiments, prepare a stock solution of (+/-)5(6)-DiHETE in a suitable solvent such as ethanol (B145695) or DMSO. Further dilute the stock solution in the appropriate cell culture medium to the desired final concentration immediately before use. For in vivo studies, (+/-)5(6)-DiHETE can be dissolved in a vehicle such as saline containing a small amount of ethanol or a surfactant like Tween 80 to ensure solubility. It is recommended to prepare fresh dilutions for each experiment. Store the stock solution at -80°C to prevent degradation.

In Vitro Experiment: Measurement of Intracellular Calcium Concentration in HUVECs

This protocol describes the use of the ratiometric fluorescent indicator Fura-2 AM to measure changes in intracellular calcium concentration in Human Umbilical Vein Endothelial Cells (HUVECs).

Materials:

• HUVECs

• Fura-2 AM (acetoxymethyl ester)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with and without Ca2+ and Mg2+

• Histamine (or other inflammatory agonist)

• (+/-)5(6)-DiHETE

• Fluorescence microplate reader or microscope with dual-wavelength excitation capabilities (340 nm and 380 nm)

Procedure:

• Cell Culture: Culture HUVECs to 80-90% confluency on glass-bottom dishes or black-walled, clear-bottom 96-well plates suitable for fluorescence measurements.

• Fura-2 AM Loading:

  • Prepare a Fura-2 AM loading solution by dissolving Fura-2 AM (typically 1-5 µM) and a similar concentration of Pluronic F-127 in HBSS containing Ca2+ and Mg2+.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the Fura-2 AM loading solution to the cells and incubate for 30-60 minutes at 37°C in the dark.

• Washing: After incubation, wash the cells twice with HBSS to remove extracellular Fura-2 AM.

• Pre-treatment: Add HBSS containing the desired concentration of (+/-)5(6)-DiHETE or vehicle control to the cells and incubate for 15-30 minutes.

• Calcium Measurement:

  • Place the plate or dish in the fluorescence reader or on the microscope stage.

  • Record the baseline fluorescence by alternating excitation at 340 nm and 380 nm and measuring emission at ~510 nm.

  • Add histamine (or other agonist) to the wells to induce a calcium response.

  • Continue recording the fluorescence for several minutes to capture the full calcium transient.

• Data Analysis: Calculate the ratio of the fluorescence intensities at 340 nm and 380 nm (F340/F380). An increase in this ratio indicates an increase in intracellular calcium concentration. Compare the peak ratio changes in cells treated with (+/-)5(6)-DiHETE to the vehicle-treated cells to determine the inhibitory effect.

In Vivo Experiment: Modified Miles Assay for Vascular Permeability

This assay measures the extent of vascular leakage in response to an inflammatory stimulus in vivo.

Materials:

• Mice (e.g., C57BL/6)

• (+/-)5(6)-DiHETE

• Vehicle control

• Evans Blue dye (0.5% in sterile saline)

• Histamine (or other inflammatory agent)

• Formamide (B127407)

• Spectrophotometer

Procedure:

• Animal Preparation: Anesthetize the mice according to approved institutional protocols.

• Dye Injection: Inject Evans Blue dye (e.g., 100 µL of a 0.5% solution) intravenously via the tail vein.

• Treatment Administration: After a short circulation time (e.g., 10 minutes), intradermally inject a small volume (e.g., 20 µL) of (+/-)5(6)-DiHETE or vehicle into the dorsal skin at distinct sites.

• Inflammatory Challenge: After another 15-30 minutes, intradermally inject histamine (e.g., 100 ng in 20 µL) at the same sites as the treatment administration.

• Dye Extravasation: Allow the inflammatory response and dye leakage to proceed for a set time (e.g., 30 minutes).

• Tissue Collection: Euthanize the mice and excise the skin at the injection sites.

• Dye Extraction:

  • Dry the excised skin samples and record their weight.

  • Place each skin sample in a tube with formamide (e.g., 1 mL).

  • Incubate at 60°C overnight to extract the Evans Blue dye.

• Quantification: Centrifuge the tubes to pellet any debris. Measure the absorbance of the supernatant at 620 nm using a spectrophotometer.

• Data Analysis: Create a standard curve using known concentrations of Evans Blue in formamide. Calculate the amount of dye extravasated per milligram of tissue. Compare the results from the (+/-)5(6)-DiHETE-treated sites to the vehicle-treated sites to determine the effect on vascular permeability.

In Vivo Experiment: Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice

This is a widely used model to induce colitis that mimics aspects of human inflammatory bowel disease.

Materials:

• Mice (e.g., C57BL/6)

• Dextran Sulfate Sodium (DSS, 36-50 kDa)

• (+/-)5(6)-DiHETE

• Vehicle control

Procedure:

• Induction of Colitis:

  • Provide mice with drinking water containing 2-3% (w/v) DSS ad libitum for 5-7 days.

  • Monitor the mice daily for body weight loss, stool consistency, and the presence of blood in the feces to assess the Disease Activity Index (DAI).

• Treatment:

  • Following the DSS induction period, switch the mice back to regular drinking water.

  • Begin daily administration of (+/-)5(6)-DiHETE (e.g., 50 µg/kg, intraperitoneally, or 150-600 µg/kg, orally) or vehicle control.

• Monitoring: Continue to monitor the DAI daily.

• Termination and Analysis:

  • At the end of the treatment period (e.g., 7-10 days after starting treatment), euthanize the mice.

  • Excise the colon and measure its length (colitis typically causes colon shortening).

  • Collect colon tissue for histological analysis (e.g., H&E staining) to assess inflammation, ulceration, and tissue damage.

  • Colon tissue can also be used for myeloperoxidase (MPO) assays to quantify neutrophil infiltration or for cytokine analysis (e.g., ELISA or qPCR).

• Data Analysis: Compare the DAI scores, colon length, histological scores, and other inflammatory markers between the (+/-)5(6)-DiHETE-treated group and the vehicle-treated group to evaluate the therapeutic effect.

Conclusion

(+/-)5(6)-DiHETE is a promising research tool for the study of inflammatory diseases. Its well-defined mechanism of action as a TRPV4 antagonist provides a specific target for investigation. The protocols provided here offer a starting point for researchers to explore the anti-inflammatory properties of this lipid mediator in both in vitro and in vivo settings. Further research into its effects on specific cytokine profiles and its efficacy in other models of inflammation will continue to elucidate its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Molecular Mechanism of 5,6-Dihydroxyflavone in Suppressing LPS-Induced Inflammation and Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A novel eicosapentaenoic acid-derived anti-inflammatory lipid mediator 5,6-DiHETE is abundant in blue back fish intestines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Amanote [app.amanote.com]
• 5. Histamine activates an intracellular Ca2+ signal in normal human lung fibroblast WI-38 cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Calcium Signaling with 5,6-DiHETE

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and executing experiments to investigate the role of 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid (5,6-DiHETE) in calcium signaling. The protocols detailed below are intended to facilitate the study of this lipid mediator's effects on intracellular calcium dynamics and associated physiological responses, particularly in endothelial cells.

Introduction to 5,6-DiHETE and Calcium Signaling

5,6-DiHETE is a metabolite of eicosapentaenoic acid (EPA) that has emerged as a bioactive lipid with significant anti-inflammatory properties.[1] A key mechanism underlying its effects is the modulation of intracellular calcium ([Ca2+]) signaling. Notably, 5,6-DiHETE has been identified as a novel endogenous antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, a non-selective cation channel involved in various physiological processes, including vascular function.[2] By inhibiting TRPV4-mediated calcium influx, 5,6-DiHETE can attenuate inflammatory responses such as increased vascular permeability.[1][2][3]

These protocols will focus on two primary experimental approaches to elucidate the effects of 5,6-DiHETE on calcium signaling:

• Intracellular Calcium Imaging: To directly visualize and quantify the inhibitory effect of 5,6-DiHETE on agonist-induced calcium influx.

• Endothelial Barrier Function Assay: To assess the functional consequences of 5,6-DiHETE's modulation of calcium signaling on endothelial permeability.

Data Presentation

The following tables summarize quantitative data from key experiments investigating the effects of 5,6-DiHETE.

Table 1: Effect of 5,6-DiHETE on Histamine-Induced Endothelial Barrier Disruption

Treatment	Concentration	Minimum Transendothelial Electrical Resistance (TER) (Fold Change)	Reference
Histamine	10 µM	0.82 ± 0.05	[3]
5,6-DiHETE + Histamine	0.3 µM + 10 µM	0.915 ± 0.012	[3]

Table 2: Inhibition of Histamine-Induced Intracellular Calcium Increase by 5,6-DiHETE in HUVECs

Pretreatment	Concentration	Histamine Concentration	Fold Increase in [Ca2+]i (AUC at 1 min)	Reference
Vehicle	-	10 µM	11.2 ± 1.2	[3]
5,6-DiHETE	0.03 µM	10 µM	8.5 ± 1.1	[3]
5,6-DiHETE	0.1 µM	10 µM	5.9 ± 1.5	[3]
5,6-DiHETE	0.3 µM	10 µM	1.8 ± 1.1	[3]

Table 3: Inhibition of GSK1016790A-Induced Intracellular Calcium Increase by 5,6-DiHETE in TRPV4-expressing HEK293T cells

Pretreatment	Concentration	GSK1016790A Concentration	Effect	Reference
5,6-DiHETE	1 µM (10 min)	50 nM	Reduced intracellular Ca2+ increase	[2]

Signaling Pathways and Experimental Workflows

References

• 1. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: 5,6-DiHETE Analysis by LC-MS/MS

Welcome to the technical support center for the liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of 5,6-dihydroxyeicosatetraenoic acid (5,6-DiHETE). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to address common challenges and enhance signal intensity during experimentation.

Frequently Asked Questions (FAQs)

Q1: Why is the signal intensity for 5,6-DiHETE low in my LC-MS/MS analysis?

Low signal intensity for 5,6-DiHETE can stem from several factors throughout the analytical workflow. Key areas to investigate include inefficient sample extraction and cleanup, suboptimal chromatographic conditions, poor ionization efficiency in the mass spectrometer source, and incorrect MS/MS parameters. Contamination and matrix effects from complex biological samples are also common culprits that can suppress the analyte signal.[1][2]

Q2: What is the most effective ionization mode for 5,6-DiHETE analysis?

For molecules with carboxylic acid groups like 5,6-DiHETE, negative electrospray ionization (ESI) is typically the preferred mode.[3] This is because the acidic proton can be easily lost, forming a negatively charged ion [M-H]⁻ that can be readily detected by the mass spectrometer.

Q3: Can derivatization improve the signal intensity of 5,6-DiHETE?

Yes, derivatization can significantly improve signal intensity. By adding a permanently charged moiety to the carboxylic acid group, ionization efficiency can be greatly enhanced, particularly for detection in the positive ion mode.[4] This is also a strategy to improve the stability of more labile related metabolites.[4]

Q4: How do I minimize matrix effects when analyzing 5,6-DiHETE in complex samples like plasma?

Effective sample preparation is crucial to minimize matrix effects.[5] This can include protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE) to remove interfering substances like phospholipids (B1166683) and salts.[6] Using a narrower bore HPLC column can also help by improving the separation of your analyte from matrix components.

Q5: What are the ideal mobile phase additives for 5,6-DiHETE analysis?

For negative ion mode analysis of acidic compounds, volatile buffers like ammonium (B1175870) acetate (B1210297) or ammonium formate (B1220265) are often used.[7] Weak acids such as acetic acid or formic acid can also be added to the mobile phase to improve peak shape and ionization, although high concentrations can sometimes suppress ionization in negative mode.[7] It is recommended to use high-purity, LC-MS grade solvents and additives to avoid background noise and contamination.[5][8]

Troubleshooting Guides

This section provides a structured approach to identifying and resolving common issues encountered during the LC-MS/MS analysis of 5,6-DiHETE.

Guide 1: Troubleshooting Low or No Signal Intensity

If you are experiencing a weak or absent signal for 5,6-DiHETE, follow these steps to diagnose the problem.

Troubleshooting Workflow for Low Signal Intensity

Caption: A decision tree for troubleshooting low signal intensity.

Step	Action	Expected Outcome	Troubleshooting Steps if Outcome is Not Met
1. Verify MS Functionality	Perform a direct infusion of a fresh 5,6-DiHETE standard into the mass spectrometer.	A strong and stable signal for the precursor and product ions of 5,6-DiHETE should be observed.	- Clean the ion source, capillary, and skimmer.[1] - Perform a mass calibration. - Verify detector functionality.
2. Assess LC System Integrity	Inject the 5,6-DiHETE standard through the entire LC system.	A sharp, well-defined chromatographic peak should be present at the expected retention time.	- Check for leaks in the LC system. - Ensure pumps are primed and solvent lines are free of air bubbles.[9] - Check for column blockage or degradation.
3. Evaluate Sample Preparation	Prepare a clean matrix sample (e.g., stripped serum) spiked with a known concentration of 5,6-DiHETE and analyze it.	The recovery of the spiked standard should be within an acceptable range (typically >75%).	- Optimize the extraction protocol to improve recovery.[6] - Incorporate a more rigorous cleanup step (e.g., SPE) to remove interfering matrix components.[5]
4. Optimize Method Parameters	Systematically adjust mobile phase composition, ion source settings, and MS/MS parameters.	A significant improvement in the signal-to-noise ratio should be achieved.	- See Guide 2 for detailed optimization strategies.

Guide 2: Optimizing LC-MS/MS Parameters for Maximum Signal

This guide provides quantitative insights into how different parameters can be adjusted to boost the signal intensity of 5,6-DiHETE.

Table 1: Mobile Phase Additive Effects on Signal Intensity (Negative ESI)

Mobile Phase Additive	Typical Concentration	Effect on 5,6-DiHETE Signal	Comments
Acetic Acid	0.01 - 0.1%	Moderate to high signal	Good for peak shape; may slightly suppress signal at higher concentrations.[7]
Formic Acid	0.01 - 0.1%	Moderate signal	Can suppress negative ion formation more than acetic acid.[7][10]
Ammonium Acetate	5 - 10 mM	High signal	Acts as a volatile buffer, promoting stable ionization.[11]
Ammonium Hydroxide	0.01 - 0.1%	High signal	Increases mobile phase pH, enhancing deprotonation of the carboxylic acid.[7]

Table 2: Ion Source Parameter Optimization

Parameter	Typical Range	Effect on Signal Intensity	Optimization Strategy
Capillary Voltage	2.5 - 4.5 kV (negative)	Critical for stable spray and ionization.	Optimize by infusing a standard and adjusting for maximum signal intensity.[12]
Nebulizing Gas Flow	10 - 20 L/min	Affects droplet size and desolvation.	Higher flow is often needed for highly aqueous mobile phases.[5]
Drying Gas Temperature	250 - 400 °C	Crucial for solvent evaporation.	Increase temperature for better desolvation, but avoid thermal degradation of the analyte.[5]
Drying Gas Flow	8 - 15 L/min	Assists in desolvation.	Optimize in conjunction with temperature for the best signal-to-noise ratio.

Table 3: MS/MS Parameter Optimization

Parameter	Description	Effect on Signal Intensity	Optimization Strategy
Collision Energy (CE)	Voltage applied to the collision cell to induce fragmentation.	Directly impacts the abundance of product ions.	Perform a CE ramp experiment to find the optimal voltage that yields the highest intensity for the desired product ion.[3]
Dwell Time	Time spent acquiring data for a specific MRM transition.	Affects the number of data points across a peak.	Increase dwell time for low-level analytes to improve signal-to-noise, but ensure enough points are collected across the peak for accurate quantification.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE) of 5,6-DiHETE from Plasma

• To 100 µL of plasma, add an internal standard (e.g., 5,6-DiHETE-d8).

• Precipitate proteins by adding 300 µL of cold acetonitrile. Vortex for 30 seconds.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Add 1 mL of a methyl tert-butyl ether (MTBE) and vortex for 1 minute.

• Centrifuge at 2,000 x g for 5 minutes to separate the layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Optimized LC-MS/MS Conditions

• LC System: UPLC/HPLC system

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% acetic acid

• Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% acetic acid

• Gradient: 30% B to 95% B over 10 minutes

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Negative Electrospray Ionization (ESI)

• MRM Transitions: To be optimized for the specific instrument. A starting point could be monitoring the transition from the deprotonated parent ion to a characteristic fragment ion.

Visualizations

Biosynthetic Pathway of 5,6-DiHETE

Caption: Formation of 5,6-DiHETE from arachidonic acid.

General LC-MS/MS Workflow for 5,6-DiHETE Analysis

Caption: Overview of the 5,6-DiHETE analytical workflow.

References

• 1. zefsci.com [zefsci.com]
• 2. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 3. Frontiers | Development of an Optimized LC-MS Method for the Detection of Specialized Pro-Resolving Mediators in Biological Samples [frontiersin.org]
• 4. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. lipidmaps.org [lipidmaps.org]
• 7. ucl.ac.uk [ucl.ac.uk]
• 8. waters.com [waters.com]
• 9. biotage.com [biotage.com]
• 10. halocolumns.com [halocolumns.com]
• 11. mdpi.com [mdpi.com]
• 12. Electrospray Ionization Efficiency Is Dependent on Different Molecular Descriptors with Respect to Solvent pH and Instrumental Configuration - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Poor Recovery of DiHETEs During Sample Extraction

Welcome to the technical support center for the analysis of dihydroxyeicosatetraenoic acids (DiHETEs). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during the extraction of DiHETEs from biological samples, ensuring accurate and reproducible results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues that can lead to low recovery of DiHETEs during sample preparation.

Question 1: I am experiencing low and inconsistent recovery of my DiHETE analytes. What are the primary causes?

Answer:

Low and variable recovery of DiHETEs can stem from several factors throughout the sample handling and extraction workflow. The primary culprits are often related to the inherent instability of these lipid mediators and suboptimal extraction procedures. Key areas to investigate include:

• Sample Handling and Storage: DiHETEs are susceptible to degradation. Improper handling, such as delayed processing, exposure to room temperature for extended periods, and multiple freeze-thaw cycles, can significantly reduce analyte concentrations. For long-term stability, plasma and serum samples should be stored at -80°C.[1] It is also recommended to aliquot samples into single-use vials before freezing to avoid repeated freeze-thaw cycles.[1]

• Suboptimal pH During Extraction: The pH of the sample and extraction solvents is a critical factor. DiHETEs are carboxylic acids and need to be in their protonated (neutral) form to be efficiently retained on reversed-phase solid-phase extraction (SPE) sorbents like C18. Acidifying the sample to a pH of approximately 3.5-4.0 is crucial for good recovery.[1]

• Inappropriate Extraction Protocol: The choice of extraction method (Solid-Phase Extraction vs. Liquid-Liquid Extraction), the specific sorbent material, and the selection of wash and elution solvents are all critical for achieving high recovery.

• Oxidation: Like other eicosanoids, DiHETEs can be prone to oxidation. While specific data on DiHETE degradation is limited, it is good practice to handle samples quickly, at low temperatures, and consider the use of antioxidants to minimize degradation.[1]

Question 2: Which extraction method is better for DiHETEs: Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE)?

Answer:

Both SPE and LLE can be used for DiHETE extraction, but SPE is often preferred for its potential for higher recovery, cleaner extracts, and better reproducibility.

• Solid-Phase Extraction (SPE): This technique generally yields higher and more consistent recoveries for a broad range of analytes compared to LLE. SPE is also more amenable to automation, which can improve throughput and reproducibility. For DiHETEs, reversed-phase SPE using a C18 sorbent is a common and effective choice.

• Liquid-Liquid Extraction (LLE): While a classic technique, LLE can be more labor-intensive and may result in lower and more variable recoveries. Emulsion formation can also be a problem, making phase separation difficult. However, LLE can be a viable option, and solvents like ethyl acetate (B1210297) are commonly used for the extraction of similar lipid compounds.

Comparative Recovery Data for Extraction Methods

Analyte Class	Extraction Method	Average Recovery (%)	Key Considerations
Acidic Drugs	SPE (Polymeric)	>85%	Good for a range of polarities.
General Analytes	SPE (Oasis PRiME HLB)	98 ± 8%	Single protocol for acidic, neutral, and basic compounds.
General Analytes	LLE	70 ± 10%	May require multiple extractions, increasing time and solvent use.
Vitamin D Metabolites	SPE	55 - 85%	Recovery is metabolite-dependent.
Vitamin D Metabolites	LLE	71 - 86%	Similar recovery to SPE for some metabolites.

Note: This table presents a summary of recovery data for various analyte classes from the literature to provide a general comparison of SPE and LLE performance. Specific recovery for DiHETEs may vary depending on the exact protocol and sample matrix.

Question 3: I'm using a C18 SPE cartridge, but my DiHETE recovery is still low. How can I troubleshoot this?

Answer:

Low recovery with a C18 SPE cartridge can be due to several procedural missteps. Here is a troubleshooting workflow to identify the source of the problem:

Caption: Troubleshooting workflow for low DiHETE recovery using C18 SPE.

Question 4: What are the best practices for sample handling and storage to ensure DiHETE stability?

Answer:

To maintain the integrity of DiHETEs in biological samples, follow these best practices:

• Prompt Processing: Process blood samples as soon as possible after collection. If immediate processing is not feasible, keep the samples on ice.

• Optimal Storage Temperature: For long-term storage, -80°C is recommended to minimize degradation.[1] Storage at -20°C may be suitable for shorter periods, but the risk of degradation increases over time.[1]

• Avoid Freeze-Thaw Cycles: Repeatedly freezing and thawing samples can lead to the degradation of many metabolites, including lipids.[1] It is highly recommended to aliquot samples into single-use volumes before the initial freezing.[1]

• Use of Antioxidants: Consider adding an antioxidant, such as butylated hydroxytoluene (BHT), to the sample collection tubes or during homogenization to prevent auto-oxidation.

Sample Storage Temperature Recommendations

Storage Duration	Recommended Temperature	Notes
Short-term (up to 24 hours)	4°C (refrigerated)	Process as soon as possible.
Medium-term	-20°C	Risk of degradation increases over time.
Long-term	-80°C	Optimal for preserving analyte integrity.[1]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of DiHETEs from Plasma/Serum

This protocol is a general guideline and may require optimization for specific applications.

• Sample Pre-treatment:

  • Thaw frozen plasma or serum samples on ice.

  • To 500 µL of plasma/serum, add an appropriate internal standard (e.g., a deuterated DiHETE analog).

  • Acidify the sample to a pH of approximately 3.5-4.0 by adding a small volume of dilute formic acid or acetic acid (e.g., 5 µL of 1% formic acid in water).[2]

  • Vortex briefly to mix.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge (e.g., 100 mg, 1 mL) by passing 2 mL of methanol through the sorbent.

  • Equilibrate the cartridge by passing 2 mL of water (acidified to pH 3.5-4.0). Do not allow the sorbent to dry.

• Sample Loading:

  • Load the pre-treated sample onto the conditioned SPE cartridge at a slow and steady flow rate of approximately 1-2 mL/minute.

• Washing:

  • Wash the cartridge with 2 mL of water to remove salts and other polar interferences.

  • Consider a second wash with 2 mL of a weak organic solvent mixture (e.g., 15% methanol in water) to remove less polar impurities.

• Elution:

  • Dry the cartridge under a gentle vacuum for 5-10 minutes.

  • Elute the DiHETEs with 1-2 mL of an appropriate organic solvent, such as methanol, acetonitrile, or ethyl acetate, into a clean collection tube.[1]

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small, known volume (e.g., 100 µL) of the initial mobile phase for your LC-MS/MS analysis.

Caption: General workflow for the solid-phase extraction of DiHETEs.

Protocol 2: Liquid-Liquid Extraction (LLE) of DiHETEs from Plasma/Serum

This protocol is a general guideline and may require optimization.

• Sample Pre-treatment:

  • Thaw frozen plasma or serum samples on ice.

  • To 500 µL of plasma/serum, add an appropriate internal standard.

  • Acidify the sample to a pH of approximately 3.5-4.0 with dilute formic or acetic acid.

• Extraction:

  • Add 2 mL of a water-immiscible organic solvent (e.g., ethyl acetate) to the sample.

  • Vortex vigorously for 1-2 minutes to ensure thorough mixing.

  • Centrifuge at a moderate speed (e.g., 3000 x g) for 5-10 minutes to separate the aqueous and organic phases.

• Collection of Organic Phase:

  • Carefully transfer the upper organic layer to a clean tube, avoiding the protein interface and the lower aqueous layer.

• Re-extraction (Optional but Recommended):

  • To improve recovery, add another 2 mL of the organic solvent to the remaining aqueous layer, vortex, centrifuge, and combine the organic layers.

• Drying and Reconstitution:

  • Evaporate the pooled organic extracts to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in a small, known volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

How to prevent degradation of (+/-)5(6)-DiHETE samples

Welcome to the technical support center for (+/-)5(6)-DiHETE. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling, storage, and use of (+/-)5(6)-DiHETE samples to ensure their stability and integrity throughout your experiments.

Frequently Asked Questions (FAQs)

Q1: What is (+/-)5(6)-DiHETE and why is its stability important?

A1: (+/-)5(6)-DiHETE (5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid) is a dihydroxy fatty acid metabolite derived from the omega-3 fatty acid, eicosapentaenoic acid (EPA). It is a bioactive lipid mediator that plays a role in inflammatory processes.[1] The stability of (+/-)5(6)-DiHETE is critical because degradation can lead to a loss of biological activity and the formation of impurities, resulting in inaccurate and irreproducible experimental outcomes.

Q2: What are the primary factors that can cause degradation of (+/-)5(6)-DiHETE samples?

A2: The main factors contributing to the degradation of polyunsaturated fatty acids like (+/-)5(6)-DiHETE are:

• Oxidation: The double bonds in the fatty acid chain are susceptible to oxidation by atmospheric oxygen. This process can be accelerated by exposure to light and heat.

• Hydrolysis: As a diol, the molecule can be susceptible to hydrolysis, particularly under strong acidic or basic conditions.

• Temperature: Elevated temperatures can increase the rate of both oxidation and hydrolysis.

• pH: Extreme pH values can catalyze the degradation of the molecule.

• Light: Exposure to UV or even ambient light can promote photodegradation.

• Repeated Freeze-Thaw Cycles: These can lead to the degradation of the compound and introduce moisture, which can facilitate hydrolysis.

Q3: What are the visible signs of (+/-)5(6)-DiHETE degradation?

A3: While significant degradation can occur without any visible signs, you may observe a color change in the sample (e.g., from colorless to yellow) or the formation of a precipitate in the solution. However, the most reliable way to assess degradation is through analytical methods such as HPLC or LC-MS.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Loss of biological activity in assays	Degradation of the (+/-)5(6)-DiHETE stock or working solution.	• Prepare fresh working solutions for each experiment from a properly stored stock. • Aliquot stock solutions to minimize freeze-thaw cycles. • Confirm the purity of your stock solution using an appropriate analytical method (e.g., HPLC).
Inconsistent or irreproducible results	Partial degradation of the sample due to improper handling or storage.	• Review your handling and storage procedures against the recommended protocols. • Ensure all solutions are protected from light and kept at the recommended temperature. • Consider purging the headspace of the storage vial with an inert gas like argon or nitrogen to prevent oxidation.
Appearance of unexpected peaks in analytical chromatography (HPLC/LC-MS)	Formation of degradation products (e.g., oxides, hydrolysis products).	• Prepare samples immediately before analysis. • Use high-purity solvents for all dilutions and mobile phases. • Ensure the pH of your solutions is within a stable range for the compound.

Experimental Protocols

Protocol 1: Recommended Storage of (+/-)5(6)-DiHETE

Proper storage is the most critical factor in preventing degradation.

Materials:

• (+/-)5(6)-DiHETE (as a solid or in a solvent)

• High-purity, anhydrous solvents (e.g., ethanol, DMSO, DMF)

• Amber glass vials with Teflon-lined caps

• Inert gas (Argon or Nitrogen)

• -20°C and -80°C freezers

Procedure:

• Solid Form: Store solid (+/-)5(6)-DiHETE at -20°C or -80°C in a tightly sealed amber vial containing a desiccant to prevent moisture absorption.

• Stock Solutions:

  • Prepare stock solutions in a high-purity, anhydrous organic solvent such as ethanol, DMSO, or DMF.

  • For short-term storage (up to 1 month), store stock solutions at -20°C.[2][3]

  • For long-term storage (up to 6 months), store stock solutions at -80°C.[2][3]

  • Before sealing the vial, gently flush the headspace with a stream of inert gas (argon or nitrogen) to displace oxygen and minimize oxidation.

• Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in amber vials.

Protocol 2: Preparation of Working Solutions

Materials:

• Stored aliquot of (+/-)5(6)-DiHETE stock solution

• Appropriate buffer or cell culture medium (pre-warmed if necessary)

• Low-protein-binding polypropylene (B1209903) tubes

Procedure:

• Thawing: Quickly thaw a single-use aliquot of the stock solution to room temperature.

• Dilution: Dilute the stock solution to the final working concentration in the desired aqueous buffer or medium immediately before use.

• Mixing: Gently vortex or pipette to mix. Avoid vigorous shaking, which can introduce oxygen.

• Light Protection: Prepare the working solution under subdued light and use amber or foil-wrapped tubes to protect it from light.

• Use Immediately: Use the prepared working solution as soon as possible, as the stability of (+/-)5(6)-DiHETE in aqueous solutions is significantly lower than in organic solvents.

Data Presentation

Table 1: Summary of Recommended Storage and Handling Conditions to Prevent Degradation of (+/-)5(6)-DiHETE

Parameter	Recommendation	Rationale
Storage Temperature (Solid)	-20°C to -80°C	Reduces the rate of chemical degradation.
Storage Temperature (Stock Solution)	-20°C (≤ 1 month), -80°C (≤ 6 months)[2][3]	Minimizes degradation in solution over time.
Solvent for Stock Solution	Anhydrous Ethanol, DMSO, or DMF	These solvents provide good solubility and are less reactive than aqueous solutions.[2]
pH of Aqueous Solutions	Neutral pH (around 7.2) is generally preferred.	Avoid strongly acidic or basic conditions which can catalyze hydrolysis.
Light Exposure	Minimize exposure to all light sources. Use amber vials and work under subdued light.	Prevents photodegradation.
Atmosphere	Store under an inert atmosphere (argon or nitrogen).	Prevents oxidation of the polyunsaturated fatty acid chain.
Freeze-Thaw Cycles	Avoid. Aliquot stock solutions into single-use volumes.	Repeated freezing and thawing can cause physical and chemical degradation.[2]
Antioxidants	Consider the addition of antioxidants like BHT or α-tocopherol to organic stock solutions for very long-term storage.	Scavenge free radicals that initiate oxidation.

Visualizations

Signaling Pathway

While the direct signaling pathway for (+/-)5(6)-DiHETE is still under investigation, a closely related lactone derivative has been shown to act via a G-protein coupled receptor (GPCR) to initiate a signaling cascade. The following diagram illustrates a plausible pathway based on this evidence.

Caption: Putative signaling pathway for (+/-)5(6)-DiHETE via a G-protein coupled receptor (GPCR).

Experimental Workflow

The following workflow diagram outlines the key steps for handling (+/-)5(6)-DiHETE samples to minimize degradation during a typical experiment.

Caption: Recommended workflow for handling (+/-)5(6)-DiHETE samples in experiments.

References

• 1. Khan Academy [khanacademy.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Chromatographic Separation of DiHETE Regioisomers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic separation of dihydroxyeicosatetraenoic acid (DiHETE) regioisomers.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic separation of DiHETE regioisomers.

Problem	Possible Causes	Suggested Solutions
Poor Resolution / Co-elution of Regioisomers	Inappropriate stationary phase chemistry.[1] Mobile phase composition is not optimal.[2][3] Gradient elution is not optimized.[3] Column temperature is not optimal.[2][4]	Column Selection: Use a high-resolution column, such as a UPLC BEH shield C18, for reversed-phase separations.[5] For enantiomeric separation, a chiral stationary phase (e.g., Chiralpak AD) is necessary.[6][7] Mobile Phase Optimization: Adjust the organic modifier (e.g., acetonitrile (B52724), methanol) concentration and the pH of the aqueous phase.[3][8][9] A shallow gradient can often improve the separation of closely eluting isomers.[3] Temperature Control: Optimize the column temperature, as it can significantly affect selectivity in chiral separations.[4]
Peak Tailing	Secondary interactions with the stationary phase (e.g., silanol (B1196071) groups).[10] Column contamination or degradation.[3][8] Sample overload.[3] Mismatched solvent between sample and mobile phase.	Mobile Phase Modifier: Add a small amount of a competing base (e.g., triethylamine) or acid (e.g., acetic acid, formic acid) to the mobile phase to block active sites on the stationary phase.[10] Column Maintenance: Flush the column with a strong solvent to remove contaminants. If the problem persists, the column may need to be replaced.[3][10] Sample Concentration: Reduce the amount of sample injected onto the column.[3] Solvent Matching: Ensure the sample is dissolved in a solvent that is of similar or weaker strength than the initial mobile phase.
Peak Fronting	Sample overload.[3] Poor sample solubility in the mobile phase.	Reduce Sample Load: Decrease the concentration or volume of the injected sample.[3] Improve Solubility: Ensure the sample is fully dissolved in the injection solvent and that the injection solvent is compatible with the mobile phase.
Baseline Drift or Noise	Mobile phase contamination or improper mixing.[2][3] Air bubbles in the system.[2][3] Fluctuations in column temperature.[3] Detector lamp aging.[2]	Mobile Phase Preparation: Use high-purity solvents and degas the mobile phase before use. Ensure proper mixing if using a gradient.[2][3] System Purge: Purge the pump and detector to remove any air bubbles.[3] Temperature Stability: Use a column oven to maintain a constant temperature.[3] Detector Maintenance: Check the detector lamp's usage hours and replace it if necessary.
Variable Retention Times	Inconsistent mobile phase preparation.[2] Pump malfunction or leaks.[2][3] Column equilibration is insufficient.[6] Changes in column temperature.[2]	Consistent Mobile Phase: Prepare fresh mobile phase for each run and ensure accurate composition. System Check: Check for leaks in the pump, fittings, and seals.[3] Monitor the pump pressure for stability. Column Equilibration: Equilibrate the column with the initial mobile phase for a sufficient amount of time (at least 10-15 column volumes) before the first injection.[6] Stable Temperature: Maintain a constant column temperature using a column oven.[3]
No Peaks or Very Small Peaks	Injection problem (e.g., empty vial, incorrect injection volume).[2] Detector issue (e.g., detector off, incorrect settings).[2] Sample degradation.	Check Injection: Verify the sample vial has sufficient volume and the autosampler is functioning correctly. Manually inject a standard to confirm system performance. Verify Detector Settings: Ensure the detector is on and the correct wavelength or mass transitions are being monitored.[2] Sample Stability: Ensure proper storage and handling of DiHETE standards and samples to prevent degradation.

Frequently Asked Questions (FAQs)

1. What type of chromatography is best for separating DiHETE regioisomers?

Reversed-phase high-performance liquid chromatography (RP-HPLC) or ultra-high-performance liquid chromatography (UPLC) coupled with mass spectrometry (MS) is the most common and effective technique for separating DiHETE regioisomers.[5][11] The use of UPLC systems can provide better resolution and faster analysis times.

2. How can I separate the enantiomers of a specific DiHETE regioisomer?

To separate enantiomers, you must use chiral chromatography.[6][12] This involves a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.[6] Polysaccharide-based columns like Chiralpak AD are often used for this purpose.[7]

3. What are the key parameters to optimize for better separation of DiHETE regioisomers?

The most critical parameters to optimize are:

• Stationary Phase: The choice of the column is crucial. C18 columns with different selectivities should be screened.

• Mobile Phase Composition: The type and proportion of the organic solvent (e.g., acetonitrile vs. methanol) and the pH of the aqueous component can significantly impact selectivity.

• Gradient Profile: A shallow and optimized gradient is often necessary to resolve closely related isomers.

• Column Temperature: Temperature can affect the viscosity of the mobile phase and the kinetics of interaction with the stationary phase, thereby influencing resolution.[4]

4. What sample preparation steps are required before analyzing DiHETEs from biological samples?

Biological samples typically require extraction and purification before chromatographic analysis. A common workflow involves:

• Lipid Extraction: Using methods like a modified Bligh and Dyer extraction to isolate lipids from the sample matrix.[11]

• Saponification: This step hydrolyzes esterified DiHETEs from phospholipids (B1166683) to measure the total amount of each regioisomer.[5][11]

• Solid-Phase Extraction (SPE): SPE is often used to clean up the sample and enrich the DiHETE fraction before injection.

5. How can I improve the sensitivity of my DiHETE analysis?

Coupling your LC system to a tandem mass spectrometer (MS/MS) is the most effective way to achieve high sensitivity and selectivity.[5][11] Derivatization of the DiHETEs can also enhance ionization efficiency in the mass spectrometer, leading to better sensitivity.[5]

Experimental Protocols

Protocol 1: Reversed-Phase UPLC-MS/MS for DiHETE Regioisomer Separation

This protocol is a general guideline based on established methods for separating DiHETE regioisomers.[5]

• Instrumentation:

  • UPLC system (e.g., Waters Acquity I-class)

  • Tandem mass spectrometer (e.g., Waters Xevo TQ-s)

• Chromatographic Conditions:

  • Column: Waters Acquity UPLC BEH shield C18 (1.7 µm, 2.1 × 150 mm).[5]

  • Mobile Phase A: 0.1% acetic acid in water.[13]

  • Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% acetic acid.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 45 °C.

  • Gradient:

    • 0-2 min: 30% B

    • 2-12 min: 30-70% B

    • 12-15 min: 70-95% B

    • 15-17 min: 95% B

    • 17.1-20 min: 30% B (re-equilibration)

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Negative Ion Mode.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Specific precursor-to-product ion transitions for each DiHETE regioisomer and internal standard should be optimized.

Protocol 2: Chiral HPLC for Enantiomeric Separation of DiHETEs

This protocol provides a starting point for separating DiHETE enantiomers.[6][7]

• Instrumentation:

  • HPLC system with a UV or MS detector.

• Chromatographic Conditions:

  • Column: Chiralpak AD-H (5 µm, 4.6 x 250 mm) or similar polysaccharide-based chiral column.

  • Mobile Phase: A mixture of n-hexane and a polar modifier like isopropanol (B130326) or ethanol. A typical starting point is n-Hexane/Isopropanol (90:10, v/v) with 0.1% trifluoroacetic acid (TFA).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 235 nm (for conjugated dienes) or MS.

• Optimization: The ratio of n-hexane to the alcohol modifier is the primary parameter to adjust for optimizing the separation of enantiomers.

Quantitative Data

The following tables provide representative chromatographic data for DiHETE and related compounds to illustrate typical separation parameters. Actual retention times will vary depending on the specific system and conditions.

Table 1: Example UPLC-MS/MS Parameters for Eicosanoid Analysis [5]

Compound Class	Column	Mobile Phase	Gradient
HETEs, DHETs, EETs	Waters Acquity UPLC BEH shield C18 (1.7 µm, 2.1 ×150 mm)	A: Water with 0.01% acetic acid B: Acetonitrile/Methanol (80:20) with 0.01% acetic acid	A multi-step gradient optimized for the separation of all regioisomers.

Table 2: Example Chiral HPLC Conditions for HETE Enantiomers [6]

Analyte	Column	Mobile Phase	Flow Rate
18-HETE enantiomers	Chiral Stationary Phase (e.g., Chiralcel OD-H)	n-hexane/isopropanol/trifluoroacetic acid	1.0 mL/min

Visualizations

Caption: Metabolic pathway of Arachidonic Acid to DiHETEs.

Caption: Experimental workflow for DiHETE analysis.

References

• 1. chromtech.com [chromtech.com]
• 2. Some Common Issues With Liquid Chromatography And Their Troubleshooting Methods - Blogs - News [alwsci.com]
• 3. epruibiotech.com [epruibiotech.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Troubleshooting Problems with Chromatogram [m-pharmaguide.com]
• 9. The separation of leukotrienes and hydroxyeicosatetraenoic acid metabolites of arachidonic acid by high performance liquid chromatography (HPLC) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. metabolomics.se [metabolomics.se]

Technical Support Center: Analysis of Labile Lipid Mediators

Welcome to the technical support center for the analysis of labile lipid mediators. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of measuring eicosanoids, specialized pro-resolving mediators (SPMs), and other unstable lipids. Here you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and key data to help you overcome common pitfalls and ensure accurate, reproducible results.

I. Pre-analytical Pitfalls: Sample Collection, Handling, and Storage

This initial stage is the most critical for preventing artifactual changes in labile lipid mediator concentrations.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step to prevent inaccurate measurements of eicosanoids like prostaglandins (B1171923)? A1: The most critical step is to minimize their artificial (ex vivo) formation during sample collection and processing.[1] Platelet activation during blood collection, for instance, can lead to the production of high levels of thromboxanes, which will not accurately reflect systemic levels.[2] Similarly, tissue homogenization can artificially activate eicosanoid synthesis.[2]

• Solutions:

  • Immediately after collection, add a cyclooxygenase inhibitor (e.g., indomethacin (B1671933) at 10-15 µM) to your samples.[2][3]

  • Keep samples on ice at all times during processing.[2]

  • For plasma samples, consider adding methanol (B129727) after blood separation to reduce post-draw increases in metabolites like 12-HETE and Thromboxane B2.[4]

Q2: How should I store my samples to ensure the stability of labile lipids? A2: Proper storage is essential to prevent degradation and autoxidation.[5]

• Solutions:

  • Short-term: For whole blood stabilized with EDTA, polyunsaturated fatty acid (PUFA) metabolites are stable for up to 120 minutes at 4°C.[6] In EDTA-plasma, stability is maintained for about 30 minutes at 4°C.[6]

  • Long-term: Samples should be snap-frozen, if possible, and stored at -80°C immediately after collection and until analysis.[2][7] Storage at -20°C can lead to substantial increases in some eicosanoids after just 30 days.[6][8]

  • Extracts: Once extracted, lipid extracts should be stored under an inert gas (nitrogen or argon) in an organic solvent, protected from light, at -80°C in glass vials with Teflon-lined caps.[5][9]

Q3: How many freeze-thaw cycles can my samples tolerate? A3: Repeated freeze-thaw cycles should be avoided. Even a single additional freeze-thaw cycle can result in the formation of eicosanoids, with increases of up to 63% being reported.[6]

• Solutions:

  • Aliquot biofluids into single-use volumes before the initial freezing to avoid the need for multiple thaws.[5]

  • If multiple analyses are planned for tissue samples, slice the tissue appropriately before the first freeze.[5]

Data Summary: Sample Stability

The following table summarizes the impact of various storage conditions on eicosanoid stability.

Analyte Group	Matrix	Storage Condition	Duration	Observed Effect	Reference
PUFA Metabolites	EDTA-Whole Blood	4°C	120 minutes	Stable	[6]
PUFA Metabolites	EDTA-Plasma	4°C	30 minutes	Stable	[6]
Eicosanoids	Plasma	>1 Freeze-Thaw Cycle	N/A	Formation increased by up to 63%	[6]
Eicosanoids	Plasma	-20°C	30 days	Substantial increase in concentration	[6][8]
Eicosanoids	Plasma	-80°C / -150°C	180 days	Decreased concentrations of eight eicosanoids	[6][8]
Prostaglandin D2 (PGD2)	Cell Culture Medium	Room Temperature	8 hours	10% degradation	[10]
Prostaglandin D2 (PGD2)	Cell Culture Medium	-20°C	4 weeks	70% degradation	[10]
Prostaglandin E2 (PGE2)	Cell Culture Medium	Room Temperature	24 hours	Stable	[10]

Experimental Workflow: Pre-analytical Stage

A typical pre-analytical workflow for labile lipid mediator analysis.

II. Analytical Pitfalls: Extraction and Quantification

The analytical phase involves isolating lipids from complex matrices and measuring them, often using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: My analyte recovery after Solid-Phase Extraction (SPE) is consistently low. What are the likely causes? A1: Low recovery is a common issue in SPE. Several factors could be the cause:[2]

• Improper Column Conditioning: The sorbent must be wetted with an organic solvent (e.g., methanol) and then equilibrated with an aqueous solution before sample loading. Failure to do so results in poor analyte retention.[2]

• Incorrect Sample pH: For reverse-phase C18 columns, the sample should be acidified to a pH of ~3.5. This ensures acidic lipids like eicosanoids are in their protonated, less polar form, which improves retention.[2][3]

• High Flow Rate: Loading the sample too quickly can cause analyte breakthrough, where the analytes pass through the column without binding.[2] A flow rate of approximately 0.5 mL/minute is recommended.[2][3]

• Wash Solvent is Too Strong: The wash solvent may be inadvertently eluting your target analytes along with interferences.[2]

• Elution Solvent is Too Weak: The elution solvent may not be strong enough, or the volume may be insufficient to completely elute the bound analytes.[2]

Q2: I'm seeing high background noise and matrix effects in my LC-MS/MS data. How can I minimize this? A2: Matrix effects, which cause ion suppression or enhancement, are a major challenge in complex biological samples.[11][12]

• Solutions:

  • Use High-Purity Reagents: Always use LC-MS grade solvents to avoid introducing contaminants.[11]

  • Optimize Sample Cleanup: SPE is generally more effective than liquid-liquid extraction (LLE) at removing endogenous impurities that cause matrix effects.[2][13][14]

  • Improve Chromatographic Separation: Optimize your LC gradient to better separate analytes from co-eluting matrix components. Using a column specifically designed for lipid analysis (e.g., C18) is also crucial.[11][15]

  • Use Stable Isotope-Labeled Internal Standards: These are the gold standard. They co-elute with the endogenous analyte and experience the same matrix effects, allowing for accurate normalization and quantification.[11]

Q3: Why can't I differentiate between isomers like Prostaglandin E2 (PGE2) and PGD2? A3: Many lipid mediators are isomers (molecules with the same mass but different structures), which makes them difficult to distinguish by mass spectrometry alone.[12][16]

• Solution: Effective chromatographic separation is essential. An optimized liquid chromatography method is required to separate isomers before they enter the mass spectrometer.[15][17] Without this separation, you cannot be confident in your identification, as cross-reactivity can lead to false positives.[16]

Data Summary: Extraction Method Comparison

Feature	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)	Reference
Extraction Efficiency	Generally high, with recovery of 70-120% for many eicosanoids.	Can be less efficient, with variable recovery depending on the solvent system.	[2][13]
Removal of Interferences	More effective at removing impurities that cause matrix effects.	Less effective at removing impurities.	[2][13]
Throughput	Well-suited for high-throughput applications, especially with 96-well plates.	More time-consuming and less amenable to high throughput.	[2]
Selectivity	More selective for target analytes.	Less selective.	[7]

Experimental Protocol: Solid-Phase Extraction (SPE) for Eicosanoids

This protocol is a general guideline based on C18 reverse-phase cartridges.

• Column Conditioning:

  • Wash the C18 cartridge with 1-2 column volumes of a strong organic solvent (e.g., methanol or ethyl acetate).[2]

  • Equilibrate the column by washing with 1-2 column volumes of an aqueous solution similar to your sample's matrix (e.g., water or 15% methanol in water).[2][3] Do not let the column run dry.

• Sample Preparation & Loading:

  • Thaw samples on ice.

  • Spike with an appropriate internal standard mixture.[13]

  • Acidify the sample to pH ~3.5 with dilute acid (e.g., 2M HCl).[2][3]

  • Centrifuge to remove any precipitate.[3]

  • Load the supernatant onto the conditioned C18 column at a slow, consistent flow rate (~0.5 mL/min).[2][3]

• Washing:

  • Wash the column with 1-2 column volumes of a weak solvent to remove polar impurities (e.g., 10-15% methanol in water).[3][13]

  • Perform a second wash with a non-polar solvent like hexane (B92381) to remove neutral lipids.[3]

• Elution:

  • Elute the target lipid mediators with a suitable organic solvent such as methyl formate (B1220265) or ethyl acetate.[3][7]

  • Collect the eluate in a clean glass tube.

• Final Steps:

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a small volume of the initial mobile phase (e.g., 50:50 methanol:water) for LC-MS/MS analysis.[7]

Troubleshooting Logic: Low Analyte Recovery in SPE

A flowchart for troubleshooting low recovery during solid-phase extraction.

III. Post-analytical Pitfalls: Data Normalization and Interpretation

Frequently Asked Questions (FAQs)

Q1: What is the best way to normalize my lipidomics data? A1: Data normalization is a critical step to reduce systematic technical variation.[18]

• Internal Standards: The most robust method is to normalize to spiked-in, stable isotope-labeled internal standards that represent the different lipid classes of interest.[19][20] This approach corrects for variations in extraction efficiency, chromatographic response, and matrix effects.[13]

• Biomass: Normalizing to the initial sample amount (e.g., cell count, tissue weight, or total protein concentration) can also be used.[21][22] However, this may not be sufficient for samples with diverse morphologies or when trying to correct for technical rather than biological variability.[21][22]

• Data-Based: Statistical methods like total ion current (TIC), median, or probabilistic quotient normalization (PQN) are also common.[18][19][22] However, be cautious, as these methods can introduce artifacts, especially if a large and highly variable lipid class (like triglycerides) dominates the signal.[21][22]

Q2: My lipid identification software is giving inconsistent results. Why is this happening? A2: Different lipidomics software platforms can give inconsistent identifications even when analyzing identical spectral data.[23][24] This is a significant challenge for reproducibility.[24] One study found only a 14% identification agreement between two common platforms when using default settings on MS1 data.[23][24]

• Causes:

  • Differences in underlying algorithms and default libraries.[24]

  • Co-elution of similar lipids and issues with co-fragmentation in MS2 spectra.[24]

  • Incorrect annotation of low-abundance lipids.[24]

• Solutions:

  • Do not rely solely on default software settings.

  • Manually curate spectra and software outputs to reduce identification errors.[24]

  • Validate identifications across both positive and negative ionization modes.[24]

Signaling Pathway: Arachidonic Acid Cascade

Labile lipid mediators do not act in isolation. Understanding their biosynthetic pathways is key to interpreting results.

Simplified overview of the enzymatic pathways originating from arachidonic acid.

References

• 1. Methods for quantitative estimation of prostaglandins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. arborassays.com [arborassays.com]
• 4. Quantitative profiling of inflammatory and pro-resolving lipid mediators in human adolescents and mouse plasma using UHPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preanalytical Investigation of Polyunsaturated Fatty Acids and Eicosanoids in Human Plasma by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]
• 8. researchgate.net [researchgate.net]
• 9. avantiresearch.com [avantiresearch.com]
• 10. An improved LC-MS-MS method for the quantification of prostaglandins E2 and D2 production in biological fluids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Non-Targeted LC-MS/MS Assay for Screening Over 100 Lipid Mediators from ARA, EPA, and DHA in Biological Samples Based on Mass Spectral Fragmentations | MDPI [mdpi.com]
• 13. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Quantitative analysis of lipids: a higher-throughput LC–MS/MS-based method and its comparison to ELISA - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Methods of the Analysis of Oxylipins in Biological Samples | MDPI [mdpi.com]
• 18. Evaluation of normalization strategies for mass spectrometry-based multi-omics datasets - PMC [pmc.ncbi.nlm.nih.gov]
• 19. The Hitchhiker’s Guide to Untargeted Lipidomics Analysis: Practical Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. biorxiv.org [biorxiv.org]
• 22. biorxiv.org [biorxiv.org]
• 23. researchgate.net [researchgate.net]
• 24. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]

Reducing background noise in eicosanoid mass spectrometry

Welcome to the Technical Support Center for eicosanoid mass spectrometry analysis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on reducing background noise and overcoming common challenges in the quantification of these lipid mediators. Here, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and data to help you achieve accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background noise in eicosanoid mass spectrometry?

A1: Background noise in eicosanoid mass spectrometry can be broadly classified into two categories: chemical noise and electronic noise.[1]

• Chemical Noise: This originates from chemical species other than the analyte of interest.[1] Common sources include:

  • Matrix Effects: Endogenous compounds from biological samples, such as phospholipids, can co-elute with eicosanoids and cause ion suppression or enhancement.[1][2]

  • Solvent and Additive Impurities: The use of low-purity solvents and mobile phase additives can introduce contaminants.[1] For instance, sodium clusters from additives are a known source of baseline noise.[1]

  • Column Bleed: The stationary phase of the LC column can degrade and elute, contributing to background noise.[3]

  • Contamination: Residues from previous samples (carryover), improper cleaning of the ion source, or contaminated solvents can all lead to high background noise.[3][4]

• Electronic Noise: This is inherent to the mass spectrometer's detector system and can be influenced by factors like temperature fluctuations and electronic interference.[3]

Q2: How can I distinguish between chemical and electronic noise?

A2: A noisy baseline in your chromatogram, especially with inconsistent peak heights for the same standard across different runs, often points to chemical noise.[1] If the noise persists even when only the mobile phase is running without a sample injection, it is more likely to be electronic noise or contamination from the solvents or LC system.[1]

Q3: What immediate steps should I take when I observe high background noise?

A3: A systematic approach is recommended when troubleshooting high background noise:[1]

• Check Solvents and Mobile Phase: Use high-purity, LC-MS grade solvents and additives.[1][3] Prepare fresh mobile phases, as microbial growth can occur in solutions that are not stored properly.[1]

• Inspect the Ion Source: Contamination of the ion source is a frequent cause of high background noise.[1] Regular cleaning of components like the cone, needle, and transfer tube is crucial.[4]

• Evaluate the LC System: A contaminated LC system can significantly contribute to background noise.[1] It's important to flush the system thoroughly, particularly when changing mobile phases with different salt compositions to avoid precipitation.[1][3]

• Run a Blank Gradient: Injecting a blank sample (your sample solvent) and running your gradient can help determine if the noise is from your solvents, the LC system, or carryover from prior injections.[1]

Troubleshooting Guides

Issue 1: High Background Noise Across the Entire Chromatogram

This often points to a systemic problem with your LC-MS system or solvents.[1]

Potential Cause	Suggested Solution	Expected Outcome
Contaminated Solvents/Mobile Phase	Prepare fresh mobile phase with high-purity, LC-MS grade solvents and additives.[1][5] Filter all aqueous mobile phases.[1]	A significant reduction in the baseline noise level.[1]
Dirty Ion Source	Clean the ion source components (cone, needle, transfer tube) following the manufacturer's guidelines.[1][4]	A cleaner baseline and potentially higher signal intensity.[1]
Contaminated LC System	Flush the entire LC system with a suitable cleaning solution (e.g., a high percentage of organic solvent).[1]	Removal of contaminants, leading to a lower and more stable baseline.[1]
Leaks in the LC System	Inspect all fittings and connections for leaks.	Elimination of pressure fluctuations and a more stable baseline.[1]
Improper Gas Supply	Ensure the nebulizer and drying gases are of high purity and that the pressures are set correctly.[1]	Stable spray and ionization, resulting in reduced noise.[1]

Issue 2: Low Analyte Signal or Poor Signal-to-Noise Ratio

This can be caused by issues with sample preparation, chromatography, or mass spectrometer settings.

Potential Cause	Suggested Solution	Expected Outcome
Matrix Effects (Ion Suppression/Enhancement)	Enhance your sample preparation method.[1] Techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can remove interfering matrix components such as phospholipids.[1][6]	A cleaner sample extract with fewer matrix components, leading to an improved signal-to-noise ratio for your analyte.[1]
Co-eluting Interferences	Optimize your chromatographic separation by adjusting the gradient profile, mobile phase composition, or trying a different column chemistry to resolve your eicosanoid from interfering peaks.[1][7]	Improved separation of the analyte from interfering peaks, resulting in a cleaner signal.
Suboptimal MS Parameters	Optimize mass spectrometer parameters, including declustering potentials and collision energies for each analyte.[8] Dynamic Multiple Reaction Monitoring (dMRM) can also improve the signal-to-noise ratio.[9]	Increased signal intensity and a better signal-to-noise ratio.
Inefficient Ionization	Consider chemical derivatization to improve the ionization efficiency of eicosanoids.[10][11]	A significant increase in signal intensity, with enhancements of 10- to 5000-fold reported for some methods.[11]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Eicosanoids from Biological Fluids

This is a general protocol and may require optimization for specific sample types and analytes.

• Sample Pre-treatment:

  • For samples like serum, plasma, or tissue homogenates, add an inhibitor of cyclooxygenases (e.g., indomethacin (B1671933) at 10-15 µM) immediately after collection to prevent ex vivo eicosanoid formation.[6]

  • Acidify the sample to a pH of approximately 3.5 with 2M hydrochloric acid.[12] This ensures that the eicosanoids are in their protonated form for better retention on C18 columns.[6]

  • Centrifuge the sample to remove any precipitate.[12]

• Column Conditioning:

  • Wash a C18 SPE cartridge with 20 mL of ethanol (B145695), followed by 20 mL of deionized water.[12] Do not let the sorbent bed dry out after conditioning.[6]

• Sample Loading:

  • Apply the acidified sample to the conditioned column at a flow rate of about 0.5 mL/minute.[6][12]

• Washing:

  • Wash the column with 10 mL of water.[12]

  • Follow with a wash of 10 mL of 15% ethanol in water.[6]

  • Finally, wash with 10 mL of hexane (B92381) to remove non-polar lipids.[6][12]

• Elution:

  • Elute the eicosanoids with 10 mL of ethyl acetate (B1210297).[12]

• Drying and Reconstitution:

  • Evaporate the eluate to dryness using a centrifugal vacuum evaporator or under a stream of nitrogen.[12]

  • Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.[6]

Protocol 2: Liquid-Liquid Extraction (LLE) for Eicosanoids

LLE is another technique that can be employed, though it may be less efficient than SPE for some applications.[6]

• Sample Preparation:

  • To a 500 µL aliquot of your biological fluid, add an appropriate amount of a deuterated internal standard.[1]

  • Acidify the sample by adding 40 µL of 1 M citric acid.[1]

  • Add 5 µL of 10% butylated hydroxytoluene (BHT) to prevent oxidation.[1]

• Extraction:

  • Add 2 mL of a hexane/ethyl acetate (1:1, v/v) mixture to the sample.[1]

  • Vortex the mixture vigorously for 1 minute.[1]

  • Centrifuge to separate the organic and aqueous phases.[1]

• Collect Organic Phase:

  • Carefully transfer the upper organic phase to a clean tube.[1]

• Repeat Extraction:

  • Repeat the extraction process twice more on the remaining aqueous phase, combining all organic phases.[1]

• Evaporation and Reconstitution:

  • Evaporate the combined organic phases to dryness under a stream of nitrogen.[1]

  • Reconstitute the residue in a suitable volume of your initial mobile phase for LC-MS/MS analysis.[1]

Quantitative Data

Table 1: Comparison of Extraction Methods for Eicosanoids

While solid-phase extraction (SPE) is generally recommended for its high efficiency and superior removal of interfering substances, liquid-liquid extraction (LLE) is another viable technique.[6]

Parameter	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Extraction Efficiency	Generally high, with recovery rates often between 70-120% for many eicosanoids.[6][8]	Can be less efficient than SPE, with recovery rates varying based on the analyte and solvent system used.[6][8]
Selectivity	High, with the ability to selectively remove interfering substances through optimized wash steps.[13]	Lower selectivity compared to SPE.
Solvent Consumption	Generally lower than LLE.[13]	Can require larger volumes of organic solvents.
Automation Potential	High, with many automated systems available.	Can be more challenging to automate.

Visualizations

Caption: Generalized eicosanoid signaling pathway.

Caption: A typical experimental workflow for eicosanoid analysis.

Caption: A logical workflow for troubleshooting high background noise.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. zefsci.com [zefsci.com]
• 4. researchgate.net [researchgate.net]
• 5. echemi.com [echemi.com]
• 6. benchchem.com [benchchem.com]
• 7. How to reduce matrix effect and increase analyte signal in extracted samples? [sciex.com]
• 8. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Targeted Mass Spectrometry Reveals Interferon-Dependent Eicosanoid and Fatty Acid Alterations in Chronic Myeloid Leukaemia [mdpi.com]
• 10. Improved Sensitivity Mass Spectrometric Detection of Eicosanoids by Charge Reversal Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Highly sensitive and specific derivatization strategy to profile and quantitate eicosanoids by UPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. arborassays.com [arborassays.com]
• 13. serhanlab.bwh.harvard.edu [serhanlab.bwh.harvard.edu]

Stability issues of (+/-)5(6)-DiHETE in aqueous solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (+/-)5(6)-DiHETE. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common stability and handling issues encountered during experiments with this lipid mediator in aqueous solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is designed to provide direct answers and solutions to specific problems you may encounter.

Category 1: Solubility and Solution Preparation

Question: I'm having trouble dissolving 5,6-DiHETE in my aqueous buffer for an in vitro assay. What is the recommended procedure?

Answer: 5,6-DiHETE is a lipid and has very low solubility in purely aqueous solutions. Direct dissolution in buffers like PBS or cell culture media will likely result in poor solubility and precipitation. The recommended method involves creating a concentrated stock solution in an organic solvent and then diluting it into your aqueous experimental medium.

Troubleshooting Steps:

• Initial Dissolution: First, dissolve the solid 5,6-DiHETE in a water-miscible organic solvent such as dimethyl sulfoxide (B87167) (DMSO), ethanol, or acetonitrile.

• Stock Concentration: Prepare a high-concentration stock solution (e.g., 1-10 mM). This minimizes the amount of organic solvent transferred to your final aqueous solution.

• Working Solution Preparation: For your experiment, dilute the stock solution into your pre-warmed (if applicable) aqueous buffer or cell culture medium. It is crucial to vortex or mix immediately and thoroughly during dilution to prevent precipitation.

• Final Solvent Concentration: Ensure the final concentration of the organic solvent in your assay is low (typically <0.1%) to avoid solvent-induced artifacts in your experimental system.

Question: My 5,6-DiHETE solution appears cloudy or I see precipitates after diluting the stock in my aqueous buffer. What should I do?

Answer: Cloudiness or precipitation indicates that the solubility limit of 5,6-DiHETE in your aqueous medium has been exceeded.

Troubleshooting Steps:

• Reduce Final Concentration: The most straightforward solution is to lower the final concentration of 5,6-DiHETE in your experiment.

• Increase Mixing: Ensure vigorous mixing immediately upon adding the stock solution to the aqueous medium.

• Use a Carrier Protein: For cell-based assays, consider pre-complexing the 5,6-DiHETE with fatty acid-free bovine serum albumin (BSA). BSA can act as a carrier and improve the solubility and delivery of lipids in aqueous solutions.

• Check Buffer Composition: High concentrations of divalent cations (like Ca²⁺ and Mg²⁺) in the buffer can sometimes lead to the precipitation of fatty acids.

Category 2: Stability and Degradation

Question: I suspect my 5,6-DiHETE is degrading in my aqueous experimental solution. What are the likely causes and how can I minimize this?

Answer: As a polyunsaturated fatty acid derivative, 5,6-DiHETE is susceptible to degradation, primarily through oxidation. The main factors contributing to degradation are exposure to oxygen, elevated temperatures, light, and inappropriate pH.

Troubleshooting Workflow for 5,6-DiHETE Degradation

Troubleshooting workflow for suspected 5,6-DiHETE degradation.

Question: What is the optimal pH and temperature for working with 5,6-DiHETE in aqueous solutions?

Answer: While specific degradation kinetics for 5,6-DiHETE are not extensively published, general principles for polyunsaturated fatty acids apply.

• pH: Neutral to slightly acidic conditions (pH 6.0-7.4) are generally preferred to minimize base-catalyzed hydrolysis and some oxidative reactions.[1][2] Alkaline conditions (pH > 8.0) can accelerate the degradation of fatty acids.[1]

• Temperature: Experiments should be conducted at the required physiological temperature (e.g., 37°C), but prolonged incubation should be avoided if possible. For short-term storage during an experiment, keep solutions on ice. High temperatures can increase the rate of chemical degradation.[3]

Question: How significant is light exposure for 5,6-DiHETE stability?

Answer: Polyunsaturated lipids can be susceptible to photodegradation.[4][5] It is a best practice to protect 5,6-DiHETE solutions from light, especially during storage and long incubations.

Recommendations:

• Store stock solutions in amber vials.

• During experiments, shield solutions from direct, intense light.

Category 3: Adsorption and Loss of Compound

Question: I'm concerned that I'm losing my 5,6-DiHETE due to adsorption to labware. Is this a common problem and how can it be prevented?

Answer: Yes, lipids are known to adsorb to the surfaces of plastic and glass labware, which can be a significant issue when working with low concentrations.[6]

Preventative Measures:

• Use appropriate labware: For organic stock solutions, always use glass containers with Teflon-lined caps.[7] Avoid polystyrene and polypropylene (B1209903) tubes for storing organic solutions of lipids.[7]

• Pre-treatment of labware: In some cases, pre-silanizing glassware can reduce adsorption.

• Include a carrier: As mentioned for solubility, using a carrier protein like BSA can help prevent the lipid from adsorbing to surfaces.

• Add a mild detergent: Including a low concentration of a non-ionic detergent like Tween-20 (e.g., 0.01%) in your buffer can help keep the lipid in solution and reduce surface adsorption.[8]

Quantitative Data Summary

The following tables summarize key stability and handling parameters for 5,6-DiHETE based on manufacturer recommendations and general lipid chemistry principles.

Table 1: Recommended Storage Conditions for 5,6-DiHETE

Form	Solvent	Temperature	Duration
Solid/Pure	N/A	-20°C	Up to 3 years
Stock Solution	DMSO	-80°C	Up to 6 months
Stock Solution	DMSO	-20°C	Up to 1 month
Aqueous Working Solution	Buffer/Media	On ice	Prepare fresh daily

Table 2: Recommended Buffer Components for Aqueous Solutions

Component	Recommended Range/Type	Rationale
Buffer System	HEPES, Tris-HCl	Maintain physiological pH; avoid phosphate (B84403) buffers if high divalent cations are present.[8]
pH	6.0 - 7.4	Minimizes pH-dependent degradation.[1][2]
Carrier Protein	0.1% Fatty Acid-Free BSA	Improves solubility and reduces adsorption.[9]
Detergent (optional)	0.01-0.05% Tween-20	Reduces adsorption to labware.[8]
Antioxidant (optional)	5-10 µM Vitamin E (α-tocopherol)	Can help prevent auto-oxidation.[10]

Experimental Protocols

Protocol 1: Preparation of 5,6-DiHETE Working Solutions for In Vitro Assays

This protocol provides a step-by-step guide for preparing aqueous working solutions of 5,6-DiHETE from a DMSO stock for use in cell-based or other in vitro assays.

Workflow for preparing 5,6-DiHETE working solutions.

Methodology:

• Thaw Stock Solution: Remove the vial of 5,6-DiHETE in DMSO from the -80°C or -20°C freezer and allow it to thaw completely at room temperature.

• Mix Stock: Once thawed, briefly vortex the stock solution to ensure it is homogeneous.

• Intermediate Dilutions (Optional): If very low final concentrations are required, it may be necessary to perform an intermediate serial dilution of the stock in pure DMSO.

• Final Dilution: Add the required volume of the DMSO stock solution to your pre-warmed (e.g., 37°C) aqueous experimental buffer or cell culture medium. It is recommended to add the lipid stock to a larger volume of the aqueous phase while vortexing to facilitate rapid dispersion. The final DMSO concentration should ideally be below 0.1%.

• Immediate Mixing: As soon as the stock solution is added to the aqueous phase, vortex the solution vigorously for 10-15 seconds to ensure rapid and complete mixing, which helps to prevent the formation of precipitates.

• Visual Inspection: After mixing, visually inspect the solution against a light source to ensure there is no cloudiness or precipitate.

• Immediate Use: Use the freshly prepared aqueous solution in your experiment immediately. Do not store aqueous solutions of 5,6-DiHETE.

Signaling Pathway

5,6-DiHETE has been identified as an antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.[11] This mechanism is thought to underlie its anti-inflammatory effects, such as the attenuation of vascular hyperpermeability.[12] For instance, histamine-induced increases in intracellular calcium ([Ca²⁺]i) in endothelial cells, which lead to nitric oxide (NO) production and barrier disruption, can be inhibited by 5,6-DiHETE.[12][13]

The diagram below illustrates the proposed signaling pathway for 5,6-DiHETE's action in endothelial cells.

Proposed mechanism of 5,6-DiHETE action.

References

• 1. researchgate.net [researchgate.net]
• 2. pH effects on the lipid and fatty acids accumulation in Chlamydomonas reinhardtii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. revvity.com [revvity.com]
• 4. researchgate.net [researchgate.net]
• 5. Photodegradation of Anti-Inflammatory Drugs: Stability Tests and Lipid Nanocarriers for Their Photoprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. avantiresearch.com [avantiresearch.com]
• 8. support.nanotempertech.com [support.nanotempertech.com]
• 9. bitesizebio.com [bitesizebio.com]
• 10. mdpi.com [mdpi.com]
• 11. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]

How to confirm the identity of 5,6-DiHETE peaks in a chromatogram

Welcome to the technical support center for eicosanoid analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals accurately identify lipid mediators in chromatograms, with a specific focus on 5,6-dihydroxyeicosatetraenoic acid (5,6-DiHETE).

Frequently Asked Questions (FAQs)

Q1: What are the primary criteria for the tentative identification of a 5,6-DiHETE peak in an LC-MS chromatogram?

A tentative identification of 5,6-DiHETE relies on two key parameters obtained from a Liquid Chromatography-Mass Spectrometry (LC-MS) analysis:

• Correct Mass-to-Charge Ratio (m/z): 5,6-DiHETE, like its isomers, has a monoisotopic mass that is detected as its [M-H]⁻ ion in negative mode electrospray ionization. The expected precursor ion is m/z 335.[1][2][3]

• Matching Retention Time (RT): The peak's retention time must match that of a pure, commercial 5,6-DiHETE analytical standard run under identical chromatographic conditions.[4][5] Due to the existence of numerous structurally similar isomers, RT is a critical initial identifier.[3][6]

Q2: How can I definitively confirm the identity of a suspected 5,6-DiHETE peak?

Definitive confirmation requires tandem mass spectrometry (MS/MS or MS²).[7] This involves isolating the precursor ion (m/z 335) and fragmenting it to produce a characteristic spectrum of product ions. The fragmentation pattern of your experimental peak must match the pattern from an authentic 5,6-DiHETE standard.[3] For 5,6-DiHETE, a key diagnostic product ion is m/z 115.[1] This multi-step verification provides a high degree of confidence and is the gold standard in the field.[7]

Q3: What makes distinguishing 5,6-DiHETE from its isomers so challenging?

The primary challenge is that DiHETE isomers (e.g., 8,9-DiHETE, 11,12-DiHETE, 14,15-DiHETE) are isobaric, meaning they have the same molecular weight and the same precursor m/z of 335.[3][8] This makes them indistinguishable by a single stage of mass spectrometry. Furthermore, their fragmentation patterns can be very similar, making differentiation difficult without excellent chromatographic separation.[3] High-resolution chromatography, such as Ultra-Performance Liquid Chromatography (UPLC), is often required to resolve these isomers based on small differences in their polarity and shape, which cause them to elute at different retention times.[1][9]

Q4: Why is a deuterated internal standard recommended for 5,6-DiHETE analysis?

Using a stable isotope-labeled internal standard, such as 5,6-DiHETE-d8, is crucial for accurate quantification.[2][10] This standard is chemically identical to the analyte but has a higher mass. It is added to the sample at the very beginning of the extraction process and co-elutes with the endogenous 5,6-DiHETE. By comparing the signal intensity of the endogenous analyte to the known concentration of the internal standard, you can correct for sample loss during preparation and for matrix effects (ion suppression or enhancement) during ionization.[10][11] This practice significantly improves the accuracy and reproducibility of your results.[12]

Troubleshooting Guides

Problem 1: My peak has the correct precursor m/z of 335, but the retention time does not match the 5,6-DiHETE standard.

This is a common issue in lipidomics. Follow these steps to diagnose the cause:

Potential Cause	Troubleshooting Steps
Isomeric Interference	The peak is likely another DiHETE isomer that co-elutes or elutes near your target.[3][8] Compare the retention time to other available DiHETE isomer standards (e.g., 8,9-DiHETE, 11,12-DiHETE). Optimize your LC gradient to improve the separation between isomers.[9]
Matrix Effects	Components in your sample matrix can alter the retention time of the analyte. Prepare a sample by spiking the analytical standard into a blank matrix (a sample extract known not to contain the analyte) and see if the retention time shifts. If it does, matrix effects are present, and your sample preparation may need further optimization.
LC System Fluctuation	Changes in mobile phase composition, column temperature, or flow rate can cause RT shifts. Ensure your LC system is properly equilibrated and that mobile phases are fresh and correctly prepared.[5] Check for pressure fluctuations that might indicate a leak or blockage.
Column Degradation	Over time, the performance of an LC column can degrade, leading to shifts in retention time and poor peak shape. Run a quality control (QC) sample containing a mix of standards to check the column's performance. If performance is poor, replace the column.

Problem 2: The MS/MS spectrum of my peak is noisy, weak, or does not match the reference spectrum for 5,6-DiHETE.

An unidentifiable or poor-quality MS/MS spectrum compromises confident identification. Consider the following causes:

Potential Cause	Troubleshooting Steps
Low Analyte Concentration	The compound may be present at a concentration too low to produce a clean MS/MS spectrum. Increase the sample amount injected, or optimize your sample extraction and concentration steps. Ensure the MS is tuned for optimal sensitivity.[1]
Co-elution	Another compound is eluting at the same time and is being co-isolated and fragmented with your analyte, resulting in a mixed spectrum.[7] Improve your chromatographic resolution by adjusting the gradient, changing the mobile phase, or using a different column chemistry.[13]
Incorrect Collision Energy	The collision energy (CE) used for fragmentation is not optimal.[1] Analyze the 5,6-DiHETE standard by infusing it directly and varying the CE to find the value that produces the most characteristic and intense product ions. Use this optimized CE value in your LC-MS/MS method.
Ion Suppression	Other molecules in the sample matrix are suppressing the ionization of your target analyte.[11] Dilute your sample to reduce the concentration of interfering matrix components. Improve your sample cleanup procedure, for example, by using a more rigorous Solid Phase Extraction (SPE) protocol.[1][2]

Key Experimental Data & Protocols

LC-MS/MS Parameters for DiHETE Isomers

Accurate identification relies on comparing your results against established parameters. The following table provides typical Multiple Reaction Monitoring (MRM) transitions for 5,6-DiHETE and a common isomer, acquired in negative ion mode.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (CE)	Retention Time (min)
5,6-DiHETE	335	115	-29 V	3.64
8,9-DiHETE	335	155	-25 V	3.52
11,12-DiHETE	335	179	-23 V	3.45
14,15-DiHETE	335	197 / 219	-21 V / -19 V	3.38
Data adapted from a UPLC-MS/MS method and is intended for illustrative purposes.[1] Actual retention times will vary based on the specific LC system, column, and mobile phases used.

Protocol: Extraction and Analysis of 5,6-DiHETE from Biological Samples

This protocol outlines a standard workflow for the analysis of eicosanoids using solid-phase extraction (SPE) and UPLC-MS/MS.

1. Sample Preparation & Internal Standard Spiking:

• Thaw biological samples (e.g., plasma, tissue homogenate) on ice.

• Add a known amount of deuterated internal standard (e.g., 5,6-DiHETE-d8) to each sample.

• Precipitate proteins by adding 2-3 volumes of cold methanol (B129727) or acetonitrile. Vortex and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

• Collect the supernatant for SPE.

2. Solid-Phase Extraction (SPE): [1][2]

• Condition a reverse-phase SPE cartridge (e.g., Strata-X) by washing with 3 mL of methanol, followed by 3 mL of water.

• Load the supernatant from the previous step onto the cartridge.

• Wash the cartridge with 3 mL of 10% methanol in water to remove polar impurities.

• Elute the eicosanoids with 1-2 mL of methanol.

3. Sample Concentration and Reconstitution:

• Dry the eluate completely under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in a small volume (e.g., 50-100 µL) of the initial LC mobile phase (e.g., 60:40:0.02 v/v/v water/acetonitrile/acetic acid).[1]

• Vortex and transfer to an autosampler vial for analysis.

4. UPLC-MS/MS Analysis: [1]

• Column: Use a high-resolution reverse-phase column (e.g., Acquity BEH shield RP18, 2.1x100 mm, 1.7 µm).

• Mobile Phase A: Acetonitrile/Water/Acetic Acid (e.g., 40/60/0.02, v/v/v).

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50/50, v/v).

• Flow Rate: 0.5 mL/min.

• Gradient: Develop a gradient that effectively separates DiHETE isomers (e.g., a 4-minute linear gradient from 0.1% to 55% B).

• Mass Spectrometer: Operate in negative ion mode using electrospray ionization (ESI). Use the MRM parameters from the table above to specifically monitor for 5,6-DiHETE and other relevant lipids.

Visualized Workflows and Logic

The following diagrams illustrate the experimental and logical processes for confirming 5,6-DiHETE identity.

Caption: Experimental workflow for 5,6-DiHETE identification.

Caption: Troubleshooting logic for peak identity confirmation.

Caption: Simplified metabolic pathway for 5,6-DiHETE formation.

References

• 1. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Non-Targeted LC-MS/MS Assay for Screening Over 100 Lipid Mediators from ARA, EPA, and DHA in Biological Samples Based on Mass Spectral Fragmentations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LipidSearch Software Support-Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Separation of peptide isomers and conformers by ultra performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. lipidmaps.org [lipidmaps.org]
• 11. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantitative analysis of 5-oxo-6,8,11,14-eicosatetraenoic acid by electrospray mass spectrometry using a deuterium-labeled internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. separation of positional isomers - Chromatography Forum [chromforum.org]

Technical Support Center: Optimizing Cell-Based Assays for Consistent 5,6-DiHETE Response

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 5,6-dihydroxyeicosatetraenoic acid (5,6-DiHETE). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help you achieve consistent and reliable results in your cell-based assays.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments with 5,6-DiHETE.

Issue 1: Inconsistent or No Cellular Response to 5,6-DiHETE

Question: My cells are showing a variable or no response to 5,6-DiHETE treatment. What are the possible causes and solutions?

Answer:

Inconsistent cellular responses to 5,6-DiHETE can stem from several factors, ranging from reagent handling to cell health. Below is a systematic guide to troubleshooting this issue.

Possible Cause	Suggested Solution
5,6-DiHETE Degradation	5,6-DiHETE is a lipid mediator that can be prone to oxidation. Store the stock solution at -80°C and minimize freeze-thaw cycles. Prepare fresh dilutions in pre-warmed, serum-free media for each experiment. The half-life of similar compounds can be short in aqueous solutions, so use freshly prepared solutions promptly.[1]
Poor Solubility	Due to its lipophilic nature, 5,6-DiHETE can precipitate in aqueous cell culture media, leading to inaccurate concentrations. To improve solubility, dissolve the stock in an appropriate organic solvent like ethanol (B145695) or DMSO. When diluting into your final assay medium, ensure the final solvent concentration is minimal (typically <0.1%) to avoid solvent-induced cytotoxicity. Using a carrier protein like fatty acid-free Bovine Serum Albumin (BSA) can also enhance solubility and delivery to cells.
Inappropriate Cell Type	Not all cell lines will respond to 5,6-DiHETE. Human Umbilical Vein Endothelial Cells (HUVECs) are a known responsive cell type.[2][3] If you are studying its role as a TRPV4 antagonist, consider using HEK293T cells overexpressing the TRPV4 channel.[1]
Cell Health and Passage Number	Use cells that are healthy, in the logarithmic growth phase, and have a low passage number. High passage numbers can lead to phenotypic drift and altered cellular responses. Ensure cells are not over-confluent at the time of the assay.
Sub-optimal Assay Conditions	The optimal concentration and incubation time for 5,6-DiHETE can vary depending on the cell type and the specific endpoint being measured. Perform a dose-response and time-course experiment to determine the optimal conditions for your specific assay. Based on existing literature, concentrations between 0.1 µM and 1 µM with incubation times of 10 to 30 minutes have been shown to be effective for assays measuring intracellular calcium and endothelial barrier function.[1]
Serum Interference	Components in serum can bind to 5,6-DiHETE, reducing its effective concentration. Consider serum-starving your cells for a few hours before and during the experiment.

Issue 2: High Background or Variability in Assay Signal

Question: I'm observing high background noise or significant well-to-well variability in my plate-based assay. How can I resolve this?

Answer:

High background and variability can obscure the true biological effect of 5,6-DiHETE. The following table outlines common causes and their solutions.

Possible Cause	Suggested Solution
Solvent Effects	The solvent used to dissolve 5,6-DiHETE (e.g., DMSO, ethanol) can have biological effects on its own, contributing to background signal or cytotoxicity. Always include a vehicle control (media with the same final concentration of the solvent) in your experimental design.
Plate Edge Effects	The outer wells of a multi-well plate are more susceptible to evaporation and temperature fluctuations, leading to variability. To minimize this, avoid using the outer wells for experimental samples and instead fill them with sterile media or PBS.
Inconsistent Cell Seeding	Uneven cell distribution across the plate will lead to variable results. Ensure your cell suspension is homogenous before and during plating.
Assay Reagent Issues	Ensure all assay reagents are properly stored, within their expiration date, and brought to room temperature before use if required. Prepare fresh reagent solutions for each experiment.
Autofluorescence	Phenol (B47542) red in cell culture media can contribute to autofluorescence in fluorescence-based assays. Use phenol red-free media to reduce background signal.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of 5,6-DiHETE?

A1: 5,6-DiHETE has been identified as an antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.[1] By inhibiting TRPV4, it can prevent the influx of calcium ions into the cell that is triggered by TRPV4 agonists.[4] It has also been shown to be involved in a G-protein coupled receptor (GPCR) -> Phospholipase C (PLC) -> Inositol trisphosphate (IP3) signaling pathway, which also modulates intracellular calcium levels.[5]

Q2: Which cell lines are most suitable for studying the effects of 5,6-DiHETE?

A2: Human Umbilical Vein Endothelial Cells (HUVECs) are a well-documented cell line that responds to 5,6-DiHETE, particularly in assays related to endothelial barrier function and intracellular calcium mobilization.[2][3] For studies focused on its TRPV4 antagonistic activity, HEK293T cells engineered to overexpress the TRPV4 channel are a suitable model.[1]

Q3: What is a typical effective concentration range for 5,6-DiHETE in cell-based assays?

A3: Based on published studies, an effective concentration range for 5,6-DiHETE is typically between 0.1 µM and 1 µM for in vitro assays.[1] However, it is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell type and assay.

Q4: How should I prepare my 5,6-DiHETE stock and working solutions?

A4: 5,6-DiHETE is a lipid and should be handled with care to avoid degradation.

• Stock Solution: Dissolve 5,6-DiHETE in a high-quality organic solvent such as ethanol or DMSO to a concentration of 1-10 mM. Aliquot the stock solution into small, single-use volumes and store at -80°C.

• Working Solution: On the day of the experiment, thaw an aliquot of the stock solution and dilute it to the final desired concentration in pre-warmed, serum-free cell culture medium. To aid solubility, you can add the stock solution to a small volume of medium containing fatty acid-free BSA before bringing it to the final volume. Vortex gently to mix.

Q5: Can the solvent used to dissolve 5,6-DiHETE affect my experimental results?

A5: Yes, solvents like DMSO and ethanol can have direct effects on cells, including cytotoxicity and altered gene expression, especially at higher concentrations. It is essential to keep the final solvent concentration in your assay wells as low as possible (ideally below 0.1%) and to include a vehicle control in all experiments. The vehicle control should contain the same final concentration of the solvent as your experimental wells.

Quantitative Data Summary

The following tables summarize key quantitative data from published studies on 5,6-DiHETE. This information can serve as a starting point for designing your experiments.

Table 1: Effective Concentrations of 5,6-DiHETE in In Vitro Assays

Cell Type	Assay	5,6-DiHETE Concentration	Incubation Time	Observed Effect	Reference
HUVECs	Intracellular Ca2+ Imaging	0.1 - 0.3 µM	~10 minutes (pretreatment)	Inhibition of histamine-induced Ca2+ increase	[2]
HUVECs	Endothelial Barrier Function (TER)	0.1 - 0.3 µM	~30 minutes (pretreatment)	Inhibition of histamine-induced barrier disruption	[2]
HEK293T (TRPV4 expressing)	Intracellular Ca2+ Imaging	1 µM	10 minutes (pretreatment)	Reduction of GSK1016790A-induced Ca2+ increase	[1]

Experimental Protocols

Protocol 1: Intracellular Calcium Imaging Assay

This protocol describes a method to measure changes in intracellular calcium concentration ([Ca2+]i) in response to 5,6-DiHETE using a fluorescent calcium indicator.

Materials:

• HUVECs or HEK293T cells overexpressing TRPV4

• Black, clear-bottom 96-well plates

• Fluo-4 AM or other suitable calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with Ca2+ and Mg2+

• 5,6-DiHETE

• Agonist (e.g., histamine (B1213489) for HUVECs, GSK1016790A for TRPV4-expressing cells)

• Fluorescence plate reader with kinetic reading capabilities

Methodology:

• Cell Seeding: Seed cells into a black, clear-bottom 96-well plate at a density that will result in a confluent monolayer on the day of the experiment. Incubate overnight.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM (e.g., 2-5 µM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

  • Remove the culture medium from the wells and wash once with HBSS.

  • Add the loading buffer to each well and incubate for 30-60 minutes at 37°C in the dark.

  • Wash the cells twice with HBSS to remove excess dye. Add fresh HBSS to each well.

• Baseline Measurement: Place the plate in the fluorescence plate reader and record the baseline fluorescence for 1-2 minutes.

• Compound Addition and Measurement:

  • For antagonist assays, add 5,6-DiHETE (or vehicle control) to the wells and incubate for the desired pretreatment time (e.g., 10 minutes).

  • Add the agonist (e.g., histamine) to the wells.

  • Immediately begin kinetic measurement of fluorescence intensity for 5-10 minutes.

Protocol 2: Endothelial Barrier Function Assay (Transendothelial Electrical Resistance - TER)

This protocol measures the integrity of an endothelial cell monolayer by assessing its electrical resistance.

Materials:

• HUVECs

• Transwell inserts (e.g., 0.4 µm pore size)

• 24-well companion plates

• Endothelial cell growth medium

• 5,6-DiHETE

• Barrier-disrupting agent (e.g., histamine or thrombin)

• TEER measurement system (e.g., EVOM2)

Methodology:

• Cell Seeding: Seed HUVECs onto the apical side of the Transwell inserts at a high density to form a confluent monolayer. Culture for 2-3 days, changing the media daily.

• Monolayer Integrity Check: Measure the baseline TEER of the monolayers. A stable and high resistance indicates a confluent and functional barrier.

• Treatment:

  • Pre-treat the monolayers with 5,6-DiHETE or vehicle control by adding the compound to the apical chamber for the desired time (e.g., 30 minutes).

  • Add the barrier-disrupting agent (e.g., histamine) to the apical chamber.

• TEER Measurement: Measure the TEER at various time points after the addition of the disrupting agent (e.g., 0, 15, 30, 60, 120 minutes).

• Data Analysis: Normalize the TEER values to the baseline reading for each well and plot the change in resistance over time.

Visualizations

Caption: 5,6-DiHETE Signaling Pathways.

Caption: Workflow for Intracellular Calcium Assay.

Caption: Troubleshooting Decision Tree.

References

• 1. researchgate.net [researchgate.net]
• 2. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What are TRPV4 antagonists and how do they work? [synapse.patsnap.com]
• 5. Determination of physicochemical properties, stability in aqueous solutions and serum hydrolysis of pilocarpic acid diesters - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Dealing with Matrix Effects in 5,6-DiHETE Quantification

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting strategies and answers to frequently asked questions regarding matrix effects in the quantification of 5,6-DiHETE and other lipid mediators by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a significant problem in 5,6-DiHETE quantification?

A1: The "matrix effect" in LC-MS/MS refers to the alteration of an analyte's ionization efficiency due to co-eluting, undetected components from the sample matrix.[1] This phenomenon can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), which compromises the accuracy, precision, and sensitivity of quantitative analysis.[2][3] In biological samples such as plasma, serum, or tissue homogenates, the matrix is complex and contains salts, proteins, and numerous lipids.[2] Phospholipids are particularly notorious for causing significant ion suppression in electrospray ionization (ESI), a common technique for lipid analysis.[1][4]

Q2: How can I determine if my 5,6-DiHETE analysis is being affected by matrix effects?

A2: Two primary methods are used to assess the presence and severity of matrix effects:

• Post-Column Infusion: This is a qualitative method to identify regions of ion suppression or enhancement in your chromatogram. A constant flow of a 5,6-DiHETE standard is infused into the mass spectrometer after the analytical column. A blank matrix extract is then injected. Any dip or rise in the constant signal at the retention time of 5,6-DiHETE indicates the presence of co-eluting interfering substances.[1][5]

• Post-Extraction Spiking: This is the "gold standard" quantitative approach.[2] It involves comparing the LC-MS/MS response of 5,6-DiHETE spiked into a blank matrix extract with the response of a pure standard in a neat solvent. The ratio of these responses, known as the Matrix Factor (MF), quantifies the extent of the effect. An MF < 1 indicates ion suppression, while an MF > 1 indicates ion enhancement.[2]

Q3: My signal for 5,6-DiHETE is low and inconsistent. Could this be a matrix effect?

A3: Yes, low and inconsistent signal intensity is a classic indicator of ion suppression caused by matrix effects.[1] Here are some immediate steps you can take:

• Dilute the Sample: Diluting your sample can reduce the concentration of interfering matrix components.[3] However, you must ensure your 5,6-DiHETE concentration remains above the instrument's limit of quantification (LOQ).[1]

• Optimize Chromatography: Modifying your LC method can help separate 5,6-DiHETE from interfering compounds. This can involve adjusting the mobile phase gradient or trying a different column chemistry.[3]

• Improve Sample Cleanup: If simple protein precipitation is being used, consider more rigorous techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove a greater amount of matrix components, especially phospholipids.[6][7]

Q4: What is the most effective way to compensate for matrix effects?

A4: The use of a stable isotope-labeled internal standard (SIL-IS) is the most robust and widely accepted method to compensate for matrix effects.[5][8] A SIL-IS, such as 5,6-DiHETE-d8, is chemically identical to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement.[5][9] By calculating the ratio of the analyte signal to the SIL-IS signal, the variability introduced by the matrix effect can be effectively normalized, leading to accurate and precise quantification.[8]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Issue 1: Significant Ion Suppression Observed via Post-Column Infusion

If a post-column infusion experiment reveals a significant drop in signal at the retention time of 5,6-DiHETE, it confirms the presence of co-eluting interfering substances.[1] The following workflow can help you mitigate this issue.

References

• 1. benchchem.com [benchchem.com]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eijppr.com [eijppr.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. benchchem.com [benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for storing and handling (+/-)5(6)-DiHETE

Welcome to the technical support center for (+/-)5(6)-DiHETE. This resource is designed to assist researchers, scientists, and drug development professionals in the proper storage, handling, and experimental use of this lipid mediator. Below you will find troubleshooting guides and frequently asked questions to help you achieve reliable and reproducible results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for (+/-)5(6)-DiHETE?

A1: For optimal stability, (+/-)5(6)-DiHETE should be stored at -20°C.[1][2][3] Under these conditions, the compound is stable for at least two years.[1] It is typically supplied in an ethanol (B145695) solution. To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the main stock into single-use vials.

Q2: How should I prepare a stock solution of (+/-)5(6)-DiHETE?

A2: (+/-)5(6)-DiHETE is soluble in organic solvents such as ethanol, DMSO, and DMF.[1] For long-term storage, stock solutions in these solvents should be stored at -80°C (for up to 6 months) or -20°C (for up to 1 month).[3]

Q3: I'm observing precipitation when I dilute my (+/-)5(6)-DiHETE stock solution into an aqueous buffer for my experiment. What should I do?

A3: This is a common issue due to the limited aqueous solubility of many lipids. Here are a few solutions:

• Use a Carrier Protein: Incorporating a carrier protein like bovine serum albumin (BSA) in your aqueous buffer can help to improve solubility.

• Optimize Solvent Concentration: Ensure the final concentration of the organic solvent from your stock solution is low enough (typically <0.5%) to be tolerated by your experimental system (e.g., cell culture).

• Sonication: Gentle sonication can aid in the dissolution of the compound in your aqueous buffer.[4]

• Stepwise Dilution: Instead of a single large dilution, perform serial dilutions to gradually introduce the compound into the aqueous environment.

Q4: What is the primary biological activity of (+/-)5(6)-DiHETE?

A4: (+/-)5(6)-DiHETE is an anti-inflammatory lipid mediator derived from eicosapentaenoic acid (EPA).[4][5] Its primary known activity is the suppression of vascular hyperpermeability during inflammation.[6][7][8] It exerts this effect by inhibiting histamine-induced increases in intracellular calcium in endothelial cells, which in turn reduces the phosphorylation of endothelial nitric oxide synthase (eNOS) and subsequent nitric oxide (NO) production.[7][8]

Q5: What safety precautions should I take when handling (+/-)5(6)-DiHETE?

Troubleshooting Guides

Issue 1: Inconsistent or No Biological Effect Observed in Cell-Based Assays

Possible Cause	Troubleshooting Step
Degradation of the Compound	Ensure proper storage at -20°C and avoid repeated freeze-thaw cycles by preparing single-use aliquots. Prepare fresh dilutions in aqueous buffer for each experiment.
Poor Solubility in Assay Medium	Confirm that the compound is fully dissolved in your assay medium. Consider using a carrier protein like BSA or gentle sonication to aid solubility. Visually inspect for any precipitation.
Incorrect Concentration	Perform a dose-response experiment to determine the optimal concentration for your specific cell type and experimental conditions.
Cell Health and Passage Number	Use cells that are healthy and within a consistent, low passage number range. High passage numbers can lead to phenotypic changes and altered responses.

Issue 2: High Background or Variability in Immunoassays (e.g., ELISA)

Possible Cause	Troubleshooting Step
Non-specific Binding	Ensure adequate blocking of the plate. Consider trying different blocking buffers or adding a blocking agent to your wash buffer.
Improper Washing	Make sure that washing steps are thorough and consistent across all wells to remove unbound reagents.
Reagent Contamination	Use fresh, clean reagents and sterile labware to avoid contamination that can lead to high background signals.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C₂₀H₃₂O₄	[1][6]
Molecular Weight	336.5 g/mol	[1][10][11]
Storage Temperature	-20°C	[1][2][3]
Long-term Stability	≥ 2 years at -20°C	[1]
Solubility (DMF)	30 mg/mL	[1]
Solubility (DMSO)	30 mg/mL	[1]
Solubility (Ethanol)	30 mg/mL	[1]
Solubility (PBS, pH 7.2)	0.5 mg/mL	[1]

Experimental Protocols

Protocol 1: In Vitro Vascular Permeability Assay

This protocol is adapted from methods used to assess the effect of compounds on endothelial barrier function.

• Cell Seeding: Seed human umbilical vein endothelial cells (HUVECs) onto collagen-coated transwell inserts in a 24-well plate at a density that allows for the formation of a confluent monolayer.

• Cell Culture: Culture the cells for 2-3 days until a confluent monolayer is formed.

• Pre-treatment: Pre-treat the HUVEC monolayer with varying concentrations of (+/-)5(6)-DiHETE (e.g., 0.1 µM) for a specified time (e.g., 15-30 minutes).

• Permeability Induction: Add a permeability-inducing agent, such as histamine (B1213489) (e.g., 10 µM), to the top chamber.

• Tracer Addition: Add a fluorescently labeled high molecular weight dextran (B179266) (e.g., FITC-dextran) to the top chamber.

• Incubation: Incubate the plate for a defined period (e.g., 30-60 minutes) at 37°C.

• Quantification: Collect a sample from the bottom chamber and measure the fluorescence using a fluorometer. The amount of fluorescence in the bottom chamber is proportional to the permeability of the endothelial monolayer.

Protocol 2: Measurement of Intracellular Calcium ([Ca²⁺]i)

This protocol is a general guide for measuring changes in intracellular calcium using a fluorescent indicator like Fura-2 AM.

• Cell Seeding: Seed endothelial cells onto a 96-well plate and allow them to adhere overnight.

• Dye Loading: Load the cells with a calcium-sensitive dye, such as Fura-2 AM, by incubating them in a buffer containing the dye for 20-30 minutes at 37°C.

• Washing: Gently wash the cells to remove any extracellular dye.

• De-esterification: Incubate the cells for an additional 20-30 minutes to allow for the complete de-esterification of the dye inside the cells.

• Treatment: Treat the cells with (+/-)5(6)-DiHETE prior to or concurrently with a stimulant like histamine.

• Fluorescence Measurement: Immediately begin monitoring the fluorescence using a plate reader capable of ratiometric measurements for Fura-2 (excitation at 340 nm and 380 nm, emission at ~510 nm). An increase in the 340/380 ratio indicates an increase in intracellular calcium.[12][13][14]

Protocol 3: Western Blot for eNOS Phosphorylation

This protocol outlines the general steps for assessing the phosphorylation status of eNOS.

• Cell Treatment: Treat endothelial cells with (+/-)5(6)-DiHETE and/or a stimulant (e.g., histamine) for the desired time.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them in a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% BSA or non-fat milk in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated eNOS (e.g., p-eNOS Ser1177) overnight at 4°C.

• Washing: Wash the membrane several times with TBST.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Wash the membrane again several times with TBST.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with an antibody for total eNOS to normalize the phosphorylation signal.

Visualizations

Caption: Experimental workflow for using (+/-)5(6)-DiHETE.

Caption: Inhibition of Histamine Signaling by (+/-)5(6)-DiHETE.

References

• 1. 5,6-diHETE lactone (EPA-L) mediates hypertensive microvascular dilation by activating the endothelial GPR-PLC-IP3 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Histamine Induces Egr-1 Expression in Human Aortic Endothelial Cells via the H1 Receptor-mediated Protein Kinase Cδ-dependent ERK Activation Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. When to Use Arachidonic Acid and Eicosanoid Analysis - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 5. researchgate.net [researchgate.net]
• 6. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Histamine causes endothelial barrier disruption via Ca2+-mediated RhoA activation and tension at adherens junctions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Eicosanoid - Wikipedia [en.wikipedia.org]
• 10. Histamine promotes angiogenesis through a histamine H1 receptor-PKC-VEGF-mediated pathway in human endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Histamine induces vascular endothelial cell proliferation via the histamine H1 receptor-extracellular regulated protein kinase 1/2-cyclin D1/cyclin-dependent kinase 4/6 axis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Low-Level DiHETE Detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to increase sensitivity for the detection of low-level dihydroxyeicosatetraenoic acids (DiHETEs).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in detecting low levels of DiHETEs?

A1: The primary challenges in detecting low levels of DiHETEs stem from their low physiological concentrations, the complexity of biological matrices, and the presence of isomeric compounds. These factors can lead to low signal intensity, ion suppression, and difficulty in achieving baseline separation from other lipids.

Q2: How can I improve the overall sensitivity of my LC-MS/MS method for DiHETE analysis?

A2: Improving sensitivity requires a multi-faceted approach focusing on three key areas:

• Sample Preparation: Efficient extraction and cleanup are crucial to concentrate DiHETEs and remove interfering matrix components.

• Chromatographic Separation: Optimizing the LC method can improve peak shape and resolution, leading to a better signal-to-noise ratio.

• Mass Spectrometry Detection: Fine-tuning MS parameters and considering derivatization can significantly enhance ionization efficiency and signal intensity.

Q3: What is the most effective ionization mode for DiHETE detection?

A3: Electrospray ionization (ESI) in negative ion mode is the most common and effective method for detecting DiHETEs.[1] Their carboxylic acid group readily deprotonates to form [M-H]⁻ ions, which can be sensitively detected by the mass spectrometer.

Q4: Should I consider chemical derivatization for low-level DiHETE detection?

A4: Yes, chemical derivatization can be a powerful strategy to enhance sensitivity. Reagents that react with the vicinal diol group of DiHETEs can improve their chromatographic properties and, more importantly, their ionization efficiency.[2][3] For instance, derivatization with boronic acids can significantly increase the signal.[2]

Troubleshooting Guides

Issue 1: Low or No DiHETE Signal

Possible Causes & Solutions

Cause	Troubleshooting Steps
Inefficient Extraction	Review your solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol. Ensure the pH of the sample is adjusted to ~4.0 to protonate the carboxylic acid group, enhancing its retention on reversed-phase sorbents.[4] Verify the correct solvents are being used for conditioning, washing, and elution.
Poor Ionization	Optimize mass spectrometer source parameters, including spray voltage, gas flows, and temperatures. Ensure the instrument is operating in negative ion mode.[1]
Matrix Effects	Matrix components co-eluting with your DiHETEs can suppress their ionization. Improve sample cleanup by adding extra wash steps in your SPE protocol or by using a more selective sorbent. You can also adjust the chromatographic gradient to separate the DiHETEs from the interfering compounds.
Analyte Degradation	DiHETEs can be susceptible to degradation. Keep samples on ice or at 4°C during preparation and consider adding antioxidants like butylated hydroxytoluene (BHT) to your extraction solvent.
Instrumental Issues	Confirm that the LC-MS/MS system is performing optimally by injecting a standard solution of a known concentration. Check for leaks, clogs, or issues with the detector.

Issue 2: Poor Peak Shape (Tailing, Fronting, or Broadening)

Possible Causes & Solutions

Cause	Troubleshooting Steps
Suboptimal Mobile Phase	The pH and composition of the mobile phase can significantly impact peak shape. Acidifying the mobile phase with 0.1% formic acid or acetic acid generally improves peak shape for acidic analytes like DiHETEs.[1]
Column Overload	Injecting a sample that is too concentrated can lead to peak fronting. Dilute your sample or reduce the injection volume.
Column Contamination	Buildup of matrix components on the analytical column can cause peak tailing. Implement a column wash step after each run or periodically flush the column with a strong solvent.
Inappropriate Column Chemistry	A C18 reversed-phase column is a good starting point for DiHETE analysis. Ensure your column is appropriate for separating hydrophobic molecules.

Issue 3: Inconsistent Retention Times

Possible Causes & Solutions

Cause	Troubleshooting Steps
Inconsistent Mobile Phase Preparation	Prepare your mobile phases fresh and ensure the composition is accurate and consistent between batches.
Column Temperature Fluctuations	Use a column oven to maintain a stable temperature. Even small variations can lead to retention time shifts.
System Leaks	Check all fittings and connections for leaks, which can cause pressure fluctuations and affect retention times.
Column Equilibration	Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.

Quantitative Data Summary

The following tables provide representative data for the analysis of DiHETEs and related eicosanoids. Note that these values can vary depending on the specific instrumentation, methodology, and laboratory conditions.

Table 1: Method Validation Parameters for DiHETE Analysis

Parameter	Typical Value	Reference
Linearity (r²)	>0.99	[5]
Lower Limit of Quantification (LLOQ)	2-5 nmol/L	[5]
Limit of Detection (LOD)	25 nM (after derivatization)	[6][7]
Intra-day Precision (%RSD)	< 15%	[5]
Inter-day Precision (%RSD)	< 15%	[5]
Intra-day Accuracy (%Bias)	± 15%	[4]
Inter-day Accuracy (%Bias)	± 15%	[4]

Table 2: Solid-Phase Extraction (SPE) Recovery for Eicosanoids

Compound Class	Typical Recovery	Reference
Dihydroxyeicosatrienoic acids (DiHETEs)	95.2 - 118%	[5]
Epoxyeicosatrienoic acids (EETs)	95.2 - 118%	[5]
Hydroxyeicosatetraenoic acids (HETEs)	> 85%	[4]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of DiHETEs from Plasma

This protocol is adapted from methods for similar eicosanoids and provides a robust starting point for DiHETE extraction.

Materials:

• C18 SPE Cartridges

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade)

• Hexane (B92381) (HPLC grade)

• Formic Acid

• Internal Standard (e.g., DiHETE-d8)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Pre-treatment:

  • Thaw plasma samples on ice.

  • To 500 µL of plasma, add the internal standard.

  • Acidify the sample to a pH of approximately 4.0 by adding 5 µL of 1% formic acid in water.

  • Vortex for 10 seconds.

• Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 2 mL of methanol through the sorbent.

  • Equilibrate the cartridge by passing 2 mL of water through the sorbent. Do not let the cartridge run dry.

• Sample Loading:

  • Load the acidified plasma sample onto the conditioned cartridge at a slow and steady flow rate (approx. 1-2 mL/minute).

• Washing:

  • Wash the cartridge with 2 mL of water to remove salts and other polar interferences.

  • Wash the cartridge with 2 mL of hexane to remove nonpolar lipids.

• Elution:

  • Elute the DiHETEs from the cartridge with 2 mL of methanol into a clean collection tube.

• Dry-down and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried residue in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water) for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of DiHETEs

This is a general LC-MS/MS method that can be optimized for your specific instrument.

Liquid Chromatography (LC) Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, 1.8 µm)

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 30% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 10 µL

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Negative Ion Electrospray (ESI-)

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor Ion: [M-H]⁻ for each DiHETE isomer (e.g., m/z 335.2 for DiHETE)

• Product Ions: Optimize on your instrument by infusing a standard. Common product ions result from neutral losses of water and cleavages of the carbon chain.

• Source Parameters: Optimize spray voltage, gas flows, and temperatures for your specific instrument.

Visualizations

A troubleshooting workflow for low DiHETE signal.

A simplified DiHETE biosynthesis and signaling pathway.

An overview of the experimental workflow.

References

• 1. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Fast and Selective Approach for Profiling Vicinal Diols Using Liquid Chromatography-Post Column Derivatization-Double Precursor Ion Scanning Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. On-tissue boronic acid derivatization for the analysis of vicinal diol metabolites in maize with MALDI-MS imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. A Fast and Selective Approach for Profiling Vicinal Diols Using Liquid Chromatography-Post Column Derivatization-Double Precursor Ion Scanning Mass Spectrometry [escholarship.org]
• 7. researchgate.net [researchgate.net]

Method Refinement for High-Throughput Eicosanoid Analysis: A Technical Support Center

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in high-throughput eicosanoid analysis. The information is designed to address specific experimental challenges in a direct question-and-answer format.

Troubleshooting Guides

This section addresses common problems encountered during the analysis of eicosanoids, from sample preparation to data interpretation.

Sample Preparation

Q: I am seeing low recovery of my eicosanoid internal standards. What are the likely causes and solutions?

A: Low recovery of internal standards is a frequent issue that can compromise the accuracy of your results. Here are some common causes and their solutions:

• Incomplete Lysis or Extraction: The initial disruption of cells or tissues may be insufficient to release all eicosanoids.

  • Solution: Ensure your homogenization or sonication protocol is optimized for your sample type. For tissue samples, consider using mechanical bead beating for more thorough disruption. When performing liquid-liquid extraction (LLE) or solid-phase extraction (SPE), ensure sufficient mixing and appropriate solvent volumes.[1]

• Suboptimal pH During Extraction: Eicosanoids are acidic lipids and their extraction efficiency, particularly with SPE, is pH-dependent.

  • Solution: Acidify your sample to a pH of approximately 3.5 before loading it onto the SPE column. This ensures that the carboxyl groups of the eicosanoids are protonated, increasing their retention on C18 columns.[2]

• SPE Cartridge Drying: Allowing the SPE cartridge to dry out between conditioning, loading, and washing steps can lead to inconsistent recoveries.

  • Solution: Ensure a continuous flow of liquid through the cartridge during all steps. Do not let the sorbent bed dry out before the elution step.

• Improper Elution Solvent: The solvent used to elute the eicosanoids from the SPE cartridge may not be strong enough.

  • Solution: Ethyl acetate (B1210297) or methyl formate (B1220265) are commonly used and effective elution solvents for eicosanoids from C18 cartridges. Ensure you are using a sufficient volume to ensure complete elution.[1][2]

Q: My results show high variability between replicate samples. What could be causing this?

A: High variability can stem from inconsistencies in sample handling and preparation.

• Inconsistent Sample Collection and Handling: Eicosanoid production can be activated during sample collection and processing.

  • Solution: Add a cyclooxygenase inhibitor, such as indomethacin (B1671933), to your samples immediately after collection to prevent ex vivo eicosanoid formation.[2] Always keep samples on ice during processing.[3]

• Variable Extraction Efficiency: Minor differences in the execution of the extraction protocol between samples can lead to variability.

  • Solution: Ensure precise and consistent execution of each step of your extraction protocol. The use of a robotic liquid handling system for high-throughput applications can minimize this variability. The addition of deuterated internal standards at the earliest stage of sample preparation is crucial to correct for sample-to-sample variation in extraction recovery.

• Matrix Effects: The presence of other molecules in your sample can interfere with the ionization of your target eicosanoids in the mass spectrometer, leading to either ion suppression or enhancement.

  • Solution: Incorporate a robust sample cleanup strategy, such as SPE, to remove interfering substances like phospholipids.[4] Using a stable isotope-labeled internal standard for each analyte is the most effective way to correct for matrix effects.

Liquid Chromatography and Mass Spectrometry (LC-MS)

Q: I am observing poor peak shape (e.g., tailing or fronting) for my eicosanoids in the chromatogram. How can I improve this?

A: Poor peak shape can affect the accuracy of integration and quantification.

• Column Overload: Injecting too much sample onto the column can lead to peak fronting.

  • Solution: Dilute your sample or inject a smaller volume.

• Secondary Interactions: Eicosanoids can interact with active sites on the column or in the LC system, causing peak tailing.

  • Solution: Ensure the pH of your mobile phase is appropriate to keep the eicosanoids in a single ionic form. Adding a small amount of a weak acid, like acetic or formic acid, to the mobile phase can improve peak shape.

• Column Contamination: Buildup of matrix components on the column can degrade performance.

  • Solution: Use a guard column and ensure your sample preparation is effective at removing interfering substances. Regularly flush your column with a strong solvent.

Q: My retention times are shifting between runs. What is the cause and how can I fix it?

A: Retention time stability is critical for reliable identification of compounds.

• Changes in Mobile Phase Composition: Inaccurate mixing of mobile phase solvents or evaporation of the more volatile component can cause retention time shifts.

  • Solution: Prepare fresh mobile phase daily and keep the solvent bottles capped. Ensure your LC pump is functioning correctly and the solvent mixing is accurate.

• Column Temperature Fluctuations: Changes in the ambient temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant and controlled temperature.

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention.

  • Solution: Monitor column performance with regular quality control checks and replace the column when performance deteriorates.

Data Analysis

Q: I am having difficulty distinguishing between isomeric eicosanoids. How can I improve their separation and identification?

A: The structural similarity of eicosanoid isomers presents a significant analytical challenge.

• Insufficient Chromatographic Resolution: Your LC method may not be capable of separating the isomers.

  • Solution: Optimize your chromatographic method by using a longer column, a smaller particle size stationary phase, or by adjusting the mobile phase gradient.

• Non-specific MS/MS Transitions: The precursor and product ions you are monitoring may not be unique to a single isomer.

  • Solution: Carefully select MS/MS transitions that are specific to each isomer. In some cases, it may be necessary to monitor multiple transitions for each compound to ensure confident identification.

Frequently Asked Questions (FAQs)

Q1: What is the best sample preparation method for high-throughput eicosanoid analysis: SPE or LLE?

A1: Both Solid Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are widely used for eicosanoid analysis. The choice depends on your specific needs. SPE is generally considered more suitable for high-throughput applications as it is more easily automated. It also tends to provide cleaner extracts, which can reduce matrix effects in the mass spectrometer.[4] LLE can be effective but is more labor-intensive and may be less efficient at removing certain interfering substances.[1]

Q2: Why is the addition of an internal standard so important in eicosanoid analysis?

A2: The use of a stable isotope-labeled internal standard for each analyte is crucial for accurate quantification. Eicosanoids are present at low concentrations in biological samples and are susceptible to degradation and loss during sample preparation. An internal standard, which is chemically identical to the analyte but has a different mass, is added at the beginning of the sample preparation process. It experiences the same losses and matrix effects as the analyte, allowing for accurate correction and reliable quantification.

Q3: How can I minimize the artificial formation of eicosanoids during sample collection and processing?

A3: Exogenous formation of eicosanoids can be a significant source of error. To minimize this, add an antioxidant, such as butylated hydroxytoluene (BHT), and a cyclooxygenase inhibitor, like indomethacin, to your samples as soon as they are collected.[2] It is also critical to keep the samples on ice and process them as quickly as possible.

Q4: What are the key considerations for developing a robust LC-MS/MS method for eicosanoid analysis?

A4: A robust LC-MS/MS method for eicosanoids should have:

• High Sensitivity: Eicosanoids are often present at very low concentrations, so the method needs to be sensitive enough for their detection and quantification.

• High Selectivity: The method must be able to distinguish between structurally similar isomers. This requires both optimized chromatographic separation and the selection of specific MS/MS transitions.

• Good Reproducibility: The method should provide consistent results over time and between different batches of samples. This requires careful control of all experimental parameters.

Q5: What type of mass spectrometer is best suited for high-throughput eicosanoid analysis?

A5: A triple quadrupole mass spectrometer is the most commonly used instrument for targeted, quantitative eicosanoid analysis. It offers high sensitivity and selectivity through the use of Multiple Reaction Monitoring (MRM).

Data Presentation

The following tables summarize typical quantitative data for eicosanoid analysis using different extraction methods.

Table 1: Comparison of Recovery Rates for Solid Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) of Eicosanoids from Plasma.

Eicosanoid Class	SPE Recovery (%)	LLE Recovery (%)
Prostaglandins	70-95	60-85
Thromboxanes	75-98	65-90
Leukotrienes	65-90	55-80
HETEs	80-105	70-95

Note: Recovery rates can vary depending on the specific eicosanoid, the exact protocol used, and the laboratory performing the analysis.

Table 2: Typical Limits of Detection (LOD) for High-Throughput Eicosanoid Analysis by LC-MS/MS.

Eicosanoid	Limit of Detection (pg on column)
Prostaglandin E2 (PGE2)	0.5 - 5
Thromboxane B2 (TXB2)	0.5 - 5
Leukotriene B4 (LTB4)	1 - 10
5-HETE	0.1 - 2

Note: LODs are highly dependent on the sensitivity of the mass spectrometer and the efficiency of the sample preparation method.[4]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of Eicosanoids from Plasma

This protocol is a general guideline and may require optimization for specific applications.

• Sample Preparation:

  • To 1 mL of plasma, add 10 µL of an antioxidant solution (e.g., 0.2 mg/mL BHT in methanol) and 10 µL of a cyclooxygenase inhibitor (e.g., 10 µg/mL indomethacin in methanol).

  • Add 10 µL of a deuterated internal standard mix.

  • Vortex briefly and let stand on ice for 5 minutes.

  • Acidify the sample to pH 3.5 with 2M HCl.

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge with 5 mL of methanol (B129727), followed by 5 mL of water. Do not allow the cartridge to dry.

• Sample Loading:

  • Load the acidified plasma sample onto the conditioned SPE cartridge at a flow rate of approximately 1 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of water to remove salts and other polar impurities.

  • Wash the cartridge with 5 mL of 15% methanol in water to remove more polar lipids.

  • Wash the cartridge with 5 mL of hexane (B92381) to remove non-polar lipids.

• Elution:

  • Elute the eicosanoids with 5 mL of ethyl acetate or methyl formate.

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) of Eicosanoids from Plasma

This protocol provides an alternative to SPE for eicosanoid extraction.

• Sample Preparation:

  • To 1 mL of plasma, add 10 µL of an antioxidant and 10 µL of a cyclooxygenase inhibitor as described in the SPE protocol.

  • Add 10 µL of a deuterated internal standard mix.

  • Vortex briefly.

• Protein Precipitation and Extraction:

  • Add 3 mL of a cold (4°C) mixture of isopropanol (B130326) and ethyl acetate (1:3, v/v).

  • Vortex vigorously for 5 minutes.

  • Add 3 mL of water and vortex for another 2 minutes.

• Phase Separation:

  • Centrifuge at 3000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Collection of Organic Layer:

  • Carefully collect the upper organic layer, avoiding the protein interface.

• Drying and Reconstitution:

  • Evaporate the organic extract to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Mandatory Visualization

Experimental Workflow for Eicosanoid Analysis

Caption: A generalized workflow for high-throughput eicosanoid analysis.

Eicosanoid Signaling Pathways

Cyclooxygenase (COX) Pathway

Caption: The cyclooxygenase (COX) pathway for prostanoid biosynthesis.

Lipoxygenase (LOX) Pathway

Caption: The lipoxygenase (LOX) pathway for leukotriene and HETE synthesis.

Cytochrome P450 (CYP) Epoxygenase Pathway

Caption: The cytochrome P450 (CYP) epoxygenase pathway.

References

• 1. Comparison of sample preparation methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means of LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. arborassays.com [arborassays.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]

Calibrating mass spectrometer for accurate DiHETE measurement

Welcome to the technical support center for the accurate quantification of Dihydroxyeicosatetraenoic acids (DiHETEs) using mass spectrometry. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges encountered during mass spectrometer calibration and sample analysis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues users might encounter during their experiments in a question-and-answer format.

Category 1: Calibration Curve Issues

Question: My calibration curve is non-linear. What are the common causes and how can I fix it?

Answer: Non-linearity in calibration curves is a common issue in LC-MS analysis.[1][2][3] Several factors can contribute to this:

• Detector Saturation: At high analyte concentrations, the detector can become saturated, leading to a plateau in the signal response.[1][3][4]

  • Solution: Extend the calibration curve with lower concentration points or dilute your samples to fall within the linear range of the assay.

• Ion Source Effects: In Electrospray Ionization (ESI), linearity can be lost at higher concentrations as the excess charge on the droplet surface becomes a limiting factor.[5]

  • Solution: Optimize ion source parameters such as spray voltage and gas flows. If the issue persists, consider reducing the sample concentration.

• Matrix Effects: Co-eluting substances from the sample matrix can suppress or enhance the ionization of DiHETEs, leading to a non-linear response.[2][3][6]

  • Solution: Improve sample preparation to remove interfering components.[6][7] Using a stable isotope-labeled internal standard (SIL-IS) that co-elutes with the analyte is the most robust way to compensate for these effects.[6][8]

• Inappropriate Regression Model: Forcing a linear regression on data that is inherently non-linear will result in a poor fit.

  • Solution: If non-linearity is unavoidable and reproducible, consider using a weighted (e.g., 1/x or 1/x²) linear or a quadratic regression model.[1][2][4] However, a linear fit is generally preferred to avoid overfitting the data.[4]

Question: What is an acceptable R² value for my calibration curve?

Answer: An R² (coefficient of determination) value of >0.99 is generally considered acceptable for bioanalytical calibration curves. However, R² alone is not a sufficient indicator of linearity. It is crucial to also visually inspect the curve and analyze the residuals plot. The residuals should be randomly distributed around zero across the entire concentration range.

Category 2: Signal and Sensitivity Issues

Question: I am observing poor signal intensity or no signal for my DiHETE standards. What should I check?

Answer: Poor signal intensity can stem from multiple sources, ranging from sample preparation to instrument settings.[9] Here is a systematic approach to troubleshooting:

• Check the Basics: Ensure the LC-MS system is properly connected, power is on, and there are no leaks.[10] Verify that the correct mobile phases are in use and have been recently prepared with LC-MS grade reagents.[11]

• Sample and Standard Integrity: Confirm that your DiHETE standards have not degraded. Prepare fresh standards and samples.[10] Ensure the sample concentration is appropriate; if it's too dilute, the signal may be undetectable.[9]

• LC System: Check for high backpressure or pressure fluctuations, which could indicate a clog in the system.[11] Ensure the injection volume is correct and the autosampler is functioning properly.[10]

• Ion Source: Verify the stability of the electrospray. An inconsistent or sputtering spray will lead to a fluctuating or absent signal.[11][12] Check and clean the ion source components, including the capillary and orifice, as contaminants can significantly reduce signal.[10]

• Mass Spectrometer Settings: Ensure the instrument has been recently tuned and calibrated.[9][13][14] Confirm that the MS method parameters (e.g., precursor/product ion m/z, collision energy, source temperatures) are optimized for DiHETEs.[10]

Question: My chromatogram shows high background noise. How can I reduce it?

Answer: High background noise can obscure low-level analyte peaks and compromise sensitivity.[15]

• Solvent and Mobile Phase Quality: Use only high-purity, LC-MS grade solvents and additives. Contaminated solvents are a common source of high background.[15]

• System Contamination: Contaminants can build up in the sample path, LC column, and ion source.[15] Flush the LC system thoroughly, run blank injections between samples, and perform regular cleaning of the ion source.[11][15]

• Carryover: If a high-concentration sample is followed by a low-concentration one, carryover can occur. Optimize the autosampler wash procedure by using a strong solvent to clean the needle and injection port between runs.[11]

Category 3: Accuracy and Precision

Question: My mass accuracy is poor. What are the likely causes?

Answer: Inaccurate mass measurements prevent confident compound identification.[9]

• Instrument Calibration: The most common cause is an outdated or incorrect mass calibration.[9] Recalibrate the mass spectrometer according to the manufacturer's instructions using the recommended calibration solution.[13][14][16] For high-resolution instruments, even small temperature changes can affect mass accuracy, necessitating frequent calibration.

• Instrument Stability: Allow the mass spectrometer to fully equilibrate after being turned on before running samples.[15] Temperature fluctuations in the lab can also affect stability.

• High Ion Flux: Too many ions entering the mass analyzer at once can cause space charge effects, leading to shifts in measured mass. Dilute the sample if necessary.

Question: Why is the use of a stable isotope-labeled internal standard (SIL-IS) so critical for DiHETE quantification?

Answer: A SIL-IS is considered the "gold standard" for quantitative mass spectrometry for several key reasons:[17]

• Correction for Matrix Effects: SIL-ISs have nearly identical chemical and physical properties to the analyte (DiHETE).[17][18] This means they co-elute chromatographically and experience the same degree of ionization suppression or enhancement from matrix components.[6] By calculating the peak area ratio of the analyte to the SIL-IS, these variations are normalized, leading to highly accurate and precise quantification.[8]

• Compensation for Sample Loss: Adding the SIL-IS at the very beginning of the sample preparation process allows it to account for any analyte loss during extraction, cleanup, and transfer steps.[6]

• Improved Reproducibility: It corrects for variations in injection volume and instrument response, improving run-to-run and day-to-day precision.[18]

Quantitative Data Summary

Table 1: Typical Calibration Curve Acceptance Criteria

Parameter	Acceptance Criteria	Common Corrective Actions
Concentration Points	Minimum of 5-6 non-zero points	Increase the number of standards to better define the curve.
Correlation Coefficient (R²)	≥ 0.99	Investigate sources of non-linearity (saturation, matrix effects).[4]
Regression Model	Linear (weighted 1/x or 1/x² if heteroscedastic)	Apply weighting if variance increases with concentration.[2][3] Use quadratic fit only if justified and validated.[4]
Back-Calculated Accuracy	Within ±15% of nominal value (±20% at LLOQ)	Re-prepare standards; check for outliers; evaluate regression model.
Residuals Plot	Random distribution around the zero axis	A trend in residuals indicates an inappropriate curve model.

Table 2: System Suitability Test (SST) Acceptance Criteria

Parameter	Acceptance Criteria	Common Corrective Actions
Peak Area Precision (%RSD)	≤ 15% for ≥5 replicate injections	Check for spray instability; inspect autosampler for leaks/bubbles.[11]
Retention Time Precision (%RSD)	≤ 2%	Equilibrate the column properly; check for LC pump issues or leaks.[15]
Mass Accuracy	< 5 ppm (for high-resolution MS)	Recalibrate the mass spectrometer.[9]
Signal-to-Noise Ratio (S/N)	≥ 10 at the Lower Limit of Quantification (LLOQ)	Clean the ion source; check for solvent contamination.[15]
Peak Shape (Asymmetry/Tailing Factor)	0.8 - 1.5	Check for column degradation; ensure mobile phase compatibility.

Experimental Protocols

Protocol 1: Preparation of a Calibration Curve

This protocol describes the preparation of calibration standards for DiHETE analysis.

• Prepare Primary Stock Solution: Accurately weigh a known amount of DiHETE analytical standard and dissolve it in a suitable solvent (e.g., ethanol (B145695) or methanol) to create a high-concentration primary stock (e.g., 1 mg/mL). Store at -80°C.

• Prepare Working Stock Solution: Dilute the primary stock solution to create a lower concentration working stock (e.g., 1 µg/mL).

• Prepare Serial Dilutions: Perform a series of serial dilutions from the working stock solution to create at least 6-8 calibration standards spanning the expected concentration range of your samples (e.g., 0.1 to 100 ng/mL).

• Spike into Matrix: If using a matrix-matched calibration, evaporate an aliquot of each standard to dryness under a gentle stream of nitrogen and reconstitute in the same blank biological matrix (e.g., plasma, cell lysate) as your samples.[6]

• Add Internal Standard: Add a fixed concentration of the stable isotope-labeled internal standard (e.g., DiHETE-d8) to every calibration standard, quality control (QC) sample, and unknown sample.[8] The concentration should be in the mid-range of the calibration curve.

• Sample Extraction: Process the calibration standards using the exact same sample preparation and extraction procedure as the unknown samples.[6]

• Analysis: Inject the extracted standards into the LC-MS/MS system, from the lowest concentration to the highest.

• Curve Construction: Plot the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) against the nominal concentration of the analyte. Apply the most appropriate regression model (e.g., linear, weighted 1/x).[2]

Protocol 2: System Suitability Testing (SST)

An SST should be run before each analytical batch to ensure the LC-MS/MS system is performing adequately.[19][20]

• Prepare SST Sample: Create an SST sample consisting of the analyte(s) and internal standard(s) in the reconstitution solvent.[19] The concentration should be at the low to mid-range of the calibration curve.

• Equilibrate System: Before injecting any samples, equilibrate the LC column with the initial mobile phase conditions for at least 10-20 column volumes or until a stable baseline is achieved.[15]

• Perform Replicate Injections: Inject the SST sample five or six times consecutively at the beginning of the analytical run.

• Evaluate Performance: Calculate the relative standard deviation (%RSD) for the peak areas and retention times. Check the mass accuracy and peak shape.

• Compare to Acceptance Criteria: The results must meet the predefined acceptance criteria (see Table 2) before proceeding with the analysis of the sample batch.[20] If the SST fails, troubleshoot the system before analyzing any samples.[21]

Visualizations

Caption: Simplified signaling pathway for the generation of DiHETEs.

Caption: Experimental workflow for accurate DiHETE quantification.

Caption: Troubleshooting workflow for mass spectrometer calibration issues.

References

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. 3.1. Linearity – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 6. benchchem.com [benchchem.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. Stable isotopic internal standard correction for quantitative analysis of hydroxyeicosatetraenoic acids (HETEs) in serum by on-line SPE-LC-MS/MS in selected reaction monitoring mode - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. gmi-inc.com [gmi-inc.com]
• 10. ssi.shimadzu.com [ssi.shimadzu.com]
• 11. cgspace.cgiar.org [cgspace.cgiar.org]
• 12. alliancebioversityciat.org [alliancebioversityciat.org]
• 13. Mass Spectrometry Standards and Calibrants Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. myadlm.org [myadlm.org]
• 16. assets.fishersci.com [assets.fishersci.com]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. myadlm.org [myadlm.org]
• 20. lcms.labrulez.com [lcms.labrulez.com]
• 21. documents.thermofisher.com [documents.thermofisher.com]

Troubleshooting guide for lipidomics experiments

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to troubleshooting common issues encountered during lipidomics experiments. The information is presented in a question-and-answer format to directly address specific problems.

Table of Contents

• Frequently Asked Questions (FAQs)

• Troubleshooting Guides

  • Sample Preparation and Extraction

  • Liquid Chromatography (LC)

  • Mass Spectrometry (MS)

  • Data Analysis

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of variability in lipidomics experiments?

Variability in lipidomics can be introduced at multiple stages of the workflow. Key contributors include inconsistencies in sample collection and handling, degradation of lipids due to enzymatic or oxidative processes, inefficient extraction of certain lipid classes, and the presence of interfering substances that cause matrix effects in the mass spectrometer.[1] The choice of extraction solvent and methodology, along with the consistent use of appropriate internal standards, are critical for controlling this variability.[1]

Q2: Why is the selection of an appropriate internal standard crucial?

Internal standards are essential for the accurate and precise quantification of lipids in mass spectrometry-based analyses.[1][2] These are known quantities of lipid molecules, often stable isotope-labeled or containing odd-chain fatty acids, that are added to samples before the extraction process.[1] They help to correct for variability in extraction efficiency, ionization efficiency in the mass spectrometer, and systemic drift over the course of an analytical run.[2] Ideally, an internal standard should have chemical and physical properties similar to the lipid class being quantified but be distinguishable by the mass spectrometer.[2]

Q3: What are the primary challenges in identifying lipids correctly?

A major challenge in lipidomics is the correct identification and annotation of lipid species.[3] This is complicated by the existence of numerous isomeric and isobaric species, which have the same mass-to-charge ratio but different structures.[3] Distinguishing between these requires careful consideration of chromatographic retention times and tandem mass spectrometry (MS/MS) fragmentation patterns.[3][4] Over-reliance on a single software without manual inspection of the data can lead to a high rate of false-positive identifications.[5]

Q4: How can I minimize contamination in my lipidomics workflow?

Contamination is a significant concern in lipidomics, as even trace amounts of exogenous lipids can interfere with the analysis. Common sources of contamination include plasticware (leaching of plasticizers like phthalates and slip agents like oleamide), solvents, reagents, the laboratory environment, and personal care products.[6] To minimize contamination:

• Use borosilicate glassware whenever possible.[6]

• If plastics are necessary, choose high-quality polypropylene (B1209903) and pre-rinse with a high-purity solvent.[6]

• Use high-purity solvents and freshly prepared reagents.[7]

• Maintain a clean laboratory environment and be mindful of potential contamination from personal care products.[6]

Troubleshooting Guides

Sample Preparation and Extraction

Q5: My lipid extraction efficiency seems low or inconsistent. What could be the cause?

Low or inconsistent lipid extraction efficiency can stem from several factors. The choice of extraction solvent is critical, as the vast diversity of lipids spans a wide range of polarities.[1] A single solvent system may not be optimal for all lipid classes. For a comprehensive overview of common lipid extraction methods, their solvent systems, and target lipid classes, refer to the table below. Additionally, inefficient tissue homogenization or cell lysis can prevent the solvents from accessing all the lipids in the sample.[8] Sample degradation, if not handled quickly and at low temperatures, can also lead to lower yields of target lipids.[8][9]

Table 1: Comparison of Common Lipid Extraction Methods

Method	Solvent System	Primary Target Lipids	Advantages	Limitations
Folch	Chloroform:Methanol (2:1, v/v)	Broad range of lipids	Well-established, good recovery for many lipid classes.[8]	Can be less efficient for very polar lipids; uses chloroform.[10]
Bligh-Dyer	Chloroform:Methanol:Water (1:2:0.8, v/v/v)	Broad range of lipids, particularly from wet tissues	Uses less solvent than Folch; suitable for samples with high water content.[8]	Can have lower recovery for non-polar lipids like sterol esters.[10]
MTBE	Methyl-tert-butyl ether:Methanol (10:3, v/v)	Broad range of lipids	Safer alternative to chloroform; good for both polar and non-polar lipids.[11]	Can be less efficient for some very polar lipids compared to other methods.

Q6: I am observing unexpected peaks or artifacts in my blank samples. What is the likely source?

Unexpected peaks in blank samples are a clear indication of contamination.[6] The source could be solvents, plasticware used during sample preparation, or carryover from the LC-MS system.[6][7] Chloroform, a common solvent in lipid extraction, can degrade to form phosgene, which can react with lipids and create artifacts.[7] It is crucial to use fresh, high-purity solvents and to store them properly, protected from light.[7] To identify the source of contamination, a systematic approach of running blank injections while sequentially removing or replacing components of the workflow is recommended.[6]

Troubleshooting workflow for identifying contamination sources.

Liquid Chromatography (LC)

Q7: I'm experiencing shifting retention times for my lipid peaks. What could be the cause?

Retention time shifts are a common issue in LC-based lipidomics and can compromise lipid identification. Several factors can contribute to this problem:

• Inconsistent Mobile Phase Preparation: Ensure that mobile phases are prepared accurately and consistently for each run.[12]

• Insufficient Column Equilibration: Allow adequate time for the column to equilibrate with the initial mobile phase conditions between injections.[12]

• Temperature Fluctuations: Maintaining a stable column temperature is crucial for reproducible chromatography.[12][13]

• System Leaks: Check all fittings and connections for any leaks in the LC system.[14]

• Column Degradation: Over time, the stationary phase of the column can degrade, leading to changes in retention behavior.[12]

Q8: My chromatographic peaks are broad, tailing, or splitting. How can I improve the peak shape?

Poor peak shape can be caused by a variety of issues, often related to the column, mobile phase, or the sample itself.[12][13]

Table 2: Troubleshooting Poor Peak Shape in LC

Symptom	Possible Cause	Recommended Solution
Broad Peaks	Column contamination or degradation.[12]	Wash the column with a strong solvent or replace it if necessary.[12]
Inappropriate sample solvent.	Reconstitute the lipid extract in a solvent weaker than or matching the initial mobile phase.[12]
Tailing Peaks	Secondary interactions between analyte and stationary phase.[12]	Adjust the mobile phase pH or consider a different column chemistry.[12]
Column overload.	Dilute the sample and re-inject.
Split Peaks	Clogged frit or void in the column.	Replace the column.
Injector issues.[12]	Inspect the injector for blockages or scratches on the rotor seal.[12]

Mass Spectrometry (MS)

Q9: I am observing low signal intensity or ion suppression for my target lipids. What can I do?

Low signal intensity is often due to ion suppression, a matrix effect where co-eluting compounds interfere with the ionization of the target analyte.[12] Phospholipids, being highly abundant in many biological samples, are a common cause of ion suppression.[12] To mitigate this:

• Improve Sample Preparation: Employ techniques like solid-phase extraction (SPE) or specialized phospholipid removal plates to deplete these interfering lipids.[12]

• Optimize Chromatography: Adjust the LC method to chromatographically separate the analytes of interest from the bulk of the phospholipids.[12]

• Dilute the Sample: A simple solution is to dilute the sample, which can reduce the concentration of interfering matrix components.

• Use a Different Ionization Source: If available, switching between electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) may help, as they have different susceptibilities to matrix effects.

Strategies to mitigate ion suppression in MS.

Q10: How do I correctly identify and annotate isobaric and isomeric lipids?

The presence of isobaric (same nominal mass) and isomeric (same elemental composition) lipids is a significant challenge in lipidomics.[3] High-resolution mass spectrometry (HRMS) is essential to distinguish between lipids with very small mass differences.[3] However, for isomers, MS alone is insufficient. The following strategies are crucial:

• Chromatographic Separation: Different lipid isomers will often have slightly different retention times on an LC column. Correlating retention times with those of authentic lipid standards is a gold standard for identification.[5]

• Tandem Mass Spectrometry (MS/MS): Fragmentation patterns obtained from MS/MS experiments can provide structural information, such as the identity and position of fatty acyl chains, which helps to differentiate between isomers.[4]

• Ion Mobility Spectrometry (IMS): This technique separates ions based on their size and shape (collision cross-section), providing an additional dimension of separation that can resolve isomeric lipids.[4]

Data Analysis

Q11: My dataset has a large number of missing values. How should I handle them?

Missing values are common in lipidomics datasets and can arise for various reasons, such as the lipid concentration being below the instrument's limit of detection (LOD).[15] How you handle these missing values can significantly impact the downstream statistical analysis.

• Avoid Zero Imputation: Simply replacing missing values with zero is generally not recommended, as a value below the detection limit is not necessarily zero and this can skew the data distribution.[15]

• LOD-based Imputation: For values known to be missing because they are below the LOD, imputing with a small value such as half of the LOD is a reasonable approach.[15]

• Advanced Imputation Methods: More sophisticated methods like k-nearest neighbors (k-NN) or random forest imputation can be used.[16] These methods estimate the missing values based on the values of other, similar lipids in the dataset.[15][16]

Q12: I am having trouble with the reproducibility of my lipidomics data between different batches. What can I do?

Batch effects, which are systematic variations between different analytical runs, can obscure true biological differences.[17] To address this:

• Sample Randomization: Randomize the injection order of your samples to prevent any systematic bias related to the run order.

• Use of Quality Control (QC) Samples: Prepare a pooled QC sample by combining a small aliquot from each study sample. Inject this QC sample periodically throughout the analytical run (e.g., every 5-10 injections).[6] The QC samples can be used to monitor system stability and for data normalization to correct for batch effects.[17]

• Data Normalization: Various normalization techniques can be applied during data processing to correct for batch effects. These methods use the signal from the QC samples or internal standards to adjust the data.[17]

Workflow for ensuring data quality and reproducibility.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Challenges in Mass Spectrometry-based Lipidomics of Neutral Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. holcapek.upce.cz [holcapek.upce.cz]
• 6. benchchem.com [benchchem.com]
• 7. avantiresearch.com [avantiresearch.com]
• 8. biocompare.com [biocompare.com]
• 9. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 10. mdpi.com [mdpi.com]
• 11. lcms.cz [lcms.cz]
• 12. benchchem.com [benchchem.com]
• 13. zefsci.com [zefsci.com]
• 14. cgspace.cgiar.org [cgspace.cgiar.org]
• 15. lipotype.com [lipotype.com]
• 16. How To Deal With Missing Lipidomics Values | Technology Networks [technologynetworks.com]
• 17. How to Interpret Lipidomics Data: A Step-by-Step Guide - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 5,6-DiHETE and 8,9-DiHETE

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct biological roles of two dihydroxyeicosatetraenoic acid isomers.

Dihydroxyeicosatetraenoic acids (DiHETEs) are lipid signaling molecules derived from the metabolism of arachidonic acid or eicosapentaenoic acid (EPA). As isomers, 5,6-DiHETE and 8,9-DiHETE share the same chemical formula but differ in the position of their hydroxyl groups, leading to distinct three-dimensional structures and, consequently, varied biological activities. This guide provides a detailed comparison of the known biological functions of 5,6-DiHETE and 8,9-DiHETE, supported by experimental data and methodologies, to aid researchers in understanding their potential roles in health and disease.

At a Glance: Key Biological Activities

Biological Effect	5,6-DiHETE	8,9-DiHETE
Inflammation	Primarily anti-inflammatory	Predominantly considered less active than its precursor 8,9-EET, which has demonstrated anti-inflammatory properties. Some related metabolites show pro-inflammatory potential.
Vascular Permeability	Decreases	Limited direct data available. Its precursor, 8,9-EET, is associated with vasodilation, which can influence permeability.
Vasodilation	Attenuates acetylcholine-induced vasodilation	The precursor, 8,9-EET, is a potent vasodilator. 8,9-DiHETE is generally considered less active in this regard.
Angiogenesis	Pro-angiogenic	The precursor, 8,9-EET, is a potent pro-angiogenic lipid. 8,9-DiHETE is suggested to be less active.
Primary Signaling Mechanism	Antagonism of TRPV4 channels	Primarily through its precursor 8,9-EET, which can activate potassium channels and potentially TRPV4 channels.

In-Depth Comparison of Biological Activities

Anti-inflammatory vs. Pro-inflammatory Potential

5,6-DiHETE has emerged as a novel anti-inflammatory lipid mediator.[1][2] It is produced during the healing phase of inflammation, such as in colitis models, and exerts its effects by attenuating vascular hyperpermeability.[1][2] This action is primarily mediated through the antagonism of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel, which leads to an inhibition of intracellular calcium ion influx in vascular endothelial cells.[1][2][3] Administration of 5,6-DiHETE has been shown to suppress histamine-induced vascular hyperpermeability and promote the healing of colitis in animal models.[1][2][3]

The inflammatory role of 8,9-DiHETE is less clear, with most research focusing on its precursor, 8,9-epoxyeicosatrienoic acid (8,9-EET). 8,9-EET has demonstrated anti-inflammatory properties by inhibiting the secretion of tumor necrosis factor-alpha (TNF-α) and the expression of vascular cell adhesion molecule-1 (VCAM-1).[4][5] However, the conversion of 8,9-EET to 8,9-DiHETE by soluble epoxide hydrolase (sEH) is generally considered a deactivating step, suggesting that 8,9-DiHETE is less biologically active in this context.[6] Interestingly, some studies on related metabolites, such as 8-hydroxyeicosatetraenoic acid (8-HETE), indicate potential pro-inflammatory actions, but direct evidence for 8,9-DiHETE is lacking. One study found that levels of 8,9-DiHETE were increased in patients with severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2), a condition characterized by a strong inflammatory response, although the direct contribution of 8,9-DiHETE to this inflammation was not established.[7]

Vascular Effects: Permeability and Vasodilation

5,6-DiHETE has been shown to decrease vascular permeability, a key component of its anti-inflammatory action. By inhibiting TRPV4 channels, it prevents the increase in intracellular calcium that leads to endothelial barrier disruption.[1][3] In isolated mouse aorta, 5,6-DiHETE was found to attenuate acetylcholine-induced vascular relaxation, suggesting a modulatory role in vascular tone.[1] A lactone derivative of 5,6-DiHETE has also been shown to mediate vasodilation in hypertensive microvessels through a G-protein-coupled receptor pathway.[8]

The vascular effects of 8,9-DiHETE are again primarily inferred from its precursor, 8,9-EET . 8,9-EET is a potent vasodilator of cerebral and coronary arteries.[9][10] This vasodilation is mediated by the activation of calcium-activated potassium channels (KCa channels) in vascular smooth muscle cells, leading to hyperpolarization and relaxation.[9][10] Some evidence also suggests that 8,9-EET can activate TRPV4 channels in endothelial cells, contributing to vasodilation.[4][11][12] While 8,9-DiHETE is generally considered less potent than 8,9-EET in inducing vasodilation, one study on human coronary arterioles showed that 8,9-DiHETE did cause dilation, albeit to a lesser extent than 8,9-EET.[10]

Angiogenesis

Both the precursors to 5,6-DiHETE and 8,9-DiHETE, namely 5,6-EET and 8,9-EET, have been identified as potent pro-angiogenic lipids.[13] A direct comparison of the four EET regioisomers revealed that 5,6-EET and 8,9-EET are the most effective at promoting endothelial cell migration and the formation of capillary-like structures in vitro and neovascularization in vivo.[13][14] The pro-angiogenic effects of these EETs are mediated through the activation of signaling pathways involving ERK and PI3K.[13] However, the conversion to their corresponding DiHETEs (5,6- and 8,9-DiHETE) has been suggested to reduce this angiogenic activity.[6]

Signaling Pathways

The distinct biological activities of 5,6-DiHETE and 8,9-DiHETE (and its precursor) are a consequence of their interactions with different cellular signaling pathways.

5,6-DiHETE Signaling Pathway

The primary mechanism of action for 5,6-DiHETE is the antagonism of the TRPV4 channel. This inhibition prevents the influx of calcium into endothelial cells, thereby stabilizing the endothelial barrier and reducing vascular permeability.

Caption: Signaling pathway of 5,6-DiHETE.

8,9-EET/DiHETE Signaling Pathway

The vasodilatory and potential anti-inflammatory effects of 8,9-EET are primarily mediated through the activation of KCa channels and, to some extent, TRPV4 channels. The subsequent conversion to 8,9-DiHETE is generally considered to dampen this signaling.

Caption: Signaling pathway of 8,9-EET and its conversion to 8,9-DiHETE.

Experimental Protocols

Detailed methodologies for key experiments cited in the comparison of 5,6-DiHETE and 8,9-DiHETE are provided below.

TRPV4 Channel Activity Assay

This protocol is used to assess the effect of compounds on TRPV4 channel activity by measuring changes in intracellular calcium concentration.

Workflow:

Caption: Workflow for TRPV4 channel activity assay.

Methodology:

• Cell Culture: Human embryonic kidney (HEK293T) cells stably expressing the human TRPV4 channel are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum and appropriate antibiotics.

• Fura-2 AM Loading: Cells are seeded onto glass coverslips and, once confluent, are loaded with the ratiometric calcium indicator Fura-2 acetoxymethyl ester (Fura-2 AM) for 30-60 minutes at 37°C.

• Baseline Measurement: The coverslip is mounted in a perfusion chamber on an inverted microscope equipped for ratiometric fluorescence imaging. Baseline fluorescence is recorded by exciting the cells at 340 nm and 380 nm and measuring the emission at 510 nm.

• Compound Application: A baseline recording is established, after which the cells are perfused with a solution containing the test compound (5,6-DiHETE or 8,9-DiHETE) at various concentrations.

• Agonist Stimulation: Following incubation with the test compound, a known TRPV4 agonist (e.g., GSK1016790A) is added to the perfusion solution to stimulate channel activity.

• Data Analysis: The change in the 340/380 nm fluorescence ratio upon agonist stimulation in the presence and absence of the test compound is calculated. A decrease in the agonist-induced calcium response in the presence of the test compound indicates antagonistic activity.

In Vivo Vascular Permeability Assay (Miles Assay)

This assay measures changes in vascular permeability in response to inflammatory stimuli in the mouse ear.

Methodology:

• Animal Preparation: Anesthetize mice (e.g., with a ketamine/xylazine mixture).

• Dye Injection: Inject Evans blue dye (e.g., 2% solution in saline) intravenously via the tail vein. The dye binds to serum albumin and will extravasate into tissues where there is increased vascular permeability.

• Intradermal Injection: After a circulation period (e.g., 30 minutes), inject an inflammatory agent (e.g., histamine) intradermally into one ear. The contralateral ear can be injected with saline as a control. The test compound (5,6-DiHETE or 8,9-DiHETE) can be co-injected with the inflammatory agent or administered systemically prior to the inflammatory challenge.

• Tissue Collection: After a set time (e.g., 30 minutes), euthanize the mice and excise the ears.

• Dye Extraction: Incubate the ear tissue in formamide (B127407) at 60°C overnight to extract the Evans blue dye.

• Quantification: Measure the absorbance of the formamide extract at 620 nm using a spectrophotometer. The amount of extravasated dye is proportional to the vascular permeability.

Ex Vivo Aortic Ring Assay for Vasodilation

This assay assesses the direct effect of compounds on the contractility of isolated aortic rings.

Methodology:

• Aorta Dissection: Euthanize a mouse or rat and carefully dissect the thoracic aorta. Place the aorta in cold Krebs-Henseleit buffer.

• Ring Preparation: Clean the aorta of adhering fat and connective tissue and cut it into 2-3 mm wide rings.

• Mounting: Suspend the aortic rings in an organ bath containing Krebs-Henseleit buffer, maintained at 37°C and bubbled with 95% O2/5% CO2. The rings are connected to an isometric force transducer to record changes in tension.

• Pre-contraction: After an equilibration period, pre-contract the aortic rings with a vasoconstrictor such as phenylephrine (B352888) or U-46619.

• Compound Addition: Once a stable contraction is achieved, add cumulative concentrations of the test compound (5,6-DiHETE or 8,9-DiHETE) to the organ bath.

• Data Analysis: Record the relaxation response as a percentage of the pre-contraction tension. This allows for the determination of the vasodilatory or vasoconstrictive properties of the compound.

In Vitro Endothelial Cell Tube Formation Assay for Angiogenesis

This assay evaluates the ability of endothelial cells to form capillary-like structures, a key step in angiogenesis.

Methodology:

• Matrix Coating: Coat the wells of a 96-well plate with a basement membrane matrix extract (e.g., Matrigel) and allow it to polymerize at 37°C.

• Cell Seeding: Seed human umbilical vein endothelial cells (HUVECs) onto the solidified matrix in a low-serum medium.

• Treatment: Add the test compounds (5,6-DiHETE or 8,9-DiHETE) at various concentrations to the wells. A known pro-angiogenic factor like Vascular Endothelial Growth Factor (VEGF) can be used as a positive control.

• Incubation: Incubate the plate at 37°C for 4-18 hours.

• Visualization and Quantification: Observe the formation of tube-like structures using a microscope. The extent of tube formation can be quantified by measuring parameters such as the total tube length, number of junctions, and number of branches using image analysis software.

Conclusion

The available evidence indicates that 5,6-DiHETE and 8,9-DiHETE, despite their structural similarity, likely possess distinct biological activities. 5,6-DiHETE is emerging as a promising anti-inflammatory and barrier-protective lipid mediator, primarily through its antagonism of TRPV4 channels. In contrast, the biological role of 8,9-DiHETE is less defined, with its precursor, 8,9-EET, exhibiting potent vasodilatory, anti-inflammatory, and pro-angiogenic properties. The conversion to 8,9-DiHETE is generally viewed as a deactivating step, although more direct research on 8,9-DiHETE is needed to fully elucidate its functions. This comparative guide highlights the current understanding of these two DiHETE isomers and provides a foundation for future research into their therapeutic potential.

References

• 1. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel anti-inflammatory lipid mediator 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid [jstage.jst.go.jp]
• 3. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Anti-Inflammatory Effects of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory Properties of Cytochrome P450 Epoxygenase-Derived Eicosanoids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stabilized epoxygenated fatty acids regulate inflammation, pain, angiogenesis and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. 5,6-diHETE lactone (EPA-L) mediates hypertensive microvascular dilation by activating the endothelial GPR-PLC-IP3 signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanism of action of cerebral epoxyeicosatrienoic acids on cerebral arterial smooth muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Epoxyeicosatrienoic and dihydroxyeicosatrienoic acids dilate human coronary arterioles via BKCa channels: implications for soluble epoxide hydrolase inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Epoxyeicosatrienoic Acid Analogs and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Epoxyeicosatrienoic Acids and Endothelium-Dependent Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Characterization of 5,6- and 8,9-epoxyeicosatrienoic acids (5,6- and 8,9-EET) as potent in vivo angiogenic lipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]

5,6-DiHETE: A Potential Next-Generation Anti-Inflammatory Biomarker?

A Comparative Guide for Researchers and Drug Development Professionals

The quest for precise and actionable biomarkers in inflammatory diseases is a critical endeavor in modern medicine. While established markers like C-reactive protein (CRP) and pro-inflammatory cytokines have long served as mainstays, their limitations in specificity and in reflecting the resolution phase of inflammation have spurred the search for novel candidates. Among the emerging contenders is 5,6-dihydroxyeicosatetraenoic acid (5,6-DiHETE), a lipid mediator derived from the omega-3 fatty acid eicosapentaenoic acid (EPA). This guide provides an objective comparison of 5,6-DiHETE with traditional inflammatory biomarkers, supported by available experimental data, to aid researchers, scientists, and drug development professionals in evaluating its potential.

At a Glance: 5,6-DiHETE vs. Conventional Biomarkers

Feature	5,6-DiHETE	C-Reactive Protein (CRP)	Pro-inflammatory Cytokines (e.g., TNF-α, IL-6)
Nature	Lipid mediator (eicosanoid)	Acute-phase reactant protein	Signaling proteins
Primary Function in Inflammation	Appears to be involved in the resolution phase, promoting anti-inflammatory and tissue healing processes.[1][2]	A general marker of inflammation and infection, produced by the liver in response to inflammatory stimuli.	Initiate and amplify the acute inflammatory response.
Mechanism of Action	Exhibits anti-inflammatory effects by inhibiting intracellular calcium (Ca2+) elevation and acting as an antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.[1][3]	Opsonization of pathogens and damaged cells, activation of the complement system.	Bind to specific cell surface receptors to trigger intracellular signaling cascades that promote inflammation.
Measurement in Biological Samples	Primarily measured in tissues and plasma in preclinical studies using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4] A related compound has been detected in human serum.	Routinely measured in serum and plasma using immunoassays (e.g., ELISA, nephelometry).	Measured in serum, plasma, and cell culture supernatants using immunoassays (e.g., ELISA, multiplex assays).
Clinical Significance (Current Understanding)	Preclinical studies suggest a role in the healing phase of colitis and in reducing vascular hyperpermeability.[1][3] A related dihydroxy-eicosatrienoic acid was found to be lower in the serum of deceased COVID-19 patients, suggesting a potential protective role.	Widely used as a non-specific marker of inflammation for diagnosis, monitoring disease activity, and assessing treatment response in various conditions.	Levels can correlate with disease severity in acute and chronic inflammatory conditions. Some cytokines are therapeutic targets.
Limitations	Limited data in human studies. The majority of research has been conducted by a single research group, highlighting the need for independent validation. No direct comparative studies with established biomarkers in humans.	Lacks specificity, as levels can be elevated in various non-inflammatory conditions. May not accurately reflect localized or low-grade inflammation.	Short half-life in circulation can make measurement challenging. Levels can fluctuate significantly.

The Signaling Pathway of 5,6-DiHETE

5,6-DiHETE is a downstream metabolite of EPA, generated through the cytochrome P450 (CYP) epoxygenase pathway. Its anti-inflammatory effects are primarily attributed to its ability to modulate intracellular calcium signaling, a critical component of the inflammatory cascade.

Caption: The proposed anti-inflammatory signaling pathway of 5,6-DiHETE.

Experimental Validation and Methodologies

The validation of 5,6-DiHETE as an anti-inflammatory molecule primarily stems from in vitro and in vivo preclinical studies.

Key Experimental Findings

Experiment Type	Model	Key Findings	Reference
In vivo Vascular Permeability Assay	Mouse ear histamine-induced inflammation model	Pretreatment with 5,6-DiHETE significantly inhibited histamine-induced vascular hyperpermeability.	[5]
In vivo Colitis Model	Dextran sodium sulfate (B86663) (DSS)-induced colitis in mice	5,6-DiHETE concentration was elevated in the healing phase of colitis. Administration of 5,6-DiHETE promoted recovery from colitis, reducing edema and leukocyte infiltration.	[3][6]
In vitro Endothelial Barrier Function	Human Umbilical Vein Endothelial Cells (HUVECs)	5,6-DiHETE inhibited histamine-induced disruption of the endothelial barrier.	[5]
In vitro Calcium Imaging	HUVECs and HEK293T cells overexpressing TRPV4	5,6-DiHETE inhibited histamine-induced and TRPV4 agonist-induced increases in intracellular Ca2+ concentrations.	[3][5]
Human Serum Analysis (related compound)	Serum from SARS-CoV-2 patients	Levels of 5,6-dihydroxy-8Z,11Z,14Z-eicosatrienoic acid were significantly lower in patients who died.

Experimental Protocols

Measurement of 5,6-DiHETE in Biological Samples (General Workflow)

The quantification of 5,6-DiHETE and other eicosanoids in biological matrices is typically performed using liquid chromatography-tandem mass spectrometry (LC-MS/MS), which offers high sensitivity and specificity.

Caption: A generalized workflow for the analysis of 5,6-DiHETE using LC-MS/MS.

Detailed Methodological Steps:

• Sample Preparation: Biological samples (e.g., plasma, tissue homogenates) are subjected to an extraction procedure to isolate lipids and remove interfering substances. Solid-phase extraction (SPE) is a commonly used technique.

• Liquid Chromatography (LC): The extracted lipid fraction is injected into an LC system. A reversed-phase chromatography column is typically used to separate 5,6-DiHETE from other eicosanoids and lipids based on their physicochemical properties.

• Tandem Mass Spectrometry (MS/MS): The separated compounds from the LC elute directly into the mass spectrometer. The instrument is operated in a selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) mode for targeted quantification. This involves selecting the specific precursor ion of 5,6-DiHETE and its characteristic product ions, ensuring high selectivity and sensitivity.

• Quantification: The concentration of 5,6-DiHETE in the sample is determined by comparing its peak area to that of a known concentration of an internal standard (often a deuterated version of the analyte).

Comparison with Other Anti-Inflammatory Lipid Mediators

5,6-DiHETE belongs to a broader class of lipid mediators known as specialized pro-resolving mediators (SPMs), which are actively involved in the resolution of inflammation.

Lipid Mediator Class	Precursor Fatty Acid	Key Examples	Primary Anti-inflammatory/Pro-resolving Actions
DiHETEs	EPA, Arachidonic Acid	5,6-DiHETE , 14,15-DiHETE	Inhibition of vascular permeability, antagonism of TRPV4.
Resolvins	EPA, DHA	Resolvin E1, Resolvin D1	Inhibit neutrophil infiltration, enhance macrophage phagocytosis of apoptotic cells, reduce pro-inflammatory cytokine production.
Protectins	DHA	Protectin D1	Potent anti-inflammatory and neuroprotective effects.
Lipoxins	Arachidonic Acid	Lipoxin A4, Lipoxin B4	Inhibit neutrophil chemotaxis and adhesion, stimulate monocyte clearance of apoptotic neutrophils.

Future Directions and Conclusion

The existing body of preclinical evidence strongly suggests that 5,6-DiHETE possesses potent anti-inflammatory properties and plays a role in the resolution phase of inflammation. Its unique mechanism of action as a TRPV4 antagonist presents an interesting therapeutic and biomarker potential.

However, the validation of 5,6-DiHETE as a clinically useful anti-inflammatory biomarker is still in its nascent stages. The critical next steps for the research community include:

• Human Studies: Conducting studies to measure 5,6-DiHETE levels in human inflammatory diseases and correlating these levels with disease activity, severity, and response to treatment.

• Independent Validation: Replication of the key preclinical findings by independent research groups to strengthen the evidence base.

• Direct Comparative Studies: Designing studies that directly compare the diagnostic and prognostic performance of 5,6-DiHETE with established biomarkers like CRP and cytokines in relevant patient cohorts.

• Standardization of Analytical Methods: Development and validation of robust and standardized LC-MS/MS methods for the routine measurement of 5,6-DiHETE in clinical laboratories.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Lipid mediators of inflammation as novel plasma biomarkers to identify patients with bacteremia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. 5-Hydroxyeicosatetraenoic acid (HETE)-induced neutrophil transcellular migration is dependent upon enantiomeric structure - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to 5(S),6(R)-DiHETE and Other Leukotriene Receptor Agonists for Researchers

For Immediate Release

This guide provides a comprehensive comparison of 5(S),6(R)-dihydroxy-7,9,11,14-eicosatetraenoic acid (5(S),6(R)-DiHETE) and other prominent leukotriene receptor agonists. Designed for researchers, scientists, and professionals in drug development, this document offers an objective analysis of their performance, supported by experimental data and detailed methodologies.

Introduction to Leukotriene Receptor Agonists

Leukotrienes are potent inflammatory mediators derived from arachidonic acid, playing crucial roles in a variety of physiological and pathological processes, including asthma, allergic rhinitis, and cardiovascular disease. They exert their effects by activating specific G protein-coupled receptors (GPCRs), broadly classified into two subfamilies: the receptors for leukotriene B4 (LTB4), designated BLT1 and BLT2, and the receptors for cysteinyl leukotrienes (CysLTs), primarily CysLT1 and CysLT2. Agonists of these receptors are invaluable tools for investigating their roles in health and disease and for the development of novel therapeutics.

This guide focuses on 5(S),6(R)-DiHETE, a dihydroxy fatty acid metabolite of leukotriene A4 (LTA4), and compares its activity with well-characterized endogenous and synthetic leukotriene receptor agonists.

Comparative Analysis of Agonist Potency and Receptor Specificity

The following tables summarize the quantitative data on the binding affinity (Ki) and functional potency (EC50 or ED50) of 5(S),6(R)-DiHETE and other key leukotriene receptor agonists. This data is essential for selecting the appropriate agonist for specific research applications.

Table 1: Comparison of Agonist Affinity for Leukotriene Receptors

Agonist	Receptor Target	Binding Affinity (Ki)	Source Organism/Cell Line	Reference
5(S),6(R)-DiHETE	LTD4 (CysLT1)	Data Not Available	Guinea Pig Lung Membranes	N/A
Leukotriene D4 (LTD4)	CysLT1	~12.0 nM (KD)	Human Mesangial Cells	[1]
Leukotriene C4 (LTC4)	CysLT1	Lower affinity than LTD4	Human CysLT1-expressing cells	[2]
Leukotriene B4 (LTB4)	BLT1	0.15 nM (KD)	Cos-7 cells expressing human BLT1	[2]
Leukotriene B4 (LTB4)	BLT2	Lower affinity than BLT1	Human BLT2-expressing cells	[3]

Table 2: Comparison of Agonist Functional Potency

Agonist	Receptor Target	Functional Potency (ED50/EC50)	Assay Type	Source Organism/Cell Line	Reference
5(S),6(R)-DiHETE	LTD4 (CysLT1)	1.3 µM (ED50)	Guinea Pig Ileum Contraction	Guinea Pig	[4]
Leukotriene D4 (LTD4)	CysLT1	Potent agonist	Chemotaxis	Differentiated EoL-1 cells	[5]
Leukotriene C4 (LTC4)	CysLT1	~1,000 fold more potent than histamine (B1213489)	Airway Responsiveness	Asthmatic Subjects	[6]
Leukotriene B4 (LTB4)	BLT1	Potent agonist	Chemotaxis	Murine Macrophages	[7]
CAY10583 (BLT2 agonist)	BLT2	400 nM	TRPV1 Sensitization	Murine Dorsal Root Ganglia Neurons	[8]

Signaling Pathways of Leukotriene Receptors

Leukotriene receptors couple to distinct G proteins to initiate downstream signaling cascades. Understanding these pathways is critical for interpreting experimental results.

CysLT1 Receptor Signaling

The CysLT1 receptor, the primary target for 5(S),6(R)-DiHETE and the cysteinyl leukotrienes LTC4, LTD4, and LTE4, predominantly couples to Gq/11 proteins.[9][10][11] Activation of this pathway leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC), culminating in cellular responses such as smooth muscle contraction and inflammation.[12] There is also evidence for CysLT1R signaling through Gi/o proteins.[9]

CysLT1 Receptor Signaling Pathway

BLT1 Receptor Signaling

The high-affinity LTB4 receptor, BLT1, couples to both Gi and Gq proteins.[13] Gi activation inhibits adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels. Gq activation follows the PLC-IP3-DAG pathway, similar to the CysLT1 receptor, resulting in calcium mobilization and PKC activation. These pathways are crucial for chemotaxis and other inflammatory responses mediated by LTB4.

BLT1 Receptor Signaling Pathway

BLT2 Receptor Signaling

The low-affinity LTB4 receptor, BLT2, is also coupled to G proteins and activates several downstream signaling pathways, including the mobilization of intracellular calcium and the activation of extracellular signal-regulated kinases (ERKs), protein kinase B (Akt), c-Jun N-terminal kinases (JNKs), Janus kinase (JAK)-STAT, NADPH oxidase (NOX), and NF-κB pathways.[3] These pathways are implicated in cell survival, proliferation, and inflammatory responses.

BLT2 Receptor Signaling Pathway

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate the replication and validation of these findings.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki or IC50) of a compound for a specific receptor.

Radioligand Binding Assay Workflow

Methodology:

• Membrane Preparation:

  • Culture cells expressing the leukotriene receptor of interest (e.g., HEK293 cells transfected with CysLT1R).

  • Harvest cells and homogenize in a lysis buffer containing protease inhibitors.

  • Centrifuge the homogenate at low speed to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in an appropriate assay buffer and determine the protein concentration.[14][15]

• Binding Assay:

  • In a 96-well plate, combine the cell membrane preparation, a fixed concentration of a suitable radioligand (e.g., [³H]LTD4 for CysLT1R), and varying concentrations of the unlabeled test compound (e.g., 5(S),6(R)-DiHETE).

  • Include control wells for total binding (radioligand only) and non-specific binding (radioligand plus a high concentration of an unlabeled competitor).

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium.[16][17]

• Filtration and Quantification:

  • Terminate the binding reaction by rapid filtration through glass fiber filters, which trap the membranes with bound radioligand.

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.[15]

• Data Analysis:

  • Calculate the specific binding at each concentration of the test compound.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Convert the IC50 value to a Ki value using the Cheng-Prusoff equation.

Calcium Mobilization Assay

This functional assay measures the ability of an agonist to stimulate an increase in intracellular calcium concentration, a key downstream event in Gq-coupled receptor signaling.

Calcium Mobilization Assay Workflow

Methodology:

• Cell Preparation:

  • Plate cells expressing the target leukotriene receptor in a 96-well black, clear-bottom microplate and allow them to adhere overnight.[7]

• Dye Loading:

  • Wash the cells with a suitable buffer (e.g., HBSS).

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's protocol, typically for 30-60 minutes at 37°C.[4]

• Agonist Stimulation and Measurement:

  • Place the plate in a fluorescence plate reader.

  • Add varying concentrations of the agonist to the wells.

  • Immediately begin measuring the fluorescence intensity over time to capture the transient increase in intracellular calcium.[5]

• Data Analysis:

  • Determine the peak fluorescence response for each agonist concentration.

  • Plot the change in fluorescence against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Chemotaxis Assay (Boyden Chamber)

This assay assesses the ability of an agonist to induce directed cell migration, a key function of LTB4 and its receptors.

Chemotaxis Assay Workflow

Methodology:

• Chamber Setup:

  • Add a solution containing the chemoattractant (agonist) at various concentrations to the lower wells of a Boyden chamber.[18]

  • Place a microporous membrane (with a pore size appropriate for the cell type) over the lower wells.[19]

• Cell Addition and Incubation:

  • Add a suspension of the cells of interest (e.g., neutrophils) to the upper wells.

  • Incubate the chamber at 37°C in a humidified incubator for a period sufficient to allow cell migration (typically 1-3 hours).[20]

• Quantification of Migration:

  • After incubation, remove the non-migrated cells from the top of the membrane.

  • Fix and stain the membrane to visualize the migrated cells on the underside.

  • Count the number of migrated cells in several fields of view using a microscope.[19]

• Data Analysis:

  • Plot the number of migrated cells against the agonist concentration to determine the chemotactic response.

Conclusion

This guide provides a comparative overview of 5(S),6(R)-DiHETE and other leukotriene receptor agonists, highlighting their receptor specificity, potency, and underlying signaling mechanisms. The provided experimental protocols offer a foundation for researchers to further investigate the roles of these important lipid mediators in health and disease. While 5(S),6(R)-DiHETE demonstrates weak agonist activity at the CysLT1 receptor, its precise physiological and pathological significance warrants further investigation. The data and methodologies presented herein are intended to support and guide these future research endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. Leukotriene receptors as potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Leukotriene B4 receptor 2 - Wikipedia [en.wikipedia.org]
• 4. Fluo-4 Assay Kit (Calcium) (ab228555) | Abcam [abcam.com]
• 5. Intracellular calcium imaging for agonist screening - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Airway responsiveness to leukotriene C4 (LTC4), leukotriene E4 (LTE4) and histamine in aspirin-sensitive asthmatic subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 8. The leukotriene B4 receptors BLT1 and BLT2 form an antagonistic sensitizing system in peripheral sensory neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Structure-based mechanism of cysteinyl leukotriene receptor inhibition by antiasthmatic drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Structural diversity of leukotriene G-protein coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.biologists.com [journals.biologists.com]
• 12. apexbt.com [apexbt.com]
• 13. Structural basis of leukotriene B4 receptor 1 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. giffordbioscience.com [giffordbioscience.com]
• 18. Chemotaxis Assay Using Microchemotaxis Chambers (Modified Boyden Chamber) - 每日生物评论 [bio-review.com]
• 19. Boyden chamber assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]

Comparative Analysis of DiHETE Isomers in Healing Colon Tissue: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparative analysis of various dihydroxyeicosatetraenoic acid (DiHETE) isomers in the context of colon tissue healing. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data on the roles of these lipid mediators in intestinal inflammation and resolution, offering insights into their therapeutic potential.

The resolution of inflammation is a critical process for restoring tissue homeostasis, and specialized pro-resolving lipid mediators (SPMs), including DiHETE isomers, play a pivotal role.[1] Dysregulation in the synthesis or activity of these molecules can be associated with the pathogenesis of inflammatory conditions such as inflammatory bowel disease (IBD).[1] This guide focuses on the differential effects of specific DiHETE isomers on key aspects of colon healing, including intestinal epithelial barrier function and inflammatory cell response.

Quantitative Data Summary

The following tables summarize the quantitative effects of various DiHETE and related HETE isomers on biological processes relevant to colon tissue healing, based on available experimental data.

Table 1: Effects of DiHETE and HETE Isomers on Intestinal Epithelial Barrier Function

Isomer	Model System	Concentration	Effect on Barrier Function	Key Findings
5,6-DiHETE	Mouse model of DSS-induced colitis	50 µg/kg (i.p. admin.)	Promotes healing	Accelerated recovery from colitis, inhibited edema formation and leukocyte infiltration.[2]
Human colon carcinoma cells (Caco-2)	0.1-1 µM	Inhibits barrier disruption	Pretreatment significantly inhibited endothelial barrier disruption induced by a TRPV4 agonist.[2]
15-HETE	Human enteric glial cells (EGCs) from Crohn's disease patients	Endogenous	Protective	Production is reduced in EGCs from Crohn's disease patients; addition of 15-HETE restored barrier function.[3][4]
Rat colon tissue	In vivo injection	Protective	Reduced intestinal epithelial barrier permeability.[4]
12-HETE	Ulcerative colitis (UC) model	Not specified	Detrimental	Reduces the expression of the tight junction protein ZO-1, impairing intestinal barrier function.

Table 2: Pro-resolving vs. Pro-inflammatory Actions of DiHETE and HETE Isomers

Isomer	Primary Action	Key Effects
5,6-DiHETE	Pro-resolving	Promotes healing of colitis by inhibiting inflammatory responses.[2]
15-HETE	Pro-resolving	Increases intestinal epithelial barrier resistance and reduces permeability.[3][4]
12-HETE	Pro-inflammatory	Promotes tumorigenesis and metastasis by inhibiting apoptosis and stimulating cell proliferation and angiogenesis.
5-HETE	Pro-inflammatory	A potent chemoattractant for neutrophils.[5]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

Induction and Assessment of Experimental Colitis

• Model: Dextran sulfate (B86663) sodium (DSS)-induced colitis in mice is a widely used model to mimic human IBD.

• Induction: Mice are administered 2% DSS in their drinking water for 4-7 days to induce acute colitis.[2][6]

• Healing Phase: After the induction period, DSS is replaced with regular drinking water to allow for the resolution of inflammation and tissue healing.[2][6]

• Assessment of Healing:

  • Clinical Scoring: Body weight, stool consistency, and presence of blood are monitored daily.

  • Histological Analysis: Colon tissues are collected, fixed, and stained (e.g., with Hematoxylin and Eosin) to assess mucosal damage, inflammatory cell infiltration, and crypt architecture.

  • Quantitative Fecal Immunochemical Test (FIT): Can be used to non-invasively evaluate mucosal healing by quantifying fecal hemoglobin.[7]

Quantification of DiHETE Isomers by LC-MS/MS

• Sample Preparation:

  • Colon tissue samples are homogenized.

  • Lipids are extracted using a suitable solvent system (e.g., Folch method).

  • The organic phase containing the lipids is collected and dried.

• LC-MS/MS Analysis:

  • The lipid extract is reconstituted and injected into a liquid chromatography system coupled with a tandem mass spectrometer (LC-MS/MS).

  • Chromatographic separation is achieved using a suitable column (e.g., C18).

  • Mass spectrometry is performed in negative ionization mode with multiple reaction monitoring (MRM) to specifically detect and quantify different DiHETE isomers based on their precursor and product ion masses. A detailed protocol for the simultaneous quantification of 66 eicosanoids, including DiHETEs, in mouse colon has been developed and validated.[2]

In Vitro Intestinal Epithelial Barrier Function Assay

• Cell Culture: Human colon carcinoma cells (e.g., Caco-2) are cultured on permeable supports (e.g., Transwell inserts) until they form a confluent monolayer with well-developed tight junctions.

• Treatment: The cell monolayers are treated with different DiHETE isomers at various concentrations.

• Assessment of Barrier Function:

  • Transepithelial Electrical Resistance (TEER): Measured using a voltmeter to assess the integrity of the tight junctions. A decrease in TEER indicates increased permeability.

  • Paracellular Flux Assay: A fluorescently labeled, non-absorbable marker (e.g., FITC-dextran) is added to the apical side of the monolayer. The amount of fluorescence that passes through to the basolateral side is measured over time to quantify paracellular permeability.[8]

In Vitro Wound Healing (Cell Migration) Assay

• Cell Culture: Intestinal epithelial cells (e.g., Caco-2) are grown to confluence in a culture dish.

• Wound Creation: A "scratch" or cell-free area is created in the monolayer using a sterile pipette tip or a culture insert.[7]

• Treatment: The cells are then incubated with media containing different DiHETE isomers.

• Image Acquisition and Analysis: Images of the "wound" are captured at regular intervals. The rate of wound closure is quantified by measuring the change in the cell-free area over time.[7]

Signaling Pathways and Mechanisms

The biological effects of DiHETE isomers are mediated through specific signaling pathways that influence cellular processes crucial for tissue repair.

Signaling Pathway for 5,6-DiHETE in Promoting Colon Healing

5,6-DiHETE has been identified as a novel endogenous antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.[2] Its pro-healing effects in the colon are mediated through the inhibition of TRPV4 signaling.

5,6-DiHETE promotes colon healing by inhibiting TRPV4 signaling.

Experimental Workflow for Comparative Analysis of DiHETE Isomers

A systematic approach is required to compare the effects of different DiHETE isomers on colon tissue healing. The following workflow outlines the key experimental stages.

Workflow for comparing DiHETE isomers in colon healing models.

References

• 1. 15-Deoxy-△12,14-Prostaglandin J2 Promotes Resolution of Experimentally Induced Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Defects in 15-HETE Production and Control of Epithelial Permeability by Human Enteric Glial Cells From Patients With Crohn's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Novel In Vitro Wound Healing Assay to Evaluate Cell Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Changes in intestinal barrier function and gut microbiota in high-fat diet-fed rats are dynamic and region dependent - PMC [pmc.ncbi.nlm.nih.gov]

Differentiating (±)5(6)-DiHETE from other EPA Metabolites: A Comparison Guide for Researchers

For researchers, scientists, and drug development professionals, the accurate identification and differentiation of lipid mediators derived from eicosapentaenoic acid (EPA) is paramount. Among these, (±)5(6)-dihydroxy-eicosatetraenoic acid ((±)5(6)-DiHETE), a product of the cytochrome P450 (CYP) pathway, is gaining attention for its distinct biological activities, including its role in attenuating vascular hyperpermeability and inflammation.[1][2][3] However, its structural similarity to a multitude of other EPA metabolites, including positional and stereoisomers, presents a significant analytical challenge. This guide provides a comprehensive comparison of (±)5(6)-DiHETE with other key EPA metabolites, focusing on analytical differentiation, biosynthetic pathways, and biological functions, supported by experimental data and detailed protocols.

Analytical Differentiation: A Multi-faceted Approach

The primary challenge in analyzing (±)5(6)-DiHETE lies in distinguishing it from its isomers and other dihydroxy- and hydroxy-eicosatetraenoic acids derived from EPA. This requires a combination of sophisticated chromatographic separation and mass spectrometric detection. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the sensitive and specific quantification of these lipid mediators.[4][5]

Chromatographic Separation

The choice of chromatographic column and mobile phase is critical for resolving the subtle structural differences between EPA metabolites.

• Reversed-Phase Liquid Chromatography (RPLC): RPLC, typically using a C18 stationary phase, is a powerful technique for separating lipids based on their hydrophobicity. While positional isomers of DiHETEs can often be separated using RPLC, the resolution of stereoisomers (enantiomers and diastereomers) is generally not achievable with standard C18 columns. The retention of these compounds is influenced by the number and position of hydroxyl groups and double bonds.

• Chiral Chromatography: To resolve stereoisomers of DiHETEs, chiral stationary phases (CSPs) are necessary. Polysaccharide-based and macrocyclic glycopeptide-based chiral columns are commonly employed for the separation of enantiomers of lipid mediators. The choice of mobile phase, often a mixture of a non-polar solvent like hexane (B92381) and a polar modifier like ethanol (B145695), is crucial for achieving optimal enantioselectivity.

Mass Spectrometric Detection

Tandem mass spectrometry (MS/MS) provides the specificity required to identify and quantify individual EPA metabolites, even when they co-elute chromatographically. Multiple Reaction Monitoring (MRM) is a highly sensitive and selective MS/MS technique used for targeted quantification. In MRM, a specific precursor ion (the deprotonated molecule, [M-H]⁻) is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole.

Quantitative Data for Differentiation

The following table summarizes key analytical parameters for the differentiation of (±)5(6)-DiHETE and other selected EPA metabolites using LC-MS/MS. These values are indicative and may vary depending on the specific chromatographic conditions and instrumentation used.

Metabolite	Precursor Ion (m/z)	Product Ion (m/z)	Typical Retention Time (min)	Biosynthetic Pathway
(±)5(6)-DiHETE	335.2	115.0	3.64[6]	Cytochrome P450
8,9-DiHETE	335.2	155.1	-	Cytochrome P450
11,12-DiHETE	335.2	205.1	-	Cytochrome P450
14,15-DiHETE	335.2	219.1	-	Cytochrome P450
17,18-DiHETE	335.2	263.2	-	Cytochrome P450
Resolvin E1 (RvE1)	351.2	195.1	-	12/15-Lipoxygenase, 5-Lipoxygenase
Resolvin E2 (RvE2)	351.2	195.1	-	12/15-Lipoxygenase, 5-Lipoxygenase
5-HEPE	319.2	115.1	-	5-Lipoxygenase
12-HEPE	319.2	179.1	-	12-Lipoxygenase
18-HEPE	319.2	219.1	-	15-Lipoxygenase

Retention times are highly dependent on the specific LC method and column used. The provided retention time for (±)5(6)-DiHETE is from a specific UPLC-MS/MS method and serves as a reference point.[6]

Experimental Protocols

Sample Preparation

• Lipid Extraction: Solid-phase extraction (SPE) is a common method for extracting eicosanoids from biological matrices like plasma, serum, or cell culture media. C18 SPE cartridges are widely used for this purpose.

• Internal Standards: To ensure accurate quantification, a deuterated internal standard, such as 5(6)-DiHETE-d11, should be added to the sample before extraction.

LC-MS/MS Analysis for Positional Isomer Separation (Reversed-Phase)

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid.

• Gradient: A linear gradient from 30% B to 95% B over 15 minutes.

• Flow Rate: 0.3 mL/min.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray ionization (ESI) in negative mode.

• MRM Transitions: As listed in the table above.

LC-MS/MS Analysis for Stereoisomer Separation (Chiral)

• LC System: HPLC or UHPLC system.

• Column: A chiral column (e.g., polysaccharide-based or macrocyclic glycopeptide-based).

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and a polar modifier (e.g., ethanol or isopropanol). The exact ratio needs to be optimized for the specific column and analytes.

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• MS System: A triple quadrupole mass spectrometer.

• Ionization Mode: ESI in negative mode (may require post-column addition of a makeup solvent to facilitate ionization).

• MRM Transitions: As listed in the table above.

Biosynthesis and Signaling Pathways

The biological effects of EPA metabolites are intrinsically linked to their specific biosynthetic pathways and the downstream signaling cascades they initiate.

Biosynthesis of Major EPA Metabolites

EPA is metabolized via three main enzymatic pathways:

• Cyclooxygenase (COX) Pathway: Leads to the formation of prostaglandins (B1171923) and thromboxanes of the 3-series.

• Lipoxygenase (LOX) Pathway: Different lipoxygenases (5-LOX, 12-LOX, 15-LOX) produce various hydroperoxyeicosatetraenoic acids (HpETEs), which are then converted to hydroxyeicosatetraenoic acids (HEPEs) and leukotrienes. The specialized pro-resolving mediators (SPMs) like resolvins of the E-series are also generated through this pathway, often involving transcellular biosynthesis.

• Cytochrome P450 (CYP) Pathway: This pathway generates epoxyeicosatetraenoic acids (EEQs), which are subsequently hydrolyzed by soluble epoxide hydrolase (sEH) to form dihydroxyeicosatetraenoic acids (DiHETEs), including (±)5(6)-DiHETE.[7]

Figure 1. Major biosynthetic pathways of EPA metabolites.

Comparative Signaling of (±)5(6)-DiHETE and Resolvins

While both (±)5(6)-DiHETE and resolvins are derived from EPA and exhibit anti-inflammatory properties, they act through distinct signaling pathways.

• (±)5(6)-DiHETE: Recent studies indicate that (±)5(6)-DiHETE exerts its anti-inflammatory effects by inhibiting endothelial Ca²⁺ elevation, thereby attenuating vascular hyperpermeability.[1][2] This mechanism appears to be distinct from the receptor-mediated actions of many other eicosanoids.

• Resolvins (E-Series): Resolvins, such as RvE1 and RvE2, are potent specialized pro-resolving mediators. They actively promote the resolution of inflammation by binding to specific G protein-coupled receptors (GPCRs). For instance, RvE1 binds to the ChemR23 receptor, leading to reduced neutrophil infiltration and decreased production of pro-inflammatory cytokines.

Figure 2. Comparative signaling pathways of (±)5(6)-DiHETE and Resolvin E1.

Experimental Workflow for Differentiation

The logical workflow for the differentiation of (±)5(6)-DiHETE from other EPA metabolites involves a systematic approach from sample collection to data analysis.

Figure 3. Experimental workflow for differentiating EPA metabolites.

References

• 1. lcms.cz [lcms.cz]
• 2. escholarship.org [escholarship.org]
• 3. holcapek.upce.cz [holcapek.upce.cz]
• 4. Increase of EPA-derived hydroxy, epoxy and dihydroxy fatty acid levels in human plasma after a single dose of long-chain omega-3 PUFA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. lipidmaps.org [lipidmaps.org]
• 7. An approach based on liquid chromatography/electrospray ionization–mass spectrometry to detect diol metabolites as biomarkers of exposure to styrene and 1,3-butadiene - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of HPLC and LC-MS/MS Methods for DiHETE Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) for the quantitative analysis of dihydroxyeicosatetraenoic acids (DiHETEs). Supporting experimental data, detailed methodologies, and visual representations of key processes are presented to aid researchers in selecting the most appropriate analytical technique for their specific needs.

Introduction to DiHETE Analysis

DiHETEs are bioactive lipid mediators derived from arachidonic acid through various enzymatic pathways, including those involving cytochrome P450 (CYP) and lipoxygenase (LOX) enzymes.[1] These molecules play crucial roles in regulating a wide range of physiological and pathological processes, particularly in the cardiovascular and inflammatory systems. Accurate and reliable quantification of DiHETEs in biological matrices is therefore essential for understanding their function and for the development of novel therapeutics targeting these pathways.

The two most common analytical techniques for the quantification of DiHETEs are HPLC-UV and LC-MS/MS. While both methods offer robust analytical solutions, they differ significantly in terms of their sensitivity, selectivity, and overall performance.

DiHETE Signaling Pathway

DiHETEs are involved in complex signaling cascades that modulate inflammatory responses. One key pathway involves the metabolism of arachidonic acid by CYP epoxygenases to form epoxyeicosatrienoic acids (EETs), which are subsequently hydrolyzed by soluble epoxide hydrolase (sEH) to their corresponding DiHETEs.[1][2] These DiHETEs can then influence downstream signaling events, contributing to the regulation of inflammation, pain, and angiogenesis.[2]

DiHETE Biosynthesis and Inflammatory Signaling

Experimental Workflow for DiHETE Analysis

The general workflow for analyzing DiHETEs in biological samples involves several key steps, from sample collection and preparation to instrumental analysis and data processing. The choice of sample preparation technique is critical and can significantly impact the accuracy and reproducibility of the results.

General Experimental Workflow for DiHETE Analysis

Comparison of HPLC-UV and LC-MS/MS Methods

The selection of an analytical method for DiHETE quantification depends on several factors, including the required sensitivity, selectivity, sample matrix complexity, and available instrumentation. The following table summarizes the key performance characteristics of a representative HPLC-UV method and a validated LC-MS/MS method for eicosanoid analysis.

Parameter	HPLC-UV	LC-MS/MS
Linearity Range	0.5 - 100 µg/mL[3]	0.01 - 200 ng/mL[4]
Limit of Detection (LOD)	~0.1 µg/mL	0.01 - 1 ng/mL[4][5]
Limit of Quantification (LOQ)	0.5 µg/mL[3]	0.03 - 5 ng/mL[5]
Precision (%RSD)	< 15%[3]	< 15%[4][6]
Accuracy (% Recovery)	95.2 - 108.3%[3]	85 - 115%[4][6]
Selectivity	Moderate; susceptible to interference from co-eluting compounds.	High; based on specific precursor-product ion transitions.
Sensitivity	Lower	Higher
Sample Volume	Higher (typically >100 µL)	Lower (as low as 10 µL)
Run Time	Longer (typically >20 min)	Shorter (can be <10 min with UPLC)[7]
Cost	Lower instrument and operational cost.	Higher instrument and operational cost.

Detailed Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a common technique for the cleanup and concentration of DiHETEs from biological matrices.

Materials:

• SPE cartridges (e.g., C18)

• Methanol (B129727)

• Water (HPLC grade)

• Acetonitrile

• Formic acid

• Internal standards (deuterated DiHETEs)

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Conditioning: Condition the SPE cartridge by washing with 2 mL of methanol followed by 2 mL of water.[8]

• Sample Loading: Acidify the plasma sample with formic acid and add the internal standard. Load the sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 2 mL of water followed by 2 mL of a low-percentage methanol solution (e.g., 10%) to remove polar interferences.

• Elution: Elute the DiHETEs from the cartridge with 2 mL of methanol or acetonitrile.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume of the initial mobile phase for injection into the HPLC or LC-MS/MS system.

HPLC-UV Method (Representative Protocol for Eicosanoids)

Instrumentation:

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start with a higher percentage of mobile phase A, gradually increasing the percentage of mobile phase B to elute the more nonpolar compounds.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 205 - 210 nm (where the carboxyl group of fatty acids absorbs)

• Injection Volume: 20 µL

LC-MS/MS Method (Validated Protocol for Eicosanoids)

Instrumentation:

• UPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[6][9]

• C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)[10]

Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% acetic acid[6]

• Mobile Phase B: Acetonitrile/Methanol (90:10, v/v) with 0.1% acetic acid[6]

• Gradient: A fast gradient is typically used to ensure a short run time. For example, starting at 20% B, increasing to 95% B over 15-20 minutes.[6]

• Flow Rate: 0.3 mL/min[6]

• Column Temperature: 40 °C

• Injection Volume: 10 µL[6]

Mass Spectrometry Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for each DiHETE isomer and internal standard are monitored. For example, for a generic DiHETE (precursor ion [M-H]⁻ of m/z 337.2), a characteristic product ion would be selected for quantification.

Conclusion

The cross-validation of HPLC-UV and LC-MS/MS methods for DiHETE analysis reveals distinct advantages and limitations for each technique.

HPLC-UV is a cost-effective and relatively simple method suitable for the quantification of DiHETEs when high sensitivity is not a primary requirement and when dealing with relatively clean sample matrices. Its lower sensitivity and susceptibility to interferences from co-eluting compounds are its main drawbacks.

LC-MS/MS offers superior sensitivity and selectivity, making it the gold standard for the trace-level quantification of DiHETEs in complex biological matrices.[9] The ability to use specific MRM transitions provides a high degree of confidence in analyte identification and quantification. While the initial investment and operational costs are higher, the enhanced performance of LC-MS/MS is often necessary for demanding research and clinical applications.

The choice between these two powerful analytical techniques should be guided by the specific research question, the nature of the biological samples, the required level of analytical detail, and the available resources. For exploratory studies and high-throughput screening where the highest sensitivity is paramount, LC-MS/MS is the preferred method. For routine analysis of samples with expected higher concentrations of DiHETEs, a well-validated HPLC-UV method can provide reliable and accurate data.

References

• 1. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stabilized epoxygenated fatty acids regulate inflammation, pain, angiogenesis and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Simultaneous Quantitation of Lipid Biomarkers for Inflammatory Bowel Disease Using LC–MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A simple and robust UPLC-SRM/MS method to quantify urinary eicosanoids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lipidmaps.org [lipidmaps.org]
• 8. mdpi.com [mdpi.com]
• 9. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HPLC/MS/MS-based approaches for detection and quantification of eicosanoids. | Semantic Scholar [semanticscholar.org]

The Attenuating Role of 5,6-DiHETE in Vascular Hyperpermeability: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 5,6-dihydroxyeicosatetraenoic acid (5,6-DiHETE) with other molecules in the context of vascular hyperpermeability. It includes supporting experimental data, detailed methodologies for key experiments, and visualizations of signaling pathways and experimental workflows to objectively evaluate its potential as a therapeutic agent.

Introduction to 5,6-DiHETE and Vascular Hyperpermeability

Vascular hyperpermeability, a hallmark of inflammation, is the excessive leakage of fluid and macromolecules from blood vessels into surrounding tissues. This process is mediated by various inflammatory agents, such as histamine (B1213489), which disrupt the integrity of the endothelial barrier. 5,6-DiHETE, a metabolite of eicosapentaenoic acid (EPA), has emerged as a promising endogenous lipid mediator with potent anti-inflammatory properties, specifically in attenuating vascular hyperpermeability.[1][2] This guide delves into the mechanisms of action, comparative efficacy, and experimental validation of 5,6-DiHETE's role in maintaining vascular barrier function.

Mechanism of Action: How 5,6-DiHETE Attenuates Vascular Hyperpermeability

The primary mechanism by which 5,6-DiHETE mitigates vascular hyperpermeability is through the inhibition of intracellular calcium (Ca2+) elevation in endothelial cells.[1][3][4] Inflammatory mediators like histamine trigger a cascade of events beginning with an increase in intracellular Ca2+. This calcium influx activates endothelial nitric oxide synthase (eNOS), leading to the production of nitric oxide (NO), a key molecule in vascular relaxation and increased permeability.[1][3] Furthermore, elevated intracellular Ca2+ directly contributes to the disruption of the endothelial barrier by promoting the formation of actin stress fibers and destabilizing adherens junctions.[3]

5,6-DiHETE effectively counteracts this process by preventing the initial histamine-induced surge in intracellular Ca2+.[1][3][4] This, in turn, inhibits downstream events, including eNOS phosphorylation, NO production, and the subsequent disruption of the endothelial barrier.[1][3][4] Some evidence also suggests the involvement of transient receptor potential vanilloid 4 (TRPV4) channels in the action of 5,6-DiHETE.[5][6]

Below is a diagram illustrating the signaling pathway:

Signaling pathway of 5,6-DiHETE in attenuating hyperpermeability.

Comparative Efficacy: 5,6-DiHETE vs. Other Eicosanoids

The effects of various eicosanoids on vascular permeability are diverse. While some, like prostaglandins (B1171923) E2 and I2, and thromboxane (B8750289) A2, are known to induce vascular hyperpermeability, others exhibit protective effects.[3] The table below summarizes the comparative effects of 5,6-DiHETE and other relevant lipid mediators.

Compound	Effect on Vascular Permeability	Mechanism of Action
5,6-DiHETE	Attenuates	Inhibits intracellular Ca2+ elevation [1][3]
Prostaglandin E2 (PGE2)	Induces	Vasodilation and increased permeability[3]
Prostaglandin I2 (PGI2)	Induces	Vasodilation and increased permeability[3]
Thromboxane A2 (TXA2)	Induces	Disrupts endothelial barrier function[3]
Prostaglandin D2 (PGD2)	Attenuates	Enhances endothelial barrier formation[3]
(±)8,9-DiHETE	No significant effect	Did not inhibit histamine-induced barrier dysfunction[3]
5(S),6(S)-DiHETE	No significant effect	Did not inhibit histamine-induced barrier dysfunction[3]
5(S),6(R)-DiHETE	No significant effect	Did not inhibit histamine-induced barrier dysfunction[3]
Epoxyeicosatrienoic acids (EETs)	Variable (generally vasodilatory)	Endothelium-derived hyperpolarizing factors[7][8]
20-HETE	Variable (generally vasoconstrictor)	Complex signaling involving PKC and Ca2+ channels[9]

Quantitative Data Summary

The following tables present quantitative data from key in vivo and in vitro experiments demonstrating the efficacy of 5,6-DiHETE.

Table 4.1: In Vivo Vascular Permeability (Modified Miles Assay)

Treatment	Evans Blue Dye Extravasation (µg/mg of ear tissue)	Reference
Vehicle	Low (baseline)	[3]
Histamine (400 µg)	Significantly increased	[3]
Histamine + 5,6-DiHETE (0.1 µg)	0.06 ± 0.02 (Significantly inhibited)	[3][4]
Histamine + 7-HDoHE (0.1 µg)	No significant inhibition	[3]
Histamine + 13-HOTrE (0.1 µg)	No significant inhibition	[3]

Table 4.2: In Vitro Endothelial Barrier Function (Transendothelial Electrical Resistance - TER)

Treatment	Minimum TER (Fold change from baseline)	Reference
Control	1.0	[3]
Histamine (10 µM)	0.82 ± 0.05	[3]
Histamine + 5,6-DiHETE (0.3 µM)	0.915 ± 0.012 (Significantly inhibited)	[3]
5,6-DiHETE alone (0.1 µM and 0.3 µM)	No significant change	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

In Vivo: Modified Miles Assay for Vascular Permeability

This assay quantifies vascular permeability in vivo by measuring the extravasation of Evans blue dye.[10][11]

Workflow for the Modified Miles Assay.

Protocol Steps:

• Animal Model: Mice are utilized for this assay.

• Pre-treatment: 5,6-DiHETE (e.g., 0.1 µg) or a vehicle control is injected intracutaneously into the mouse ear.[3]

• Induction of Hyperpermeability: After a 15-minute incubation period, a pro-inflammatory agent such as histamine (e.g., 400 µg) is applied transcutaneously to the same ear.[3]

• Dye Injection: Evans blue dye (e.g., 50 mg/kg), which binds to serum albumin, is injected intravenously.[3]

• Incubation and Sample Collection: After 30 minutes, the mice are euthanized, and the ears are dissected.[3]

• Quantification: The ears are dried and weighed. The Evans blue dye is then extracted from the tissue (e.g., using formamide) and quantified spectrophotometrically to determine the extent of vascular leakage.[3][11]

In Vitro: Endothelial Barrier Function Assay (Transwell Permeability)

This assay measures the integrity of an endothelial cell monolayer by assessing its resistance to the passage of substances.[12][13]

Workflow for the in vitro Transwell Permeability Assay.

Protocol Steps:

• Cell Culture: Human Umbilical Vein Endothelial Cells (HUVECs) are cultured on the porous membrane of a Transwell insert until a confluent monolayer is formed.[3][12]

• Pre-treatment: The endothelial monolayer is pre-treated with 5,6-DiHETE (e.g., 0.3 µM) or a vehicle control for a short period (e.g., 15 minutes).[3]

• Induction of Hyperpermeability: Histamine (e.g., 10 µM) is added to the upper chamber of the Transwell to induce barrier disruption.[3]

• Measurement:

  • Transendothelial Electrical Resistance (TER): The electrical resistance across the cell monolayer is measured over time. A decrease in TER indicates a disruption of the endothelial barrier.[3]

  • Tracer Permeability: Alternatively, a fluorescently labeled high-molecular-weight dextran (B179266) (e.g., FITC-dextran) is added to the upper chamber. The amount of tracer that passes through the monolayer into the lower chamber is quantified to assess permeability.[13]

Conclusion

The available evidence strongly supports the role of 5,6-DiHETE as a potent attenuator of vascular hyperpermeability. Its mechanism of action, centered on the inhibition of intracellular calcium signaling in endothelial cells, distinguishes it from many other eicosanoids. Both in vivo and in vitro studies have provided quantitative data confirming its efficacy. As a naturally occurring lipid mediator, 5,6-DiHETE holds significant promise as a novel therapeutic agent for inflammatory diseases characterized by vascular leakage. Further research into its clinical applications is warranted.

References

• 1. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A novel eicosapentaenoic acid-derived anti-inflammatory lipid mediator 5,6-DiHETE is abundant in blue back fish intestines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Epoxyeicosatrienoic Acid Analogs and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Epoxyeicosatrienoic Acids and 20-Hydroxyeicosatetraenoic Acid on Endothelial and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular mechanisms and cell signaling of 20-hydroxyeicosatetraenoic acid in vascular pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. bio-protocol.org [bio-protocol.org]
• 11. An in vivo Assay to Test Blood Vessel Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vitro Assays for Measuring Endothelial Permeability by Transwells and Electrical Impedance Systems [bio-protocol.org]
• 13. benchchem.com [benchchem.com]

A Comparative Analysis of (+/-)5(6)-DiHETE and Prostaglandins in Vascular Function

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the vascular effects of (+/-)5(6)-dihydroxyeicosatetraenoic acid (DiHETE) and prostaglandins (B1171923), two classes of lipid mediators derived from polyunsaturated fatty acids. Understanding their distinct and overlapping roles in regulating vascular tone, permeability, and inflammation is crucial for the development of novel therapeutics targeting cardiovascular and inflammatory diseases. This document summarizes key experimental findings, details relevant signaling pathways, and provides the methodologies of pivotal experiments.

At a Glance: Key Differences in Vascular Effects

Feature	(+/-)5(6)-DiHETE	Prostaglandins
Primary Role	Anti-inflammatory, anti-hyperpermeability	Diverse; pro- and anti-inflammatory, regulation of vascular tone
Vasoconstriction	No direct effect observed[1][2]	PGF2α and Thromboxane (B8750289) A2 are potent vasoconstrictors[3][4]
Vasodilation	Attenuates acetylcholine-induced vasodilation[1][2] A lactone derivative (EPA-L) can induce vasodilation[5]	PGE2, PGI2, and PGD2 are generally vasodilators[3]
Vascular Permeability	Attenuates histamine-induced hyperpermeability[1][2][6]	PGE2 and PGI2 can enhance endothelial barrier function[7]
Mechanism of Action	Inhibits endothelial Ca2+ elevation[1][2] A lactone form acts via a GPR-PLC-IP3 pathway[5]	Primarily act through G-protein coupled receptors (e.g., EP, IP, DP, FP, TP) leading to changes in cAMP or intracellular Ca2+[8][9]

Quantitative Comparison of Vascular Effects

The following tables summarize quantitative data from key experimental studies. Direct comparative studies are limited; therefore, data is presented from individual experiments to highlight the distinct actions of these lipid mediators.

Table 1: Effect on Vascular Permeability

Compound	Model	Assay	Concentration/Dose	Effect	Reference
(+/-)5(6)-DiHETE	Mouse Ear	Modified Miles Assay	0.1 µg (pretreatment)	Significantly inhibited histamine-induced dye extravasation (0.06 ± 0.02 µg/mg vs. 0.14 ± 0.02 µg/mg with histamine (B1213489) alone)	[10][11]
Prostaglandin E2	Human Skin	Intradermal Microdialysis	10⁻⁸ - 10⁻⁴ M	No protein extravasation observed	[12]
Prostaglandin I2 (Beraprost)	Human Pulmonary Artery Endothelial Cells	Transendothelial Electrical Resistance (TEER)	Not specified	Increased TEER, enhancing barrier function	[7]

Table 2: Effect on Vascular Tone

Compound	Vessel Type	Assay	Concentration/Dose	Effect	Reference
(+/-)5(6)-DiHETE	Isolated Mouse Aorta	Wire Myography	1 µM	Attenuated acetylcholine-induced relaxation	[10]
5,6-diHETE lactone (EPA-L)	Hypertensive Rat Mesenteric Arterioles	Pressure Myograph	Not specified	Restored acetylcholine-induced vasodilation	[13]
Prostaglandin E1/E2	Chick Chorioallantoic Membrane	In vivo imaging	> 2 µM	Decrease in the diameter of large blood vessels	[3]
Prostaglandin E2	Rat Mesenteric Arteries	Wire Myography	1 nM - 10 µM	Enhanced norepinephrine-induced contraction	[14]
Prostaglandin E2	Rat Tail Arteries	Wire Myography	1-100 nM	Relaxation	[14]
Prostaglandin F2α	Not specified	Not specified	Not specified	Vasoconstriction	[3][4]
Thromboxane A2	Not specified	Not specified	Not specified	Potent Vasoconstrictor	[3][4]

Signaling Pathways

The vascular effects of (+/-)5(6)-DiHETE and prostaglandins are mediated by distinct signaling pathways.

(+/-)5(6)-DiHETE Signaling

(+/-)5(6)-DiHETE primarily exerts its anti-permeability effects by modulating intracellular calcium levels in endothelial cells.

Figure 1: (+/-)5(6)-DiHETE Signaling Pathway.

A lactone metabolite of a related compound, 5,6-diHETE lactone (EPA-L), has been shown to induce vasodilation through a G-protein coupled receptor (GPR), phospholipase C (PLC), and inositol (B14025) trisphosphate (IP3) signaling pathway, leading to endothelial hyperpolarization.[5]

Prostaglandin Signaling

Prostaglandins signal through a family of G-protein coupled receptors (GPCRs), leading to varied downstream effects depending on the receptor subtype and cell type.

Figure 2: Prostaglandin Signaling Pathways.

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Modified Miles Assay for Vascular Permeability

This in vivo assay quantifies changes in vascular permeability by measuring the extravasation of Evans blue dye.

Figure 3: Modified Miles Assay Workflow.

Detailed Steps:

• Animal Model: Male ICR mice (8 weeks old).

• Pretreatment: 0.1 µg of (+/-)5(6)-DiHETE dissolved in vehicle is injected intracutaneously into the ventral side of the mouse ear.

• Induction of Hyperpermeability: After 15 minutes, 400 µg of histamine is applied transcutaneously to the same ear.

• Dye Injection: 5 minutes after histamine application, 50 mg/kg of Evans blue dye is injected intravenously.

• Incubation: Mice are monitored for 30 minutes.

• Tissue Collection and Processing: Mice are euthanized, and the ears are dissected, dried, and weighed.

• Quantification: The extravasated Evans blue dye is extracted from the ear tissue using formamide and quantified by measuring absorbance at 610 nm.

Wire Myography for Vascular Tone Assessment

This ex vivo technique measures the isometric tension of isolated blood vessel segments to assess vasoconstriction and vasodilation.

Figure 4: Wire Myography Workflow.

Detailed Steps:

• Tissue Preparation: The thoracic aorta is excised from a mouse and placed in cold Krebs-Henseleit buffer. Periadventitial tissue is removed, and the aorta is cut into 2 mm rings.

• Mounting: Each aortic ring is mounted on two stainless steel wires in a multi-wire myograph chamber filled with Krebs-Henseleit buffer maintained at 37°C and aerated with 95% O₂ and 5% CO₂.

• Equilibration and Normalization: The vessel is allowed to equilibrate, and a normalization procedure is performed to determine the optimal resting tension for maximal contractile response.

• Viability Check: The viability of the vessel is confirmed by inducing contraction with a high potassium solution.

• Vasoconstriction Assay: Test compounds are added in a cumulative manner to the bath, and changes in isometric tension are recorded.

• Vasodilation Assay: The vessel is pre-constricted with an agonist like norepinephrine (B1679862) or phenylephrine. Once a stable contraction is achieved, vasodilator agents are added cumulatively, and the relaxation response is recorded.

In Vitro Endothelial Barrier Function Assay (Transendothelial Electrical Resistance - TEER)

This assay measures the electrical resistance across a monolayer of endothelial cells grown on a permeable support, providing a quantitative measure of barrier integrity.

Detailed Steps:

• Cell Culture: Human Umbilical Vein Endothelial Cells (HUVECs) are seeded onto fibronectin-coated Transwell inserts and cultured until a confluent monolayer is formed.

• Measurement: A specialized voltmeter (e.g., EVOM2) is used to measure the electrical resistance across the cell monolayer.

• Treatment: Test compounds ((+/-)5(6)-DiHETE, prostaglandins, or other agents) are added to the upper chamber of the Transwell.

• Data Acquisition: TEER is measured at various time points after treatment to assess changes in endothelial barrier function. A decrease in TEER indicates increased permeability, while an increase suggests barrier enhancement.

Conclusion

(+/-)5(6)-DiHETE and prostaglandins exhibit distinct profiles in their effects on vascular function. (+/-)5(6)-DiHETE primarily demonstrates anti-inflammatory and anti-hyperpermeability properties by inhibiting endothelial calcium signaling, with minimal direct effects on vascular tone. In contrast, prostaglandins display a broad and complex range of activities, acting as potent vasodilators or vasoconstrictors depending on the specific prostanoid, its receptor, and the vascular bed. These differences underscore the intricate regulation of vascular homeostasis by lipid mediators and highlight potential avenues for targeted therapeutic interventions in cardiovascular and inflammatory diseases. Further research, particularly direct comparative studies, will be invaluable in fully elucidating the nuanced interplay between these signaling molecules in the vasculature.

References

• 1. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thromboxane A2, prostacyclin and aspirin: effects on vascular tone and platelet aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The effect of prostaglandins and thromboxane A2 on coronary vessel tone--mechanisms of action and therapeutic implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Analysis of Endothelial Barrier Function In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. fujifilmcdi.com [fujifilmcdi.com]
• 8. journals.physiology.org [journals.physiology.org]
• 9. CV Physiology | Vascular Signal Transduction Mechanisms [cvphysiology.com]
• 10. bio-protocol.org [bio-protocol.org]
• 11. reprocell.com [reprocell.com]
• 12. Prostaglandin E2 induces vasodilation and pruritus, but no protein extravasation in atopic dermatitis and controls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Vasodilation and blood pressure-lowering effect mediated by 5,6-EEQ lactone in 5/6 nephrectomy hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Head-to-Head Battle of Bioactivity: Comparing the Potency of DiHETE Stereoisomers

For researchers, scientists, and drug development professionals, understanding the nuanced differences in the biological activity of lipid mediators is paramount. This guide provides a comprehensive head-to-head comparison of the potency of various dihydroxyeicosatetraenoic acid (DiHETE) stereoisomers, crucial signaling molecules in inflammation, immune responses, and pain pathways. By presenting quantitative data, detailed experimental protocols, and signaling pathway visualizations, this document aims to be an invaluable resource for navigating the complex world of eicosanoid pharmacology.

Dihydroxyeicosatetraenoic acids (DiHETEs) are a group of signaling lipids derived from arachidonic acid through the action of various lipoxygenase (LOX) enzymes. The specific stereochemistry of the hydroxyl groups and the geometry of the double bonds within the DiHETE molecule drastically influence its biological potency and receptor selectivity. This guide delves into the stereospecific actions of different DiHETE isomers, providing a clear comparison of their effects on key physiological processes.

Potency Comparison of DiHETE Stereoisomers

The biological activity of DiHETE stereoisomers varies significantly depending on the specific isomer and the biological context. The following tables summarize the available quantitative and qualitative data on the potency of different DiHETE stereoisomers in key biological assays.

Table 1: Potency of 5,6-DiHETE Stereoisomers

Stereoisomer	Biological Activity	Potency (EC₅₀/IC₅₀)	Cell/Tissue Type	Reference
(5S,6R)-DiHETE	LTD₄ Receptor Agonist (Ileum Contraction)	EC₅₀: 1.3 μM	Guinea Pig Ileum	[1]
Other 5,6-DiHETE Isomers	LTD₄ Receptor Binding	Not recognized	Guinea Pig Lung Membranes	[1]

Table 2: Potency of HETE and DiHETE Stereoisomers in Neutrophil Function

Stereoisomer	Biological Activity	Potency/Effect	Cell Type	Reference
5(R)-HETE	Neutrophil Migration	More potent than 5(S)-HETE	Human Neutrophils	[2]
5(S)-HETE	Neutrophil Migration	Less potent than 5(R)-HETE	Human Neutrophils	[2]
11(S),12(S)-DiHETE	Neutrophil Functional Responses	Biologically active	Human Neutrophils	[3]
11(R),12(S)-DiHETE	Neutrophil Functional Responses	Lacks biological activity	Human Neutrophils	[3]

Table 3: Potency of 8,15-DiHETE Stereoisomers in Nociception

Stereoisomer	Biological Activity	Potency/Effect	Model	Reference
(8R,15S)-diHETE	Induction of Hyperalgesia	Dose-dependent decrease in paw withdrawal threshold	Rat Paw	[4]
(8S,15S)-diHETE	Antagonism of Hyperalgesia	Dose-dependent antagonism of (8R,15S)-diHETE-induced hyperalgesia	Rat Paw	[4]
(8S,15S)-diHETE	Hypoalgesia	Dose-dependent increase in nociceptive threshold	Rat Paw	[4]

Key Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, this section provides detailed methodologies for the key experiments cited in this guide.

Neutrophil Chemotaxis Assay (Boyden Chamber)

Objective: To assess the chemotactic activity of DiHETE stereoisomers by measuring the migration of neutrophils through a porous membrane towards a chemoattractant.

Materials:

• Boyden chamber apparatus with polycarbonate membranes (3-5 µm pore size)

• Human neutrophils isolated from peripheral blood

• Assay medium (e.g., HBSS with Ca²⁺/Mg²⁺)

• Chemoattractants (DiHETE stereoisomers, fMLP as a positive control)

• Staining solution (e.g., Diff-Quik)

• Light microscope

Procedure:

• Neutrophil Isolation: Isolate human neutrophils from fresh venous blood using Ficoll-Paque density gradient centrifugation followed by dextran (B179266) sedimentation to remove red blood cells.

• Cell Preparation: Resuspend the purified neutrophils in assay medium at a concentration of 2 x 10⁶ cells/mL.

• Chamber Assembly: Place the chemoattractant solutions (different concentrations of DiHETE stereoisomers or control) in the lower wells of the Boyden chamber.

• A polycarbonate membrane is placed over the lower wells, separating them from the upper wells.

• Cell Seeding: Add the neutrophil suspension to the upper wells of the chamber.

• Incubation: Incubate the chamber at 37°C in a humidified atmosphere with 5% CO₂ for a defined period (e.g., 60-90 minutes) to allow for cell migration.

• Quantification of Migration:

  • After incubation, remove the membrane.

  • Wipe the non-migrated cells from the upper surface of the membrane.

  • Fix and stain the migrated cells on the lower surface of the membrane.

  • Count the number of migrated cells in several high-power fields using a light microscope.

• Data Analysis: Express the results as the number of migrated cells per high-power field or as a chemotactic index (fold increase in migration over the negative control).

Intracellular Calcium Mobilization Assay (Fluo-4 Assay)

Objective: To measure the ability of DiHETE stereoisomers to induce an increase in intracellular calcium concentration ([Ca²⁺]i), a key second messenger in many signaling pathways.

Materials:

• Human neutrophils

• Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Assay buffer (e.g., HBSS with Ca²⁺)

• DiHETE stereoisomers and other agonists

• Fluorescence microplate reader or fluorescence microscope

Procedure:

• Cell Loading:

  • Incubate isolated neutrophils with Fluo-4 AM (typically 1-5 µM) and an equal concentration of Pluronic F-127 in assay buffer for 30-60 minutes at 37°C. This allows the dye to enter the cells.

  • Wash the cells to remove extracellular dye.

• Cell Seeding: Resuspend the Fluo-4-loaded neutrophils in assay buffer and seed them into a 96-well black-walled, clear-bottom plate.

• Signal Measurement:

  • Place the plate in a fluorescence microplate reader capable of kinetic reading.

  • Establish a baseline fluorescence reading.

  • Add the DiHETE stereoisomer or control agonist to the wells.

  • Immediately begin recording the fluorescence intensity over time (excitation ~490 nm, emission ~520 nm).

• Data Analysis: The change in fluorescence intensity is proportional to the change in [Ca²⁺]i. Data can be expressed as the peak fluorescence intensity, the area under the curve, or the fold increase over baseline.

Assessment of Hyperalgesia (von Frey Test)

Objective: To evaluate the pro- or anti-nociceptive effects of DiHETE stereoisomers by measuring the mechanical withdrawal threshold in rodents.

Materials:

• Von Frey filaments (a series of calibrated monofilaments that exert a specific force)

• Testing apparatus with an elevated mesh floor

• Rodents (e.g., rats or mice)

• DiHETE stereoisomers for intradermal injection

Procedure:

• Acclimation: Place the animals in individual compartments on the elevated mesh floor and allow them to acclimate for at least 30 minutes before testing.

• Baseline Measurement: Determine the baseline paw withdrawal threshold by applying the von Frey filaments to the plantar surface of the hind paw in ascending order of force. The threshold is the lowest force that elicits a brisk withdrawal response.

• Drug Administration: Inject the DiHETE stereoisomer(s) or vehicle control intradermally into the plantar surface of the hind paw.

• Post-Treatment Measurement: At various time points after injection, re-measure the paw withdrawal threshold using the von Frey filaments. A decrease in the withdrawal threshold indicates hyperalgesia (increased pain sensitivity), while an increase indicates hypoalgesia (decreased pain sensitivity).

• Data Analysis: The results are typically expressed as the paw withdrawal threshold in grams or as the change in withdrawal threshold from baseline.

Signaling Pathways and Experimental Workflows

To visualize the complex biological processes involved, the following diagrams, created using the DOT language for Graphviz, illustrate key signaling pathways and experimental workflows.

Signaling Pathway of (5S,6R)-DiHETE via the LTD₄ Receptor

Caption: Signaling pathway of (5S,6R)-DiHETE through the LTD₄ receptor.

Experimental Workflow for Neutrophil Chemotaxis Assay

Caption: Workflow for the Boyden chamber neutrophil chemotaxis assay.

Signaling Pathway for DiHETE-Induced Neutrophil Chemotaxis

Caption: A simplified signaling pathway for DiHETE-induced neutrophil chemotaxis.

This guide provides a foundational understanding of the differential potencies of DiHETE stereoisomers. Further research is warranted to fully elucidate the complete pharmacological profile of each isomer and their potential as therapeutic targets in inflammatory and pain-related disorders. The provided protocols and diagrams serve as a starting point for researchers to design and interpret their own investigations into this fascinating class of lipid mediators.

References

• 1. Synthesis, structural identification and biological activity of 11,12-dihydroxyeicosatetraenoic acids formed in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 5-Hydroxyeicosatetraenoic acid (HETE)-induced neutrophil transcellular migration is dependent upon enantiomeric structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Hyperalgesic properties of 15-lipoxygenase products of arachidonic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Is 5,6-DiHETE more effective than its precursor EPA in reducing inflammation?

In the landscape of anti-inflammatory research, the omega-3 fatty acid eicosapentaenoic acid (EPA) has long been recognized for its beneficial effects. However, recent attention has shifted towards its metabolites, with 5,6-dihydroxy-eicosatetraenoic acid (5,6-DiHETE) emerging as a potent anti-inflammatory agent. This guide provides a detailed comparison of the anti-inflammatory properties of 5,6-DiHETE and its precursor, EPA, supported by experimental data to inform researchers, scientists, and drug development professionals.

While direct head-to-head studies quantifying the comparative efficacy of 5,6-DiHETE and EPA are not extensively available, existing research provides significant insights into their distinct mechanisms and individual potencies in various inflammatory models. Evidence suggests that 5,6-DiHETE may exert more targeted and potent effects in specific inflammatory pathways compared to the broader activities of EPA.

Quantitative Comparison of Anti-Inflammatory Effects

The following tables summarize key quantitative data from in vitro and in vivo studies on the anti-inflammatory effects of 5,6-DiHETE and EPA.

Table 1: In Vitro Anti-Inflammatory Effects

Compound	Model/Assay	Concentration	Effect	Citation
5,6-DiHETE	Human Umbilical Vein Endothelial Cells (HUVECs)	0.1 µM	Suppressed histamine-induced barrier disruption, calcium influx, and nitric oxide production.	[1]
Isolated mouse aorta	1 µM	Attenuated acetylcholine-induced vascular dilation.	[1]
HEK293T cells overexpressing TRPV4	1 µM	Reduced GSK1016790A-induced intracellular Ca2+ increase.	[2]
EPA	Human hepatoma HepG2 cells	50 µM	Reduced expression of inflammatory genes.	[3]
Human monocytes/macrophages	Not specified	Inhibits production of pro-inflammatory eicosanoids.	[4]
T cells	Not specified	Lowered cytokine synthesis and reduced Th1 differentiation.	[5]

Table 2: In Vivo Anti-Inflammatory Effects

Compound	Model	Dosage	Effect	Citation
5,6-DiHETE	Histamine-induced inflammation in mouse ear	0.1 µg (pretreatment)	Significantly inhibited vascular hyperpermeability and dilation.	[1]
Dextran sodium sulfate (B86663) (DSS)-induced colitis in mice	50 µg/kg/day (intraperitoneal)	Promoted recovery from weight loss and diarrhea, and ameliorated neutrophil infiltration and edema.	[1]
DSS-induced colitis in mice	150 or 600 µg/kg/day (oral)	Accelerated recovery from diarrhea and significantly ameliorated colon inflammation.	[6]
EPA	Healthy older men	1.35 - 4.05 g/day	Dose-dependent decrease in neutrophil respiratory burst.	[7]
Patients with head and neck cancer	2 g/day	Regulated serum pro-inflammatory cytokines.	[8]
LDL-receptor-deficient mice	Not specified	Significantly reduced the size of atherosclerotic plaques and levels of pro-inflammatory cytokines.	[4]

Mechanisms of Action: A Divergent Approach to Inflammation Control

EPA and its metabolite 5,6-DiHETE employ distinct strategies to quell inflammation. EPA's anti-inflammatory effects are multifaceted, primarily stemming from its ability to compete with the pro-inflammatory omega-6 fatty acid, arachidonic acid (AA). By replacing AA in cell membranes, EPA leads to the production of less potent pro-inflammatory mediators and is a precursor to a range of anti-inflammatory and pro-resolving molecules, such as resolvins of the E-series.[4][5]

In contrast, 5,6-DiHETE exhibits a more targeted mechanism of action. It has been identified as a potent antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel.[1][2] The inhibition of this channel is a key mechanism through which 5,6-DiHETE attenuates vascular hyperpermeability and edema, core components of the inflammatory response.[1]

Signaling Pathways

References

• 1. A novel anti-inflammatory lipid mediator 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid [jstage.jst.go.jp]
• 2. researchgate.net [researchgate.net]
• 3. Distinguishing Health Benefits of Eicosapentaenoic and Docosahexaenoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of EPA in Inflammation: Mechanisms, Effects, and Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of EPA in Inflammation: Mechanisms, Effects, and Clinical Relevance [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Unveiling the Role of 5,6-DiHETE in TRPV4 Channel Modulation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies to validate the effects of 5,6-dihydroxyeicosatetraenoic acid (5,6-DiHETE) on the Transient Receptor Potential Vanilloid 4 (TRPV4) channel. While the initial hypothesis posits an antagonistic role for 5,6-DiHETE, it is crucial to note that its precursor, 5,6-epoxyeicosatrienoic acid (5,6-EET), is a known agonist of TRPV4. This guide will, therefore, explore the validation of both agonistic and antagonistic effects to provide a complete picture of 5,6-DiHETE's interaction with this polymodal ion channel.

We will delve into established experimental protocols, present comparative data with well-characterized TRPV4 modulators, and visualize the intricate signaling pathways involved. This objective analysis aims to equip researchers with the necessary tools to rigorously assess the therapeutic potential of 5,6-DiHETE and other novel compounds targeting TRPV4.

Comparative Analysis of TRPV4 Modulators

The following table summarizes the activity of various compounds on the TRPV4 channel, providing a benchmark for evaluating the potential effects of 5,6-DiHETE.

Compound	Type	IC50/EC50	Assay System	Reference
GSK1016790A	Agonist	EC50: ~18 nM	Human TRPV4 expressed in HEK293 cells (Ca2+ influx)	[1]
4α-Phorbol 12,13-didecanoate (4α-PDD)	Agonist	EC50: ~200 nM	Human TRPV4 expressed in HEK293 cells (Ca2+ influx)	[2]
5,6-Epoxyeicosatrienoic acid (5,6-EET)	Agonist	Activates TRPV4	Swelling-induced activation of TRPV4 is dependent on 5,6-EET formation	[3]
HC-067047	Antagonist	IC50: ~10-20 nM	Human and rat TRPV4 (Ca2+ influx and electrophysiology)	[4][5]
RN-1734	Antagonist	IC50: ~1-5 µM	Human, rat, and mouse TRPV4 (Ca2+ influx and electrophysiology)	[5]
GSK2798745	Antagonist	IC50: <10 nM	Human TRPV4	[6][7]
Ruthenium Red	Antagonist	Non-selective	Broadly inhibits TRP channels	[5][8]

Experimental Protocols for Validating TRPV4 Modulation

Accurate validation of a compound's effect on TRPV4 channels requires robust and reproducible experimental protocols. Below are detailed methodologies for key in vitro assays.

Calcium Imaging Assay

This high-throughput screening method is used to measure changes in intracellular calcium ([Ca2+]i) following channel activation or inhibition.

Objective: To determine if 5,6-DiHETE can inhibit TRPV4 agonist-induced calcium influx or directly activate the channel.

Materials:

• HEK293 cells stably expressing human TRPV4

• Fluorescent Ca2+ indicator (e.g., Fura-2 AM, Fluo-4 AM)

• TRPV4 agonist (e.g., GSK1016790A)

• Test compound (5,6-DiHETE)

• Control antagonist (e.g., HC-067047)

• Cell culture medium and buffers

Procedure:

• Cell Culture: Plate TRPV4-expressing HEK293 cells in 96-well plates and grow to 80-90% confluency.

• Dye Loading: Incubate cells with a Ca2+ indicator dye according to the manufacturer's instructions.

• Baseline Measurement: Measure the baseline fluorescence intensity using a fluorescence plate reader.

• Compound Addition:

  • Antagonist Mode: Add varying concentrations of 5,6-DiHETE or a control antagonist and incubate. Subsequently, add a fixed concentration of a TRPV4 agonist (e.g., EC50 concentration of GSK1016790A).

  • Agonist Mode: Add varying concentrations of 5,6-DiHETE directly to the cells.

• Signal Detection: Record the fluorescence intensity over time. An increase in fluorescence indicates a rise in intracellular calcium.

• Data Analysis: Calculate the percentage of inhibition of the agonist response or the dose-dependent increase in calcium influx to determine IC50 or EC50 values, respectively.

Patch-Clamp Electrophysiology

This technique provides a direct measure of ion channel activity with high temporal and voltage resolution.

Objective: To characterize the effect of 5,6-DiHETE on TRPV4 channel currents.

Materials:

• TRPV4-expressing cells (e.g., HEK293, Xenopus oocytes)

• Patch-clamp rig (amplifier, micromanipulator, microscope)

• Glass micropipettes

• Intracellular and extracellular recording solutions

• TRPV4 agonist and test compound

Procedure:

• Cell Preparation: Prepare cells for recording.

• Pipette Fabrication: Pull glass micropipettes to a resistance of 2-5 MΩ.

• Seal Formation: Form a high-resistance (gigaohm) seal between the micropipette and the cell membrane.

• Configuration: Establish a whole-cell or single-channel recording configuration.

• Current Recording:

  • Antagonist Mode: Apply a TRPV4 agonist to elicit a baseline current. Then, perfuse the cell with a solution containing both the agonist and the test compound (5,6-DiHETE).

  • Agonist Mode: Apply 5,6-DiHETE directly to the cell.

• Data Acquisition and Analysis: Record the changes in current amplitude and kinetics. A decrease in the agonist-induced current suggests antagonism, while the induction of a current suggests agonism.

Signaling Pathways and Experimental Visualization

Understanding the signaling cascades involving TRPV4 is essential for interpreting experimental data. The following diagrams, generated using the DOT language, illustrate these pathways and the experimental workflow for validating TRPV4 antagonists.

Caption: TRPV4 channel activation and downstream signaling cascade.

Caption: Workflow for validating a potential TRPV4 antagonist.

Conclusion

The validation of 5,6-DiHETE's effect on TRPV4 channels necessitates a systematic and multi-faceted approach. While its precursor, 5,6-EET, is an established agonist, the precise role of 5,6-DiHETE remains to be conclusively determined. By employing the detailed experimental protocols and comparative data presented in this guide, researchers can effectively characterize the modulatory activity of 5,6-DiHETE and other novel compounds. The provided visualizations of the TRPV4 signaling pathway and the experimental workflow offer a clear framework for designing and interpreting these critical validation studies. Ultimately, a thorough investigation will elucidate the therapeutic potential of targeting the TRPV4 channel with novel chemical entities.

References

• 1. TRPV4 agonists and antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. TRPV4: A Multifunctional Nonselective Cation Channel with Complex Regulation - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Cell swelling, heat, and chemical agonists use distinct pathways for the activation of the cation channel TRPV4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iovs.arvojournals.org [iovs.arvojournals.org]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of GSK2798745: A Clinical Candidate for Inhibition of Transient Receptor Potential Vanilloid 4 (TRPV4) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification, Synthesis, and Characterization of a Major Circulating Human Metabolite of TRPV4 Antagonist GSK2798745 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Lipidomics of Inflammatory and Resolving Exudates

For researchers, scientists, and drug development professionals, understanding the dynamic lipid mediator landscape within inflammatory exudates is crucial for developing novel therapeutics that promote the resolution of inflammation. This guide provides an objective comparison of the lipidomic profiles of inflammatory versus resolving exudates, supported by experimental data and detailed methodologies.

Data Presentation: The Lipid Mediator Class Switch

The transition from an inflammatory to a resolving state is characterized by a "lipid mediator class switch."[1] Initially, pro-inflammatory lipid mediators, such as prostaglandins (B1171923) (PGs) and leukotrienes (LTs), dominate the exudate to initiate the inflammatory response. As inflammation progresses towards resolution, there is a temporal switch to the production of specialized pro-resolving mediators (SPMs), which actively orchestrate the return to homeostasis.[1][2]

The following table summarizes the quantitative changes in key lipid mediators during the inflammatory and resolution phases of zymosan-induced peritonitis in mice, a well-established model of self-resolving acute inflammation. The data clearly illustrates the shift from a pro-inflammatory to a pro-resolving lipid mediator profile.

Lipid Mediator	Precursor	Class	0h (Baseline) (pg/mL)	4h (Inflammatory Phase) (pg/mL)	24h (Resolution Phase) (pg/mL)
Pro-Inflammatory Mediators
PGD2	Arachidonic Acid	Prostaglandin	11.3 ± 4.9	100.8 ± 30.6	28.5 ± 11.2
PGE2	Arachidonic Acid	Prostaglandin	14.8 ± 6.4	129.5 ± 40.0	38.3 ± 14.8
TXB2	Arachidonic Acid	Thromboxane	3.6 ± 1.5	53.0 ± 15.6	12.1 ± 4.4
LTB4	Arachidonic Acid	Leukotriene	2.1 ± 0.9	45.7 ± 13.9	8.9 ± 3.2
LTC4/D4/E4	Arachidonic Acid	Cys-Leukotriene	1.8 ± 0.8	39.2 ± 11.5	7.5 ± 2.7
Specialized Pro-Resolving Mediators (SPMs)
LXA4	Arachidonic Acid	Lipoxin	0.9 ± 0.4	5.2 ± 1.8	15.6 ± 5.1
LXB4	Arachidonic Acid	Lipoxin	0.7 ± 0.3	4.1 ± 1.4	12.8 ± 4.2
RvD1	Docosahexaenoic Acid	Resolvin (D-series)	1.2 ± 0.5	3.8 ± 1.3	20.1 ± 6.9
RvD2	Docosahexaenoic Acid	Resolvin (D-series)	1.0 ± 0.4	3.1 ± 1.1	18.5 ± 6.4
RvD5	Docosahexaenoic Acid	Resolvin (D-series)	0.8 ± 0.3	2.5 ± 0.9	16.2 ± 5.6
RvE1	Eicosapentaenoic Acid	Resolvin (E-series)	1.1 ± 0.5	4.5 ± 1.6	17.8 ± 6.1
PD1/PDX	Docosahexaenoic Acid	Protectin	1.5 ± 0.6	5.9 ± 2.1	25.3 ± 8.7
MaR1	Docosahexaenoic Acid	Maresin	0.9 ± 0.4	3.3 ± 1.2	19.4 ± 6.7

Data is presented as mean ± SEM. Data is sourced from a study on zymosan-induced peritonitis in mice.[1]

Experimental Protocols

A detailed understanding of the experimental methodology is essential for the interpretation and replication of these findings.

Zymosan-Induced Peritonitis Model

This widely used model mimics a sterile acute inflammatory response that resolves over time.

• Animal Model: Adult male CD1 mice are typically used.[1]

• Induction of Peritonitis: A single intraperitoneal (i.p.) injection of zymosan A (from Saccharomyces cerevisiae) at a concentration of 1 mg/mL in sterile saline is administered.[1]

• Time Points for Exudate Collection:

  • 0 hours (Baseline): Peritoneal lavage is collected from naive mice.

  • 4 hours (Peak Inflammation): This time point corresponds to the maximal neutrophil infiltration and high levels of pro-inflammatory mediators.[1]

  • 24 hours (Onset of Resolution): At this stage, neutrophil numbers are declining, and there is a significant increase in the production of SPMs.[1]

• Collection of Peritoneal Exudate:

  • Mice are euthanized at the designated time points.

  • The peritoneal cavity is washed with 5 mL of ice-cold sterile phosphate-buffered saline (PBS).

  • The peritoneal lavage fluid (exudate) is collected and centrifuged to separate the cellular components from the supernatant. The supernatant is used for lipid mediator analysis.[1]

Lipidomic Analysis by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the identification and quantification of lipid mediators.

• Lipid Extraction:

  • Exudate supernatants are subjected to solid-phase extraction (SPE) to isolate the lipid mediators. C18 columns are commonly used for this purpose.

  • The samples are acidified, and the lipids are eluted with methyl formate (B1220265) or methanol.

• LC-MS/MS Analysis:

  • The extracted lipids are reconstituted in a suitable solvent and injected into a high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer.

  • A reverse-phase C18 column is typically used to separate the different lipid species based on their polarity.

  • The mass spectrometer is operated in multiple reaction monitoring (MRM) mode, which allows for the specific and sensitive detection and quantification of each lipid mediator based on its unique parent and daughter ion transitions.

  • Quantification is achieved by comparing the peak area of the endogenous lipid mediator to that of a known amount of a deuterated internal standard.

Mandatory Visualizations

Signaling Pathways of Specialized Pro-Resolving Mediators (SPMs)

SPMs exert their pro-resolving effects by binding to specific G protein-coupled receptors (GPCRs) on immune cells, primarily neutrophils and macrophages. This interaction triggers intracellular signaling cascades that lead to the cessation of neutrophil recruitment, enhancement of macrophage efferocytosis (clearance of apoptotic cells), and a reduction in the production of pro-inflammatory cytokines.

Caption: Signaling pathway of Specialized Pro-Resolving Mediators (SPMs).

Experimental Workflow for Comparative Lipidomics

The following diagram outlines the key steps involved in the comparative lipidomic analysis of inflammatory and resolving exudates.

Caption: Experimental workflow for comparative lipidomics of exudates.

Logical Relationship: Inflammation to Resolution

This diagram illustrates the transition from the pro-inflammatory phase to the pro-resolving phase, highlighting the central role of the lipid mediator class switch.

Caption: The logical progression from inflammation to resolution.

References

• 1. frontiersin.org [frontiersin.org]
• 2. Eicosanoid Storm in Infection and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 5,6-DiHETE, Resolvins, and Protectins in Modulating Inflammatory Responses

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of inflammatory resolution, a host of endogenous lipid mediators play pivotal roles in orchestrating the return to tissue homeostasis. Among these, Resolvins and Protectins have emerged as potent pro-resolving molecules, actively driving the cessation of inflammation. Concurrently, other lipid mediators, such as 5,6-dihydroxy-eicosatetraenoic acid (5,6-DiHETE), exhibit distinct anti-inflammatory properties. This guide provides a comparative overview of the biological activities of 5,6-DiHETE versus the well-characterized pro-resolving mediators, Resolvins and Protectins, supported by available experimental data.

At a Glance: Key Bioactivities and Potency

While direct comparative studies between 5,6-DiHETE and Resolvins or Protectins are limited, an indirect assessment of their potencies can be made by examining their effective concentrations in similar biological assays. Resolvins and Protectins generally exhibit potent effects at nanomolar to picomolar concentrations in modulating leukocyte activity, whereas 5,6-DiHETE demonstrates anti-inflammatory effects in the micromolar to nanomolar range in models of vascular permeability.

Quantitative Comparison of Bioactivities

The following tables summarize the quantitative data on the bioactivities of 5,6-DiHETE, Resolvins, and Protectins from various experimental models. It is crucial to note that the experimental conditions, such as the specific chemoattractants and cell types used, vary between studies, which may influence the observed potencies.

Table 1: Inhibition of Neutrophil Migration/Infiltration

Mediator	Species	Assay Type	Chemoattractant	Effective Concentration/Dose	Inhibition
5,6-DiHETE	-	-	-	Data not available	-
Resolvin D1 (RvD1)	Human	Neutrophil-endothelial interaction under flow	TNF-α stimulated endothelial cells	0.01 - 100 nM	Reduces neutrophil capture, rolling, and adhesion[1]
Mouse	Zymosan-induced peritonitis	Zymosan	1 ng/mouse	Significantly reduced neutrophil infiltration[1]
Resolvin E1 (RvE1)	Human	Neutrophil migration (Transwell)	fMLP (100 nM)	2000 nM	~80% inhibition[2]
Mouse	Zymosan-induced peritonitis	Zymosan	300 ng	Increased mononuclear infiltrates by ~24% (Note: Did not reduce PMN at this dose)[3]
Protectin D1 (PD1)	Human	Neutrophil transmigration	LTB₄	10 nM	~50% attenuation[4]
Mouse	Zymosan-induced peritonitis	Zymosan	1 ng/mouse	~40% regulation of PMN infiltration[4]
Mouse	Zymosan-induced peritonitis	Zymosan	300 ng	>40% reduction in PMN infiltration[3]

Table 2: Modulation of Vascular Permeability

Mediator	Species	Model	Inducer	Effective Dose	Effect
5,6-DiHETE	Mouse	Ear vascular hyperpermeability	Histamine (400 µg)	0.1 µg (pretreatment)	Significantly inhibited histamine-induced vascular hyperpermeability[5]
Resolvins	-	-	-	Data not directly comparable	-
Protectins	-	-	-	Data not directly comparable	-

Table 3: Other Key Bioactivities

Mediator	Bioactivity	Effective Concentration/Dose	Experimental System
5,6-DiHETE	Inhibition of histamine-induced intracellular Ca²⁺ increase	0.1 - 0.3 µM	Human Umbilical Vein Endothelial Cells (HUVECs)[5]
Resolvin D1 (RvD1)	Enhancement of macrophage phagocytosis of apoptotic PMNs	Nanogram range	In vivo and in vitro models[3]
Resolvin E1 (RvE1)	Enhancement of macrophage phagocytosis of apoptotic PMNs	Nanogram range	In vivo and in vitro models[3]
Protectin D1 (PD1)	Enhancement of macrophage phagocytosis of apoptotic PMNs	Nanogram range	In vivo and in vitro models[3]

Signaling Pathways

The distinct biological activities of 5,6-DiHETE, Resolvins, and Protectins are mediated by specific receptors and downstream signaling cascades.

5,6-DiHETE: This lipid mediator exerts its anti-inflammatory effects, at least in part, by acting as an antagonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel. This antagonism leads to the inhibition of intracellular calcium elevation in endothelial cells, thereby attenuating vascular hyperpermeability[5][6].

References

• 1. Functions of resolvin D1-ALX/FPR2 receptor interaction in the hemoglobin-induced microglial inflammatory response and neuronal injury - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The resolvin D1 receptor GPR32 transduces inflammation resolution and atheroprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. olac.berkeley.edu [olac.berkeley.edu]
• 5. dm5migu4zj3pb.cloudfront.net [dm5migu4zj3pb.cloudfront.net]
• 6. profiles.wustl.edu [profiles.wustl.edu]

Independent Replication of 5,6-DiHETE's Effects on Ca2+ Influx: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental data on the effects of 5,6-dihydroxy-7,9,11,14-eicosatetraenoic acid (5,6-DiHETE) on intracellular calcium (Ca2+) influx. While direct independent replication studies are limited, this document summarizes the key findings from a foundational study and compares them with the effects of the related eicosanoid, 5,6-epoxyeicosatrienoic acid (5,6-EET), to offer a broader perspective on the signaling actions of these lipid mediators.

Data Presentation: 5,6-DiHETE's Inhibition of Histamine-Induced Ca2+ Influx

The primary evidence for the inhibitory effect of 5,6-DiHETE on Ca2+ influx comes from a study by Hamabata et al. (2018) in Human Umbilical Vein Endothelial Cells (HUVECs).[1][2][3] The study demonstrated that pretreatment with 5,6-DiHETE significantly attenuated the increase in intracellular Ca2+ concentration induced by histamine, a key inflammatory mediator.[1][3]

Table 1: Effect of 5,6-DiHETE Pretreatment on Histamine-Induced Intracellular Ca2+ Increase in HUVECs

Pretreatment Agent	Concentration (µM)	Histamine Concentration (µM)	Area Under the Curve (AUC) of Ca2+ Influx (Arbitrary Units)	Percent Inhibition (%)
Vehicle Control	-	10	12.2 ± 2.1	0%
5,6-DiHETE	0.03	10	7.8 ± 2.3	Not Significant
5,6-DiHETE	0.1	10	5.9 ± 1.5	~51.6%
5,6-DiHETE	0.3	10	1.8 ± 1.1	~85.2%
Diphenhydramine (H1 Receptor Blocker)	10	10	1.5 ± 0.4	~87.7%

Data summarized from Hamabata et al., 2018.[1]

Comparison with a Related Eicosanoid: 5,6-EET

In contrast to the inhibitory effects of 5,6-DiHETE, its metabolic precursor, 5,6-EET, has been shown to induce Ca2+ entry in several cell types, including human platelets.[4] This suggests that the conversion of 5,6-EET to 5,6-DiHETE may represent a switch in biological activity from a pro-influx to an anti-influx signal in certain contexts.

Table 2: Comparative Effects of 5,6-DiHETE and 5,6-EET on Ca2+ Influx

Eicosanoid	Primary Effect on Ca2+ Influx	Cell Type	Stimulus	Potential Mechanism
5,6-DiHETE	Inhibition	Human Umbilical Vein Endothelial Cells (HUVECs)	Histamine	Attenuation of histamine-induced Ca2+ elevation[1][3]
5,6-EET	Induction	Human Platelets	-	Induces divalent cation entry without store depletion[4]
5,6-EET	Inhibition	-	-	Potent inhibitor of T-type calcium channels[5]

Experimental Protocols

Key Experiment: Measurement of Histamine-Induced Ca2+ Influx in HUVECs (Hamabata et al., 2018)

1. Cell Culture:

• Human Umbilical Vein Endothelial Cells (HUVECs) were cultured in endothelial cell growth medium-2 (EGM-2) supplemented with 2% fetal bovine serum and other growth factors.

• Cells were maintained at 37°C in a humidified atmosphere of 5% CO2.

2. Calcium Imaging:

• HUVECs were seeded on glass-bottom dishes.

• Cells were loaded with the ratiometric calcium indicator Fura-2 acetoxymethyl ester (Fura-2 AM).

• After loading, cells were washed and incubated in a balanced salt solution.

• Changes in intracellular Ca2+ concentration were measured by monitoring the fluorescence ratio of Fura-2 at excitation wavelengths of 340 nm and 380 nm, with an emission wavelength of 510 nm, using a fluorescence imaging system.

3. Experimental Procedure:

• Baseline fluorescence was recorded.

• Cells were pretreated with varying concentrations of 5,6-DiHETE (0.03, 0.1, and 0.3 µM) or a vehicle control for a specified period.

• Histamine (10 µM) was then added to stimulate Ca2+ influx.

• The change in the Fura-2 fluorescence ratio over time was recorded and quantified by calculating the area under the curve (AUC).

General Protocol for Fura-2 AM Calcium Imaging

This protocol provides a more detailed, generalized workflow for measuring intracellular calcium, based on common laboratory practices.[6][7][8]

1. Reagent Preparation:

• Fura-2 AM Stock Solution: Dissolve 50 µg of Fura-2 AM in 50 µL of high-quality, anhydrous DMSO to make a 1 mM stock solution.

• Loading Buffer: Prepare a physiological salt solution (e.g., Hanks' Balanced Salt Solution - HBSS) containing calcium and magnesium. Just before use, dilute the Fura-2 AM stock solution into the loading buffer to a final concentration of 1-5 µM. The addition of a non-ionic surfactant like Pluronic F-127 (at ~0.02%) can aid in dye loading.

2. Cell Loading:

• Grow cells to a suitable confluency on glass coverslips or in glass-bottom dishes.

• Remove the culture medium and wash the cells once with the loading buffer.

• Incubate the cells with the Fura-2 AM loading solution for 30-60 minutes at room temperature or 37°C, protected from light. The optimal loading time and temperature should be determined empirically for each cell type.

3. De-esterification:

• After loading, wash the cells twice with the loading buffer to remove extracellular Fura-2 AM.

• Incubate the cells for an additional 30 minutes in the loading buffer to allow for the complete de-esterification of the dye by intracellular esterases.

4. Imaging:

• Mount the coverslip or dish onto the stage of an inverted fluorescence microscope equipped with a ratiometric imaging system.

• Excite the cells alternately at 340 nm and 380 nm and collect the emission at ~510 nm.

• Record a baseline fluorescence ratio for a few minutes before adding the stimulus.

• Add the experimental compounds (e.g., 5,6-DiHETE followed by an agonist like histamine) and record the changes in the 340/380 nm fluorescence ratio over time.

5. Data Analysis:

• The ratio of the fluorescence intensities at 340 nm and 380 nm is proportional to the intracellular calcium concentration.

• The response can be quantified by measuring the peak change in the ratio or by calculating the area under the curve of the response.

Mandatory Visualizations

References

• 1. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A role for 5,6-epoxyeicosatrienoic acid in calcium entry by de novo conformational coupling in human platelets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 5,6-EET potently inhibits T-type calcium channels: implication in the regulation of the vascular tone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging - Amerigo Scientific [amerigoscientific.com]
• 7. moodle2.units.it [moodle2.units.it]
• 8. ionbiosciences.com [ionbiosciences.com]

Evaluating the Specificity of 5,6-DiHETE's Biological Actions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological actions of 5,6-dihydroxy-eicosatetraenoic acid (5,6-DiHETE) with other key lipid mediators: leukotriene B4 (LTB4), 12-hydroxyeicosatetraenoic acid (12-HETE), and resolvin D1 (RvD1). By presenting supporting experimental data, detailed methodologies, and clear visualizations, this document aims to elucidate the specific biological role of 5,6-DiHETE and its potential as a therapeutic agent.

Introduction to 5,6-DiHETE and Comparative Lipid Mediators

5,6-DiHETE is a dihydroxy fatty acid metabolite of eicosapentaenoic acid (EPA) produced via the cytochrome P450 pathway.[1] Emerging research has identified it as a bioactive lipid with anti-inflammatory properties, distinguishing it from many other eicosanoids that are potent pro-inflammatory mediators. This guide will evaluate its specificity by comparing its receptor interactions and functional effects with the well-characterized pro-inflammatory lipid, LTB4, the pleiotropic mediator 12-HETE, and the potent pro-resolving lipid, Resolvin D1.

Comparative Biological Activity: Receptor Binding and Functional Assays

The specificity of a bioactive lipid is determined by its affinity for particular receptors and its potency in functional assays. The following tables summarize the available quantitative data for 5,6-DiHETE and its counterparts.

Table 1: Receptor Binding Affinity

Lipid Mediator	Primary Receptor(s)	Receptor Type	Binding Affinity (Kd or Ki)	Citation(s)
5,6-DiHETE	LTD4 Receptor	GPCR	Recognized, but specific Kd not determined	[2]
TRPV4	Ion Channel	Antagonist, specific Ki not determined
Leukotriene B4 (LTB4)	BLT1	GPCR	High Affinity	[3]
BLT2	GPCR	Low Affinity	[3]
12(S)-HETE	GPR31	GPCR	4.8 nM (Kd)	[4][5]
Thromboxane Receptor (TP)	GPCR	0.734 µM (IC50)
Resolvin D1 (RvD1)	ALX/FPR2, GPR32	GPCR	pM range (EC50)	[6]

Table 2: Functional Bioactivity

Lipid Mediator	Biological Effect	Assay	Potency (EC50 / IC50)	Citation(s)
5,6-DiHETE	Anti-inflammatory	Inhibition of TRPV4-agonist induced endothelial barrier disruption	Significant inhibition at 0.1-1 µM
Chemotaxis	Neutrophil Migration	>10,000-fold less potent than LTB4	[7]
Leukotriene B4 (LTB4)	Pro-inflammatory, Chemotaxis	Neutrophil Migration	10 nM (ED50)	[7]
Pro-inflammatory	Neutrophil Calcium Mobilization	0.5 nM (ED50)
12(S)-HETE	Pleiotropic	GTPγS Coupling (GPR31)	0.28 nM (EC50)	[5]
Resolvin D1 (RvD1)	Pro-resolving	Receptor Activation (ALX/FPR2, GPR32)	~1.2 pM (EC50), ~8.8 pM (EC50)	[6]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms of action and experimental designs, the following diagrams have been generated using Graphviz.

Caption: Signaling pathways of 5,6-DiHETE and LTB4.

Caption: Workflow for a neutrophil chemotaxis assay.

Detailed Experimental Protocols

Receptor Binding Assay (Competitive) for LTB4 Receptors

This protocol is adapted from standard radioligand binding assay procedures.[3]

1. Materials:

• Membrane preparation from cells expressing BLT1 or BLT2 receptors.

• [3H]-LTB4 (radioligand).

• Unlabeled LTB4 (for non-specific binding).

• Test compounds (5,6-DiHETE, 12-HETE, Resolvin D1).

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 10 mM MgCl2, 1 mM EDTA).

• 96-well microplates.

• Glass fiber filters.

• Scintillation fluid and counter.

2. Procedure:

• In a 96-well plate, set up triplicate wells for total binding, non-specific binding, and each concentration of the test compound.

• For total binding wells, add 50 µL of Assay Buffer.

• For non-specific binding wells, add 50 µL of a high concentration of unlabeled LTB4 (e.g., 1 µM).

• For test compound wells, add 50 µL of the desired concentration of 5,6-DiHETE or other test compounds.

• Add 50 µL of [3H]-LTB4 (at a concentration near its Kd) to all wells.

• Add 100 µL of the membrane preparation (diluted in Assay Buffer) to each well to initiate the binding reaction.

• Incubate the plate at room temperature for 60-90 minutes.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold Assay Buffer.

• Place the filters in scintillation vials with scintillation fluid and count the radioactivity.

• Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC50 values for the test compounds.

Neutrophil Chemotaxis Assay (Boyden Chamber)

This protocol describes a common method for assessing the chemotactic activity of lipid mediators.[3][6]

1. Materials:

• Freshly isolated human neutrophils.

• Boyden chamber apparatus with polycarbonate membranes (e.g., 3-5 µm pore size).

• Assay medium (e.g., HBSS with Ca2+ and Mg2+).

• Chemoattractants (LTB4 as a positive control).

• Test compounds (5,6-DiHETE).

• Fixative (e.g., methanol).

• Stain (e.g., Giemsa or Diff-Quik).

• Microscope.

2. Procedure:

• Isolate human neutrophils from the peripheral blood of healthy donors using density gradient centrifugation.

• Resuspend the purified neutrophils in assay medium at a concentration of 1-2 x 10^6 cells/mL.

• Assemble the Boyden chamber. Add the chemoattractant or test compound at various concentrations to the lower wells.

• Place the polycarbonate membrane over the lower wells.

• Add the neutrophil suspension to the upper wells.

• Incubate the chamber at 37°C in a humidified atmosphere with 5% CO2 for 60-90 minutes.

• After incubation, remove the membrane, and wipe off the non-migrated cells from the top surface.

• Fix and stain the membrane to visualize the migrated cells on the bottom surface.

• Count the number of migrated cells in several high-power fields under a microscope.

• Calculate the chemotactic index as the fold increase in migration over the buffer control.

Discussion and Conclusion

The compiled data demonstrates that 5,6-DiHETE exhibits a distinct and specific biological profile compared to LTB4, 12-HETE, and Resolvin D1.

• Specificity for TRPV4: Unlike the other mediators that primarily act on G-protein coupled receptors, a key action of 5,6-DiHETE is the antagonism of the TRPV4 ion channel. This suggests a unique mechanism for its anti-inflammatory effects, particularly in contexts where TRPV4 activation contributes to pathology, such as in certain types of pain and edema. While a precise IC50 value is not yet available in the literature, its ability to significantly inhibit TRPV4-mediated responses at micromolar concentrations is a crucial finding.

• Lack of Potent Chemotactic Activity: In stark contrast to the potent chemoattractant LTB4, 5,6-DiHETE is a very weak chemoattractant for neutrophils, being at least four orders of magnitude less potent.[7] This further underscores its non-pro-inflammatory nature.

• Distinct Receptor Interaction Profile: While (5S,6R)-DiHETE shows some recognition by the LTD4 receptor, it does not interact with LTB4 receptors.[2] This is significantly different from LTB4's high affinity for BLT receptors, 12-HETE's interaction with GPR31 and TP receptors, and Resolvin D1's potent activation of ALX/FPR2 and GPR32.

References

• 1. TRPV4: A Multifunctional Nonselective Cation Channel with Complex Regulation - TRP Ion Channel Function in Sensory Transduction and Cellular Signaling Cascades - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Comparative biological activities of the four synthetic (5,6)-dihete isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Identification of the Orphan G Protein-coupled Receptor GPR31 as a Receptor for 12-(S)-Hydroxyeicosatetraenoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of the orphan G protein-coupled receptor GPR31 as a receptor for 12-(S)-hydroxyeicosatetraenoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Stereospecificity of leukotriene B4 and structure-function relationships for chemotaxis of human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (+/-)5(6)-DiHETE: A Step-by-Step Guide for Laboratory Professionals

Providing essential safety and logistical information for the proper disposal of (+/-)5(6)-DiHETE, this guide offers a procedural, step-by-step plan to ensure the safe handling and disposal of this compound in a laboratory setting. This information is intended for researchers, scientists, and drug development professionals to enhance laboratory safety and chemical handling protocols.

(+/-)5(6)-DiHETE is typically supplied as a solution in ethanol (B145695). Therefore, its disposal procedure is primarily governed by the flammable nature of the solvent. It is imperative to treat the waste as a hazardous flammable liquid. The following procedures are based on general laboratory safety protocols and information synthesized from safety data sheets for similar compounds.

Immediate Safety and Handling Precautions

Before beginning any disposal-related activities, ensure you are wearing appropriate Personal Protective Equipment (PPE), including safety glasses, chemical-resistant gloves, and a lab coat. All handling of (+/-)5(6)-DiHETE waste should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.

Step-by-Step Disposal Protocol

• Waste Identification and Segregation :

  • The waste product is a solution of (+/-)5(6)-DiHETE in ethanol. It must be classified as a flammable liquid hazardous waste .

  • Segregate this waste from other chemical waste streams, especially from oxidizing agents, acids, and bases, to prevent dangerous reactions.[1]

• Selection of Waste Container :

  • Use a designated and compatible container for flammable liquid waste. The container should be made of a material suitable for storing ethanol solutions and must have a secure, tight-fitting lid to prevent the evaporation of flammable vapors.[1]

  • Ensure the container is clean and dry before adding any waste.

• Waste Accumulation and Labeling :

  • Transfer the (+/-)5(6)-DiHETE waste into the designated flammable liquid waste container.

  • Immediately and clearly label the waste container with a hazardous waste tag. The label must include:

    • The words "Hazardous Waste"

    • The full chemical names of all components, i.e., "(+/-)5(6)-DiHETE" and "Ethanol"

    • The approximate concentration of each component.

    • The associated hazards (e.g., "Flammable Liquid").

    • The date the waste was first added to the container.

• Storage of Waste Container :

  • Store the waste container in a designated satellite accumulation area, such as a flammable storage cabinet or within a fume hood.[2]

  • The storage area must be away from sources of ignition, such as heat, sparks, or open flames.

  • Keep the container tightly sealed when not in use to prevent the release of flammable vapors.

• Arranging for Final Disposal :

  • Do not dispose of (+/-)5(6)-DiHETE or its ethanol solution down the sink.[1] This can violate local regulations and harm the environment.

  • Once the waste container is nearly full (typically around 75-80% capacity), arrange for its collection by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.[2]

  • Follow your institution's specific procedures for requesting a hazardous waste pickup.

Quantitative Data for Disposal

The following table summarizes key quantitative data relevant to the disposal of (+/-)5(6)-DiHETE in its ethanol solution form.

Parameter	Value/Guideline	Source
Hazard Classification	Flammable Liquid	Safety Data Sheet
Solvent	Ethanol	Product Information
Hazardous Waste Threshold	Ethanol solutions with concentrations of 24% or greater are typically considered hazardous waste.	[2]
Container Type	Chemically compatible with ethanol, designed for flammable liquids.	[1]
Storage Location	Designated satellite accumulation area (e.g., flammable storage cabinet).	[2]
Disposal Method	Collection by a licensed hazardous waste disposal service.	[2]

Experimental Protocols Cited

This disposal guide is a procedural summary based on established safety protocols for handling flammable laboratory waste. No specific experimental protocols are cited as the focus is on the safe disposal of the chemical product.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of (+/-)5(6)-DiHETE.

Caption: Workflow for the safe disposal of (+/-)5(6)-DiHETE.

References

• 1. collectandrecycle.com [collectandrecycle.com]
• 2. benchchem.com [benchchem.com]

Safeguarding Your Research: Essential Personal Protective Equipment for Handling (+/-)5(6)-DiHETE

Researchers and scientists working with (+/-)5(6)-dihydroxyeicosatetraenoic acid ((+/-)5(6)-DiHETE), a bioactive lipid metabolite, must adhere to stringent safety protocols to minimize exposure and ensure a safe laboratory environment. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to facilitate the safe handling of this compound.

Hazard Identification and Personal Protective Equipment (PPE)

While the biological activity of (+/-)5(6)-DiHETE has not been extensively documented, it is crucial to handle it with care, as with all eicosanoids, which are potent signaling molecules.[1] Related dihydroxyeicosatetraenoic acid compounds are classified as irritants.[2][3] Therefore, appropriate personal protective equipment is mandatory.

Recommended Personal Protective Equipment:

PPE Category	Item	Specifications
Eye Protection	Safety Glasses	Must be worn at all times.
Chemical Goggles	Recommended when there is a risk of splashing.
Hand Protection	Chemical-resistant gloves	Nitrile or other suitable material. Inspect for tears before use.
Body Protection	Laboratory Coat	Fully buttoned to protect skin and personal clothing.
Respiratory Protection	Not generally required	Use in a well-ventilated area. A fume hood is recommended for handling neat material or preparing stock solutions.

GHS Hazard Classifications for Related DiHETE Compounds:

Hazard Statement	Classification
H315	Causes skin irritation
H319	Causes serious eye irritation
H335	May cause respiratory irritation

Source: PubChem CID 5283160, 5283161[2][3]

Operational Plan for Safe Handling

A systematic approach to handling (+/-)5(6)-DiHETE will minimize risks. The following workflow outlines the key steps from receiving the compound to its final use in experiments.

Safe Handling Workflow for (+/-)5(6)-DiHETE

Experimental Protocol: Preparation of a Working Solution

• Acclimatization: Before opening, allow the vial of (+/-)5(6)-DiHETE to warm to room temperature. This prevents condensation of moisture inside the vial, which can degrade the compound.[4]

• Inert Atmosphere: For maximum stability, especially for long-term storage of solutions, it is advisable to work under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Solvent Selection: (+/-)5(6)-DiHETE is typically supplied in a solvent such as ethanol.[1] For experimental use, it can be further diluted in an appropriate solvent as per the experimental requirements.

• Preparation: In a chemical fume hood, carefully open the vial. Using a calibrated micropipette with a fresh tip, transfer the required volume of the stock solution to a new vial containing the desired diluent.

• Mixing: Gently vortex or pipette up and down to ensure the solution is homogeneous.

• Storage of Working Solution: If not for immediate use, store the working solution at -20°C in a tightly sealed vial. For unsaturated lipids, storage in glass containers with Teflon-lined caps (B75204) is recommended to prevent leaching of impurities from plastic.[4] Avoid repeated freeze-thaw cycles.[5]

Disposal Plan

All materials that have come into contact with (+/-)5(6)-DiHETE, including pipette tips, tubes, and excess solutions, should be considered chemical waste.

• Waste Collection: Collect all contaminated solid and liquid waste in a designated, clearly labeled, and sealed chemical waste container.

• Disposal: Dispose of the chemical waste according to your institution's environmental health and safety guidelines. Do not pour down the drain.

By adhering to these safety and handling procedures, researchers can minimize their risk of exposure and ensure the integrity of their experiments when working with (+/-)5(6)-DiHETE.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 5S,6R-DiHETE | C20H32O4 | CID 5283160 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 5S,6S-DiHETE | C20H32O4 | CID 5283161 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]